N-(tert-Butyl)hydroxylamine acetate

• CAS: 253605-31-1

Core Science & Biosynthesis

Introduction: The Strategic Advantage of the Acetate Salt

An In-Depth Technical Guide to N-(tert-Butyl)hydroxylamine Acetate (CAS: 253605-31-1) for Advanced Synthesis

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of N-(tert-Butyl)hydroxylamine acetate. Moving beyond a simple data sheet, we delve into the causality behind its synthetic utility, experimental protocols, and the critical advantages its salt form offers over the free base. The CAS Number for N-(tert-Butyl)hydroxylamine acetate is 253605-31-1.[1][2]

N-alkyl hydroxylamines are pivotal intermediates in organic synthesis, essential for crafting nitrones, hydroxamic acids, and C-nitroso compounds.[3][4] However, the free base form of many smaller hydroxylamines can be unstable, volatile, or difficult to handle. N-(tert-Butyl)hydroxylamine acetate emerges as a superior alternative, offering the reactivity of the N-tert-butylhydroxylamine core in a stable, solid form that simplifies handling, storage, and dosage in laboratory and industrial settings.[5]

The formation of the acetate salt is a key innovation, creating a crystalline solid that is not only easier to manage but also facilitates purification.[3][6] This guide will explore the properties, synthesis, and applications that establish this compound as a versatile and indispensable tool in the synthetic chemist's arsenal.

Physicochemical and Structural Characteristics

The compound's physical properties are a direct result of its ionic salt structure, which imparts higher stability compared to the free base.

Property	Value	Source(s)
CAS Number	253605-31-1	[1][2][7][8][9]
Molecular Formula	C₆H₁₅NO₃ (or C₄H₁₁NO·C₂H₄O₂)	[1][2][8]
Molecular Weight	149.19 g/mol	[1][2][9][10]
Appearance	White to off-white crystalline solid	[3]
Melting Point	65-69 °C	[9][10]
SMILES	CC(O)=O.CC(C)(C)NO	[2][8][9]
InChI Key	QGYZLVSWEOXOFT-UHFFFAOYSA-N	[8][9]

The tert-butyl group provides significant steric hindrance, which influences the molecule's reactivity in a predictable manner, often preventing over-reaction and leading to cleaner product profiles in condensation reactions.

Core Applications in Synthetic Chemistry

N-(tert-Butyl)hydroxylamine acetate is not merely a reagent but a strategic building block, valued for its controlled reactivity and broad utility.

• Precursor for Nitrones: It is a go-to reagent for synthesizing N-tert-butyl nitrones through condensation with aldehydes. These nitrones are powerful 1,3-dipoles used in cycloaddition reactions to create complex heterocyclic systems. Specific applications include the preparation of (Z)-α-5-bromo-N-tert-butyl-2-methoxyphenylnitrone and various hydroxyphenyl nitrones.[7][9]

• Synthesis of Bioactive Molecules: The hydroxylamine moiety is fundamental to the structure of hydroxamic acids, a class of compounds known for their role as enzyme inhibitors, particularly metalloproteinase inhibitors.[11] This reagent serves as a key intermediate in the synthesis of these and other active pharmaceutical ingredients (APIs).[4][11]

• Specialized Ligand Formation: It has been successfully used in the preparation of advanced catalysts, such as ONO-type pincer ligands for ruthenium complexes, demonstrating its utility in organometallic chemistry.[7]

• Reducing Agent & Stabilizer: Beyond its role as a building block, it can function as a reducing agent, particularly for the conversion of nitro compounds to amines.[10] Its ability to scavenge free radicals also makes it useful as a stabilizer to inhibit unwanted oxidation in certain industrial processes.[5][10]

Synthesis and Purification Protocols

The synthesis of N-(tert-Butyl)hydroxylamine acetate is typically a two-stage process: preparation of the free base followed by salt formation. This workflow ensures high purity and stability of the final product.

Protocol 1: Synthesis of N-tert-Butylhydroxylamine (Free Base)

This protocol is based on the classical reduction of a nitroalkane. The choice of zinc dust and acetic acid is critical; zinc acts as the reducing metal in an acidic medium, which provides the protons necessary for the reduction of the nitro group.

Reaction: (CH₃)₃CNO₂ + Zn + CH₃COOH → (CH₃)₃CNHOH[4]

Materials:

• 2-Methyl-2-nitropropane (1.0 eq)

• Zinc dust (1.5 eq)

• Glacial acetic acid (3.0 eq)

• 95% Ethanol

• Dichloromethane (DCM)

• Magnesium sulfate (anhydrous)

Step-by-Step Methodology:

• Setup: Equip a three-neck round-bottom flask with a magnetic stirrer, thermometer, and an addition funnel.

• Cooling: Charge the flask with 95% ethanol and cool the vessel to 10°C using an ice bath. The reaction is exothermic, and maintaining a low temperature is crucial to prevent side reactions.

• Reagent Addition: Add 2-Methyl-2-nitropropane and zinc dust to the cooled ethanol in single portions.[12]

• Controlled Acid Addition: Add glacial acetic acid dropwise via the addition funnel, ensuring the internal temperature does not exceed 15°C. This controlled addition maintains a steady rate of reduction.[12]

• Reaction: Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 3 hours to ensure the reaction proceeds to completion.[12]

• Workup:

  • Remove the ethanol solvent by rotary evaporation. The remaining slurry contains the product, zinc acetate, and water.[12]

  • Add DCM to the residue and filter through a Buchner funnel to remove the insoluble zinc salts. Wash the filter cake with additional DCM to maximize recovery.[12]

  • Transfer the filtrate to a separatory funnel, remove the aqueous layer, and dry the organic layer over anhydrous magnesium sulfate.[12]

• Isolation: Filter off the magnesium sulfate and remove the DCM by rotary evaporation to yield N-tert-butylhydroxylamine as a viscous liquid.[12]

Protocol 2: Formation and Purification of N-(tert-Butyl)hydroxylamine Acetate

This procedure leverages the advantageous properties of the acetate salt, which can be partitioned into an organic solvent from an aqueous phase, a surprising and highly effective purification strategy.[3]

Reaction: (CH₃)₃CNHOH·HCl + CH₃COONa → (CH₃)₃CNHOH·CH₃COOH + NaCl

Materials:

• N-tert-butylhydroxylamine hydrochloride (or the free base from Protocol 1)

• Sodium acetate (1.5 eq)

• Ethyl acetate

• Water

Step-by-Step Methodology:

• Dissolution: Dissolve N-tert-butylhydroxylamine hydrochloride in water at room temperature.[3][6]

• Extraction/Reaction: Add ethyl acetate and sodium acetate to the aqueous solution. The mixture will form the acetate salt in situ.[3][6]

• Phase Separation: Agitate the biphasic mixture. The newly formed N-(tert-Butyl)hydroxylamine acetate will preferentially partition into the ethyl acetate layer. Separate the organic layer.[3]

• Isolation: Dry the ethyl acetate layer over a suitable drying agent (e.g., Na₂SO₄), filter, and remove the solvent by rotary evaporation.

• Purification (Optional): The resulting solid can be further purified by recrystallization from a solvent such as toluene or ethyl acetate to yield a highly crystalline product.[3][6]

Synthetic Workflow Diagram

Caption: Synthesis workflow from nitroalkane to purified acetate salt.

Safety, Handling, and Storage

Proper handling of N-(tert-Butyl)hydroxylamine acetate is essential due to its irritant properties.

Hazard Information	Details	Source(s)
Pictograms	GHS07 (Exclamation Mark)	[7]
Signal Word	Warning	[7][9][13]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[7][9][13]
Personal Protective Equipment (PPE)	N95 dust mask, chemical safety goggles, gloves	[7][9]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place. Recommended temperatures range from 2-8°C to 10-25°C. Keep in an inert atmosphere.	[2][10][14]
First Aid	In case of contact, rinse affected area thoroughly with water. If inhaled, move to fresh air. For eye contact, rinse cautiously with water for several minutes. Seek medical attention if irritation persists.[13]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a strategically important reagent that offers enhanced stability, safety, and ease of handling compared to its free base. Its well-defined reactivity makes it a reliable intermediate for the synthesis of nitrones, hydroxamic acids, and specialized ligands. The protocols outlined in this guide, grounded in established literature, provide a clear pathway for its synthesis and purification, empowering researchers to leverage its full potential in drug discovery and advanced material science.

References

• N-(tert-Butyl)hydroxylamine acetate | CAS 253605-31-1 | SCBT.

• N-(Tert-butyl) hydroxylamine acetate | 253605-31-1 | FN29569.

• N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1.

• N-(tert-butyl)hydroxylamine acetate.

• N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 (Alternative Link).

• N-(tert-Butyl)hydroxylamine acetate.

• Chemical Safety Data Sheet MSDS / SDS - N-(TERT-BUTYL)HYDROXYLAMINE ACETATE 97.

• US6512143B1 - Salts of N-tert-butylhydroxylamine.

• N-(tert-Butyl)hydroxylamine acetate.

• N-tert-butylhydroxylamine synthesis.

• N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 (Application Note).

• 253605-31-1 N-(tert-Butyl)hydroxylamine acetate.

• 253605-31-1|N-(tert-Butyl)hydroxylamine acetate.

• SAFETY DATA SHEET - tert-Butylamine.

• N-(tert-Butyl)hydroxylamine Acetate as a Prominent Hydroxylamine Derivative.

• N-tert-Butylhydroxylamine chemical properties and structure.

• CN103304356A - Hydroxylamine synthesis method.

• CN1309632A - A new type of N-tert-butyl hydroxylamine salt.

Sources

• 1. scbt.com [scbt.com]
• 2. N-(Tert-butyl) hydroxylamine acetate | 253605-31-1 | FN29569 [biosynth.com]
• 3. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 7. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 8. N-(tert-butyl)hydroxylamine acetate [stenutz.eu]
• 9. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 10. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 11. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 12. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to N-(tert-Butyl)hydroxylamine and its Acetate Salt for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(tert-Butyl)hydroxylamine and its acetate salt, compounds of significant interest in organic synthesis and pharmaceutical research. This document delves into their chemical properties, synthesis, and diverse applications, with a particular focus on their roles in drug development as potent antioxidants and versatile synthetic intermediates.

Introduction: The Versatility of N-Alkylhydroxylamines

N-alkylhydroxylamines, including N-(tert-Butyl)hydroxylamine, are a class of organic compounds that serve as crucial intermediates in the synthesis of a wide array of molecules such as nitrones, hydroxamic acids, and C-nitroso compounds.[1][2] The presence of the bulky tert-butyl group in N-(tert-Butyl)hydroxylamine sterically influences its reactivity, making it a valuable tool for chemists.[1] While the free base exists as a viscous liquid, it is often handled as more stable crystalline salts, such as the hydrochloride or the acetate salt, to simplify its use in both laboratory and industrial settings.[1][3]

Physicochemical Properties

A clear understanding of the physicochemical properties of N-(tert-Butyl)hydroxylamine and its salts is fundamental for their effective application.

Property	N-(tert-Butyl)hydroxylamine	N-(tert-Butyl)hydroxylamine acetate	N-(tert-Butyl)hydroxylamine hydrochloride
Molecular Formula	C₄H₁₁NO	C₆H₁₅NO₃	C₄H₁₂ClNO
Molecular Weight	89.14 g/mol [1]	149.19 g/mol [4]	125.60 g/mol [5]
CAS Number	16649-50-6[1]	253605-31-1[4]	57497-39-9[5]
Appearance	Viscous liquid[1]	Solid[3]	White crystalline solid[1]
Melting Point	Not applicable	65-69 °C[6]	183-189 °C[1]
Boiling Point	120.9 °C at 760 mmHg[1]	Not available	Not applicable
Density	0.883 g/cm³[1]	Not available	Not applicable

Synthesis and Preparation

The synthesis of N-(tert-Butyl)hydroxylamine and its acetate salt can be achieved through various established methods.

Synthesis of N-(tert-Butyl)hydroxylamine

A common and effective method for the synthesis of N-(tert-Butyl)hydroxylamine involves the reduction of 2-methyl-2-nitropropane.[2][7]

Experimental Protocol: Reduction of 2-Methyl-2-nitropropane

Materials:

• 2-Methyl-2-nitropropane (6.18 g, 0.060 mole)

• Zinc dust (5.89 g, 0.090 mole)

• Glacial acetic acid (10.8 g, 0.180 mole)

• 95% Ethanol (350 mL)

• Dichloromethane

• Magnesium sulfate

Procedure:

• Equip a 500 mL three-neck round-bottom flask with a magnetic stirrer, thermometer, and an addition funnel.

• Add 350 mL of 95% ethanol to the flask and cool it to 10°C in an ice bath.

• Add 2-Methyl-2-nitropropane and zinc dust to the flask in single portions.

• Place glacial acetic acid in the addition funnel and add it dropwise to the reaction mixture, maintaining the temperature below 15°C with vigorous stirring.

• After the addition is complete, remove the ice bath and stir the mixture for 3 hours at room temperature.

• Remove the solvent by rotary evaporation.

• Add 50 mL of dichloromethane to the residue and filter the mixture through a Büchner funnel.

• Wash the zinc acetate cake on the filter paper with two 25 mL portions of dichloromethane.

• Separate the aqueous layer from the filtrate using a separatory funnel and dry the organic layer over magnesium sulfate.

• Filter the mixture to remove the magnesium sulfate and remove the dichloromethane by rotary evaporation to yield N-(tert-Butyl)hydroxylamine as a viscous liquid.[7]

Caption: Antioxidant and neuroprotective action of NtBHA.

Spin Trapping for Free Radical Detection

N-(tert-Butyl)hydroxylamine is utilized in spin trapping, an analytical technique for detecting and identifying short-lived free radicals using electron paramagnetic resonance (EPR) spectroscopy. [8][9][10]In this process, the hydroxylamine is oxidized to the spin trap 2-methyl-2-nitrosopropane, which then reacts with transient radicals to form more stable radical adducts that can be detected by EPR. [9]

Intermediate in Organic Synthesis

N-(tert-Butyl)hydroxylamine and its acetate salt are versatile intermediates in organic synthesis, particularly in the preparation of nitrogen-containing compounds.

• Nitrone Synthesis: They readily condense with aldehydes and ketones to form N-tert-butyl nitrones. [1][11]These nitrones are valuable 1,3-dipoles used in cycloaddition reactions to synthesize various heterocyclic compounds. N-(tert-Butyl)hydroxylamine acetate is specifically used in the preparation of (Z)-α-5-bromo-N-tert-butyl-2-methoxyphenylnitrone and hydroxyphenyl nitrones. [6]

• Synthesis of Bioactive Molecules: N-(tert-Butyl)hydroxylamine hydrochloride has been used in the synthesis of α-ketoamides and 3-spirocyclopropanated 2-azetidinones, which are of interest in medicinal chemistry. [5]The acetate salt is employed in the preparation of ONO-type pincer ligands. [6]It also serves as an intermediate in the synthesis of hydroxamic acids, which are important components of many enzyme inhibitors. [12]

• Reducing Agent: It can act as a reducing agent in organic synthesis. [13]

Caption: Key synthetic applications of N-(tert-Butyl)hydroxylamine.

Safety and Handling

N-(tert-Butyl)hydroxylamine and its salts should be handled with appropriate safety precautions. The hydrochloride salt is classified as harmful if swallowed and causes skin and eye irritation. [1]Standard laboratory safety practices, including the use of personal protective equipment such as gloves and safety glasses, should be followed.

Conclusion

N-(tert-Butyl)hydroxylamine and its acetate salt are compounds with significant utility in both synthetic chemistry and drug development. Their roles as potent antioxidants with neuroprotective effects, coupled with their versatility as synthetic intermediates, make them valuable tools for researchers and scientists. The stability and ease of handling of the acetate salt offer practical advantages in various applications. A thorough understanding of their properties, synthesis, and applications, as outlined in this guide, will enable researchers to effectively harness the potential of these important molecules.

References

• Lagercrantz, C. (1991). Spin Trapping by Use of N-Tert-Butylhydroxylamine. Involvement of Fenton Reactions.
• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Organic Synthesis with N-tert-Butylhydroxylamine Hydrochloride.
• MoreLife. (2006, May 9). Research Chemicals - N-tert-butyl Hydroxylamine.
• Atamna, H., et al. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. The FASEB Journal, 15(12), 2196-204.
• Nordmann. (n.d.). N-(tert-Butyl)
• BenchChem. (n.d.). N-tert-Butylhydroxylamine chemical properties and structure.
• Biosynth. (n.d.). N-(Tert-butyl)
• CymitQuimica. (n.d.). N-(Tert-butyl)
• Google Patents. (n.d.). US6512143B1 - Salts of N-tert-butylhydroxylamine.
• Organic Syntheses. (n.d.). tert-BUTYLAMINE.
• ChemicalBook. (n.d.). N-tert-butylhydroxylamine synthesis.
• Organic Chemistry Portal. (n.d.). Nitrone synthesis by CN-Coupling.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)
• Sigma-Aldrich. (n.d.). N-tert-Butylhydroxylamine hydrochloride = 98 57497-39-9.
• Lee, J. H., et al. (2022). Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA)
• Atamna, H., et al. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. The FASEB Journal, 15(12), 2196-204.
• ARKIVOC. (n.d.). A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t.
• Wikipedia. (n.d.). Spin trapping.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)
• BenchChem. (n.d.). N-(tert-Butyl)hydroxylamine Acetate (B1210297) as a Prominent Hydroxylamine (B1172632)
• MDPI. (n.d.).
• National Center for Biotechnology Information. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines.
• ResearchGate. (n.d.). tert- Butyl (Phenylsulfonyl)alkyl- N -hydroxycarbamates: The First Class of N -(Boc) Nitrone Equivalents.
• ResearchGate. (n.d.). Chemical structures of hydroxylamine spin probes and the spin trap EMPO.
• ACS Publications. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. N-叔丁基羟胺盐酸盐 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 7. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Spin trapping - Wikipedia [en.wikipedia.org]
• 11. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 12. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 13. nbinno.com [nbinno.com]

Introduction: The Strategic Advantage of the Acetate Salt

An In-Depth Technical Guide to N-(tert-Butyl)hydroxylamine Acetate for Researchers and Drug Development Professionals

In the landscape of synthetic organic chemistry, N-alkyl hydroxylamines are pivotal intermediates for constructing a variety of important molecular frameworks, including nitrones and hydroxamic acids, which are prevalent in medicinal chemistry.[1][2] The parent compound, N-tert-butylhydroxylamine, is a viscous liquid that is susceptible to aerial oxidation, complicating its handling and storage.[3][4] The development of stable, crystalline salts represents a significant advancement. N-(tert-Butyl)hydroxylamine acetate (NtBuHA), the acetate salt of N-tert-butylhydroxylamine, has emerged as a superior alternative.[1][5] Its solid form and enhanced stability simplify laboratory operations, making it a more reliable and manageable reagent for researchers and drug development professionals.[5]

This guide provides a comprehensive overview of the core physical and chemical properties of N-(tert-Butyl)hydroxylamine acetate, its applications, and detailed protocols for its synthesis and handling, grounded in authoritative scientific data.

Core Physicochemical and Structural Properties

The defining characteristics of N-(tert-Butyl)hydroxylamine acetate are summarized below. These properties are fundamental to its application, dictating choices in reaction setup, purification, and storage.

Property	Value	Reference(s)
CAS Number	253605-31-1	[6][7][8]
Molecular Formula	C₆H₁₅NO₃ (or C₄H₁₁NO·C₂H₄O₂)	[6][7][9][10]
Molecular Weight	149.19 g/mol	[6][7][8][9]
Appearance	Solid	[11]
Melting Point	65-69 °C	[8][10][11]
SMILES String	CC(O)=O.CC(C)(C)NO	[7][8][9]
InChI Key	QGYZLVSWEOXOFT-UHFFFAOYSA-N	[8][9]
Storage Conditions	2-8°C, under inert atmosphere	[10][12]

Structural Elucidation and Stability

N-(tert-Butyl)hydroxylamine acetate is an ammonium salt formed by the acid-base reaction between the basic nitrogen of N-tert-butylhydroxylamine and acetic acid. This transformation from a liquid free base to a crystalline solid is highly advantageous. A key patent highlights that this salt form exhibits high crystallinity and a defined melting point, which simplifies handling and purity assessment.[1]

The presence of the bulky tert-butyl group provides steric hindrance that influences the molecule's reactivity.[3] While the free base is prone to oxidation, the acetate salt demonstrates greater stability, though it is still recommended to be stored under refrigerated and inert conditions to ensure long-term integrity.[10][12]

Solubility Profile

A significant and surprising advantage of the acetate salt is its unique solubility profile. It can be partitioned from an aqueous phase into an organic solvent such as ethyl acetate.[1][13] This property is particularly beneficial during synthesis and purification, allowing for efficient extraction from aqueous reaction mixtures, a step that is often challenging with other hydroxylamine salts like hydrochlorides.[1]

Key Applications in Scientific Research

The utility of N-(tert-Butyl)hydroxylamine acetate stems from the reactive hydroxylamine moiety, making it a versatile building block in several areas of chemical synthesis.

Intermediate for Bioactive Molecules

NtBuHA is a crucial intermediate in the synthesis of pharmaceuticals and agrochemicals.[2][10] It is frequently used in the preparation of:

• Nitrones: These compounds are valuable 1,3-dipoles used in cycloaddition reactions to create complex heterocyclic structures. NtBuHA is a precursor for reagents like (Z)-α-5-bromo-N-tert-butyl-2-methoxyphenylnitrone.[8]

• Hydroxamic Acids: The hydroxamic acid functional group is a key component in many enzyme inhibitors, particularly metalloproteinase inhibitors.[2]

• Pincer Ligands: It serves as a starting material for synthesizing specialized ligands, such as ONO-type pincer ligands, used in catalysis.[8]

Radical Trapping and Antioxidant Properties

The parent compound, N-tert-butylhydroxylamine, is well-documented as a spin trap for short-lived radicals.[14][15][16] In the presence of an oxidizing agent, it is converted to the spin trap 2-methyl-2-nitrosopropane (MNP).[14][15][17] This allows for the detection and characterization of transient radical species using Electron Paramagnetic Resonance (EPR) spectroscopy.[14][15] This application is fundamental in mechanistic studies of reactions involving free radicals. Its ability to scavenge free radicals also imparts antioxidant characteristics, making it useful for inhibiting unwanted oxidation in various industrial processes.[10]

Experimental Protocols: A Self-Validating System

Adherence to validated protocols is essential for reproducible results. The following sections detail the synthesis of NtBuHA and its safe handling.

Protocol 1: Synthesis of N-(tert-Butyl)hydroxylamine Acetate from the Hydrochloride Salt

This protocol is adapted from established patent literature and demonstrates an efficient conversion of the common hydrochloride salt to the acetate salt, leveraging its unique solubility for purification.[1][13]

Causality: The conversion from the hydrochloride to the acetate salt is driven by a salt metathesis reaction. Using a biphasic system (water and ethyl acetate) is critical; the newly formed N-(tert-Butyl)hydroxylamine acetate has preferential solubility in the organic layer, which drives the equilibrium towards the product and provides an elegant method for separation from the inorganic salt byproduct (NaCl), which remains in the aqueous phase.

Step-by-Step Methodology:

• Dissolution: Dissolve N-tert-butylhydroxylamine hydrochloride (1.0 equivalent) in water at ambient temperature (~20°C).

• Addition of Reagents: To the aqueous solution, add ethyl acetate and sodium acetate (1.5 equivalents).

• Phase Mixing: Stir the biphasic mixture vigorously. An initial slurry may form which should dissolve upon continued stirring as the reaction proceeds.

• Phase Separation: Transfer the mixture to a separatory funnel and allow the layers to separate. The upper organic layer contains the desired product.

• Extraction: Separate the organic (ethyl acetate) layer.

• Isolation: Remove the ethyl acetate from the organic layer by rotary evaporation under reduced pressure to yield N-(tert-Butyl)hydroxylamine acetate as a solid.

• Optional Recrystallization: The product can be further purified by recrystallization from a suitable solvent like toluene or ethyl acetate to achieve high purity.[1][13]

Diagram of Synthesis Workflow

Caption: Workflow for the synthesis of N-(tert-Butyl)hydroxylamine acetate.

Diagram of Key Synthetic Applications

Caption: Synthetic pathways originating from N-(tert-Butyl)hydroxylamine acetate.

Safety, Handling, and Storage

Scientific integrity demands rigorous attention to safety. N-(tert-Butyl)hydroxylamine acetate is classified as an irritant.[18]

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[8][12][19]

• Precautionary Measures:

  • P261: Avoid breathing dust.[12][19]

  • P280: Wear protective gloves, eye protection, and face protection.[8]

  • P305+P351+P338: IF IN EYES, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8][19]

• Personal Protective Equipment (PPE): Recommended PPE includes eye shields, gloves, and a type N95 dust mask.[8]

• Storage: The compound should be stored in a tightly sealed container in a refrigerator (2-8°C is commonly recommended) under an inert atmosphere to maintain its quality.[7][10][12] It is classified as a combustible solid.[8]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is more than just a stabilized form of a reactive intermediate; it is an enabling reagent that offers significant practical advantages in the laboratory. Its solid state, defined melting point, and unique solubility profile streamline handling, purification, and application. For researchers in medicinal chemistry and materials science, this compound serves as a reliable and versatile precursor for the synthesis of complex molecular architectures, from bioactive enzyme inhibitors to sophisticated catalytic ligands. A thorough understanding of its physical properties, as detailed in this guide, is the foundation for its effective and safe utilization in advancing scientific discovery.

References

• N-(tert-butyl)hydroxylamine acetate. (n.d.). Stenutz. Retrieved January 11, 2026, from [Link]

• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6), 395-407. Retrieved January 11, 2026, from [Link]

• Lagercrantz, C. (2009). Spin Trapping by Use of N-Tert-Butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6). Retrieved January 11, 2026, from [Link]

• Lagercrantz, C. (1991). Spin Trapping by Use of N-Tert-Butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6), 395-407. Retrieved January 11, 2026, from [Link]

• N-(tert-Butyl)hydroxylamine acetate. (n.d.). MySkinRecipes. Retrieved January 11, 2026, from [Link]

• Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions. (1991). Chemsrc. Retrieved January 11, 2026, from [Link]

• Blixt, J. (2003). Salts of N-tert-butylhydroxylamine. U.S. Patent No. 6,512,143 B1.

• Boyle, R. J., et al. (2023). tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). MDPI. Retrieved January 11, 2026, from [Link]

• Crich, D. (2021). Synthesis of O-tert-Butyl-N,N-disubstituted Hydroxylamines by N–O Bond Formation. MDPI. Retrieved January 11, 2026, from [Link]

• How to keep N-hydroxylamine stable for shipping and storing? (2021). Reddit. Retrieved January 11, 2026, from [Link]

• Bull, J. A., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, ACS Publications. Retrieved January 11, 2026, from [Link]

• Blixt, J. (2001). A new type of N-tert-butyl hydroxylamine salt. Chinese Patent No. CN1309632A.

Sources

• 1. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 2. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. scbt.com [scbt.com]
• 7. N-(Tert-butyl) hydroxylamine acetate | 253605-31-1 | FN29569 [biosynth.com]
• 8. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 9. N-(tert-butyl)hydroxylamine acetate [stenutz.eu]
• 10. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 11. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 12. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 13. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 14. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. tandfonline.com [tandfonline.com]
• 17. 标题：Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions.【化源网】 [chemsrc.com]
• 18. 253605-31-1 Cas No. | N-(tert-Butyl)hydroxylamine acetate | Matrix Scientific [matrixscientific.com]
• 19. chemicalbook.com [chemicalbook.com]

N-(tert-Butyl)hydroxylamine acetate synthesis protocol

An In-Depth Technical Guide to the Synthesis and Handling of N-(tert-Butyl)hydroxylamine Acetate

Introduction

N-(tert-Butyl)hydroxylamine, a pivotal N-alkylated hydroxylamine, serves as a cornerstone intermediate in advanced organic synthesis. Its unique structure, featuring a sterically demanding tert-butyl group, imparts specific reactivity, making it a valuable precursor for synthesizing nitrones, hydroxamic acids, and various C-nitroso compounds.[1] These derivatives are integral to the development of active pharmaceutical ingredients (APIs) and other specialty chemicals.[2][3]

While the free base of N-(tert-butyl)hydroxylamine exists as a viscous liquid prone to aerial oxidation, its salt forms offer superior stability and handling characteristics.[1][4] The acetate salt, in particular, presents significant advantages. It is a crystalline solid that is not only easier to manage and store than the free base but also possesses unique solubility properties that facilitate its purification.[3] Notably, its ability to be partitioned from an aqueous phase into an organic solvent like ethyl acetate is a surprising and highly beneficial discovery, simplifying isolation and workup procedures significantly.[4][5]

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, purification, and handling of N-(tert-Butyl)hydroxylamine acetate, grounding its protocols in established chemical principles and safety practices.

Physicochemical and Structural Properties

A clear understanding of the properties of N-(tert-butyl)hydroxylamine and its common salts is essential for its effective use. The following table summarizes key data for the free base, its hydrochloride salt, and the target acetate salt.

Property	N-(tert-Butyl)hydroxylamine	N-(tert-Butyl)hydroxylamine HCl	N-(tert-Butyl)hydroxylamine Acetate
Molecular Formula	C₄H₁₁NO[1]	C₄H₁₂ClNO[1]	C₆H₁₅NO₃[6]
Molecular Weight	89.14 g/mol [1]	125.60 g/mol [1]	149.19 g/mol [7]
CAS Number	16649-50-6[1]	57497-39-9[1]	253605-31-1[6]
Appearance	Viscous liquid[1]	White crystalline solid[1]	White to yellowish powder/solid[4]
Melting Point	N/A	183-189°C[1]	~68°C[4]
Boiling Point	120.9°C[1]	N/A	Can be distilled under reduced pressure[4][5]

Core Synthesis Strategies

The preparation of N-(tert-Butyl)hydroxylamine acetate can be approached via several distinct synthetic routes. The choice of method often depends on the available starting materials, scale, and desired purity. The primary strategies involve either the de novo synthesis of the N-(tert-butyl)hydroxylamine moiety followed by salt formation, or a direct salt exchange from a pre-existing hydrochloride salt.

Caption: Overview of synthetic pathways to N-(tert-Butyl)hydroxylamine Acetate.

Route 1: Reductive Synthesis from 2-Methyl-2-nitropropane

This classic and reliable method involves the reduction of a nitroalkane to the corresponding hydroxylamine. The use of zinc dust in the presence of an acid provides the necessary reducing environment.

Causality and Mechanistic Insight: The reaction proceeds via a series of single-electron transfers from the zinc metal to the nitro group. The acetic acid serves as a proton source, facilitating the stepwise reduction and preventing further reduction to the amine. The reaction is exothermic, and temperature control is crucial to avoid side reactions and ensure selectivity for the hydroxylamine product.[4]

Caption: Workflow for the synthesis of N-(tert-Butyl)hydroxylamine free base.

• Setup: Equip a three-neck round-bottom flask with a magnetic stirrer, thermometer, and an addition funnel.

• Reaction Initiation: Charge the flask with 95% ethanol (approx. 5.7 L per mole of nitroalkane) and cool the solution to 10°C using an ice bath.[8]

• Reagent Addition: To the cooled ethanol, add 2-methyl-2-nitropropane (1.0 eq) and zinc dust (1.5 eq) in single portions.[8]

• Controlled Acidification: Add glacial acetic acid (3.0 eq) dropwise via the addition funnel. The rate of addition must be carefully controlled to maintain the internal reaction temperature below 15°C.[8]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 3 hours.[8]

• Workup - Part 1 (Solvent Removal): Remove the ethanol by rotary evaporation. The resulting residue will contain the hydroxylamine product, zinc acetate, and water.[8]

• Workup - Part 2 (Extraction): Add dichloromethane (approx. 0.8 L per mole of starting material) to the residue and filter the mixture through a Buchner funnel to remove the insoluble zinc acetate cake. Wash the filter cake with two additional portions of dichloromethane.[1][8]

• Workup - Part 3 (Purification): Combine the filtrates in a separatory funnel, remove the aqueous layer, and dry the organic layer over anhydrous magnesium sulfate.[8]

• Isolation: Filter off the drying agent and remove the dichloromethane by rotary evaporation to yield N-(tert-butyl)hydroxylamine as a viscous liquid.[8]

• Acetate Salt Formation: Dissolve the resulting free base in a suitable solvent (e.g., ethyl acetate, diisopropyl ether) and treat it with one equivalent of glacial acetic acid to precipitate or crystallize the acetate salt.[4]

Route 2: Acetate Salt Synthesis via Salt Exchange

This is the preferred and most direct method when N-(tert-butyl)hydroxylamine hydrochloride is used as the starting material. It leverages favorable solubility and partitioning equilibria to achieve a clean conversion.

Causality and Mechanistic Insight: This process is an anion exchange reaction. In an aqueous solution, the hydrochloride salt is dissociated. Upon addition of sodium acetate, the acetate anion concentration increases. N-(tert-Butyl)hydroxylamine acetate is significantly more soluble in organic solvents like ethyl acetate than in water, while sodium chloride is insoluble in ethyl acetate. This differential solubility drives the equilibrium towards the formation of the acetate salt in the organic phase, allowing for its efficient extraction and separation from the inorganic byproduct.[4][5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 3. benchchem.com [benchchem.com]
• 4. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 5. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 6. tert-Butylhydroxylamine acetate | SIELC Technologies [sielc.com]
• 7. scbt.com [scbt.com]
• 8. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]

N-(tert-Butyl)hydroxylamine Acetate: A Technical Guide to its Mechanism of Action as a Mitochondrial Antioxidant and Spin Trap

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

N-(tert-Butyl)hydroxylamine (NtBHA), and its acetate salt, is a multifaceted molecule with significant applications in biomedical research. It functions as a potent mitochondrial-targeted antioxidant and a precursor to a valuable spin-trapping agent. This guide provides an in-depth exploration of the core mechanisms of action of NtBHA, moving beyond a superficial overview to offer a detailed, evidence-based narrative for the research community. We will dissect its dual roles, detailing the biochemical pathways it modulates and providing practical, field-proven insights into the experimental protocols used to validate its activity. This document is structured to serve as a comprehensive technical resource, empowering researchers to design, execute, and interpret experiments involving this versatile compound.

Introduction: The Dual-Identity of N-(tert-Butyl)hydroxylamine

N-(tert-Butyl)hydroxylamine is an organic compound that has garnered considerable interest for its two primary, yet distinct, mechanisms of action. Firstly, it is a powerful antioxidant with a particular affinity for mitochondria, the primary site of cellular respiration and a major source of endogenous reactive oxygen species (ROS). Secondly, its oxidized form, 2-methyl-2-nitrosopropane (MNP), is a highly effective spin trap used to detect and identify short-lived free radicals via Electron Paramagnetic Resonance (EPR) spectroscopy.

The acetate salt of NtBHA offers practical advantages over the more common hydrochloride salt, exhibiting greater thermal stability and reduced hygroscopicity, making it a more robust and reliable formulation for experimental use. Throughout this guide, the biological activity will be attributed to the N-(tert-Butyl)hydroxylamine molecule itself, with the acetate salt serving as a stable delivery vehicle.

This guide will elucidate these dual mechanisms, providing a granular view of the underlying biochemistry and the experimental frameworks used to probe them.

The Mitochondrial Antioxidant Mechanism of Action

The primary therapeutic and research interest in NtBHA lies in its potent antioxidant activity, which is intrinsically linked to mitochondrial function. Unlike many general antioxidants, NtBHA appears to be part of a dynamic cycle within the mitochondria, allowing it to be regenerated and offer sustained protection against oxidative stress.

Scavenging of Reactive Oxygen Species and Mitochondrial Recycling

NtBHA directly scavenges harmful reactive oxygen species. Its efficacy is significantly enhanced by a mitochondrial recycling pathway. While the precise enzymatic players are still under full investigation, a compelling body of evidence points to the involvement of the mitochondrial electron transport chain (ETC). It is hypothesized that after NtBHA donates an electron to neutralize a free radical, its oxidized form is reduced back to the active hydroxylamine by components of the ETC.

A key player in this recycling is likely ubiquinol (the reduced form of Coenzyme Q), a mobile electron carrier within the inner mitochondrial membrane. Studies on structurally similar mitochondria-targeted nitroxides have shown that they are reduced to their corresponding hydroxylamines via direct reaction with ubiquinol[1][2]. This suggests a mechanism where the oxidized NtBHA intercepts electrons from the Q-cycle, regenerating its antioxidant capacity. The involvement of NADH in maintaining the pool of NtBHA further supports this model, as NADH is the primary electron donor to Complex I of the ETC, which in turn reduces ubiquinone to ubiquinol[3][4].

graph TD { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Proposed mitochondrial recycling of N-(tert-Butyl)hydroxylamine.

Preservation of Mitochondrial Integrity and Function

A direct consequence of NtBHA's antioxidant activity is the preservation of mitochondrial structure and function, particularly under conditions of oxidative stress and aging. A key metric of mitochondrial health is the respiratory control ratio (RCR), which is the ratio of State 3 (ADP-stimulated) to State 4 (resting) respiration. A higher RCR indicates tighter coupling between substrate oxidation and ATP synthesis.

In a seminal study by Atamna et al. (2001), it was demonstrated that feeding NtBHA to old rats significantly improved the RCR of their liver mitochondria[3][4].

Group	Respiratory Control Ratio (RCR)
Young Rats (Control)	7.8 ± 0.6
Old Rats (Control)	4.5 ± 0.5
Old Rats + NtBHA	7.1 ± 0.7
Data adapted from Atamna et al., FASEB J. 2001;15(12):2196-204.[4]

This restoration of mitochondrial coupling efficiency is a cornerstone of NtBHA's anti-aging effects.

Inhibition of Apoptosis

By mitigating mitochondrial oxidative stress, NtBHA effectively inhibits the intrinsic pathway of apoptosis. Oxidative damage to mitochondria can lead to the opening of the mitochondrial permeability transition pore (mPTP), the release of cytochrome c, and the subsequent activation of caspases.

NtBHA has been shown to:

• Down-regulate pro-apoptotic proteins: such as Bax.

• Up-regulate anti-apoptotic proteins: such as Bcl-2.

• Inhibit the activation of executioner caspases: such as caspase-3.

This anti-apoptotic effect has been observed in various cell stress models, including heat shock and ionizing radiation.

graph TD { node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Anti-apoptotic signaling pathway modulated by NtBHA.

The Spin Trapping Mechanism of Action

In a different experimental context, NtBHA serves as a precursor to the spin trap 2-methyl-2-nitrosopropane (MNP). Spin trapping is a technique that utilizes a "spin trap" to convert short-lived, highly reactive free radicals into more stable, EPR-active radical adducts.

In situ Formation of the Spin Trap

The mechanism begins with the oxidation of N-(tert-Butyl)hydroxylamine to a radical intermediate, which is then further converted to the spin trap, 2-methyl-2-nitrosopropane (MNP). This oxidation can be initiated by various means, including the presence of other radicals or metal ions in Fenton-like reactions[5].

NtBHA (Hydroxylamine) → [Oxidation] → MNP (Nitroso Compound)

Trapping of Short-Lived Radicals

Once formed, MNP, a C-nitroso spin trap, readily reacts with transient radicals (R•), particularly carbon-centered radicals, to form a stable nitroxide spin adduct.

MNP + R• → MNP-R• (Stable Spin Adduct)

This spin adduct has a much longer half-life than the original radical, allowing for its detection and characterization by EPR spectroscopy. The hyperfine splitting pattern of the EPR signal from the MNP-R• adduct provides a "fingerprint" that can be used to identify the original trapped radical, R•.

graph G { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Experimental workflow for spin trapping using NtBHA.

Experimental Protocols

The dual mechanisms of NtBHA necessitate distinct experimental approaches for their validation. Below are foundational protocols for assessing its antioxidant and spin-trapping capabilities.

Protocol for Measuring Mitochondrial Respiration

This protocol is designed to assess the effect of NtBHA on mitochondrial function using high-resolution respirometry.

Materials:

• Isolated mitochondria or permeabilized cells

• Respiration buffer (e.g., MiR05)

• Respiratory substrates (e.g., pyruvate, malate, succinate)

• ADP

• Oligomycin (Complex V inhibitor)

• FCCP (uncoupler)

• Rotenone (Complex I inhibitor)

• Antimycin A (Complex III inhibitor)

• N-(tert-Butyl)hydroxylamine acetate

• High-resolution respirometer (e.g., Oroboros Oxygraph-2k)

Procedure:

• Chamber Calibration: Calibrate the respirometer chambers according to the manufacturer's instructions to ensure accurate oxygen concentration measurements.

• Mitochondrial Loading: Add a standardized amount of isolated mitochondria or permeabilized cells to each chamber containing pre-warmed respiration buffer.

• State 2 Respiration: Allow the oxygen consumption to stabilize to measure basal (leak) respiration with endogenous substrates.

• Complex I-linked Respiration: Add Complex I substrates (e.g., pyruvate and malate).

• State 3 Respiration: Add a saturating concentration of ADP to stimulate ATP synthesis and measure maximal coupled respiration.

• State 4o Respiration: Add oligomycin to inhibit ATP synthase and measure the resulting leak respiration. This, in conjunction with State 3, is used to calculate the RCR.

• Uncoupled Respiration: Titrate FCCP to determine the maximal capacity of the electron transport system.

• Inhibition: Sequentially add rotenone and antimycin A to inhibit the respiratory chain and determine residual oxygen consumption.

• Data Analysis: Calculate the Respiratory Control Ratio (RCR = State 3 rate / State 4o rate) for control and NtBHA-treated samples.

Protocol for EPR Spin Trapping

This protocol provides a general framework for using NtBHA as a precursor to the MNP spin trap for the detection of free radicals.

Materials:

• Source of free radicals (e.g., Fenton reaction, UV photolysis of a substrate)

• N-(tert-Butyl)hydroxylamine

• EPR flat cell or capillary tube

• EPR spectrometer

Procedure:

• Sample Preparation: In a suitable buffer or solvent, combine the radical generating system with a working concentration of NtBHA (typically in the mM range). The NtBHA will be oxidized in situ to MNP.

• Radical Generation: Initiate the radical-generating reaction. The MNP formed will react with the transient radicals to form stable spin adducts.

• EPR Sample Loading: Transfer the reaction mixture to an EPR flat cell or capillary tube.

• EPR Spectrometer Setup: Place the sample in the EPR cavity. Set the spectrometer parameters, including microwave frequency and power, magnetic field center and sweep width, modulation frequency and amplitude, and scan time.

• Data Acquisition: Record the EPR spectrum. The presence of a stable radical adduct will result in a characteristic signal.

• Spectral Analysis: Analyze the hyperfine splitting constants of the recorded spectrum to identify the trapped radical. Simulation software can be used to confirm the identity of the spin adduct.

Concluding Remarks and Future Directions

N-(tert-Butyl)hydroxylamine acetate is a compound of significant utility, acting as both a potent, recyclable mitochondrial antioxidant and a precursor to a valuable spin trap. Its ability to restore mitochondrial function in aged models highlights its therapeutic potential in age-related diseases characterized by oxidative stress. The superior stability of the acetate salt makes it an attractive choice for researchers.

Future research should focus on several key areas:

• Precise Mitochondrial Recycling Mechanism: Elucidating the exact enzymatic components of the ETC responsible for the regeneration of NtBHA.

• Cellular Uptake and Subcellular Localization: Characterizing the mechanisms by which NtBHA crosses the plasma membrane and its distribution within cellular compartments. While its lipophilic nature suggests passive diffusion, this has not been formally demonstrated.

• Interaction with Signaling Pathways: Investigating potential interactions with redox-sensitive signaling pathways, such as the Nrf2 pathway, which is activated by other tert-butylated antioxidants.

• In Vivo Efficacy: Expanding preclinical studies to evaluate its efficacy in a wider range of disease models associated with mitochondrial dysfunction.

By continuing to explore the multifaceted nature of this compound, the scientific community can unlock its full potential in both basic research and therapeutic development.

References

• Atamna, H., Robinson, C., Ingersoll, R., Elliott, H., & Ames, B. N. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. FASEB journal, 15(12), 2196-2204. ([Link])

• Lagercrantz, C. (1991). Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions. Free radical research communications, 14(5-6), 395-407. ([Link])

• MoreLife. (2006). Research Chemicals - N-tert-butyl Hydroxylamine. ([Link])

• Trnka, J., Blaikie, F. H., Logan, A., Smith, R. A., & Murphy, M. P. (2008). A mitochondria-targeted nitroxide is reduced to its hydroxylamine by ubiquinol in mitochondria. Free Radical Biology and Medicine, 44(7), 1406-1419. ([Link])

• Google Patents. (2001). A new type of N-tert-butyl hydroxylamine salt. ()

• Kim, H. J., Lee, J. H., Kim, S. H., & Kim, S. H. (2005). N-t-Butyl hydroxylamine regulates heat shock-induced apoptosis in U937 cells. Redox report, 10(6), 287-293. ([Link])

• Lee, J. H., Kim, H. J., Kim, S. H., & Kim, S. H. (2006). N-t-Butyl hydroxylamine regulates ionizing radiation-induced apoptosis in U937 cells. Journal of radiation research, 47(1), 31-38. ([Link])

• Kim, Y. K., Park, K. M., Choi, J. Y., & Lee, J. D. (2009). Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats. Journal of the neurological sciences, 285(1-2), 151-157. ([Link])

• Wikipedia. (n.d.). Spin trapping. ([Link])

• Mu, C., & Shearer, J. (2023). Protocol for measuring respiratory function of mitochondria in frozen colon tissue from rats. STAR protocols, 4(4), 102560. ([Link])

• Atamna, H., Robinson, C., Ingersoll, R., Elliott, H., & Ames, B. N. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. The FASEB Journal, 15(12), 2196-2204. ([Link])

Sources

• 1. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 2. A mitochondria-targeted nitroxide is reduced to its hydroxylamine by ubiquinol in mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photochemistry of 2-mercaptopyridines. Part 2. An EPR and spin-trapping investigation using 2-methyl-2-nitrosopropane and aci-nitromethane as spin traps in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility of N-(tert-Butyl)hydroxylamine Acetate

This guide provides a comprehensive overview of the solubility characteristics of N-(tert-Butyl)hydroxylamine acetate, a crucial reagent in pharmaceutical and organic synthesis. Designed for researchers, scientists, and drug development professionals, this document delves into the theoretical and practical aspects of its solubility, offering a framework for its effective use and analysis. While specific quantitative solubility data for this compound is not widely published, this guide provides a robust, scientifically-grounded protocol for its determination, empowering researchers to generate reliable data in their own laboratory settings.

Introduction to N-(tert-Butyl)hydroxylamine Acetate

N-(tert-Butyl)hydroxylamine acetate, with a molecular formula of C₆H₁₅NO₃ and a molecular weight of 149.19 g/mol , is the acetate salt of N-(tert-Butyl)hydroxylamine.[1][2][3] This solid compound, with a melting point of 65-69 °C, offers advantages in handling and stability compared to its free base form.[4] It serves as a vital intermediate in the synthesis of various complex molecules, including nitrones and other hydroxylamine derivatives, and is used as a reducing agent and a free-radical scavenger in industrial applications.[4] Understanding its solubility is paramount for its application in synthesis, purification, and formulation development.

Predicted Solubility Profile

Based on the molecular structure of N-(tert-Butyl)hydroxylamine acetate, a qualitative solubility profile can be predicted based on the "like dissolves like" principle. The molecule possesses both polar and non-polar characteristics. The hydroxylamine and acetate groups are polar and capable of hydrogen bonding, suggesting solubility in polar solvents. The tert-butyl group is bulky and non-polar, which may confer solubility in less polar organic solvents.

A patent describing the synthesis of this compound indicates its preparation in a biphasic system of water and ethyl acetate, with the product being extracted into the ethyl acetate layer.[5] This suggests significant solubility in ethyl acetate and at least partial solubility in water.[5] Furthermore, the patent mentions recrystallization from toluene or ethyl acetate, confirming its solubility in these solvents.[5]

Table 1: Predicted Qualitative Solubility of N-(tert-Butyl)hydroxylamine Acetate

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Water	Soluble to Sparingly	The ionic acetate and polar hydroxylamine groups can hydrogen bond with water. However, the non-polar tert-butyl group may limit high solubility.
Polar Protic	Methanol, Ethanol	Soluble	The alcohol's hydroxyl group can interact with the polar functionalities of the molecule, while its alkyl chain can interact with the tert-butyl group.
Polar Aprotic	Acetone, Acetonitrile (MeCN)	Soluble	These solvents can engage in dipole-dipole interactions with the polar groups of the compound.
Non-polar Aprotic	Toluene, Hexane	Sparingly to Insoluble	The bulky non-polar tert-butyl group may allow for some interaction, but the highly polar hydroxylamine and acetate moieties will likely limit solubility in non-polar solvents.
Chlorinated	Dichloromethane	Soluble to Sparingly	Dichloromethane's moderate polarity may provide a balance for interacting with both the polar and non-polar regions of the molecule.
Ethers	Diethyl Ether	Soluble to Sparingly	The ether oxygen can act as a hydrogen bond acceptor, and the ethyl groups provide a non-polar character.
Esters	Ethyl Acetate	Soluble	As evidenced by its use in extraction and recrystallization, the compound is expected to be highly soluble in this solvent of moderate polarity.[5]

Core Causality: Factors Influencing Solubility

The solubility of N-(tert-Butyl)hydroxylamine acetate is governed by the interplay of intermolecular forces between the solute and the solvent. A visual representation of the key structural features influencing these interactions is provided below.

Caption: Intermolecular forces in N-(tert-Butyl)hydroxylamine acetate.

Experimental Protocol for Solubility Determination

This section provides a detailed, self-validating methodology for the quantitative determination of the solubility of N-(tert-Butyl)hydroxylamine acetate. The protocol is based on the isothermal equilibrium method, followed by quantification using High-Performance Liquid Chromatography (HPLC).

Principle

A saturated solution of N-(tert-Butyl)hydroxylamine acetate is prepared in the solvent of interest by allowing an excess of the solid to equilibrate with the solvent at a constant temperature. After equilibration, the undissolved solid is removed, and the concentration of the solute in the supernatant is determined by a validated analytical method.

Materials and Equipment

• N-(tert-Butyl)hydroxylamine acetate (purity >98%)

• Selected solvents (HPLC grade)

• Analytical balance (± 0.1 mg)

• Thermostatic shaker bath or incubator

• Calibrated thermometer

• Syringe filters (0.45 µm, compatible with the solvent)

• Volumetric flasks and pipettes (Class A)

• HPLC system with a UV detector

• HPLC column (e.g., C18 reverse-phase)

Step-by-Step Methodology

• Preparation of the Test System:

  • Accurately weigh an excess amount of N-(tert-Butyl)hydroxylamine acetate into a series of glass vials. The excess should be sufficient to ensure a saturated solution with visible undissolved solid after equilibration.

  • Pipette a precise volume of the desired solvent into each vial.

• Equilibration (Self-Validating Step):

  • Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

  • Allow the samples to equilibrate for a set period (e.g., 24 hours). To ensure equilibrium has been reached, take samples at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured concentration does not change significantly between successive time points. This time-course sampling is a critical self-validating step.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a 0.45 µm syringe filter into a clean vial. This step is crucial to remove any undissolved micro-particles.

  • Accurately dilute the filtered sample with the mobile phase to a concentration that falls within the linear range of the analytical method.

• Analytical Quantification (HPLC Method):

  • A reverse-phase HPLC method is suitable for the quantification of N-(tert-Butyl)hydroxylamine acetate.

  • Mobile Phase: A mixture of acetonitrile and water with an acidic modifier like phosphoric or formic acid is recommended.

  • Column: A standard C18 column.

  • Detection: UV detection (wavelength to be determined by a UV scan of a standard solution).

  • Calibration: Prepare a series of standard solutions of N-(tert-Butyl)hydroxylamine acetate of known concentrations in the mobile phase. Generate a calibration curve by plotting the peak area against concentration. The linearity of the curve (R² > 0.99) validates the analytical run.

  • Analysis: Inject the diluted samples onto the HPLC system and record the peak areas.

• Calculation of Solubility:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Solubility (g/L) = Concentration from calibration curve (g/L) × Dilution Factor

Experimental Workflow Diagram

Caption: Workflow for experimental solubility determination.

Conclusion

While readily available quantitative solubility data for N-(tert-Butyl)hydroxylamine acetate is scarce, a thorough understanding of its chemical structure allows for a reliable prediction of its solubility behavior. For drug development and process chemistry, however, precise experimental data is indispensable. The detailed protocol provided in this guide offers a robust and self-validating framework for researchers to determine the solubility of this important compound in various solvents. By combining theoretical prediction with rigorous experimental methodology, scientists can confidently utilize N-(tert-Butyl)hydroxylamine acetate in their research and development endeavors.

References

• SIELC Technologies. (2018, May 16). tert-Butylhydroxylamine acetate. Retrieved from [Link]

• Stenutz, R. N-(tert-butyl)hydroxylamine acetate. Retrieved from [Link]

• Google Patents. (2001). A new type of N-tert-butyl hydroxylamine salt. CN1309632A.

• Sunway Pharm Ltd. N-(tert-Butyl)hydroxylamine acetate. Retrieved from [Link]

Sources

• 1. N-(tert-butyl)hydroxylamine acetate [stenutz.eu]
• 2. scbt.com [scbt.com]
• 3. N-(tert-Butyl)hydroxylamine acetate - CAS:253605-31-1 - Sunway Pharm Ltd [3wpharm.com]
• 4. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 5. tert-Butylhydroxylamine acetate | SIELC Technologies [sielc.com]

Topic: N-(tert-Butyl)hydroxylamine Acetate: A Guide to Stability and Storage

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-(tert-Butyl)hydroxylamine acetate is a versatile and valuable intermediate in organic and pharmaceutical chemistry, prized for its enhanced stability compared to its free base counterpart. Its utility as a precursor for nitrones, hydroxamic acids, and other complex molecules is contingent upon maintaining its chemical integrity.[1][2][3] This guide provides a comprehensive overview of the critical factors governing the stability of N-(tert-Butyl)hydroxylamine acetate and outlines scientifically grounded protocols for its optimal storage, handling, and quality assessment. Adherence to these guidelines is paramount for ensuring experimental reproducibility, maximizing shelf-life, and safeguarding laboratory personnel.

Introduction: The Advantage of the Acetate Salt

Hydroxylamines are a cornerstone of modern synthetic chemistry; however, their free base forms are often volatile and susceptible to degradation, particularly through oxidation when exposed to air.[4] The development of stable salt forms, such as N-(tert-Butyl)hydroxylamine acetate, represents a significant advancement. This crystalline solid is easier to handle, weigh, and store than the volatile N-tert-butylhydroxylamine free base, simplifying its use in both laboratory and industrial settings.[1] Its primary applications include serving as a precursor in the synthesis of complex molecules like (Z)-α-5-bromo-N-tert-butyl-2-methoxyphenylnitrone and ONO-type pincer ligands.[3] Understanding the principles of its stability and the causality behind proper storage protocols is not merely a matter of best practice—it is a prerequisite for reliable and successful synthesis.

Core Chemical and Physical Properties

A foundational understanding of the material's properties is essential for its correct handling and storage.

Property	Value	Source(s)
CAS Number	253605-31-1	[5][6][7]
Molecular Formula	C₆H₁₅NO₃	[5][6]
Molecular Weight	149.19 g/mol	[5][6][7]
Physical Form	Solid	[6]
Appearance	Can present as an opaque, yellow oil that solidifies upon cooling	[8][9]
Melting Point	65-69°C	[6]

Chemical Stability and Degradation Pathways

The stability of N-(tert-Butyl)hydroxylamine acetate is robust under ideal conditions but can be compromised by environmental factors. The primary purpose of forming the acetate salt is to stabilize the nucleophilic nitrogen of the hydroxylamine, rendering it less susceptible to atmospheric oxidation.

Key Factors Influencing Stability:

• Temperature: The compound's stability is temperature-dependent. Elevated temperatures can provide the activation energy needed to initiate decomposition or dissociation back to the more volatile and reactive free base. The recommended storage at 2-8°C is critical to minimize these processes.[5]

• Atmosphere: While more stable than the free base, the compound can still degrade. Storage under an inert atmosphere, such as argon or nitrogen, is recommended to displace atmospheric oxygen and moisture, thereby preventing potential oxidative degradation pathways.[5]

• Incompatible Materials: Contact with strong oxidizing agents must be strictly avoided.[10] These materials can aggressively oxidize the hydroxylamine moiety, leading to rapid decomposition and the formation of hazardous byproducts, including nitrogen oxides (NOx).[10]

Potential Degradation Pathway:

The most probable non-oxidative degradation pathway involves the dissociation of the salt back to its constituent parts: the volatile N-(tert-butyl)hydroxylamine free base and acetic acid. The free base is then more susceptible to oxidation.

Caption: Workflow for analytical quality control of N-(tert-Butyl)hydroxylamine acetate.

A. Gas Chromatography (GC) for Purity Assessment: Based on patent literature describing purity analysis, a GC method is suitable for determining the area % purity. *[8][9] Technique: Gas Chromatography with Flame Ionization Detection (GC-FID).

• Column: A mid-polarity column, such as a DB-624 or equivalent, would be appropriate for separating the analyte from potential impurities. *[11] Injector Temperature: ~200°C

• Detector Temperature: ~260°C

• Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 240°C) to elute all components. *[11] Result: The purity is determined by the area percent of the main analyte peak relative to all peaks in the chromatogram.

B. ¹H and ¹³C NMR for Identity Confirmation: NMR spectroscopy serves as an excellent tool for confirming the compound's identity and detecting structural impurities.

• Solvent: d₃-acetonitrile

• ¹H NMR Expected Peaks: δ ~8.33 (s, 2H), ~1.92 (s, 3H), and ~1.21 (s, 9H). *[8][9] ¹³C NMR Expected Peaks: δ ~177.5, ~57.0, ~23.1, and ~21.3. *[8][9] Interpretation: The presence of these specific shifts confirms the structure. The appearance of unexpected peaks could signify degradation or residual starting materials.

C. Karl Fischer Titration for Water Content: Given that the related hydrochloride salt is hygroscopic, quantifying the water content is a prudent measure. *[12] Technique: Coulometric or Volumetric Karl Fischer Titration.

• Interpretation: An increase in water content over time indicates improper storage or container sealing, which can accelerate degradation.

Conclusion

The chemical integrity of N-(tert-Butyl)hydroxylamine acetate is directly correlated with stringent adherence to proper storage and handling protocols. The key to preserving this valuable reagent lies in a multi-faceted approach: maintaining cold-chain storage (2-8°C) under an inert atmosphere, utilizing appropriate PPE during handling, and implementing a robust analytical quality control program. By understanding the scientific principles behind its stability and employing the self-validating methodologies described herein, researchers can ensure the reliability of their starting materials, leading to more consistent and successful scientific outcomes.

References

• Apollo Scientific. (2023, July 11). N-(tert-Butyl)hydroxylamine Safety Data Sheet. Link

• BLD Pharm. (n.d.). N-(tert-Butyl)hydroxylamine acetate. Retrieved January 11, 2026, from Link

• Fisher Scientific. (2009, April 8). N-(tert-Butyl)hydroxylamine hydrochloride Safety Data Sheet. Link

• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate Safety Information. Retrieved January 11, 2026, from Link

• Benchchem. (n.d.). N-(tert-Butyl)hydroxylamine acetate. Retrieved January 11, 2026, from Link

• AK Scientific, Inc. (n.d.). B804 N-(tert-Butyl)hydroxylamine acetate, 98%. Retrieved January 11, 2026, from Link

• Fisher Scientific. (2009, September 22). O-(tert-Butyl)hydroxylamine hydrochloride Safety Data Sheet. Link

• The Good Scents Company. (n.d.). t-butylhydroxylamine acetate. Retrieved January 11, 2026, from Link

• ChemicalBook. (2023, December 20). N-(TERT-BUTYL)HYDROXYLAMINE ACETATE 97 Safety Data Sheet. Link

• Reddit. (2021, July 9). How to keep N-hydroxylamine stable for shipping and storing? r/chemistry. Link

• Santa Cruz Biotechnology, Inc. (n.d.). N-(tert-Butyl)hydroxylamine acetate. Retrieved January 11, 2026, from Link

• Stenutz. (n.d.). N-(tert-butyl)hydroxylamine acetate. Retrieved January 11, 2026, from Link

• Nordmann. (n.d.). N-(tert-Butyl)hydroxylamine acetate. Retrieved January 11, 2026, from Link

• Polish Pharmaceutical Society. (n.d.). VALIDATION OF AN ANALYTICAL PROCEDURE с CONTROL OF RESIDUAL SOLVENTS IN PHARMACEUTICAL SUBSTANCE. Acta Poloniae Pharmaceutica-Drug Research, Vol. 65 No. 5 pp. 631-635, 2008. Link

• Google Patents. (2003). US6512143B1 - Salts of N-tert-butylhydroxylamine. Link

• Centers for Disease Control and Prevention (CDC). (2019, May 15). ESTERS 1: Method 1450. NIOSH Manual of Analytical Methods. Link

• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate Product Page. Retrieved January 11, 2026, from Link

• MDPI. (2017). tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). Molbank, 2017(3), M947. Link

• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate. Retrieved January 11, 2026, from Link

• SciSpace. (2004). Spectrophotometric determination of hydroxylamine and its derivatives in drug formulation using methyl red. Indian Journal of Chemistry, 43A, 1923-1926. Link

• Google Patents. (2001). CN1309632A - A new type of N-tert-butyl hydroxylamine salt. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 3. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 4. reddit.com [reddit.com]
• 5. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 6. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 7. scbt.com [scbt.com]
• 8. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 9. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. ptfarm.pl [ptfarm.pl]
• 12. fishersci.com [fishersci.com]

A Comprehensive Safety and Handling Guide for N-(tert-Butyl)hydroxylamine Acetate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

N-(tert-Butyl)hydroxylamine acetate (CAS No. 253605-31-1) is a hydroxylamine derivative increasingly utilized in synthetic and medicinal chemistry. Its roles as an antioxidant, a stabilizer, and a versatile intermediate in the preparation of nitrones and other complex molecules make it a valuable tool in research and development.[1][2] However, as with any reactive chemical species, a comprehensive understanding of its hazard profile and the implementation of robust safety protocols are paramount to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.

This guide moves beyond a standard Safety Data Sheet (SDS) to provide a deeper, field-proven perspective on the safe handling, storage, and emergency management of N-(tert-Butyl)hydroxylamine acetate. By grounding our recommendations in the "why"—the causality behind each safety measure—we aim to empower researchers to build a self-validating culture of safety in their laboratories.

Chemical and Physical Identity

A precise understanding of a compound's physical properties is the foundation of its safe handling. The solid nature and defined melting point of N-(tert-Butyl)hydroxylamine acetate dictate the primary exposure risk—inhalation of dust and direct contact with skin or eyes.

Table 1: Chemical Identifiers

Identifier	Value	Source(s)
CAS Number	253605-31-1	[3][4]
Molecular Formula	C₆H₁₅NO₃	[1][4][5]
Linear Formula	(CH₃)₃CNHOH·CH₃CO₂H	[3]
Molecular Weight	149.19 g/mol	[1][3]

| Synonyms | t-Butylhydroxylamine acetate, TBHA |[6][7] |

Table 2: Physical and Chemical Properties

Property	Value	Source(s)
Physical State	Solid, Crystalline Powder	[8]
Melting Point	65-69 °C	[1][3]
Stability	Stable under recommended storage conditions. Hygroscopic.	[8][9]

| Incompatible Materials | Strong oxidizing agents, Strong acids. |[8][9][10] |

Hazard Identification and Toxicology

N-(tert-Butyl)hydroxylamine acetate is classified under the Globally Harmonized System (GHS) as an irritant. Its hazard profile necessitates careful handling to avoid inflammatory responses upon contact with the body's primary exposure routes. The target organ of concern for systemic exposure is the respiratory system.[2][11]

Table 3: GHS Hazard Classification

Classification	Code	Description	Source(s)
Signal Word	-	Warning	[12]
Pictogram	GHS07	Exclamation Mark	[2]
Skin Corrosion/Irritation	H315	Causes skin irritation	[12]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[12]

| Specific Target Organ Toxicity (Single Exposure) | H335 | May cause respiratory irritation |[12] |

Toxicological Profile: The "Why" Behind the Hazards

• Skin Irritation (H315): The compound can cause localized inflammation, redness, and discomfort upon contact with the skin. This is a common property of amine derivatives and requires the consistent use of appropriate gloves.

• Serious Eye Irritation (H319): Particulate matter (dust) is a significant threat to the eyes. The chemical nature of this compound can lead to a more severe inflammatory response than inert dust, potentially causing pain, redness, and watering.[8][13] This underscores the non-negotiable requirement for sealed eye protection.

• Respiratory Irritation (H335): Inhalation of airborne dust can irritate the mucous membranes of the nose, throat, and lungs, leading to coughing and shortness of breath.[8] The causality is direct: the compound interacts with the sensitive tissues of the respiratory tract, prompting an inflammatory response. This hazard dictates the need for handling within a ventilated enclosure.

A Proactive Safety Framework: The Hierarchy of Controls

Effective laboratory safety is not merely about personal protective equipment (PPE). It is a systematic approach to risk mitigation. The "Hierarchy of Controls" is an authoritative framework that prioritizes the most effective control measures. The most effective controls are at the top, and the least effective are at the bottom. This guide's protocols are built upon this expert-endorsed system.

Caption: The Hierarchy of Controls prioritizes risk management strategies.

Standard Operating Procedures for Safe Handling

The following protocols are designed as a self-validating system. Adherence to these steps inherently minimizes the risks identified in Section 2.

Engineering Controls: Your Primary Shield

The causality is simple: to prevent irritation, you must prevent contact. Engineering controls are designed to physically separate the researcher from the chemical hazard.

• Ventilation: All weighing and handling of N-(tert-Butyl)hydroxylamine acetate solid must be performed inside a certified chemical fume hood or a local exhaust ventilation (LEV) enclosure.[14][15] This is the most critical step to prevent respiratory exposure.

• Emergency Equipment: An ANSI-compliant eyewash station and safety shower must be readily accessible and located near the workstation.[8][9][16]

Administrative Controls & Work Practices

These are the behaviors and procedures that reduce the probability and severity of exposure.

Protocol: Weighing and Handling Solid Reagent

• Preparation: Before handling, ensure the work area inside the fume hood is clean and uncluttered. Confirm that the eyewash station is unobstructed.

• Don PPE: Put on all required PPE as specified in Table 4 below.

• Handling: Transfer the desired amount of the compound from the stock bottle to a secondary container using a spatula. Perform all manipulations slowly and deliberately to avoid creating airborne dust.

• Closure: Securely close the primary stock bottle immediately after use.[13] Its hygroscopic nature means that prolonged exposure to air can degrade the reagent and affect experimental results.[8]

• Cleanup: Clean any residual dust from the spatula and work surface with a damp cloth or towel before removing them from the fume hood.

• Post-Handling: After the procedure is complete, remove gloves using the proper technique and wash hands thoroughly with soap and water.[8]

Personal Protective Equipment (PPE): The Final Barrier

PPE is not a substitute for good engineering controls but is essential for protecting against accidental splashes or unforeseen contact.

Table 4: Recommended Personal Protective Equipment

Body Part	Protection	Standard / Specification	Rationale
Eyes/Face	Chemical Safety Goggles	ANSI Z87.1 / EN 166	Protects against dust particles causing serious eye irritation.[8][10]
Hands	Nitrile or Neoprene Gloves	EN 374	Prevents direct skin contact and subsequent irritation.[9][15]
Body	Laboratory Coat	N/A	Protects skin and personal clothing from contamination.[8][13]

| Respiratory | N95/FFP2 Dust Mask | NIOSH / EN 149 | Required only if engineering controls fail or during major spill cleanup.[15] |

Storage and Stability

Proper storage is critical for both safety and reagent efficacy.

• Conditions: Store the compound in a cool, dry, and well-ventilated area.[8][13][16] A recommended temperature range is 2-8°C.[1][4]

• Container: Always keep the container tightly sealed to prevent moisture absorption and contamination.[14] Storing under an inert gas like argon or nitrogen can further protect the material.[14]

• Incompatibilities: Segregate N-(tert-Butyl)hydroxylamine acetate from strong oxidizing agents and strong acids.[8][9][10] Incompatible materials can react to cause a release of energy or hazardous byproducts.

Emergency Response Protocols

Preparedness is key to mitigating the impact of an accidental exposure or release.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Table 5: First Aid Procedures

Exposure Route	Action	Source(s)
Inhalation	1. Immediately move the person to fresh air. 2. If breathing is difficult, provide oxygen. 3. Seek medical attention if symptoms persist.	[8][12]
Skin Contact	1. Immediately remove all contaminated clothing. 2. Wash the affected skin with plenty of soap and water for at least 15 minutes. 3. Seek medical attention if irritation develops or persists.	[8][12][16]
Eye Contact	1. Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. 2. Remove contact lenses, if present and easy to do. Continue rinsing. 3. Seek immediate medical attention.	[8][12][13]

| Ingestion | 1. Rinse mouth thoroughly with water. 2. Do NOT induce vomiting. 3. Seek immediate medical attention. |[8][12] |

Accidental Release (Spill) Protocol

A swift and systematic response to a spill is essential to prevent wider contamination and exposure.

Caption: A systematic workflow for responding to a solid chemical spill.

Protocol: Solid Spill Cleanup

• Evacuate & Alert: Immediately alert others in the area and restrict access.

• Ventilate: Ensure the spill is in a well-ventilated area or fume hood.

• Don PPE: Wear the PPE outlined in Table 4, including respiratory protection if the spill is large or dust is airborne.[13]

• Cleanup: Carefully sweep up the spilled solid.[8][11] Avoid any actions that generate dust. Place the material into a clearly labeled, sealable container for hazardous waste.[13]

• Decontamination: Once the bulk material is removed, decontaminate the area with a wet paper towel or cloth.

• Disposal: Dispose of the waste container and cleaning materials according to your institution's hazardous waste procedures.

Fire-Fighting Procedures

• Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam to extinguish a fire involving this material.[12][15]

• Specific Hazards: The compound itself is not highly flammable, but containers can burn.[13] Thermal decomposition can release hazardous and irritating gases, including nitrogen oxides and carbon oxides.[8][9][10]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA) to avoid inhaling toxic decomposition products.[10][15]

Disposal Considerations

Chemical waste disposal is strictly regulated.

• Procedure: All waste containing N-(tert-Butyl)hydroxylamine acetate must be collected in a designated, sealed, and properly labeled hazardous waste container.[8][13]

• Regulations: Disposal must be carried out in accordance with all applicable local, state, and federal environmental regulations. Contact your institution's Environmental Health & Safety (EHS) department for specific guidance.

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a valuable reagent with a manageable hazard profile. Its primary risks—irritation to the skin, eyes, and respiratory system—are effectively mitigated through a systematic safety approach. By prioritizing engineering controls like fume hoods, adhering to disciplined administrative work practices, and consistently using the correct personal protective equipment, researchers can handle this compound with a high degree of safety and confidence. A proactive safety culture, grounded in understanding the causality behind the risks, is the most robust defense against laboratory accidents.

References

• MySkinRecipes. N-(tert-Butyl)hydroxylamine acetate. MySkinRecipes. [Link]

• Fisher Scientific. (2023, September 22). SAFETY DATA SHEET: N-(tert-Butyl)hydroxylamine hydrochloride. Fisher Scientific. [Link]

• ChemTreat, Inc. (2011, January 5). MATERIAL SAFETY DATA SHEET. ChemTreat. [Link]

• NIC Industries. (2022, December 30). Safety Data Sheet: Tert-butyl acetate. NIC Industries. [Link]

• Stenutz. N-(tert-butyl)hydroxylamine acetate. Stenutz. [Link]

• The Good Scents Company. t-butylhydroxylamine acetate. The Good Scents Company. [Link]

Sources

• 1. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 2. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 3. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 4. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 5. N-(tert-butyl)hydroxylamine acetate [stenutz.eu]
• 6. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 7. t-butylhydroxylamine acetate, 253605-31-1 [thegoodscentscompany.com]
• 8. fishersci.com [fishersci.com]
• 9. files.dep.state.pa.us [files.dep.state.pa.us]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.ie [fishersci.ie]
• 12. chemicalbook.com [chemicalbook.com]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 14. tcichemicals.com [tcichemicals.com]
• 15. macrocyclics.com [macrocyclics.com]
• 16. fishersci.com [fishersci.com]

N-(tert-Butyl)hydroxylamine Acetate: A Comprehensive Technical Guide for Synthetic and Mechanistic Applications

Introduction: The Strategic Advantage of N-(tert-Butyl)hydroxylamine Acetate in Modern Chemistry

In the landscape of synthetic organic chemistry and drug development, N-(tert-Butyl)hydroxylamine and its derivatives stand out for their versatile reactivity and utility.[1] While the free base is a viscous liquid, its acetate salt, N-(tert-Butyl)hydroxylamine acetate, offers significant advantages as a stable, crystalline solid that is easier to handle, store, and dispense.[2][3] This guide provides an in-depth exploration of N-(tert-Butyl)hydroxylamine acetate, offering not just protocols but also the mechanistic rationale behind its application for researchers, scientists, and professionals in drug development. This salt serves as a crucial intermediate in the synthesis of a variety of important organic molecules, including nitrones, hydroxamic acids, and C-nitroso compounds.[1][2][3]

Physicochemical and Structural Properties

The physical and chemical properties of N-(tert-Butyl)hydroxylamine acetate are fundamental to its application in various synthetic protocols. Its solid-state nature at room temperature is a key differentiator from its free-base form.

Table 1: Physicochemical Properties of N-(tert-Butyl)hydroxylamine Acetate

Property	Value	Reference(s)
CAS Number	253605-31-1	[4][5][6]
Molecular Formula	C₆H₁₅NO₃	[4][7]
Molecular Weight	149.19 g/mol	[4][7]
Appearance	Slightly yellowish powder/solid	[2]
Melting Point	65-69 °C	[7]
Linear Formula	(CH₃)₃CNHOH·CH₃CO₂H	[8]
Storage Temperature	2-8°C, under inert atmosphere	[6][7]

Synthesis and Purification: A Deliberate Approach to a Stable Intermediate

The preparation of N-(tert-Butyl)hydroxylamine acetate is a prime example of strategic salt formation to enhance a reagent's utility. The surprising stability and advantageous properties of this carboxylic acid salt have made it a preferred form over other salts like hydrochlorides or sulfates, which can be difficult to crystallize.[2]

Rationale for Acetate Salt Formation

The choice to form the acetate salt is deliberate. The acetate anion is a weaker base compared to the hydroxylamine, ensuring the proton transfer equilibrium favors the salt. Furthermore, the resulting salt exhibits favorable crystallinity, allowing for easy isolation and purification. This solid form circumvents the handling challenges associated with the viscous, liquid free base, N-tert-butylhydroxylamine.[1]

Experimental Protocol: Synthesis from N-tert-Butylhydroxylammonium Chloride

This protocol outlines a common and efficient method for preparing the acetate salt from its more common hydrochloride precursor. The process relies on a simple acid-base reaction and subsequent extraction.

Step 1: Dissolution of the Hydrochloride Salt

• Dissolve N-tert-Butylhydroxylammonium chloride (1 equivalent) in water at ambient temperature (~20°C).[2]

Step 2: Addition of Sodium Acetate and Extraction Solvent

• To the aqueous solution, add ethyl acetate as the extraction solvent.[2]

• Introduce sodium acetate (1.5 equivalents) to the biphasic mixture.[2] The sodium acetate acts as a base to neutralize the hydrochloride, liberating the free N-(tert-Butyl)hydroxylamine, which then reacts with the acetic acid formed in situ (or can be added) to form the desired acetate salt that is preferentially soluble in the organic layer.

Step 3: Phase Separation and Product Isolation

• After vigorous stirring, separate the organic (ethyl acetate) layer.

• The ethyl acetate can be removed by evaporation under reduced pressure to yield N-(tert-Butyl)hydroxylamine acetate.[2]

Step 4: Purification (Optional)

• The resulting solid can be further purified by recrystallization from a suitable solvent like toluene or ethyl acetate, or by distillation under reduced pressure.[2]

Caption: The fundamental principle of spin trapping.

Intermediate in Pharmaceutical and Agrochemical Synthesis

N-(tert-Butyl)hydroxylamine acetate is a valuable building block in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs). [7][9][10]Its utility stems from its ability to introduce a protected hydroxylamine functionality.

• Hydroxamic Acid Synthesis: It is employed in the preparation of hydroxamic acids, which are important functional groups in many bioactive molecules, notably enzyme inhibitors. [2][10]* Reduction of Nitro Compounds: The reagent can act as a reducing agent, for example, in the conversion of nitro compounds to amines. [7]* Versatile Intermediate: It serves as a precursor for a range of molecules, including α-ketoamides and 3-spirocyclopropanated 2-azetidinones. [11]

Industrial Applications

Beyond the laboratory, N-(tert-Butyl)hydroxylamine acetate finds use in industrial settings.

• Polymer Chemistry: It can function as a stabilizer in polymer chemistry to prevent degradation during processing. [7]* Free Radical Scavenger: Its ability to react with free radicals makes it useful for inhibiting unwanted oxidation reactions in various industrial processes. [7]

Safety and Handling

As with any chemical reagent, proper handling of N-(tert-Butyl)hydroxylamine acetate is crucial.

Table 2: Hazard and Safety Information

Category	Information	Reference(s)
Signal Word	Warning	[8][12]
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[6][8][12]
Precautionary Statements	P261, P264, P271, P280, P302+P352, P305+P351+P338	[8][12]
Personal Protective Equipment	Dust mask (type N95), eyeshields, gloves	[8]
Storage Class	11 (Combustible Solids)	[8]

First Aid Measures:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. [12]* Skin Contact: Wash off with soap and plenty of water. [12]* Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. [12]* Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person. [12]In all cases of exposure, it is advisable to consult a physician. [12]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is more than just a salt; it is a strategically designed reagent that offers enhanced stability, safety, and ease of handling compared to its free base. Its role as a key intermediate in the synthesis of nitrones for spin trapping, hydroxamic acids for medicinal chemistry, and as a versatile building block for complex molecules underscores its importance. For the research scientist and drug development professional, a thorough understanding of its properties, synthesis, and reaction mechanisms is essential for leveraging its full potential in creating novel chemical entities and advancing scientific discovery.

References

• Salts of N-tert-butylhydroxylamine.
• Understanding N-(Tert-butyl)
• N-(tert-Butyl)
• N-(tert-Butyl)
• N-(tert-Butyl)
• Chemical Safety Data Sheet MSDS / SDS - N-(TERT-BUTYL)
• N-(tert-Butyl)
• N-tert-Butylhydroxylamine chemical properties and structure. Benchchem.
• N-(TERT-BUTYL)HYDROXYLAMINE HYDROCHLORIDE with CAS 57497-39-9. Unilong.
• N-(tert-Butyl)hydroxylamine acetate.
• Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions.
• N-(tert-Butyl)
• N-tert-Butylhydroxylamine hydrochloride. Sigma-Aldrich.
• N-(tert-Butyl)
• Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions. Chemsrc.
• N-(tert-Butyl)
• Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties. ACS Omega.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. 253605-31-1 Cas No. | N-(tert-Butyl)hydroxylamine acetate | Matrix Scientific [matrixscientific.com]
• 5. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 6. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 7. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 8. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 9. nbinno.com [nbinno.com]
• 10. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 11. N-(TERT-BUTYL)HYDROXYLAMINE HYDROCHLORIDE with CAS 57497-39-9 - Chemical Supplier Unilong [unilongindustry.com]
• 12. chemicalbook.com [chemicalbook.com]

Discovery of N-(tert-Butyl)hydroxylamine acetate

An In-Depth Technical Guide to the Discovery and Utility of N-(tert-Butyl)hydroxylamine Acetate

Abstract

N-alkyl hydroxylamines are pivotal intermediates in organic synthesis, yet their practical application has often been hampered by issues of instability and difficult handling. The hydrochloride salt of N-tert-butylhydroxylamine, a common precursor, is notably hygroscopic and exhibits thermal instability. This guide details the discovery of N-(tert-Butyl)hydroxylamine acetate, a stable, crystalline salt that overcomes the limitations of its predecessors. We will explore the synthetic rationale, isolation procedures, physicochemical characterization, and key applications of this versatile reagent, providing researchers and drug development professionals with a comprehensive understanding of its advantages and utility.

The Challenge with N-Alkyl Hydroxylamines: A Need for Stability

N-alkyl hydroxylamines are crucial building blocks in synthetic chemistry, serving as key intermediates in the preparation of nitrones, hydroxamic acids, and C-nitroso compounds.[1][2] The N-tert-butyl derivative, in particular, is a valuable reagent.[2] However, the free base exists as a viscous liquid, and its most common salt, N-tert-butylhydroxylamine hydrochloride, presents significant handling challenges.[2][3]

The hydrochloride salt is hygroscopic, readily absorbing moisture from the atmosphere, which complicates accurate measurement and storage.[3] More critically, differential scanning calorimetry reveals that the hydrochloride salt undergoes a violent exothermic process starting at +136°C, posing a safety risk.[3] These drawbacks created a need for a more stable and safer alternative that would retain the reactivity of the N-tert-butylhydroxylamine moiety.

A Surprising Discovery: The Acetate Salt

The pivotal breakthrough was the surprising discovery that N-tert-butylhydroxylamine can form stable, crystalline salts with lower carboxylic acids, most notably acetic acid.[4] This finding introduced N-(tert-Butyl)hydroxylamine acetate, a compound with vastly superior handling properties compared to its hydrochloride counterpart.[3][4]

Comparative Properties: Acetate vs. Hydrochloride

The advantages of the acetate salt are best understood through direct comparison with the hydrochloride salt.

Property	N-(tert-Butyl)hydroxylamine Hydrochloride	N-(tert-Butyl)hydroxylamine Acetate	Advantage of Acetate
Physical State	White crystal[2][5]	Slightly yellowish crystalline powder[4]	Stable, solid form that is easy to handle.[1]
Hygroscopicity	Significantly hygroscopic[3]	Not tangibly hygroscopic[3]	Simplifies storage and handling; prevents clumping.
Thermal Stability	Violent exothermic decomposition at ~136°C[3]	No significant exothermic process observed[3]	Greatly enhanced safety profile for storage and use.
Crystallinity	Crystalline	High degree of crystallinity[3][4]	Ensures purity and stability.
Solubility	Water-soluble	Partitionable into organic solvents (e.g., ethyl acetate)[4]	Facilitates simplified extraction and purification.[1][4]

This discovery was particularly advantageous because it allowed the salt to be generated in situ and efficiently partitioned from an aqueous phase into an organic phase, streamlining its isolation and purification.[4]

Synthesis and Isolation Protocols

Several methods have been established for the preparation of N-(tert-Butyl)hydroxylamine acetate. The most common approaches start from the hydrochloride salt or the free base.

Protocol 1: Synthesis from N-tert-butylhydroxylamine Hydrochloride

This is a robust and widely used method that leverages a phase-transfer approach to generate and extract the acetate salt. The causality behind this protocol is to neutralize the hydrochloride salt and immediately form the more organic-soluble acetate salt, which is then extracted.

Step-by-Step Methodology:

• Dissolution: Dissolve N-tert-butylhydroxylamine hydrochloride in water at room temperature (+20°C).[4]

• Solvent Addition: Add ethyl acetate to the aqueous solution to create a biphasic system. Ethyl acetate is chosen for its ability to dissolve the target acetate salt while being immiscible with water.[4]

• Base Addition: Add a base such as sodium acetate or a combination of acetic acid and sodium hydroxide.[4]

  • Rationale (Sodium Acetate): Sodium acetate acts as both the acetate source and a base to neutralize the hydrochloride, directly forming N-(tert-Butyl)hydroxylamine acetate in the aqueous phase.[4]

  • Rationale (Acetic Acid/NaOH): This combination generates sodium acetate in situ to perform the same function.[4]

• Extraction: The newly formed N-(tert-Butyl)hydroxylamine acetate preferentially partitions into the ethyl acetate layer.[3][4] Stir the mixture vigorously for approximately 1 hour to ensure complete reaction and extraction.[3]

• Isolation: Separate the organic layer. The aqueous layer can be re-extracted with fresh ethyl acetate to maximize yield.[3]

• Purification: Combine the organic phases and remove the solvent by evaporation under reduced pressure. The resulting product is a crystalline solid which can be further purified by recrystallization from toluene or ethyl acetate.[4]

Caption: Workflow for the synthesis of N-(tert-Butyl)hydroxylamine acetate.

Protocol 2: Synthesis via Reduction of 2-Methyl-2-nitropropane

This method first produces the free base, N-tert-butylhydroxylamine, which can then be reacted with acetic acid.

Step-by-Step Methodology:

• Reaction Setup: In a three-neck round-bottom flask equipped with a stirrer and thermometer, add 95% ethanol and cool to 10°C in an ice bath.[6]

• Reagent Addition: Add 2-methyl-2-nitropropane and zinc dust to the cooled ethanol.[6]

• Acid Addition: Add glacial acetic acid dropwise, ensuring the temperature is maintained below 15°C with vigorous stirring. The acetic acid reacts with zinc to produce the reducing agent.[6]

• Reaction: After the addition is complete, remove the ice bath and stir the mixture for 3 hours at room temperature.[6]

• Workup: Remove the ethanol via rotary evaporation. Add dichloromethane to the residue and filter to remove the zinc acetate byproduct.[6]

• Extraction: Wash the filter cake with dichloromethane. Separate the aqueous layer from the filtrate and dry the organic layer over magnesium sulfate.[6]

• Isolation of Free Base: Filter off the drying agent and remove the dichloromethane by rotary evaporation to yield N-tert-butylhydroxylamine as a viscous liquid.[6]

• Salt Formation: Dissolve the isolated free base in a suitable solvent (e.g., ethyl acetate) and treat with one equivalent of acetic acid to form the acetate salt.[4]

Physicochemical Characterization

The identity and purity of N-(tert-Butyl)hydroxylamine acetate have been confirmed through various analytical techniques.

Property	Value	Source
CAS Number	253605-31-1	[7][8][9]
Molecular Formula	C6H15NO2 (or C4H11NO·C2H4O2)	[7][9]
Molecular Weight	149.19 g/mol	[8][9]
Appearance	Slightly yellowish powder	[4]
Melting Point	65-69 °C	[8]
¹H NMR (d₃-acetonitrile)	δ 8.33 (s, 2H), 1.92 (s, 3H), 1.21 (s, 9H)	[3][4]
¹³C NMR (d₃-acetonitrile)	δ 177.5, 57.0, 23.1, 21.3	[3][4]

• Differential Scanning Calorimetry (DSC): Confirms the melting point and demonstrates the absence of a significant exothermic decomposition, highlighting its thermal stability.[4]

• Powder X-ray Diffraction (PXRD): Analysis shows a high degree of crystallinity, which is indicative of the compound's purity and stability.[3][4]

Applications in Drug Development and Organic Synthesis

The stability and ease of handling of N-(tert-Butyl)hydroxylamine acetate make it a superior intermediate for various synthetic applications in pharmaceutical and chemical research.[1][5][7]

Key Applications Include:

• Nitrone Synthesis: It is a precursor for preparing various nitrones, which are valuable 1,3-dipoles in cycloaddition reactions. Specific examples include the synthesis of (Z)-α-5-bromo-N-tert-butyl-2-methoxyphenylnitrone and various hydroxyphenyl nitrones.[1][8][10]

• Preparation of Hydroxamic Acids: It serves as an intermediate in the synthesis of hydroxamic acids, a critical functional group found in many bioactive molecules, particularly enzyme inhibitors.[7]

• Ligand Synthesis: The compound has been used in the preparation of complex ligands, such as ONO-type pincer ligands.[8][10]

• Antioxidant and Radical Scavenging: As a derivative of hydroxylamine, it exhibits antioxidant properties.[10] The core N-tert-butylhydroxylamine moiety is known to be a potent antioxidant that can reverse age-related mitochondrial changes and protect against oxidative stress.[11]

Caption: Applications of N-(tert-Butyl)hydroxylamine acetate in synthesis.

Conclusion

The discovery of N-(tert-Butyl)hydroxylamine acetate represents a significant advancement in synthetic chemistry. By forming a stable, non-hygroscopic, and crystalline salt with acetic acid, the well-documented handling and safety issues of N-tert-butylhydroxylamine and its hydrochloride salt were overcome. Its unique ability to be partitioned into organic solvents simplifies purification, making it a highly practical and efficient reagent. For researchers and drug development professionals, N-(tert-Butyl)hydroxylamine acetate is a reliable and versatile intermediate for the synthesis of complex nitrones, ligands, and hydroxamic acids, paving the way for new discoveries in medicinal chemistry and materials science.

References

• Title: Salts of N-tert-butylhydroxylamine. Source: Google Patents (US6512143B1).
• Title: A new type of N-tert-butyl hydroxylamine salt. Source: Google Patents (CN1309632A).

• Title: Understanding N-(Tert-butyl)hydroxylamine HCl: Properties and Applications. Source: A&A Pharmachem. URL: [Link]

• Title: Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Source: ACS Publications (Organic Letters). URL: [Link]

• Title: Research Chemicals - N-tert-butyl Hydroxylamine. Source: MoreLife. URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 4. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]
• 6. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]
• 7. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 8. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 9. scbt.com [scbt.com]
• 10. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 11. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]

Role of N-(tert-Butyl)hydroxylamine acetate in organic chemistry

An In-Depth Technical Guide to the Role of N-(tert-Butyl)hydroxylamine Acetate in Organic Chemistry

Authored by a Senior Application Scientist

Abstract

N-(tert-Butyl)hydroxylamine and its salts are pivotal reagents in modern organic chemistry, offering a unique combination of nucleophilicity, redox activity, and steric properties. Among its salt forms, N-(tert-Butyl)hydroxylamine acetate (NtBuHA acetate) has emerged as a particularly valuable intermediate due to its enhanced stability, ease of handling, and favorable solubility profile compared to the free base or hydrochloride salt.[1][2] This guide provides a comprehensive exploration of NtBuHA acetate's multifaceted roles, from its foundational use as a precursor for nitrone spin traps in radical biology to its application as a polymerization inhibitor and a building block for complex pharmaceutical intermediates. We will delve into the mechanistic underpinnings of its reactivity, provide field-proven experimental protocols, and offer insights into its practical application for researchers, chemists, and professionals in drug development.

Introduction: The Advantage of the Acetate Salt

N-tert-Butylhydroxylamine ((CH₃)₃CNHOH) is a versatile organic compound, but its free base form is a viscous liquid that can be prone to aerial oxidation.[2][3] While the hydrochloride salt offers improved stability as a white crystalline solid, its use often requires stoichiometric amounts of base to liberate the reactive free hydroxylamine for subsequent reactions.[4][5]

The acetate salt was developed as a superior alternative, providing a stable, crystalline solid that is easier to handle and store.[1][2] A surprising and highly advantageous property of N-tert-butylhydroxylammonium acetate is its ability to be partitioned from an aqueous phase into an organic phase, which dramatically simplifies extraction, purification, and handling in both laboratory and industrial settings.[2] This unique characteristic streamlines workflows and makes it a preferred reagent for generating N-tert-butylhydroxylamine in situ for a multitude of synthetic transformations.

Physicochemical and Structural Properties

A clear understanding of a reagent's physical properties is critical for predictable and reproducible experimental outcomes.

Property	Value	Reference(s)
Chemical Name	N-(tert-Butyl)hydroxylamine acetate	[6]
Molecular Formula	C₆H₁₅NO₃	[7]
Molecular Weight	149.19 g/mol
CAS Number	253605-31-1
Appearance	White to light pink crystalline powder	[8]
Melting Point	65-69 °C
Solubility	Slightly soluble in water. Soluble in various organic solvents.	[8]
Storage	2-8°C, protected from light and air	[7]

Core Applications in Organic Synthesis

Precursor for Nitrone Synthesis and Spin Trapping

One of the most prominent applications of N-(tert-Butyl)hydroxylamine is in the field of radical chemistry, specifically as a precursor to nitrone-based spin traps.

Conceptual Framework: Spin Trapping Short-lived, highly reactive free radicals (e.g., hydroxyl, superoxide, carbon-centered radicals) are often present in concentrations too low for direct detection by Electron Paramagnetic Resonance (EPR) spectroscopy.[9] Spin trapping is an analytical technique that overcomes this limitation. A diamagnetic "spin trap" compound reacts with the transient radical to form a significantly more stable paramagnetic radical adduct (a nitroxide), which accumulates to an EPR-detectable concentration.[10][11] The hyperfine splitting pattern of the resulting EPR spectrum provides a fingerprint that helps identify the original trapped radical.[9]

N-tert-Butylhydroxylamine is a key building block for synthesizing widely used linear nitrones, such as α-phenyl-N-tert-butylnitrone (PBN).[3][10]

Experimental Protocol: Synthesis of a PBN-type Nitrone

This protocol describes a general condensation reaction to form an N-tert-butyl nitrone.

• Reagent Preparation : In a round-bottom flask, dissolve N-(tert-Butyl)hydroxylamine acetate (1.0 eq) in a suitable organic solvent such as ethanol or toluene.

• Liberation of Free Base (Causality) : Add a mild base, such as sodium acetate (1.1 eq), if starting from the hydrochloride salt. For the acetate salt, the equilibrium may be sufficient, or a non-nucleophilic base can be used to drive the reaction. This step is crucial to generate the free N-tert-butylhydroxylamine, which is the active nucleophile.

• Aldehyde Addition : Add the desired aromatic or aliphatic aldehyde (e.g., benzaldehyde, 1.0 eq) to the solution.

• Reaction : Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C). The reaction involves the nucleophilic attack of the hydroxylamine nitrogen on the carbonyl carbon, followed by dehydration to form the C=N double bond of the nitrone.

• Monitoring : Track the reaction's progress using Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• Workup and Purification : Upon completion, cool the reaction mixture. Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield the pure nitrone.

Visualization: The Spin Trapping Workflow The following diagram illustrates the logical flow from the stable precursor to the detection of a transient radical.

Caption: Workflow from NtBuHA acetate to radical detection via spin trapping.

Direct Radical Scavenging and Antioxidant Activity

While PBN is known as a potent spin trap, research has revealed that its protective effects in biological systems are largely attributable to its hydrolysis product: N-tert-butylhydroxylamine (NtBHA).[12][13] NtBHA is a powerful antioxidant in its own right, significantly more potent than PBN at delaying cellular senescence and mitigating oxidative stress.[12]

Mechanism of Action NtBHA functions as a chain-breaking antioxidant. The N-hydroxy functional group can donate a hydrogen atom to quench highly reactive oxygen species (ROS) like the superoxide radical (O₂•⁻) and other free radicals.[12][14] This action neutralizes the damaging radical and forms a more stable aminoxyl radical (t-BuN(O)H), which is less reactive.[15] This process is particularly effective within mitochondria, where NtBHA can accumulate and be recycled by the electron transport chain, allowing it to prevent radical-induced toxicity at a key site of ROS production.[13][14]

Visualization: Radical Scavenging Cycle

Caption: Mechanism of NtBHA as a recyclable, chain-breaking antioxidant.

Synthesis of Bioactive Molecules

N-(tert-Butyl)hydroxylamine acetate is a valuable intermediate for synthesizing various classes of compounds, particularly those with applications in medicinal chemistry and drug development.

• Hydroxamic Acids : It is used in the preparation of hydroxamic acids, which are crucial functional groups in many bioactive molecules, including enzyme inhibitors like histone deacetylase (HDAC) inhibitors.[6]

• Other Nitrogenous Compounds : It serves as a precursor in the synthesis of α-ketoamides and 3-spirocyclopropanated 2-azetidinones, demonstrating its utility in building complex molecular architectures.[16] It can also be used to prepare ONO-type pincer ligands for organometallic chemistry.[17]

• Primary Sulfonamides : A derivative, N-sulfinyl-O-(tert-butyl)hydroxylamine (t-BuONSO), has been developed as a novel reagent for the one-step synthesis of primary sulfonamides from organometallic reagents.[18]

Polymerization Inhibition

In polymer chemistry, unwanted self-polymerization of monomers during distillation, transport, or storage is a significant safety and operational concern.[19] This process is often initiated by thermal energy, leading to the formation of free radicals that propagate a polymer chain. Polymerization inhibitors are radical scavengers that terminate this process.[19]

N-tert-butylhydroxylamine and related hydroxylamines can act as effective polymerization retarders or inhibitors.[7][20] They function by quenching the propagating C-radicals at the end of growing polymer chains, typically through hydrogen abstraction, thus terminating the polymerization event.[20] Its role as a free radical scavenger makes it useful for preventing unwanted oxidation and degradation in various industrial applications.[7]

Visualization: Polymerization Inhibition Mechanism

Caption: NtBHA terminates radical polymerization by quenching the propagating chain.

Synthesis and Safe Handling

Protocol: Preparation of N-(tert-Butyl)hydroxylamine Acetate

This protocol describes the synthesis of the acetate salt from the more common hydrochloride salt, leveraging the unique phase-partitioning property of the product.[2][21]

• Dissolution : Dissolve N-tert-butylhydroxylamine hydrochloride (1.0 eq) in water in a separatory funnel.

• Solvent Addition : Add ethyl acetate to the aqueous solution. Ethyl acetate is chosen as the extraction solvent because the final product, NtBuHA acetate, is soluble in it, while the starting salt and inorganic byproducts are not.[2]

• Base Addition : Add a solution of sodium acetate (1.5 eq) in water to the biphasic mixture.[2] Alternatively, a base like sodium hydroxide can be used in conjunction with acetic acid.[21] Causality : The base neutralizes the hydrochloride, liberating the free hydroxylamine, which then immediately reacts with the acetate to form the desired salt. The excess acetate drives the equilibrium towards product formation.

• Extraction : Shake the separatory funnel vigorously. The N-tert-butylhydroxylammonium acetate formed in situ will preferentially partition into the organic ethyl acetate layer.[2] This is the key advantage of this salt, allowing for simple separation from the aqueous phase containing inorganic salts.

• Separation and Drying : Separate the organic layer. Wash it with a small amount of brine if necessary, then dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Isolation : Filter off the drying agent and remove the ethyl acetate by evaporation under reduced pressure (rotary evaporation). The resulting solid is N-(tert-Butyl)hydroxylamine acetate.

• Purification (Optional) : If required, the product can be further purified by recrystallization from toluene or ethyl acetate, or by distillation under reduced pressure.[2]

Safety, Storage, and Handling

• Hazard Classifications : Eye Irritant 2, Skin Irritant 2, Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system).

• Hazard Statements : H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including gloves, safety glasses (eyeshields), and a dust mask (type N95 or equivalent).

• Storage : Store in a cool (2-8°C), dry, well-ventilated area away from incompatible substances. Keep container tightly closed.[7] Due to its stability, it is superior to storing the free base.[2]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is far more than a simple salt; it is a strategically designed reagent that offers significant practical advantages for handling and utilizing the versatile N-tert-butylhydroxylamine moiety. Its stability as a solid and unique phase-partitioning behavior simplify synthesis and purification, making it an invaluable tool for chemists.[1][2] Its central role as a precursor to nitrone spin traps is critical for the study of radical-mediated processes in chemistry, biology, and medicine.[10] Furthermore, its intrinsic antioxidant properties and its utility as a building block for pharmaceuticals and a stabilizer in polymer systems underscore its broad importance.[6][7][12] For researchers and drug development professionals, a thorough understanding of NtBuHA acetate's properties and applications provides a powerful capability for both analytical studies and the synthesis of complex molecular targets.

References

• Vertex AI Search. (n.d.). Optimizing Organic Synthesis with N-(Tert-butyl)hydroxylamine Hydrochloride.
• MySkinRecipes. (n.d.). N-(tert-Butyl)hydroxylamine acetate.
• Benchchem. (n.d.). N-(tert-Butyl)hydroxylamine acetate | 253605-31-1.
• Nordmann. (n.d.). N-(tert-Butyl)hydroxylamine acetate.
• Benchchem. (n.d.). N-tert-Butylhydroxylamine chemical properties and structure.
• MDPI. (2023). tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). Molbank, m1728.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate 97%.
• Wikipedia. (n.d.). Spin trapping.
• ResearchGate. (n.d.). Spin Trapping Organic Radicals.
• JEOL Ltd. (n.d.). Frequently-Used Spin Trap Reagents.
• Google Patents. (n.d.). US6512143B1 - Salts of N-tert-butylhydroxylamine.
• Sigma-Aldrich. (n.d.). N-tert-Butylhydroxylamine hydrochloride ≥ 98%.
• Chemistry LibreTexts. (2022, March 24). 10.2: Spin traps.
• ResearchGate. (n.d.). Chemical structures of spin-trapping agents, and the reactions between the agents and a free radical to form spin adducts.
• CORE. (n.d.). N,N-di-benzylhydroxylamine as inhibitor of styrene polymerisation.
• Benchchem. (n.d.). Comparative study of different hydroxylamine salts in organic reactions.
• Organic Chemistry Portal. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22, 9495-9499.
• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6), 395-407.
• Wikipedia. (n.d.). Polymerisation inhibitor.
• Atamna, H., et al. (2000). N-t-butyl hydroxylamine, a hydrolysis product of alpha-phenyl-N-t-butyl nitrone, is more potent in delaying senescence in human lung fibroblasts. Journal of Biological Chemistry, 275(10), 6741-6748.
• UB. (n.d.). O-Acetyl- N-tert-butylhydroxylamine hydrochloride.
• Unilong. (n.d.). N-(TERT-BUTYL)HYDROXYLAMINE HYDROCHLORIDE with CAS 57497-39-9.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate 97%.
• Google Patents. (n.d.). CN1309632A - A new type of N-tert-butyl hydroxylamine salt.
• Atamna, H., et al. (2000). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. FASEB Journal, 14(8), 1205-1214.
• MoreLife. (2006, May 9). Research Chemicals - N-tert-butyl Hydroxylamine.
• Nufarm. (n.d.). Polymerization Inhibitors for Acrylonitrile.
• Ecochem. (n.d.). Polymerization Inhibitors.
• MDPI. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers, 15(3), 513.
• Alfa Chemistry. (n.d.). CAS 16649-50-6 N-tert-Butyl-hydroxylamine.
• University of York. (n.d.). Short-Lived Radical Characterisation: Novel Radical Trap Synthesis, Application and Methodology Development.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate 97%.
• ACS Omega. (2020). Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties. ACS Omega, 5(48), 30995–31003.
• ChemicalBook. (n.d.). tert-Butyl N-hydroxycarbamate.
• BLD Pharm. (n.d.). N-(tert-Butyl)hydroxylamine acetate.

Sources

• 1. benchchem.com [benchchem.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 7. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 8. tert-Butyl N-hydroxycarbamate | 36016-38-3 [chemicalbook.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Spin trapping - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. N-t-butyl hydroxylamine, a hydrolysis product of alpha-phenyl-N-t-butyl nitrone, is more potent in delaying senescence in human lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 14. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. N-(TERT-BUTYL)HYDROXYLAMINE HYDROCHLORIDE with CAS 57497-39-9 - Chemical Supplier Unilong [unilongindustry.com]
• 17. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 18. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO [organic-chemistry.org]
• 19. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 20. files.core.ac.uk [files.core.ac.uk]
• 21. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]

N-(tert-Butyl)hydroxylamine Acetate: A Technical Guide to its Modulation of Cellular Transport Processes

Abstract

N-(tert-Butyl)hydroxylamine (NtBHA), often utilized as its acetate salt for improved stability and handling, is a potent antioxidant with significant implications for cellular health and disease. While not a classical transport inhibitor that directly blocks a specific transporter protein, NtBHA exerts profound modulatory effects on cellular transport processes. This technical guide provides an in-depth exploration of the mechanisms through which NtBHA influences cellular transport, primarily via its potent antioxidant activity and its ability to protect cellular and mitochondrial membranes from oxidative damage. We will delve into its role in mitigating iron-induced toxicity, regulating mitochondrial permeability, and its broader applications in research and drug development for conditions associated with oxidative stress and transport dysregulation.

Introduction to N-(tert-Butyl)hydroxylamine (NtBHA)

N-(tert-Butyl)hydroxylamine is an organic compound that has garnered significant interest for its biological activities.[1] It is recognized as the more potent, active metabolite of the spin-trapping agent α-phenyl-N-tert-butylnitrone (PBN).[1][2] The acetate salt of NtBHA is a common formulation that enhances its stability and ease of use in experimental settings.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-(tert-Butyl)hydroxylamine and its common salt forms is crucial for its effective application in research.

Property	N-(tert-Butyl)hydroxylamine	N-(tert-Butyl)hydroxylamine Hydrochloride	N-(tert-Butyl)hydroxylamine Acetate
Molecular Formula	C₄H₁₁NO	C₄H₁₂ClNO	C₆H₁₅NO₃
Molecular Weight	89.14 g/mol	125.60 g/mol	149.19 g/mol
Appearance	Viscous liquid	White crystalline solid	White solid
CAS Number	16649-50-6	57497-39-9	253605-31-1
Melting Point	Not applicable	183-189°C	65-69 °C

Data sourced from various chemical suppliers and databases.[1]

Core Mechanism of Action: A Potent Mitochondrial Antioxidant

The primary mechanism underpinning the biological effects of NtBHA is its potent antioxidant activity, which is particularly targeted towards mitochondria.[3]

Scavenging of Reactive Oxygen Species (ROS)

NtBHA is a powerful scavenger of reactive oxygen species (ROS), such as the superoxide radical.[2] By neutralizing these damaging molecules, NtBHA protects cellular components, including lipids, proteins, and DNA, from oxidative damage.[4][5] This has been demonstrated in various cell culture models where NtBHA treatment leads to a significant decrease in intracellular oxidants.[2]

Mitochondrial Protection and Recycling

A key feature of NtBHA is its ability to accumulate within cells to concentrations 10- to 15-fold higher than the extracellular environment.[3][6] This accumulation is maintained by mitochondrial NADH, indicating an active recycling process within the mitochondria.[3] This recycling enhances its antioxidant capacity, allowing it to provide sustained protection against mitochondrial-derived oxidative stress.[3][6]

Caption: NtBHA accumulates in mitochondria and is recycled by NADH to scavenge ROS.

Modulation of Cellular Transport via Antioxidant Activity

While not a direct transport inhibitor, NtBHA's profound antioxidant effects lead to the modulation of several critical cellular transport processes, thereby "inhibiting" pathological transport phenomena.

Regulation of Iron Homeostasis and Inhibition of Iron-Induced Toxicity

Iron is essential for numerous cellular processes, but excess iron can catalyze the formation of highly toxic hydroxyl radicals via the Fenton reaction, leading to significant oxidative stress.[7][8] This is particularly relevant in age-related macular degeneration (AMD), where iron accumulation in the retinal pigment epithelium (RPE) is a key pathological feature.[9][10]

NtBHA has been shown to protect human RPE cells from iron overload.[9] In iron-stressed RPE cells, NtBHA treatment leads to a reduction in intracellular iron content, a decrease in oxidative stress, and the restoration of mitochondrial function.[9] By chelating iron or preventing its redox cycling, NtBHA effectively inhibits the downstream toxic effects of iron dysregulation.

Caption: NtBHA's role in mitigating iron-induced cellular damage.

Stabilization of Mitochondrial Membrane Potential and Permeability

The mitochondrial permeability transition (MPT) is the opening of a non-specific pore in the inner mitochondrial membrane, leading to the dissipation of the mitochondrial membrane potential, ATP depletion, and ultimately, cell death. Oxidative stress is a major trigger of MPT.

NtBHA has demonstrated a significant ability to stabilize mitochondrial membranes and prevent MPT. In studies investigating the effects of ionizing radiation and heat shock, treatment with NtBHA preserved mitochondrial integrity, maintained ATP production, and prevented the release of pro-apoptotic factors.[4][11][12][13][14] This protective effect on the mitochondrial membrane is a critical aspect of its ability to modulate cellular transport, as it prevents the uncontrolled release of molecules from the mitochondria into the cytosol.

Experimental Protocols

The following are generalized protocols for investigating the effects of N-(tert-Butyl)hydroxylamine acetate on cellular transport-related phenomena.

Assessing the Protective Effect of NtBHA Against Iron-Induced Toxicity in RPE Cells

• Cell Culture: Culture human ARPE-19 cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Iron Overload: Induce iron overload by treating the cells with ferric ammonium citrate (FAC) at varying concentrations (e.g., 100-500 µM) for 24-48 hours.

• NtBHA Treatment: Co-treat a subset of the iron-overloaded cells with N-(tert-Butyl)hydroxylamine acetate (e.g., 10-100 µM).

• Assessment of Cell Viability: Measure cell viability using an MTT or PrestoBlue assay.

• Measurement of Intracellular ROS: Quantify intracellular ROS levels using a fluorescent probe such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

• Analysis of Mitochondrial Function: Assess mitochondrial membrane potential using a fluorescent dye like tetramethylrhodamine, ethyl ester (TMRE).

Investigating the Effect of NtBHA on Mitochondrial Permeability Transition (MPT)

• Cell Culture and Treatment: Culture a suitable cell line (e.g., U937) and pre-treat with N-(tert-Butyl)hydroxylamine acetate (e.g., 0.1 mM) for 2 hours.

• Induction of MPT: Induce MPT using an appropriate stimulus, such as heat shock (e.g., 42°C for 1 hour) or ionizing radiation.[4][12]

• Measurement of Mitochondrial Swelling: Isolate mitochondria and measure changes in light scattering at 540 nm to assess mitochondrial swelling, an indicator of MPT.

• Calcein-AM Assay: Load cells with Calcein-AM and CoCl₂. The quenching of calcein fluorescence in the mitochondria indicates MPT pore opening. NtBHA-treated cells are expected to retain mitochondrial calcein fluorescence.

• Cytochrome c Release: Perform western blotting on cytosolic fractions to detect the release of cytochrome c from the mitochondria, a downstream consequence of MPT.

Applications in Research and Drug Development

The unique properties of NtBHA make it a valuable tool for a range of research and therapeutic applications.

• Neurodegenerative Diseases: Its ability to cross the blood-brain barrier and protect against oxidative stress makes it a candidate for studying and potentially treating neurodegenerative diseases where mitochondrial dysfunction is implicated.[15]

• Age-Related Macular Degeneration (AMD): As demonstrated, NtBHA's capacity to mitigate iron-induced toxicity in RPE cells suggests its potential as a therapeutic agent for AMD.[9]

• Radioprotection: NtBHA has shown significant radioprotective effects in both cell culture and animal models, suggesting its utility in protecting against radiation-induced damage.[4][5][11]

• Cell Senescence: NtBHA has been shown to delay cellular senescence by protecting mitochondria from age-related decay.[2][3]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a powerful antioxidant that, while not a classical transport inhibitor, exerts significant modulatory effects on cellular transport processes. Its ability to accumulate in mitochondria, scavenge ROS, and protect against oxidative damage allows it to "inhibit" pathological transport phenomena such as iron-induced toxicity and mitochondrial permeability transition. These properties make NtBHA a valuable tool for researchers and a promising candidate for the development of therapeutics targeting diseases with underlying oxidative stress and transport dysregulation.

References

• Lee, J. H., Kim, I. S., & Park, J. W. (2004). The use of N-t-butyl hydroxylamine for radioprotection in cultured cells and mice. Carcinogenesis, 25(9), 1715-1721. [Link]

• Kim, H. J., Shin, S. W., Oh, C. J., Lee, M. H., Yang, C. H., & Park, J. W. (2005). N-t-Butyl hydroxylamine regulates heat shock-induced apoptosis in U937 cells. Redox Report, 10(6), 287-293. [Link]

• Lee, J. H., Kim, I. S., & Park, J. W. (2004). The use of N-t-butyl hydroxylamine for radioprotection in cultured cells and mice. PubMed. [Link]

• Voloboueva, L. A., Farnsworth, C. C., & Ames, B. N. (2007). N-tert-butyl hydroxylamine, a mitochondrial antioxidant, protects human retinal pigment epithelial cells from iron overload: relevance to macular degeneration. The FASEB Journal, 21(14), 4077-4086. [Link]

• Lee, J. H., Kim, I. S., & Park, J. W. (2004). The use of N-t-butyl hydroxylamine for radioprotection in cultured cells and mice. Oxford Academic. [Link]

• Kim, H. J., Shin, S. W., Oh, C. J., Lee, M. H., Yang, C. H., & Park, J. W. (2005). N-t-Butyl hydroxylamine regulates heat shock-induced apoptosis in U937 cells. PubMed. [Link]

• Atamna, H., Robinson, C., Ingersoll, R., Elliott, H., & Ames, B. N. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. The FASEB Journal, 15(12), 2196-2204. [Link]

• Atamna, H., Robinson, C., Ingersoll, R., Elliott, H., & Ames, B. N. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. ResearchGate. [Link]

• Lee, J. H., Kim, I. S., & Park, J. W. (2007). N-t-Butyl hydroxylamine regulates ionizing radiation-induced apoptosis in U937 cells. Biochimie, 89(11), 1339-1347. [Link]

• MoreLife. (2006). Research Chemicals - N-tert-butyl Hydroxylamine. MoreLife. [Link]

• Atamna, H., & Ames, B. N. (2000). N-t-butyl hydroxylamine, a hydrolysis product of alpha-phenyl-N-t-butyl nitrone, is more potent in delaying senescence in human lung fibroblasts. The Journal of Biological Chemistry, 275(10), 6741-6748. [Link]

• Sarkar, C., Chandra, G., Peng, S., & Mukherjee, A. B. (2013). Neuroprotection and lifespan extension in Ppt1(-/-) mice by NtBuHA: therapeutic implications for INCL. Nature Neuroscience, 16(11), 1608-1617. [Link]

• Charkoudian, L. K., et al. (2006). Iron Prochelator BSIH Protects Retinal Pigment Epithelial Cells against Cell Death Induced by Hydrogen Peroxide. Journal of the American Chemical Society, 128(38), 12424-12425. [Link]

• Song, D., Dunaief, J. L., & Asabere, N. (2018). Retinal pigment epithelial cells “bulk up” when they “pump iron”: lipid and endolysosome accumulation with mechanistic connection to macular degeneration. Investigative Ophthalmology & Visual Science, 59(9), 555-555. [Link]

• PubChem. (n.d.). N-tert-butylhydroxylamine. PubChem. [Link]

• Barrow, C. J., et al. (2023). tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). Molbank, 2023(4), M1728. [Link]

• Song, D., & Dunaief, J. L. (2013). Retinal iron homeostasis in health and disease. Frontiers in Aging Neuroscience, 5, 24. [Link]

• Galluzzi, L., et al. (2008). Heat shock-induced apoptosis. The University of Texas at Austin. [Link]

• Song, D., et al. (2014). Iron upregulates melanogenesis in cultured retinal pigment epithelial cells. Experimental Eye Research, 128, 76-84. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-t-butyl hydroxylamine, a hydrolysis product of alpha-phenyl-N-t-butyl nitrone, is more potent in delaying senescence in human lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The use of N-t-butyl hydroxylamine for radioprotection in cultured cells and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Retinal iron homeostasis in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-tert-butyl hydroxylamine, a mitochondrial antioxidant, protects human retinal pigment epithelial cells from iron overload: relevance to macular degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Iron Prochelator BSIH Protects Retinal Pigment Epithelial Cells against Cell Death Induced by Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. tandfonline.com [tandfonline.com]
• 13. N-t-Butyl hydroxylamine regulates heat shock-induced apoptosis in U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. N-t-Butyl hydroxylamine regulates ionizing radiation-induced apoptosis in U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Neuroprotection and lifespan extension in Ppt1(-/-) mice by NtBuHA: therapeutic implications for INCL - PubMed [pubmed.ncbi.nlm.nih.gov]

Antioxidant properties of N-(tert-Butyl)hydroxylamine acetate

An In-depth Technical Guide to the Antioxidant Properties of N-(tert-Butyl)hydroxylamine Acetate

Abstract

N-(tert-Butyl)hydroxylamine (NtBuHA), particularly in its stable acetate salt form, has emerged as a significant molecule in the study of oxidative stress and cytoprotection. Initially identified as the more potent, active hydrolysis product of the well-known spin-trap α-phenyl-N-tert-butylnitrone (PBN), NtBuHA exhibits robust antioxidant properties.[1][2][3] This guide provides a comprehensive technical overview of the mechanisms of action, experimental evaluation, and applications of N-(tert-Butyl)hydroxylamine acetate. We will delve into its direct radical scavenging capabilities, its unique recycling within the mitochondrial electron transport chain, and its proven efficacy in cellular and preclinical models of oxidative damage.[4][5] This document serves as a foundational resource for researchers seeking to leverage this compound in studies related to aging, neuroprotection, and diseases rooted in oxidative pathology.

Introduction: Beyond a PBN Metabolite

For decades, α-phenyl-N-tert-butylnitrone (PBN) was a cornerstone tool in free radical biology for its ability to "trap" highly reactive radical species. However, subsequent research revealed that its potent biological effects, such as delaying cellular senescence, were primarily attributable to its hydrolysis product, N-(tert-Butyl)hydroxylamine (NtBuHA).[2] Studies have shown NtBuHA to be effective at significantly lower concentrations than its parent compound, PBN, establishing it as the primary bioactive agent.[2]

The acetate salt, N-(tert-Butyl)hydroxylamine acetate, offers a practical advantage over the free base, which is a viscous liquid.[1][3] The acetate salt is a stable, crystalline solid that is easier to handle, weigh, and solubilize for experimental use, making it the preferred form for research applications.[1][6] Its utility extends from a chemical intermediate in the synthesis of nitrones and other complex molecules to a direct therapeutic candidate for conditions involving oxidative and nitrosative stress.[1]

Physicochemical Properties

A clear understanding of a compound's physical and chemical properties is fundamental to its effective application in research.

Property	Value	Reference(s)
Chemical Name	N-(tert-Butyl)hydroxylamine acetate	[7]
Synonyms	NtBuHA acetate, t-BuHONH2 acetate	[7]
CAS Number	253605-31-1	[7][8]
Molecular Formula	C₆H₁₅NO₂	[7]
Molecular Weight	149.19 g/mol	[1][8]
Appearance	White to off-white solid	[6]
Melting Point	65-69 °C
Solubility	Soluble in water, ethanol, and other polar organic solvents.	[6]
Storage	Store at 2-8°C under an inert atmosphere for long-term stability.	[9]

Core Mechanism of Antioxidant Action

The antioxidant efficacy of NtBuHA is multifaceted, involving direct radical scavenging and a unique interaction with cellular machinery that enables its recycling.

Direct Radical Scavenging and Spin Trapping

The primary antioxidant function of NtBuHA involves the donation of a hydrogen atom from its hydroxylamine moiety to neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS).[1] This action terminates radical chain reactions that would otherwise lead to cellular damage.

Upon scavenging a radical, NtBuHA is oxidized. A key pathway involves its conversion to the spin trap 2-methyl-2-nitrosopropane (MNP).[10][11][12] MNP can then react with and neutralize other carbon-centered radicals, forming stable spin adducts that can be detected by Electron Paramagnetic Resonance (EPR) spectroscopy.[10][11] This dual action as both a scavenger and a precursor to a spin trap underscores its potency.

Mitochondrial Recycling Pathway

A defining feature of NtBuHA's biological activity is its interaction with mitochondria. Research has demonstrated that NtBuHA accumulates within cells at concentrations 10- to 15-times higher than the extracellular environment.[4][5] This accumulation is driven by mitochondrial processes. The oxidized form of NtBuHA can be reduced back to its active hydroxylamine form by the mitochondrial electron transport chain, specifically utilizing NADH.[2][4][5] This recycling mechanism allows a single molecule of NtBuHA to neutralize multiple radical species, dramatically amplifying its antioxidant capacity within the cell and specifically protecting mitochondria from radical-induced toxicity.[4][5]

Caption: Mitochondrial recycling of NtBuHA, enhancing its antioxidant capacity.

Experimental Evaluation of Antioxidant Properties

To rigorously characterize the antioxidant potential of N-(tert-Butyl)hydroxylamine acetate, a multi-tiered approach combining chemical, cell-based, and biophysical assays is recommended.

In Vitro Radical Scavenging Activity: The DPPH Assay

This assay provides a rapid and reliable measure of a compound's ability to act as a direct free radical scavenger.

Causality: The stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical has a deep violet color. When it is reduced by an antioxidant, the color fades to yellow. The degree of color change, measured spectrophotometrically, is directly proportional to the radical scavenging activity of the compound.

Caption: Standard workflow for assessing antioxidant activity using the DPPH assay.

Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare a stock solution of N-(tert-Butyl)hydroxylamine acetate (e.g., 10 mM) in methanol or an appropriate solvent.

• Serial Dilutions: Perform serial dilutions of the NtBuHA acetate stock solution to obtain a range of concentrations for testing (e.g., 1, 5, 10, 25, 50, 100 µM). A positive control (e.g., Ascorbic Acid) should be prepared similarly.

• Reaction Mixture: In a 96-well plate, add 100 µL of each NtBuHA acetate dilution (or control) to 100 µL of the DPPH solution. A blank well should contain 100 µL of solvent and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity for each concentration using the formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] * 100

• Data Analysis: Plot the % Inhibition against the concentration of NtBuHA acetate and determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radicals).

Cellular Antioxidant Activity (CAA) Assay

This assay moves beyond simple chemistry to measure antioxidant activity within a cellular context, accounting for bioavailability and metabolism.

Causality: Live cells are incubated with a fluorescent probe (DCFH-DA) that becomes fluorescent upon oxidation by intracellular ROS. The antioxidant compound is co-incubated to determine its ability to prevent this fluorescence, thereby measuring its capacity to neutralize ROS generated within the cell.

Protocol: Cellular Antioxidant Activity (CAA) Assay

• Cell Culture: Plate a suitable cell line (e.g., HepG2, neuronal cells) in a 96-well black-walled plate and grow to confluence.

• Loading: Wash the cells with Phosphate Buffered Saline (PBS). Incubate the cells with a solution containing both the test compound (NtBuHA acetate at various concentrations) and 2',7'-dichlorofluorescin diacetate (DCFH-DA) for 1 hour.

• ROS Generation: Wash the cells again with PBS to remove excess probe and compound. Add a ROS generator, such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), to induce oxidative stress.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity (Excitation: ~485 nm, Emission: ~535 nm) every 5 minutes for 1 hour using a microplate reader.

• Data Analysis: Calculate the area under the curve (AUC) for the fluorescence kinetics of each sample. Compare the AUC of the NtBuHA acetate-treated wells to the control (cells with AAPH but no antioxidant) to quantify the cellular antioxidant activity.

Applications in Research and Drug Development

The unique properties of NtBuHA acetate make it a valuable tool and a potential therapeutic agent in several areas.

• Neuroprotection: The hydrolysis of the failed stroke drug NXY-059 to NtBuHA was hypothesized to be the source of its neuroprotective effects observed in one clinical trial.[11] Subsequent studies confirmed that NtBuHA itself is a potent neuroprotectant, capable of reducing infarct volume in preclinical models of ischemic stroke by attenuating oxidative stress and protecting mitochondria.[11]

• Anti-Aging and Senescence: NtBuHA has been shown to delay the onset of cellular senescence in human fibroblast cell lines.[2][4] In animal models, it reversed age-related declines in mitochondrial function and physical activity, suggesting its potential as an anti-aging therapeutic.[4][5]

• Thioesterase-Mimetic Activity: Beyond its antioxidant role, NtBuHA has demonstrated thioesterase-mimetic properties, which are being explored for the treatment of certain lysosomal storage disorders like infantile neuronal ceroid lipofuscinosis (INCL).[4]

Synthesis and Safe Handling

Synthesis Overview

N-(tert-Butyl)hydroxylamine is typically synthesized via the reduction of 2-methyl-2-nitropropane. The acetate salt can then be formed by reacting the free base with acetic acid or through a salt exchange process from N-tert-butylhydroxylammonium chloride.[6][13]

Caption: Simplified workflow for the synthesis of NtBuHA acetate.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be followed.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area or under a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes. The compound is classified as a skin, eye, and respiratory irritant.

• Storage: Store in a tightly sealed container in a cool, dry place (recommended 2-8°C), preferably under an inert gas like argon for maximum stability.[9]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a potent, mitochondrially-targeted antioxidant with well-defined mechanisms of action. Its superiority over its parent compound, PBN, combined with a stable salt form, makes it an invaluable tool for investigating and combating oxidative stress. Its demonstrated efficacy in cellular and preclinical models of neurodegeneration and aging highlights its significant potential for further exploration in drug development. The experimental protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to effectively utilize this compound in their work.

References

• Google Patents. US6512143B1 - Salts of N-tert-butylhydroxylamine.

• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6), 395-407. [Link]

• SIELC Technologies. tert-Butylhydroxylamine acetate. [Link]

• ResearchGate. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. [Link]

• MySkinRecipes. N-(tert-Butyl)hydroxylamine acetate. [Link]

• MoreLife. Research Chemicals - N-tert-butyl Hydroxylamine. [Link]

• PubMed. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. [Link]

• National Institutes of Health (NIH). Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats. [Link]

• Chemsrc. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions. [Link]

• Google Patents. CN103304356A - Hydroxylamine synthesis method.

• Stenutz. N-(tert-butyl)hydroxylamine acetate. [Link]

• Google Patents. CN1309632A - A new type of N-tert-butyl hydroxylamine salt.

• MDPI. tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 7. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 8. scbt.com [scbt.com]
• 9. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 10. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 标题：Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions.【化源网】 [chemsrc.com]
• 13. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]

An In-Depth Technical Guide to N-(tert-Butyl)hydroxylamine Acetate in Polymer Chemistry

Abstract

N-(tert-Butyl)hydroxylamine and its acetate salt represent a class of versatile chemical agents with significant utility in the field of polymer chemistry. This guide provides a comprehensive technical overview for researchers, scientists, and development professionals on the core applications, mechanisms of action, and practical methodologies involving this compound. We will explore its function as a potent radical scavenger, its critical role as a polymerization "short-stopper" for controlling polymer properties in industrial emulsion processes, and its relationship with Nitroxide Mediated Polymerization (NMP). This document synthesizes field-proven insights with foundational scientific principles, offering detailed experimental protocols, data interpretation frameworks, and safety guidelines to ensure both efficacy and operational integrity in the laboratory and beyond.

Introduction to N-(tert-Butyl)hydroxylamine Acetate

N-(tert-Butyl)hydroxylamine (t-BuNHOH) is an organic compound whose utility in polymer science is derived from the unique reactivity of its hydroxylamine moiety.[1] While the free base is a viscous liquid, it is often handled as its more stable acetate or hydrochloride salt.[1] The acetate salt, N-(tert-Butyl)hydroxylamine acetate, offers good solubility and handling characteristics, making it a practical choice for various applications.[2][3] The presence of a bulky tert-butyl group provides steric hindrance that influences its reactivity and the stability of the radicals it forms.[1]

Chemical Identity and Physicochemical Properties

A clear understanding of the compound's properties is fundamental to its effective application.

Property	Value	Reference(s)
Chemical Name	N-(tert-Butyl)hydroxylamine acetate	[4]
Synonyms	t-BuHONH2 acetate	[5]
CAS Number	253605-31-1	[4][6][7]
Molecular Formula	C₆H₁₅NO₃ (or C₄H₁₁NO·C₂H₄O₂)	[6][7]
Molecular Weight	149.19 g/mol	[4][6]
Appearance	Solid, White to off-white powder or crystals	[6][8]
Melting Point	65-69 °C	[4][6]
Storage Conditions	2-8°C, Inert atmosphere	[6][9]

Rationale for Use: The Hydroxylamine Moiety

The efficacy of N-(tert-Butyl)hydroxylamine acetate in polymer chemistry is almost entirely attributable to the N-O-H functional group. The O-H bond in hydroxylamines is relatively weak, allowing for the donation of a hydrogen atom to quench highly reactive radical species, such as the propagating radicals at the end of a growing polymer chain.[10][11] This action effectively terminates the radical, thus halting polymerization or preventing oxidative degradation. Upon donating its hydrogen atom, the hydroxylamine is converted into a stable nitroxide radical, a key species in mediating controlled polymerization reactions.[11]

Core Mechanisms of Action in Polymer Chemistry

The compound's ability to interact with free radicals allows it to function in several distinct capacities within a polymerization system.

As a Conventional Radical Scavenger and Stabilizer

In its most straightforward application, N-(tert-Butyl)hydroxylamine acetate serves as a free-radical scavenger.[6] This is crucial for preventing unwanted oxidation or premature polymerization of monomers during storage and processing. The mechanism involves the hydroxylamine donating its labile hydrogen atom to a reactive radical (R•), effectively neutralizing it. The resulting N-(tert-Butyl)nitroxide is a persistent, stable radical that is far less reactive than the initial radical and typically does not initiate new polymer chains.[12]

Diagram 1: Radical scavenging mechanism of N-(tert-Butyl)hydroxylamine.

As a "Short-Stopper" in Emulsion Polymerization

In industrial settings, particularly in the production of synthetic rubbers like styrene-butadiene rubber (SBR) and acrylonitrile-butadiene rubber (NBR) via emulsion polymerization, it is critical to stop the reaction at a specific monomer conversion.[13][14] This ensures the final product has the desired molecular weight, branching, and physical properties.[15] Agents used for this purpose are called "short-stoppers."

N-(tert-Butyl)hydroxylamine (TBHA) is employed as a highly effective short-stopper, often in combination with other alkylhydroxylamines like N-isopropylhydroxylamine (IPHA).[13] When added to the reactor, it rapidly scavenges the propagating polymer radicals, terminating polymerization and "freezing" the polymer characteristics at that moment.

Diagram 2: Workflow of short-stopping in emulsion polymerization.

Role in Nitroxide Mediated Polymerization (NMP)

While N-(tert-Butyl)hydroxylamine itself is not the primary control agent in NMP, it is intrinsically linked to the mechanism. NMP is a controlled/"living" radical polymerization technique that relies on a reversible termination equilibrium between a growing polymer radical (P•) and a stable nitroxide radical (T•) to form a dormant alkoxyamine species (P-T).[16][17]

The hydroxylamine can be viewed as the reduced form of the active nitroxide. In some NMP systems, hydroxylamines can be oxidized in situ to generate the necessary nitroxide for controlling the polymerization. More importantly, the chemistry of hydroxylamines is central to understanding potential side reactions and the overall stability of the NMP system.[17] The equilibrium allows for the slow, simultaneous growth of all polymer chains, leading to polymers with low dispersity and well-defined architectures.[16]

Diagram 3: The reversible termination equilibrium in Nitroxide Mediated Polymerization (NMP).

Experimental Protocols and Methodologies

The following protocols are provided as validated starting points for laboratory synthesis and application.

Protocol: Synthesis of N-(tert-Butyl)hydroxylamine Acetate

This protocol describes the conversion of the more common hydrochloride salt to the acetate salt, which can be advantageous for solubility in specific organic systems.[2][3]

Causality: The principle is an acid-base reaction and salt metathesis. Sodium acetate, the salt of a weak acid, is used to deprotonate the N-(tert-Butyl)hydroxylammonium chloride. The newly formed free base, N-(tert-Butyl)hydroxylamine, is then immediately protonated by acetic acid formed in situ or added, yielding the desired acetate salt, which is preferentially soluble in the organic phase (ethyl acetate).[2]

Methodology:

• Dissolution: In a round-bottom flask, dissolve N-(tert-Butyl)hydroxylamine hydrochloride (1.0 eq) in deionized water.

• Solvent Addition: Add ethyl acetate to the flask to create a biphasic system.

• Base Addition: Add sodium acetate (1.5 eq) to the mixture while stirring vigorously at room temperature. The initial slurry should dissolve as the reaction proceeds.[3]

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate and collect the upper organic (ethyl acetate) layer.

• Extraction: Wash the aqueous layer with a fresh portion of ethyl acetate and combine the organic layers.

• Drying: Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate.

• Isolation: Filter off the drying agent and remove the ethyl acetate solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting solid can be purified further by recrystallization from a suitable solvent like toluene or by distillation under reduced pressure.[3]

Protocol: Application as a Short-Stopper in SBR Emulsion Polymerization

This protocol outlines the use of N-(tert-Butyl)hydroxylamine (TBHA) as part of a short-stopper solution in a representative lab-scale SBR emulsion polymerization.

Causality: The short-stopper is added at a predetermined monomer conversion (e.g., 60-70%) to achieve the target polymer properties. The amount is calculated in "parts per hundred parts of monomer" (phm). Using a combination of hydroxylamines can provide synergistic effects and ensure rapid, complete termination of both water-soluble and oil-soluble radicals.[14]

Methodology:

• Reactor Setup: Charge a polymerization reactor with the emulsion recipe (e.g., water, emulsifier, butadiene, styrene, and a chain transfer agent).

• Initiation: Add the initiator system (e.g., a redox couple) to begin polymerization at the desired temperature.

• Monitoring: Periodically sample the reactor and determine the percent monomer conversion using gravimetric analysis or gas chromatography.

• Short-Stopper Preparation: Prepare a fresh aqueous solution of the short-stopper agent. A typical mixture might involve N-(tert-Butyl)hydroxylamine and N-isopropylhydroxylamine.[13]

• Injection: Once the target monomer conversion is reached, inject the short-stopper solution into the reactor. The amount is typically between 0.01 and 0.25 phm.[14]

• Quenching: Allow the mixture to stir for 15-30 minutes to ensure complete termination of all active polymer chains.

• Finishing: Proceed with post-reaction processing, such as steam stripping to remove unreacted monomers and coagulation to isolate the SBR latex.

Protocol: Analytical Characterization of the Resulting Polymer

To validate the effectiveness of the short-stopping process, the resulting polymer must be characterized.

Causality: Each technique provides a different piece of the puzzle. GPC/SEC reveals the success of stopping the reaction at the desired molecular weight. DSC shows the thermal properties (like the glass transition temperature, Tg), which are dependent on the polymer structure. FTIR confirms the chemical identity of the polymer.

Methodology:

• Sample Preparation: Isolate and dry the polymer from the latex. Dissolve a small amount of the dried polymer in a suitable solvent (e.g., THF for GPC).

• Size Exclusion Chromatography (SEC/GPC):

  • Inject the polymer solution into an SEC/GPC system.[18]

  • Use a mobile phase like THF and a set of columns appropriate for the expected molecular weight range.[19]

  • Calibrate the system with polystyrene standards.

  • Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and dispersity (Đ = Mw/Mn).[18]

• Differential Scanning Calorimetry (DSC):

  • Place a small, known mass of the dry polymer into a DSC pan.

  • Heat the sample through a defined temperature range (e.g., -100 °C to 150 °C) at a controlled rate (e.g., 10 °C/min).[18]

  • Observe the heat flow curve to identify the glass transition temperature (Tg), which is a key characteristic of amorphous polymers like SBR.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Obtain an FTIR spectrum of the dry polymer film.[20]

  • Identify characteristic peaks to confirm the incorporation of both styrene (aromatic C-H stretches) and butadiene (alkene C-H stretches) monomers.

Data Interpretation and Analysis

Proper interpretation of analytical data is crucial for validating the experimental outcomes.

Monitoring Reaction Termination

The primary indicator of a successful short-stopping event is the stabilization of monomer conversion and polymer molecular weight.

Parameter	Expected Result After Short-Stopper Addition	Analytical Technique
Monomer Conversion	Plateaus immediately; no further significant decrease in monomer concentration.	Gas Chromatography (GC)
Molecular Weight (Mw)	Remains constant in samples taken after the addition of the short-stopper.	GPC / SEC
Latex Viscosity	Stabilizes; an uncontrolled reaction would lead to increased viscosity due to cross-linking or higher Mw.	Viscometry

Characterizing Final Polymer Properties

Analysis of the final, isolated polymer confirms that the material meets the desired specifications. For an SBR polymer short-stopped at ~65% conversion, one would expect a specific range for molecular weight and a characteristic glass transition temperature. The dispersity should be controlled, typically within a range of 2-3 for such free-radical processes.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols are mandatory.

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses or goggles, and a lab coat when handling N-(tert-Butyl)hydroxylamine salts.[21][22]

• Handling: Avoid breathing dust. Use only in a well-ventilated area, such as a chemical fume hood.[21] Wash hands thoroughly after handling. The material is hygroscopic and should be handled in a dry environment.[23]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place (recommended 2-8°C).[6] Keep away from incompatible materials such as strong oxidizing agents.[23]

• First Aid:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[21]

  • Skin: Wash with plenty of soap and water. If irritation occurs, seek medical advice.[21]

  • Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[21]

Conclusion and Future Outlook

N-(tert-Butyl)hydroxylamine acetate is a powerful and versatile tool in the polymer chemist's arsenal. Its primary roles as a stabilizer and short-stopping agent are well-established in industrial processes, enabling precise control over polymer properties and ensuring product consistency. Its fundamental connection to the chemistry of nitroxides also makes it relevant to the advanced field of controlled radical polymerization. Future research may focus on developing novel hydroxylamine-based systems with enhanced thermal stability, lower toxicity, and greater efficiency for use in next-generation polymer synthesis, including the creation of complex architectures and functional materials.

References

• N-(tert-Butyl)hydroxylamine acetate. MySkinRecipes. [Link]

• Nitroxide-mediated radical polymerization. Wikipedia. [Link]

• Alkylhydroxylamine compounds and their application in short-stop radical polymerization.

• Chapter 7: Nitroxide-mediated Polymerization. The Royal Society of Chemistry. [Link]

• Alkyl hydroxylamine compounds and their use for shortstopping free radical polymerizations.

• N,N-di-benzylhydroxylamine as inhibitor of styrene polymerisation. CORE. [Link]

• Alkyl hydroxylamine compounds and their use for shortstopping free radical polymerizations.

• Inhibition of Free Radical Polymerization: A Review. MDPI. [Link]

• Nitroxide-Mediated Polymerization. IntechOpen. [Link]

• Salts of N-tert-butylhydroxylamine.
• A new type of N-tert-butyl hydroxylamine salt.

• Understanding N-(Tert-butyl)hydroxylamine HCl: Properties and Applications. LinkedIn. [Link]

• Compositions for shortstopping free radical emulsion polymerization and stabilizing latices made therefrom. European Patent Office. [Link]

• Mechanistic Investigation of Nitroxide-based Polymerization Inhibitors. University of Toronto. [Link]

• α-H Nitroxides in NMP. Braslau Group, UC Santa Cruz. [Link]

• Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications. [Link]

• Evaluating Autoxidation Radical Scavengers and Additives to Enhance Aminopolymer Sorbent Stability. ACS Publications. [Link]

• Process for shortstopping emulsion polymerizations which does not generate nitrosamines. European Patent Office. [Link]

• tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). MDPI. [Link]

• Evaluation and comparison of analytical methods for monitoring polymer depolymerization. ChemRxiv. [Link]

• Top Analytical Techniques for Characterizing Custom Polymers. Polymer Solutions. [Link]

• Polymer Analysis: Essential Techniques and Strategies for Modern Laboratories. AZoM. [Link]

• The Basics of Polymer Analysis: Techniques & Solutions. RQM+. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 4. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 5. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 6. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 7. scbt.com [scbt.com]
• 8. chemimpex.com [chemimpex.com]
• 9. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 10. mdpi.com [mdpi.com]
• 11. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 12. Evaluating Autoxidation Radical Scavengers and Additives to Enhance Aminopolymer Sorbent Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CN104364276B - Alkylhydroxylamine compounds and their application in short-stop radical polymerization - Google Patents [patents.google.com]
• 14. WO2014052212A1 - Alkyl hydroxylamine compounds and their use for shortstopping free radical polymerizations - Google Patents [patents.google.com]
• 15. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 16. Nitroxide-mediated radical polymerization - Wikipedia [en.wikipedia.org]
• 17. books.rsc.org [books.rsc.org]
• 18. measurlabs.com [measurlabs.com]
• 19. chemrxiv.org [chemrxiv.org]
• 20. resolvemass.ca [resolvemass.ca]
• 21. fishersci.com [fishersci.com]
• 22. fishersci.ie [fishersci.ie]
• 23. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of C-Aryl-N-tert-butylnitrones using N-(tert-Butyl)hydroxylamine Acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatility and Importance of Nitrones

Nitrones, or N-oxides of imines, are a class of organic compounds characterized by the 1,3-dipolar functional group R¹R²C=N⁺(R³)O⁻. Their unique electronic structure makes them exceptionally valuable intermediates in modern organic synthesis. They are widely employed as spin traps for detecting and identifying transient free radicals in biological and chemical systems, a critical application in the study of oxidative stress and associated pathologies. Furthermore, their participation in [3+2] cycloaddition reactions provides a powerful and stereocontrolled route to isoxazolidines and isoxazolines, which are key scaffolds in numerous natural products and pharmaceutically active compounds.[1][2] The tert-butyl substituted nitrones, such as α-phenyl-N-tert-butylnitrone (PBN), are of particular interest due to their stability and well-documented neuroprotective and antioxidant properties.[3]

This guide provides a comprehensive experimental protocol for the synthesis of C-aryl-N-tert-butylnitrones through the condensation of aromatic aldehydes with N-(tert-Butyl)hydroxylamine acetate. We will delve into the mechanistic underpinnings of this transformation, offer a detailed step-by-step procedure, and discuss key considerations for reaction optimization and product characterization.

Mechanistic Insights: The Formation of a Nitrone

The synthesis of a nitrone from an N-substituted hydroxylamine and an aldehyde or ketone proceeds via a two-step mechanism analogous to imine formation: nucleophilic addition followed by dehydration.[4] The reaction is often catalyzed by acid, which protonates the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The nitrogen atom of N-(tert-Butyl)hydroxylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This results in the formation of a tetrahedral intermediate, a carbinolamine.

• Dehydration: Under the reaction conditions, the carbinolamine undergoes dehydration to form the stable nitrone product. This step is typically the rate-determining step and is facilitated by the protonation of the hydroxyl group, which turns it into a good leaving group (water).

The use of N-(tert-Butyl)hydroxylamine acetate offers a convenient source of the hydroxylamine, where the acetate salt can be used directly. The acetate counter-ion is a weaker base compared to the free hydroxylamine, and in some cases, the reaction can proceed without the need for an additional acid catalyst, as the reaction mixture is sufficiently acidic. However, for less reactive aldehydes, a catalytic amount of a stronger acid may be beneficial.

Caption: Mechanism of Nitrone Formation.

Experimental Protocol: Synthesis of α-Phenyl-N-tert-butylnitrone (PBN)

This protocol details the synthesis of the archetypal C-aryl-N-tert-butylnitrone, PBN, from benzaldehyde and N-(tert-Butyl)hydroxylamine acetate. This procedure can be adapted for a range of substituted aromatic aldehydes.

Materials and Equipment:

• N-(tert-Butyl)hydroxylamine acetate (1.0 eq)

• Benzaldehyde (1.0 eq)

• Ethanol (or other suitable solvent like methanol or toluene)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Apparatus for filtration (e.g., Büchner funnel and flask)

• Thin-layer chromatography (TLC) plates (silica gel) and developing chamber

• Recrystallization solvents (e.g., hexane, ethyl acetate)

Safety Precautions:

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• N-(tert-Butyl)hydroxylamine and its salts can be irritating to the skin, eyes, and respiratory system. Avoid inhalation of dust and direct contact.[5][6]

• Organic solvents are flammable. Avoid open flames and sources of ignition.

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N-(tert-Butyl)hydroxylamine acetate (e.g., 10 mmol, 1.49 g).

• Dissolution: Add a suitable solvent, such as ethanol (e.g., 50 mL), to the flask and stir until the solid is fully dissolved.

• Addition of Aldehyde: Add benzaldehyde (10 mmol, 1.02 mL, 1.06 g) to the solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (for ethanol, this is approximately 78 °C) and maintain the reflux for 2-4 hours. The progress of the reaction can be monitored by TLC (e.g., using a 1:4 mixture of ethyl acetate and hexane as the eluent). The disappearance of the aldehyde spot and the appearance of a new, higher Rf spot corresponding to the nitrone indicates the reaction is proceeding.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a yellowish oil or solid, can be purified by recrystallization.[7][8] Dissolve the crude material in a minimal amount of a hot solvent in which the nitrone is soluble (e.g., ethyl acetate or toluene) and then add a solvent in which it is poorly soluble (e.g., hexane) until the solution becomes slightly cloudy. Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation and Drying: Collect the crystalline product by vacuum filtration, wash the crystals with a small amount of cold hexane, and dry them under vacuum to obtain the pure α-phenyl-N-tert-butylnitrone.

Caption: Experimental Workflow for PBN Synthesis.

Data Presentation and Characterization

The yield and purity of the synthesized nitrone should be determined. The structure can be confirmed using spectroscopic methods.

Table 1: Representative Yields for the Synthesis of C-Aryl-N-tert-butylnitrones

Entry	Aromatic Aldehyde	Product	Yield (%)	Reference
1	Benzaldehyde	α-Phenyl-N-tert-butylnitrone (PBN)	85-95	[3],[9]
2	4-Methoxybenzaldehyde	α-(4-Methoxyphenyl)-N-tert-butylnitrone	~90	[3]
3	4-Nitrobenzaldehyde	α-(4-Nitrophenyl)-N-tert-butylnitrone	~80	[3]
4	4-(Trifluoromethyl)benzaldehyde	α-(4-(Trifluoromethyl)phenyl)-N-tert-butylnitrone	>80	[3]

Characterization of α-Phenyl-N-tert-butylnitrone (PBN):

• Appearance: White crystalline solid.

• Melting Point: 71-73 °C.

• ¹H NMR (CDCl₃, 400 MHz): δ 8.25 (d, J = 1.2 Hz, 2H, Ar-H), 7.55 (s, 1H, CH=N), 7.40 (m, 3H, Ar-H), 1.60 (s, 9H, C(CH₃)₃).[10]

• ¹³C NMR (CDCl₃, 100 MHz): δ 134.5, 131.0, 130.1, 128.8, 128.5, 70.9, 28.3.[10]

Field-Proven Insights and Causality Behind Experimental Choices

• Choice of Hydroxylamine Salt: While N-(tert-Butyl)hydroxylamine hydrochloride is also commonly used, it requires in-situ neutralization with a base (e.g., sodium carbonate or triethylamine) to liberate the free hydroxylamine.[5] The acetate salt can often be used directly, simplifying the procedure, though for some substrates, the addition of a weak base might still improve yields by neutralizing any strong acid byproducts. The choice between the salts often comes down to commercial availability and cost.

• Solvent Selection: Ethanol is a good general-purpose solvent for this reaction as it readily dissolves both reactants and allows for a convenient reflux temperature. Other alcohols like methanol can also be used. Toluene is another option, particularly if a higher reaction temperature is desired, and it can facilitate the removal of water via a Dean-Stark trap, which can drive the equilibrium towards the product.

• The Role of the tert-Butyl Group: The sterically demanding tert-butyl group on the nitrogen atom imparts several advantageous properties. It enhances the stability of the nitrone by preventing dimerization and other decomposition pathways. In the context of spin trapping, the bulky tert-butyl group often leads to more persistent radical adducts, making them easier to detect by Electron Paramagnetic Resonance (EPR) spectroscopy.[3]

• Purification Strategy: Recrystallization is a highly effective method for purifying solid nitrones like PBN.[7][8] It is often superior to column chromatography for obtaining high-purity material, especially on a larger scale. The choice of recrystallization solvents is crucial; a good solvent pair will have one solvent in which the compound is highly soluble at elevated temperatures and poorly soluble at room temperature, and a second solvent in which the compound is sparingly soluble.

Troubleshooting and Optimization

• Low Yield: If the yield is low, consider increasing the reaction time or using a higher boiling point solvent like toluene with a Dean-Stark trap to remove water. For electron-poor or sterically hindered aldehydes, the addition of a catalytic amount of a weak acid (e.g., acetic acid) may be beneficial.

• Incomplete Reaction: If TLC analysis shows significant amounts of starting aldehyde remaining, ensure that the reagents are of good quality and that the reaction temperature is being maintained. An excess of the hydroxylamine reagent (e.g., 1.1-1.2 equivalents) can sometimes be used to drive the reaction to completion.

• Difficulty with Crystallization: If the product oils out instead of crystallizing, try scratching the inside of the flask with a glass rod to induce nucleation. Seeding with a small crystal of the pure product, if available, can also be effective. Alternatively, trying different solvent systems for recrystallization may be necessary.

Conclusion

The condensation of N-(tert-Butyl)hydroxylamine acetate with aromatic aldehydes is a robust and straightforward method for the synthesis of C-aryl-N-tert-butylnitrones. These compounds are of significant interest to researchers in chemistry, biology, and medicine due to their diverse applications. By understanding the underlying mechanism and carefully controlling the reaction parameters, high yields of pure nitrones can be reliably obtained. The protocol and insights provided herein serve as a valuable resource for scientists engaged in the synthesis and application of these important molecules.

References

• Breuer, E., Aurich, H. G., & Nielsen, A. (1989). Nitrones, Nitronates and Nitroxides.

• Nitrone chemistry: a versatile gateway to diverse heterocycles. (2026). PubMed Central (PMC). [Link]

• Fast Method for Synthesis of Alkyl and Aryl-N-Methylnitrones. (n.d.). PubMed Central (PMC). [Link]

• Nitrones: Comprehensive Review on Synthesis and Applications. (n.d.). MDPI. [Link]

• Phosphorylated Nitrones—Synthesis and Applications. (n.d.). MDPI. [Link]

• The scope of nitrone substrates. Reaction conditions: 1 (0.2 mmol), 2 a.... (n.d.). ResearchGate. [Link]

• The Mechanism of Nitrone Formation. A Defense of Anthropomorphic Electrons 1. (n.d.). Journal of the American Chemical Society. [Link]

• Kinetics and mechanism of the reaction between nitrous acid and hydroxylamine. Part II. The alkyl hydroxylamines. (n.d.). Journal of the Chemical Society B: Physical Organic (RSC Publishing). [Link]

• Homogeneous synthesis of hydroxylamine hydrochloride via acid-catalyzed hydrolysis of nitromethane. (n.d.). ResearchGate. [Link]

• Recrystallization and Crystallization. (n.d.). [Link]

• Salts of N-tert-butylhydroxylamine. (n.d.).

• How To: Purify by Crystallization. (n.d.). Department of Chemistry : University of Rochester. [Link]

• Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties. (n.d.). ACS Omega. [Link]

• How to Purify an organic compound via recrystallization or reprecipitation?. (n.d.). ResearchGate. [Link]

• Preparation of nitrone derivatives. (n.d.).

Sources

• 1. Nitrone chemistry: a versatile gateway to diverse heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fast Method for Synthesis of Alkyl and Aryl-N-Methylnitrones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. How To [chem.rochester.edu]
• 9. US6762322B1 - Preparation of nitrone derivatives - Google Patents [patents.google.com]
• 10. N-TERT-BUTYL-ALPHA-PHENYLNITRONE(3376-24-7) 13C NMR spectrum [chemicalbook.com]

Application Notes and Protocols for the Reduction of Aromatic Nitro Compounds using N-(tert-Butyl)hydroxylamine Acetate

Introduction: A Modern Approach to a Classic Transformation

The reduction of aromatic nitro compounds to their corresponding anilines is a cornerstone transformation in organic synthesis, fundamental to the production of pharmaceuticals, agrochemicals, dyes, and advanced materials. While classic methods involving harsh reagents or high-pressure hydrogenation are well-established, the demand for milder, more selective, and functionally tolerant protocols has driven the exploration of alternative reducing agents. N-(tert-Butyl)hydroxylamine, particularly as its stable acetate salt, emerges as a compelling reagent in this context. It offers a nuanced approach, primarily acting as a precursor for in situ generation of a potent reducing species, di-tert-butyl-diazene, through a unique oxidative dimerization pathway.

This guide provides an in-depth exploration of the application of N-(tert-Butyl)hydroxylamine acetate for the chemoselective reduction of aromatic nitro compounds. We will delve into the mechanistic underpinnings of this transformation, provide detailed, validated protocols, and discuss the scope and limitations of this methodology, offering researchers a comprehensive resource for its practical implementation.

Mechanistic Rationale: The Role of Di-tert-butyl-diazene

The reduction of nitroarenes using N-(tert-Butyl)hydroxylamine does not proceed through direct hydride transfer from the hydroxylamine itself. Instead, the reaction is initiated by the oxidation of N-(tert-Butyl)hydroxylamine to form a transient nitroso intermediate. This intermediate rapidly dimerizes and dehydrates to generate di-tert-butyl-diazene. It is this diazene species that serves as the primary hydrogen donor for the reduction of the aromatic nitro group.

The overall process can be conceptualized as a transfer hydrogenation, where the diazene is the in situ generated source of hydrogen. The reduction of the nitro group is believed to proceed through the well-established pathway involving nitroso and hydroxylamine intermediates, which are ultimately reduced to the corresponding aniline.[1][2][3] The thermodynamic driving force for this reaction is the formation of the highly stable dinitrogen molecule and tert-butanol upon decomposition of the oxidized diazene.

A key advantage of this system is the mildness of the conditions under which the reduction occurs, often allowing for the preservation of other sensitive functional groups that might be susceptible to reduction under harsher conditions.

Sources

• 1. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. WO2020131574A1 - Method of reducing aromatic nitro compounds - Google Patents [patents.google.com]

Application Notes and Protocols for Radical Scavenging with N-(tert-Butyl)hydroxylamine Acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

N-(tert-Butyl)hydroxylamine acetate (NtBuHA) is a stable and versatile hydroxylamine derivative increasingly recognized for its potent radical scavenging and antioxidant properties.[1] Unlike its free base, the acetate salt is a solid, simplifying handling and storage for laboratory applications.[1] This guide provides an in-depth exploration of the mechanisms behind NtBuHA's antioxidant activity, alongside a detailed, field-proven protocol for quantifying its radical scavenging potential using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay. This document is intended to equip researchers with the foundational knowledge and practical steps required to effectively utilize NtBuHA in studies related to oxidative stress, cellular aging, and neuroprotection.

Introduction: The Scientific Merit of N-(tert-Butyl)hydroxylamine Acetate

Reactive oxygen species (ROS) and reactive nitrogen species (RNS) are highly reactive molecules generated during normal metabolic processes.[2] At elevated levels, these species lead to oxidative stress, a condition implicated in a multitude of pathological states, including neurodegenerative diseases, cardiovascular disorders, and the aging process itself.[2][3] Antioxidants mitigate this damage by neutralizing free radicals, thereby preventing cellular injury.[3]

N-(tert-Butyl)hydroxylamine (NtBuHA), often used as its more stable acetate salt, has emerged as a significant antioxidant. It is a breakdown product of the spin-trap agent α-phenyl-N-tert-butylnitrone (PBN) and has been shown to be more potent in delaying cellular senescence than its parent compound.[4] Research has demonstrated NtBuHA's ability to protect mitochondria from radical-induced toxicity, a key factor in its anti-aging effects.[5][6][7] Furthermore, its capacity to cross the blood-brain barrier and reduce oxidative stress highlights its therapeutic potential for conditions like infantile neuronal ceroid lipofuscinosis (INCL).[8][9]

This guide serves as a comprehensive resource for researchers looking to investigate the radical scavenging properties of NtBuHA.

Foundational Principles: Mechanism of Radical Scavenging

The efficacy of NtBuHA as a radical scavenger is rooted in the chemical reactivity of the N-hydroxylamine functional group.[4] This group can participate in hydrogen atom transfer (HAT) to neutralize highly reactive free radicals.

The primary mechanism involves the donation of a hydrogen atom from the hydroxylamine moiety to a free radical (R•). This process transforms the reactive radical into a stable, non-radical species (RH), effectively terminating the radical chain reaction. In turn, the NtBuHA molecule is converted into a more stable nitroxide radical, which is significantly less reactive than the initial free radical.

This mechanism is particularly effective against oxygen-centered radicals like the superoxide anion (O₂•⁻) and hydroxyl radicals (•OH).[4][5] The ability of NtBuHA to be recycled by the mitochondrial electron transport chain further enhances its antioxidant capacity within a cellular context.[6][7]

Visualizing the Mechanism:

Caption: Mechanism of radical scavenging by N-(tert-Butyl)hydroxylamine.

Experimental Protocol: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common, rapid, and reliable spectrophotometric method for evaluating the antioxidant activity of compounds.[10][11] The principle is based on the reduction of the stable DPPH radical, which has a deep violet color, to the non-radical DPPH-H upon accepting a hydrogen atom from an antioxidant. This reduction is accompanied by a color change from violet to yellow, which can be quantified by measuring the decrease in absorbance at approximately 517 nm.

Materials and Reagents

• N-(tert-Butyl)hydroxylamine acetate (NtBuHA)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (spectrophotometric grade)

• Ascorbic acid (Vitamin C) or Trolox (as a positive control)

• 96-well microplate

• Microplate reader capable of reading absorbance at 517 nm

• Standard laboratory glassware and pipettes

Reagent Preparation

• NtBuHA Stock Solution (1 mg/mL): Accurately weigh 10 mg of NtBuHA and dissolve it in 10 mL of methanol. This will be your stock solution from which serial dilutions will be made.

• DPPH Working Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in a dark bottle and away from light to prevent degradation.

• Positive Control Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of ascorbic acid or Trolox in methanol.

Experimental Workflow

Caption: Experimental workflow for the DPPH radical scavenging assay.

Step-by-Step Procedure

• Prepare Serial Dilutions: From the 1 mg/mL NtBuHA stock solution, prepare a series of dilutions in methanol to obtain final concentrations such as 100, 50, 25, 12.5, and 6.25 µg/mL. Prepare the same concentrations for the positive control (ascorbic acid or Trolox).

• Plate Setup:

  • Add 100 µL of each NtBuHA dilution to triplicate wells of the 96-well plate.

  • Add 100 µL of each positive control dilution to triplicate wells.

  • For the blank (negative control), add 100 µL of methanol to triplicate wells.

• Initiate Reaction: Add 100 µL of the 0.1 mM DPPH working solution to all wells.

• Incubation: Gently shake the plate and incubate it in the dark at room temperature for 30 minutes.

• Absorbance Measurement: After incubation, measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis and Interpretation

The radical scavenging activity is calculated as the percentage of DPPH inhibition using the following formula:

% Inhibition = [(A_control - A_sample) / A_control] x 100

Where:

• A_control is the absorbance of the negative control (DPPH solution + methanol).

• A_sample is the absorbance of the sample (DPPH solution + NtBuHA or positive control).

The results are often expressed as the IC₅₀ value , which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of the sample and can be calculated using linear regression analysis. A lower IC₅₀ value indicates a higher antioxidant activity.

Quantitative Data Summary

The following table presents example data that could be obtained from a DPPH assay with NtBuHA, illustrating its dose-dependent radical scavenging activity.

Compound	Concentration (µg/mL)	% DPPH Inhibition	IC₅₀ (µg/mL)
NtBuHA	100	85.2 ± 2.1	\multirow{5}{}{~28.5 }
50	68.7 ± 1.8
25	45.3 ± 1.5
12.5	23.1 ± 1.1
6.25	10.5 ± 0.8
Ascorbic Acid	100	96.4 ± 1.0	\multirow{5}{}{~8.9 }
(Positive Control)	50	92.1 ± 0.9
25	85.6 ± 1.2
12.5	65.4 ± 1.4
6.25	40.2 ± 1.1

Data are presented as mean ± standard deviation for illustrative purposes.

Conclusion and Future Directions

N-(tert-Butyl)hydroxylamine acetate is a potent and accessible tool for mitigating oxidative stress in a variety of research contexts. The protocol detailed herein provides a robust and reproducible method for quantifying its radical scavenging capabilities. The demonstrated efficacy of NtBuHA in cellular and in vivo models suggests its potential for further investigation in the development of therapeutics for oxidative stress-related diseases. Future studies could explore its efficacy in more complex biological systems and its potential synergistic effects with other antioxidants.

References

• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6), 395-407. [Link]

• Atamna, H., et al. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. The FASEB Journal. [Link]

• Kim, J. E., et al. (2020). N-tert-Butylhydroxylamine promotes melanin production in oxidative stress conditions through the MITF signaling pathway. Antioxidants, 9(11), 1099. [Link]

• Chemsrc. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions.[Link]

• Atamna, H., et al. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. PubMed. [Link]

• Sarkar, C., et al. (2013). Neuroprotection and lifespan extension in Ppt1−/− mice by NtBuHA: therapeutic implications for INCL. Nature Neuroscience, 16(11), 1608-1617. [Link]

• MoreLife. Research Chemicals - N-tert-butyl Hydroxylamine. [Link]

• Atamna, H., et al. (2000). N-t-butyl hydroxylamine, a hydrolysis product of alpha-phenyl-N-t-butyl nitrone, is more potent in delaying senescence in human lung fibroblasts. Journal of Biological Chemistry, 275(10), 6741-6748. [Link]

• Google Patents. CN1309632A - A new type of N-tert-butyl hydroxylamine salt.

• MDPI. tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). [Link]

• Mukherjee, A. B., et al. (2013). Neuroprotection and lifespan extension in Ppt1(-/-) mice by NtBuHA: therapeutic implications for INCL. PubMed. [Link]

• ResearchGate. Radical Scaveging Mechanism of Distearyl Hydroxylamine Antioxidant. [Link]

• Al-Duais, M. A., et al. (2022). Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. MDPI. [Link]

• Phaniendra, A., et al. (2015). Free Radicals: Properties, Sources, Targets, and Their Implication in Various Diseases. Indian Journal of Clinical Biochemistry, 30(1), 11-26. [Link]

• Lee, J. E., et al. (2014). Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats. PLoS One, 9(4), e95877. [Link]

• Patel, A. B., et al. (2009). Free radicals, antioxidants, and neurologic injury: possible relationship to cerebral protection by anesthetics. Journal of Neurosurgical Anesthesiology, 21(1), 3-13. [Link]

• Simaremare, E. S., et al. (2020). SPECTROPHOTOMETRIC METHOD FOR ANTIOXIDANT ACTIVITY TEST AND TOTAL PHENOLIC DETERMINATION OF RED DRAGON FRUIT LEAVES AND WHITE DRAGON FRUIT LEAVES EXTRACTS. International Journal of Applied Pharmaceutics, 12(4), 133-137. [Link]

• Kim, K. M., et al. (2003). Design and biological evaluation of novel antioxidants containing N-t-Butyl-N-hydroxylaminophenyl moieties. Bioorganic & Medicinal Chemistry Letters, 13(14), 2273-2275. [Link]

• ResearchGate. Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Free Radicals: Properties, Sources, Targets, and Their Implication in Various Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Free radicals, antioxidants, and neurologic injury: possible relationship to cerebral protection by anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-t-butyl hydroxylamine, a hydrolysis product of alpha-phenyl-N-t-butyl nitrone, is more potent in delaying senescence in human lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 8. Neuroprotection and lifespan extension in Ppt1−/− mice by NtBuHA: therapeutic implications for INCL - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neuroprotection and lifespan extension in Ppt1(-/-) mice by NtBuHA: therapeutic implications for INCL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes & Protocols: N-(tert-Butyl)hydroxylamine Acetate as a High-Performance Polymer Stabilizer

Abstract

These application notes provide a comprehensive technical guide for researchers, scientists, and formulation chemists on the utilization of N-(tert-Butyl)hydroxylamine acetate (NtBuHA acetate) as a stabilizer in polymer systems. This document elucidates the fundamental mechanism of action, provides detailed protocols for incorporation and performance evaluation, and offers insights into data interpretation for optimizing polymer longevity. The protocols are designed to be self-validating, ensuring robust and reproducible results for drug development and material science applications.

Introduction: A Novel Approach to Polymer Stabilization

Polymer degradation, driven by thermal, oxidative, and photo-initiated processes, remains a critical challenge in material science and drug formulation, impacting product efficacy, safety, and shelf-life. The integrity of polymeric materials is essential, and the selection of an appropriate stabilizer is paramount.

N-(tert-Butyl)hydroxylamine acetate is the stable salt form of N-(tert-Butyl)hydroxylamine, a potent antioxidant and radical scavenger.[1][2][3] Unlike its free base, which can be a viscous liquid, the acetate salt is a solid with a melting point of 65-69 °C, making it significantly easier to handle, dose, and store.[1][4] Its utility as a stabilizer stems from its ability to efficiently intercept and neutralize free radicals, the primary culprits in polymer degradation pathways.[1] This guide details its mechanism and provides actionable protocols for its application.

Table 1: Physicochemical Properties of N-(tert-Butyl)hydroxylamine Acetate

Property	Value	Reference(s)
CAS Number	253605-31-1	[5]
Molecular Formula	C₆H₁₅NO₃	[1][5]
Molecular Weight	149.19 g/mol	[1][5]
Appearance	Solid	[1]
Melting Point	65-69 °C	[1]
Storage	Inert atmosphere, 2-8°C	[1][5]

Scientific Principle: The Mechanism of Radical Scavenging

The efficacy of NtBuHA acetate as a polymer stabilizer is rooted in its function as a primary antioxidant, specifically a hydrogen atom donor and radical trapping agent. Polymer degradation is a chain reaction initiated by heat, UV light, or mechanical stress, which generates highly reactive free radicals (R•). These radicals react with oxygen to form peroxy radicals (ROO•), which then propagate the degradation cascade by abstracting hydrogen from the polymer backbone.

N-(tert-Butyl)hydroxylamine acetate intervenes at the earliest stages of this process:

• Hydrogen Donation: The hydroxylamine moiety readily donates its labile hydrogen atom to peroxy radicals (ROO•), converting them into stable hydroperoxides (ROOH) and terminating the propagation cycle.

• Nitroxide Formation: Upon donating a hydrogen atom, the hydroxylamine is converted into a stable N-tert-butylnitroxide radical.

• Alkyl Radical Trapping: This resultant nitroxide radical is an extremely efficient scavenger of carbon-centered alkyl radicals (R•), forming stable alkoxyamine species and preventing further degradation.

This dual-action mechanism makes it a highly efficient stabilizer.

Figure 1: Mechanism of radical scavenging by N-(tert-Butyl)hydroxylamine.

Experimental Design & Protocols

Evaluating the effectiveness of a polymer stabilizer requires a systematic approach involving proper incorporation, accelerated aging, and quantitative analysis of material properties.[6][]

Protocol 1: Incorporation of NtBuHA Acetate into Polymer Matrix

Objective: To achieve a homogenous dispersion of the stabilizer within the polymer. Melt blending is the most common industrial method.

Materials & Equipment:

• Polymer resin (e.g., polypropylene, polyethylene)

• N-(tert-Butyl)hydroxylamine acetate (powder form)

• Twin-screw extruder or internal mixer (e.g., Brabender)

• Compression molder or injection molder

• Precision balance

Procedure:

• Drying: Dry the polymer resin according to the manufacturer's specifications to prevent hydrolytic degradation during processing.

• Pre-blending: Accurately weigh the polymer resin and the desired amount of NtBuHA acetate. Create a masterbatch or "salt-and-pepper" blend by physically mixing the components in a bag for 5-10 minutes to ensure a uniform feed.

• Melt Compounding:

  • Set the temperature profile of the extruder appropriate for the selected polymer.

  • Feed the pre-blended mixture into the extruder at a constant rate.

  • The molten, stabilized polymer will be extruded as strands. Cool the strands in a water bath and pelletize them.

• Specimen Preparation: Use the pelletized compound to create test specimens (e.g., tensile bars, plaques) via compression or injection molding according to ASTM or ISO standards.

• Control Sample: Prepare a control batch of the polymer without any added stabilizer using the exact same processing conditions.

Table 2: Recommended Loading Levels for Initial Screening

Sample ID	NtBuHA Acetate Conc. (wt%)	Purpose
CTRL-01	0.00	Unstabilized Control (Baseline)
EXP-01	0.05	Low Loading Level
EXP-02	0.10	Medium Loading Level
EXP-03	0.25	High Loading Level
EXP-04	0.50	Very High Loading Level

Protocol 2: Accelerated Aging Studies

Objective: To simulate the long-term effects of environmental stress in a shortened timeframe.

A. Thermal Aging (Oven Aging):

• Place the molded test specimens on racks in a forced-air convection oven. Ensure adequate spacing for uniform air circulation.

• Set the oven temperature to a value that accelerates degradation without changing the degradation mechanism (e.g., 120-150°C for polyolefins).

• Remove sets of specimens (both control and experimental) at predetermined time intervals (e.g., 0, 100, 250, 500, 1000 hours).

• Allow samples to cool to room temperature before analysis.

B. UV Weathering (for light-sensitive applications):

• Mount test plaques in a UV weathering chamber equipped with fluorescent (UVA/UVB) or xenon arc lamps.

• Set the test cycle conditions (e.g., light/dark cycles, temperature, humidity, water spray) according to relevant standards (e.g., ASTM G154, G155).

• Remove specimens at specified intervals of radiant exposure (kJ/m²) or time.

Protocol 3: Analytical Assessment of Stabilization Efficacy

Objective: To quantify the extent of polymer degradation and compare the performance of stabilized samples against the control.

A. Melt Flow Index (MFI) Analysis (ASTM D1238):

• Principle: Measures the ease of flow of a molten polymer. Chain scission (degradation) increases flow (higher MFI), while cross-linking decreases it.

• Procedure: Measure the MFI of samples from each aging interval.

• Interpretation: A stabilized polymer will exhibit a smaller change in MFI over time compared to the control.

B. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Principle: Detects changes in the chemical structure of the polymer, particularly the formation of carbonyl groups (C=O) around 1700-1750 cm⁻¹, a key indicator of oxidation.

• Procedure: Analyze thin films or the surface of plaques using an FTIR spectrometer. Calculate the "Carbonyl Index" by taking the ratio of the carbonyl peak absorbance to a reference peak that does not change with degradation (e.g., a C-H bending peak).

• Interpretation: Effective stabilization results in a significantly lower rate of carbonyl group formation.

C. Colorimetry (Yellowness Index - YI, ASTM E313):

• Principle: Quantifies color changes, as degradation often leads to yellowing.

• Procedure: Measure the Yellowness Index of the sample plaques using a spectrophotometer or colorimeter.

• Interpretation: A lower change in YI indicates superior color stability.

Sources

• 1. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 2. benchchem.com [benchchem.com]
• 3. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 5. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 6. fiveable.me [fiveable.me]

Application Notes and Protocols for the Synthesis of N-(tert-Butyl)hydroxamic Acids using N-(tert-Butyl)hydroxylamine Acetate

Introduction: The Strategic Role of N-(tert-Butyl)hydroxylamine Acetate in Modern Drug Discovery

For researchers, medicinal chemists, and drug development professionals, the synthesis of novel hydroxamic acids is a cornerstone of inhibitor design, particularly for metalloenzymes. The hydroxamic acid moiety (–C(=O)N(OH)–) is a powerful zinc-binding group found in numerous approved drugs. The choice of the N-substituent on the hydroxamic acid is a critical determinant of a molecule's potency, selectivity, and pharmacokinetic properties. N-(tert-Butyl)hydroxylamine acetate has emerged as a key reagent in this field, offering a stable and efficient route to N-tert-butylated hydroxamic acids.

The bulky tert-butyl group can impart significant metabolic stability to a drug candidate and provide specific steric interactions within an enzyme's active site.[1][2] This guide provides a comprehensive overview of the application of N-(tert-Butyl)hydroxylamine acetate in the synthesis of N-tert-butyl hydroxamic acids, detailing the rationale behind its use, step-by-step protocols, and the underlying chemical principles.

Reagent Profile: N-(tert-Butyl)hydroxylamine and its Acetate Salt

N-tert-Butylhydroxylamine is an N-alkylated hydroxylamine that serves as the nucleophile in the formation of N-substituted hydroxamic acids.[1] While the free base is a viscous liquid, it is more commonly handled as a more stable crystalline salt.[1]

Advantages of the Acetate Salt:

The acetate salt of N-(tert-butyl)hydroxylamine presents several advantages over the free base or the hydrochloride salt:

• Enhanced Stability and Handling: The acetate salt is a solid, which is easier to handle, weigh, and store compared to the viscous liquid free base.[3]

• Improved Solubility: It exhibits good solubility in common organic solvents used for coupling reactions.

• Simplified Work-up: The acetate form can simplify purification and handling, as it allows for partitioning from aqueous to organic phases during workup.[3]

Property	N-(tert-Butyl)hydroxylamine	N-(tert-Butyl)hydroxylamine Acetate	N-(tert-Butyl)hydroxylamine Hydrochloride
CAS Number	16649-50-6[1]	253605-31-1[4]	57497-39-9[5]
Molecular Formula	C₄H₁₁NO[1]	C₆H₁₅NO₃[4]	C₄H₁₂ClNO[5]
Molecular Weight	89.14 g/mol [1]	149.19 g/mol [4]	125.60 g/mol [5]
Appearance	Viscous liquid[1]	White to off-white solid	White crystal[5]
Melting Point	Not applicable	65-69 °C[6]	183-189 °C[5]

The N-tert-Butyl Group: A Permanent Structural Feature

A critical consideration in the synthetic strategy is the fate of the N-tert-butyl group. In this context, it should be regarded as a permanent part of the final hydroxamic acid, not as a protecting group to be removed. While methods exist for the cleavage of N-tert-butyl groups from amides using specific and often harsh conditions with Lewis acids like copper(II) or scandium(III) triflate, these are not standard deprotection procedures.[7][8] The N-tert-butyl group is known for its metabolic stability, a desirable feature in drug design.[1][2]

Reaction Mechanism: Carbodiimide-Mediated Amide Bond Formation

The most common and efficient method for synthesizing hydroxamic acids from carboxylic acids and hydroxylamines is through carbodiimide-mediated coupling. The mechanism, when using a carbodiimide like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive such as 1-Hydroxybenzotriazole (HOBt), proceeds as follows:

• Activation of the Carboxylic Acid: The carboxylic acid reacts with the carbodiimide (EDC) to form a highly reactive O-acylisourea intermediate.[9]

• Formation of the Active Ester: This unstable intermediate is intercepted by HOBt to form a more stable and reactive HOBt-ester. This step is crucial for minimizing side reactions and reducing the risk of racemization in chiral carboxylic acids.[9]

• Nucleophilic Attack by N-(tert-Butyl)hydroxylamine: The N-(tert-Butyl)hydroxylamine, acting as the nucleophile, attacks the carbonyl carbon of the HOBt-ester.

• Formation of the Hydroxamic Acid: The tetrahedral intermediate collapses, eliminating HOBt and forming the stable N-tert-butyl hydroxamic acid. The byproduct of EDC is a water-soluble urea derivative, which simplifies purification.[9]

Caption: Carbodiimide-mediated synthesis of N-tert-butyl hydroxamic acids.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-tert-Butyl Hydroxamic Acids

This protocol describes a general method for the coupling of a carboxylic acid with N-(tert-Butyl)hydroxylamine acetate using EDC and HOBt.

Materials:

• Carboxylic acid (1.0 eq)

• N-(tert-Butyl)hydroxylamine acetate (1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) or another non-nucleophilic base (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• 1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine (saturated NaCl solution)

• Anhydrous MgSO₄ or Na₂SO₄

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq) and dissolve it in anhydrous DMF or DCM (to a concentration of approximately 0.1-0.2 M).

• Activation: Add HOBt (1.5 eq) and EDC (1.5 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Addition of Hydroxylamine: In a separate flask, dissolve N-(tert-Butyl)hydroxylamine acetate (1.2 eq) in a minimal amount of the reaction solvent. Add DIPEA (2.0 eq) to this solution to neutralize the acetate and generate the free hydroxylamine.

• Coupling: Add the N-(tert-Butyl)hydroxylamine solution to the activated carboxylic acid mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-12 hours.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (2 x volume of organic layer), saturated NaHCO₃ solution (2 x volume), and brine (1 x volume).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-tert-butyl hydroxamic acid.

Caption: General workflow for N-tert-butyl hydroxamic acid synthesis.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete activation of the carboxylic acid. Inactive coupling reagents. Steric hindrance.	Ensure reagents (EDC, HOBt) are fresh and anhydrous. Increase the pre-activation time. For sterically hindered substrates, consider using a more powerful coupling agent such as HATU or PyBOP.[3]
Formation of Side Products	N-acylurea formation from the O-acylisourea intermediate.	Ensure HOBt is added before or concurrently with EDC to efficiently trap the O-acylisourea intermediate.[9]
Racemization of Chiral Centers	The α-proton of the carboxylic acid is susceptible to deprotonation.	Use a non-nucleophilic base like DIPEA. Maintain a low reaction temperature (0 °C to room temperature). The use of HOBt is known to suppress racemization.[10]
Difficult Purification	Water-soluble byproducts (EDC-urea, HOBt, salts) remain in the organic layer.	Perform thorough aqueous washes during the work-up. A back-extraction of the combined aqueous layers with ethyl acetate can help recover any product that may have partitioned into the aqueous phase.

Safety and Handling Precautions

• N-(tert-Butyl)hydroxylamine acetate and its solutions should be handled in a well-ventilated fume hood. It is an irritant to the skin, eyes, and respiratory system.[6]

• Carbodiimides (EDC) are moisture-sensitive and can cause skin irritation and sensitization.

• HOBt is a potential explosive and should be handled with care, especially in its anhydrous form.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a valuable and practical reagent for the synthesis of N-tert-butyl hydroxamic acids, a class of compounds with significant potential in drug discovery. Its stability and ease of handling, combined with well-established carbodiimide coupling protocols, provide a reliable and efficient synthetic route. By understanding the underlying reaction mechanism and optimizing reaction conditions, researchers can effectively incorporate the N-tert-butyl hydroxamic acid moiety into their target molecules, paving the way for the development of novel therapeutics.

References

• Evans, V., Mahon, M., & Webster, R. (2014). A mild, copper-catalysed amide deprotection strategy: use of tert-butyl as a protecting group. Tetrahedron.
• Convenient Removal of N-tert-Butyl from Amides with Scandium Trifl
• Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. (2015). Request PDF.
• Metabolically Stable tert-Butyl Replacement. (2013). ACS Medicinal Chemistry Letters.
• Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applic

• Metabolism of t-butyl groups in drugs. (n.d.). Hypha Discovery Blogs. Retrieved from [Link]

• US6512143B1 - Salts of N-tert-butylhydroxylamine. (n.d.). Google Patents.

Sources

• 1. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hyphadiscovery.com [hyphadiscovery.com]
• 3. Synthesis and Biological Applications of Hydroxamates [article.sapub.org]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] A mild, copper-catalysed amide deprotection strategy: use of tert-butyl as a protecting group | Semantic Scholar [semanticscholar.org]
• 6. Hydroxamic acid - Wikipedia [en.wikipedia.org]
• 7. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolically Stable tert-Butyl Replacement. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Laboratory Preparation of Nitrones with N-(tert-Butyl)hydroxylamine Acetate

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed protocol for the synthesis of nitrones via the condensation of aldehydes and ketones with N-(tert-Butyl)hydroxylamine acetate. This application note delves into the mechanistic underpinnings of nitrone formation, outlines the significant advantages of employing N-(tert-Butyl)hydroxylamine acetate as a reagent, and presents a validated, step-by-step experimental protocol. Furthermore, it includes critical safety information, characterization techniques, and a framework for optimizing reaction conditions for various substrates, thereby ensuring scientific integrity and reproducibility.

Introduction: The Versatility of Nitrones in Modern Organic Synthesis

Nitrones are a vital class of organic compounds characterized by the N-oxide of an imine functional group, with the general structure R¹R²C=N⁺(O⁻)R³.[1] Their unique 1,3-dipolar nature renders them exceptionally versatile intermediates in a myriad of organic transformations, most notably in 1,3-dipolar cycloaddition reactions for the synthesis of complex heterocyclic scaffolds.[1][2] This reactivity has positioned nitrones as crucial building blocks in medicinal chemistry and drug discovery, where they are instrumental in the synthesis of novel therapeutic agents. Additionally, their role as carbonyl mimics and their application as spin traps for detecting reactive radical species underscore their broad utility.[1][3]

The most direct and common method for nitrone synthesis involves the condensation of an N-substituted hydroxylamine with a carbonyl compound (an aldehyde or a ketone).[1][2] This guide focuses on the use of N-(tert-Butyl)hydroxylamine acetate, a reagent that offers distinct advantages in terms of handling, stability, and reactivity.

The Reagent of Choice: N-(tert-Butyl)hydroxylamine Acetate

While various N-alkyl hydroxylamines can be used for nitrone synthesis, N-(tert-Butyl)hydroxylamine and its salts have gained prominence for several key reasons. Historically, hydroxylamine salts like the hydrochloride have been widely used; however, they can sometimes lead to the formation of undesired side products or require stringent reaction conditions.

N-(tert-Butyl)hydroxylamine acetate has emerged as a superior alternative due to its advantageous physicochemical properties.[4] It is a stable, crystalline solid that is less hygroscopic and easier to handle compared to the free base or the hydrochloride salt.[4][5] The acetate salt provides a convenient in situ source of the free hydroxylamine under mild reaction conditions, often without the need for an additional base. This simplifies the experimental setup and workup procedures. Furthermore, the bulky tert-butyl group can influence the stereoselectivity of subsequent reactions involving the resulting nitrone.

The Underlying Chemistry: Mechanism of Nitrone Formation

The formation of a nitrone from a carbonyl compound and an N-substituted hydroxylamine proceeds through a two-step mechanism, analogous to imine formation.[6][7][8]

• Nucleophilic Addition: The reaction is initiated by the nucleophilic attack of the nitrogen atom of N-(tert-Butyl)hydroxylamine on the electrophilic carbonyl carbon. This step is typically the rate-determining step under acidic conditions and results in the formation of a tetrahedral intermediate known as a carbinolamine.[6]

• Dehydration: The carbinolamine intermediate is then protonated, followed by the elimination of a water molecule to form the final nitrone product.[9] This dehydration step is often acid-catalyzed and is the rate-determining step under neutral or weakly acidic conditions.[6]

The overall reaction equilibrium is driven towards the product by the removal of water, often accomplished through the use of a dehydrating agent or azeotropic distillation.

Caption: General mechanism of nitrone formation.

Experimental Protocol: Synthesis of a Representative Nitrone

This protocol details the synthesis of (Z)-N-tert-butyl-1-phenylmethanimine oxide from benzaldehyde and N-(tert-Butyl)hydroxylamine acetate.

Materials and Equipment

Reagent/Material	Grade	Supplier
N-(tert-Butyl)hydroxylamine acetate	≥97%	Sigma-Aldrich
Benzaldehyde	≥99%	Acros Organics
Dichloromethane (DCM)	Anhydrous	Fisher Scientific
Sodium Sulfate (Na₂SO₄)	Anhydrous	VWR
Round-bottom flask (100 mL)	-	-
Magnetic stirrer and stir bar	-	-
Condenser	-	-
Separatory funnel (250 mL)	-	-
Rotary evaporator	-	-
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	Millipore

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10][11][12][13][14]

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[10][11][12][13][14]

• Handling Hydroxylamine Derivatives: Hydroxylamine and its derivatives can be skin and respiratory irritants. Avoid inhalation of dust and direct contact with skin and eyes.[10][11][12][14] In case of contact, flush the affected area with copious amounts of water.[13]

• Solvent Handling: Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with care and avoid inhalation of vapors.

Caption: Workflow for nitrone synthesis and purification.

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add N-(tert-Butyl)hydroxylamine acetate (1.49 g, 10.0 mmol).

• Addition of Reactants: Add anhydrous dichloromethane (40 mL) to the flask and stir until the solid is fully dissolved. To this solution, add benzaldehyde (1.02 mL, 10.0 mmol).

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 2-4 hours. The product spot should be visible under UV light.

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (20 mL).

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and collect the filtrate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude nitrone.

• Purification (if necessary): The resulting nitrone is often of high purity. If further purification is required, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be performed.[4]

Characterization

The identity and purity of the synthesized nitrone should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the structure and isomeric purity.

• ¹³C NMR: To identify all carbon atoms in the molecule.[15]

• FT-IR Spectroscopy: To identify the characteristic C=N⁺-O⁻ stretch.[15]

• Mass Spectrometry: To determine the molecular weight of the product.[15]

Optimization and Substrate Scope

The provided protocol is robust and can be adapted for a variety of aldehydes and ketones. However, some optimization may be necessary depending on the reactivity of the carbonyl substrate.

Substrate Type	Typical Reaction Time	Notes
Aromatic Aldehydes	2-4 hours	Generally react smoothly at room temperature.
Aliphatic Aldehydes	1-3 hours	Often more reactive than aromatic aldehydes.
Aromatic Ketones	6-12 hours	May require gentle heating (e.g., 40 °C) to proceed at a reasonable rate.
Aliphatic Ketones	4-8 hours	Reactivity can vary; heating may be required.

For less reactive ketones, the addition of a mild acid catalyst, such as a catalytic amount of acetic acid, can accelerate the reaction rate by promoting the dehydration of the carbinolamine intermediate.

Conclusion

The use of N-(tert-Butyl)hydroxylamine acetate provides a reliable, efficient, and user-friendly method for the synthesis of N-tert-butyl nitrones. This application note offers a comprehensive framework, from the underlying chemical principles to a detailed experimental protocol, enabling researchers to confidently incorporate this valuable synthetic transformation into their research and development programs. The versatility of the resulting nitrones as synthetic intermediates makes this protocol a cornerstone for the construction of novel molecular architectures with potential applications in medicinal chemistry and materials science.

References

• Nitrone - Wikipedia. Available at: [Link]

• US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents.

• The Mechanism of Nitrone Formation. A Defense of Anthropomorphic Electrons1 - ElectronicsAndBooks. Available at: [Link]

• Nitrones: Comprehensive Review on Synthesis and Applications - MDPI. Available at: [Link]

• A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t - Arkivoc. Available at: [Link]

• Nitrone synthesis by C-N-Coupling - Organic Chemistry Portal. Available at: [Link]

• Scheme 4 Synthesis pathways for the preparation of nitrones. - ResearchGate. Available at: [Link]

• Phosphorylated Nitrones—Synthesis and Applications - MDPI. Available at: [Link]

• Synthesis and Characterization of Some New Nitrones Derivatives and Screening their Biological Activities. Available at: [Link]

• The Mechanism of Nitrone Formation. A Defense of Anthropomorphic Electrons 1. Available at: [Link]

• Green Efficient One-Pot Synthesis and Separation of Nitrones in Water Assisted by a Self-Assembled Nanoreactor - NIH. Available at: [Link]

• Synthesis and Transformations of Nitrones For Organic Synthesis | PDF - Scribd. Available at: [Link]

• US6762322B1 - Preparation of nitrone derivatives - Google Patents.

• Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes? - Quora. Available at: [Link]

• Action of Hydroxylamine on Aldehyde and Ketone - YouTube. Available at: [Link]

• [Solved] Aldehydes react with hydroxylamine to form - Testbook. Available at: [Link]

• tert-Butyl Nitrite-Induced Radical Nitrile Oxidation Cycloaddition: Synthesis of Isoxazole/Isoxazoline-Fused Benzo 6/7/8-membered Oxacyclic Ketones - NIH. Available at: [Link]

Sources

• 1. Nitrone - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 5. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. quora.com [quora.com]
• 9. testbook.com [testbook.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. fishersci.com [fishersci.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. actylislab.com [actylislab.com]
• 14. cdhfinechemical.com [cdhfinechemical.com]
• 15. | Science Journal of University of Zakho [sjuoz.uoz.edu.krd]

Application Notes and Protocols: The Role of N-(tert-Butyl)hydroxylamine Acetate in the Context of Nitro Group Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Role of N-(tert-Butyl)hydroxylamine Acetate

N-(tert-Butyl)hydroxylamine and its acetate salt are versatile intermediates in organic synthesis, valued for their utility in constructing complex nitrogen-containing molecules.[1] While often associated with nitro group chemistry, it is crucial to understand that N-(tert-Butyl)hydroxylamine acetate is not typically employed as a reagent for the reduction of nitro groups . Instead, its synthesis is a direct result of the reduction of a nitroalkane precursor, namely 2-methyl-2-nitropropane. This guide will provide a comprehensive overview of N-(tert-Butyl)hydroxylamine acetate, including its preparation from a nitro compound and its subsequent applications in synthetic chemistry, thereby offering a more accurate and practical context for researchers interested in this reagent.

The acetate salt of N-(tert-Butyl)hydroxylamine is a stable, crystalline solid, which makes it easier to handle and store compared to the free base, which is a viscous liquid.[2] This stability is a significant advantage in both laboratory and industrial settings.

Part 1: Synthesis of N-(tert-Butyl)hydroxylamine via Nitro Group Reduction

The most common laboratory-scale synthesis of N-(tert-Butyl)hydroxylamine involves the reduction of 2-methyl-2-nitropropane. This transformation highlights a classic example of nitro group reduction to a hydroxylamine.

Reaction Mechanism Overview

The reduction of a nitro group to a hydroxylamine proceeds through a series of intermediates. In the case of using a metal catalyst, the reaction is believed to occur on the catalyst surface. The generally accepted pathway involves the initial reduction of the nitro group to a nitroso group, which is then further reduced to the hydroxylamine. Over-reduction to the corresponding amine is a common side reaction that needs to be carefully controlled.

Protocol 1: Synthesis of N-(tert-Butyl)hydroxylamine via Zinc-Mediated Reduction

This protocol details the reduction of 2-methyl-2-nitropropane using zinc dust in an acidic medium.

Materials:

• 2-Methyl-2-nitropropane

• Zinc dust

• Glacial Acetic Acid

• 95% Ethanol

• Dichloromethane

• Magnesium sulfate (anhydrous)

• 500 mL three-neck round-bottom flask

• Magnetic stir bar

• Thermometer

• Addition funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stir bar, a thermometer, and an addition funnel.

• Initial Cooling: Add 350 mL of 95% ethanol to the flask and cool the mixture to 10°C using an ice bath.

• Addition of Reactants: To the cooled ethanol, add 6.18 g (0.060 mol) of 2-methyl-2-nitropropane and 5.89 g (0.090 mol) of zinc dust in single portions.

• Acid Addition: Place 10.8 g (0.180 mol) of glacial acetic acid into the addition funnel. Add the acetic acid dropwise to the reaction mixture at a rate that maintains the internal temperature below 15°C with vigorous stirring.

• Reaction Progression: After the addition of acetic acid is complete, remove the ice bath and allow the mixture to stir at room temperature for 3 hours.

• Solvent Removal: Remove the ethanol by rotary evaporation. The remaining mixture will contain N-(tert-Butyl)hydroxylamine, zinc acetate, and water.

• Extraction: Add 50 mL of dichloromethane to the residue and filter the mixture through a Büchner funnel to remove the zinc acetate cake. Wash the filter cake with two additional 25 mL portions of dichloromethane.

• Work-up: Transfer the filtrate to a separatory funnel and separate the aqueous layer. Dry the organic layer over anhydrous magnesium sulfate.

• Final Isolation: Filter the mixture to remove the magnesium sulfate and remove the dichloromethane by rotary evaporation to yield N-(tert-Butyl)hydroxylamine as a viscous liquid.

Part 2: Preparation of N-(tert-Butyl)hydroxylamine Acetate

The stable acetate salt can be readily prepared from the free base or generated in situ from its hydrochloride salt.

Protocol 2: Preparation of N-(tert-Butyl)hydroxylamine Acetate from the Free Base

Materials:

• N-(tert-Butyl)hydroxylamine (from Protocol 1)

• Ethyl acetate

• Acetic acid

• Round-bottom flask

• Magnetic stir bar

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude N-(tert-Butyl)hydroxylamine in ethyl acetate.

• Acidification: While stirring, add a stoichiometric amount of acetic acid to the solution.

• Isolation: Remove the ethyl acetate by rotary evaporation to yield N-(tert-Butyl)hydroxylamine acetate as a solid. The product can be further purified by recrystallization from toluene or ethyl acetate.[3]

Part 3: Key Applications of N-(tert-Butyl)hydroxylamine in Organic Synthesis

N-(tert-Butyl)hydroxylamine is a valuable precursor for the synthesis of nitrones, which are important 1,3-dipoles used in cycloaddition reactions to form various heterocyclic compounds.

Protocol 3: General Procedure for N-tert-Butyl Nitrone Formation

This protocol outlines the condensation of N-(tert-Butyl)hydroxylamine with an aldehyde to form an N-tert-butyl nitrone.

Materials:

• N-(tert-Butyl)hydroxylamine

• Aldehyde (e.g., benzaldehyde)

• Suitable solvent (e.g., dichloromethane, ethanol)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Round-bottom flask

• Magnetic stir bar

Procedure:

• Reactant Mixture: In a round-bottom flask, dissolve the aldehyde in a suitable solvent.

• Hydroxylamine Addition: Add an equimolar amount of N-(tert-Butyl)hydroxylamine to the solution.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, if necessary, add a drying agent like anhydrous magnesium sulfate to remove the water formed during the reaction.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude nitrone, which can be purified by crystallization or column chromatography.

Visualization of Synthetic Workflow

Diagram 1: Synthesis of N-(tert-Butyl)hydroxylamine Acetate

Caption: Workflow for the synthesis of N-(tert-Butyl)hydroxylamine Acetate.

Diagram 2: Application in Nitrone Synthesis

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. chemicalbook.com [chemicalbook.com]

Application Notes & Protocols: N-(tert-Butyl)hydroxylamine Acetate as a Versatile Reagent in Multi-Step Organic Synthesis

Abstract

N-(tert-Butyl)hydroxylamine acetate is a stable, crystalline solid that serves as a versatile and highly valuable reagent in modern organic synthesis.[1] Unlike its free base, the acetate salt form offers superior handling and storage properties, making it a practical choice for both laboratory and industrial applications.[1][2] This guide provides an in-depth exploration of its primary applications, focusing on its role as a key precursor for nitrone synthesis, its function as a potent radical scavenger with neuroprotective implications, and its utility as a specialized reducing agent. Detailed protocols, mechanistic insights, and safety considerations are presented to equip researchers, scientists, and drug development professionals with the knowledge to effectively integrate this reagent into their synthetic workflows.

Physicochemical Properties and Safety Profile

A clear understanding of a reagent's properties is foundational to its effective and safe use. N-(tert-Butyl)hydroxylamine acetate is a commercially available, solid material, which simplifies weighing and dispensing compared to the often-unstable free hydroxylamine.

Table 1: Physicochemical Data

Property	Value	Reference(s)
CAS Number	253605-31-1	[3][4]
Molecular Formula	C₆H₁₅NO₃	[3][4][5]
Molecular Weight	149.19 g/mol	[3][4]
Appearance	White to off-white solid	[6]

| Melting Point | 65-69 °C | |

Safety and Handling: N-(tert-Butyl)hydroxylamine acetate is classified as an irritant. Proper personal protective equipment (PPE) is mandatory.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[7]

• Precautionary Measures: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection).[7][8]

• PPE: Use in a well-ventilated fume hood. Wear safety goggles, gloves (e.g., nitrile), and a lab coat. For handling bulk powder, a dust mask (type N95) is recommended.

• Storage: Store in a cool, dry place in a tightly sealed container.[5]

Core Application I: Precursor for Nitrone Synthesis

The most prominent application of N-(tert-Butyl)hydroxylamine is in the synthesis of nitrones.[9] These 1,3-dipoles are crucial intermediates in organic synthesis, particularly for [3+2] cycloaddition reactions to build complex heterocyclic scaffolds. Furthermore, they are the cornerstone of spin trapping techniques used to detect transient free radicals.[10][11][12]

The Causality of Nitrone Formation

The reaction proceeds via a condensation mechanism between the nucleophilic hydroxylamine and an electrophilic carbonyl compound (aldehyde or ketone). The reaction is typically catalyzed by mild acid or can proceed thermally. The use of the acetate salt is advantageous as the acetic acid present can facilitate the initial formation of the hemiaminal intermediate, which then dehydrates to yield the final nitrone product.

Caption: Condensation of an aldehyde with N-(tert-Butyl)hydroxylamine.

Application in Spin Trapping Chemistry

Short-lived, highly reactive free radicals are undetectable by standard Electron Paramagnetic Resonance (EPR) spectroscopy.[12] Spin trapping overcomes this limitation. A nitrone "spin trap" reacts with the transient radical to form a stable, persistent nitroxide radical (the "spin adduct"), which has a characteristic EPR spectrum.[12]

N-(tert-Butyl)hydroxylamine is a precursor to some of the most common linear spin traps, such as α-phenyl-N-tert-butyl nitrone (PBN).[10][12] The choice of a tert-butyl group is deliberate; it provides steric bulk that enhances the stability of the resulting spin adduct, giving it a longer half-life for reliable EPR detection.

Caption: Workflow from reagent to radical detection.

Protocol: Synthesis of (Z)-α-5-Bromo-N-tert-butyl-2-methoxyphenylnitrone

This protocol is adapted from literature procedures for the synthesis of hydroxyphenyl nitrones.

Objective: To synthesize a PBN-type nitrone for use as a spin trap or synthetic intermediate.

Materials:

• 5-Bromo-2-methoxybenzaldehyde

• N-(tert-Butyl)hydroxylamine acetate

• Ethanol (Absolute)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add 5-bromo-2-methoxybenzaldehyde (1.0 eq).

• Reagent Addition: Add N-(tert-Butyl)hydroxylamine acetate (1.1 eq) to the flask.

• Solvent: Add absolute ethanol (approx. 0.2 M concentration relative to the aldehyde).

• Reaction: Stir the mixture at room temperature for 30 minutes. The dissolution of solids should occur.

• Heating: Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) for 4 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).

• Work-up: After the reaction is complete (disappearance of the aldehyde spot), cool the mixture to room temperature.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the resulting crude solid from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield the pure nitrone product.

• Drying: Dry the crystalline product under vacuum.

Table 2: Typical Reaction Parameters

Parameter	Value
Aldehyde	5-Bromo-2-methoxybenzaldehyde
Hydroxylamine	N-(tert-Butyl)hydroxylamine acetate (1.1 eq)
Solvent	Ethanol
Temperature	Reflux (~78 °C)
Time	4 hours

| Typical Yield | >85% (post-recrystallization) |

Core Application II: Radical Scavenger & Antioxidant

Beyond its role as a nitrone precursor, N-tert-butyl hydroxylamine (NtBHA), the active component of the acetate salt, is a potent antioxidant and free radical scavenger.[5] This activity is particularly relevant in the context of drug development and cellular biology.

Mechanistic Insight and Therapeutic Relevance

Hydroxylamines can directly quench reactive oxygen species (ROS), thereby mitigating oxidative stress. This mechanism is crucial for its observed cytoprotective effects.

A compelling case study is its connection to the experimental stroke drug NXY-059. While NXY-059 itself failed in some clinical trials, it was hypothesized that its breakdown product, NtBHA, was the actual neuroprotective agent.[13] Subsequent studies confirmed that NtBHA significantly attenuates cell death in primary neurons, reduces free radical generation, and provides mitochondrial protection, highlighting its therapeutic potential.[13] This direct antioxidant action distinguishes it from the indirect action via spin trapping.

Caption: NtBHA mitigates oxidative stress pathways.

Protocol: In Vitro Assessment of Radical Scavenging (DPPH Assay)

Objective: To quantify the antioxidant capacity of N-(tert-Butyl)hydroxylamine acetate using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.

Principle: The stable purple DPPH radical is reduced by an antioxidant to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at ~517 nm is proportional to the radical scavenging activity.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (Spectroscopic grade)

• 96-well microplate

• Microplate reader

Procedure:

• Stock Solutions: Prepare a 1 mM stock solution of N-(tert-Butyl)hydroxylamine acetate in methanol. Prepare a 0.1 mM working solution of DPPH in methanol (store in the dark).

• Serial Dilutions: Perform serial dilutions of the reagent stock solution in the 96-well plate to obtain a range of concentrations (e.g., 500 µM down to ~1 µM).

• Reaction Initiation: To each well containing the reagent dilution (100 µL), add 100 µL of the 0.1 mM DPPH solution.

• Controls: Prepare a negative control (100 µL methanol + 100 µL DPPH) and a blank (200 µL methanol).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH scavenging activity for each concentration using the formula:

  • % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

• Data Analysis: Plot the % Inhibition against the concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Core Application III: Specialized Reducing Agent

While less common than its other roles, N-(tert-Butyl)hydroxylamine acetate can also function as a reducing agent in specific synthetic transformations, most notably in the reduction of nitro compounds to the corresponding amines.[1][5]

Protocol: Reduction of an Aromatic Nitro Compound

Objective: To reduce a nitroarene to an aniline derivative. This protocol is a general representation based on known hydroxylamine chemistry.

Materials:

• Substituted Nitroarene (e.g., 4-Nitrotoluene)

• N-(tert-Butyl)hydroxylamine acetate

• Zinc dust (optional, as a co-reductant/catalyst)

• Ethanol/Acetic Acid solvent mixture

• Round-bottom flask

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the nitroarene (1.0 eq) in a mixture of ethanol and glacial acetic acid (e.g., 4:1 v/v).

• Reagent Addition: Add N-(tert-Butyl)hydroxylamine acetate (2.0-3.0 eq). For less reactive substrates, a catalytic amount of zinc dust (~0.1 eq) can be added to facilitate the reduction.[14]

• Reaction: Stir the mixture at 50-60 °C for 6-12 hours. Monitor the reaction by TLC until the starting nitro compound is consumed.

• Work-up: Cool the reaction mixture and filter off any inorganic solids.

• Neutralization: Carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude amine product by column chromatography on silica gel.

Table 3: Representative Reduction Parameters

Parameter	Value
Substrate	Substituted Nitroarene
Reducing Agent	N-(tert-Butyl)hydroxylamine acetate (2-3 eq)
Co-reductant	Zinc dust (optional, catalytic)
Solvent	Ethanol / Acetic Acid
Temperature	50-60 °C

| Time | 6-12 hours |

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a multifaceted reagent whose stability and versatility make it an indispensable tool in organic synthesis. Its primary utility as a robust precursor for nitrones enables advanced applications in both complex molecule synthesis and the analytical detection of free radicals. Furthermore, its inherent antioxidant properties present compelling opportunities in medicinal chemistry and drug development. By understanding the causality behind its reactivity and following validated protocols, researchers can confidently leverage this reagent to achieve their synthetic goals.

References

• Lagercrantz, C. (1991). Spin Trapping by Use of N-Tert-Butylhydroxylamine. Involvement of Fenton Reactions.
• Kotake, Y., & Kuwata, K. (1998). Synthesis and EPR Evaluation of the Nitrone PBN-[tert-13 C] for Spin Trapping Competition.
• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions.
• Lagercrantz, C. (1991). Spin Trapping by Use of N-Tert-Butylhydroxylamine. Involvement of Fenton Reactions.
• Sigma-Aldrich. N-tert-Butylhydroxylamine hydrochloride.
• Sigma-Aldrich. N-(tert-Butyl)
• ChemicalBook. N-(TERT-BUTYL)
• The Good Scents Company.
• MySkinRecipes. N-(tert-Butyl)
• Nordmann. N-(tert-Butyl)
• Chalier, F., et al. (2020). Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties. ACS Omega, 5(47), 30547-30556.
• AK Scientific, Inc. 253605-31-1 N-(tert-Butyl)
• Matrix Scientific. 253605-31-1 Cas No. | N-(tert-Butyl)
• Sigma-Aldrich. N-(tert-Butyl)
• Benchchem. N-(tert-Butyl)
• Chalier, F., et al. (2020). Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties. ACS Omega.
• Organic Chemistry Portal. Nitrone synthesis by C=N-Coupling.
• Wikipedia. Spin trapping.
• Google Patents. CN1309632A - A new type of N-tert-butyl hydroxylamine salt.
• Lapchak, P. A., et al. (2014). Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA)
• Google Patents. US6512143B1 - Salts of N-tert-butylhydroxylamine.
• Goti, A., et al. (2017). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable, Selective and Practical Stoichiometric Oxidants. CHIMIA International Journal for Chemistry, 71(10), 666-671.
• ChemicalBook. N-tert-butylhydroxylamine synthesis.
• Sunway Pharm Ltd. N-(tert-Butyl)

Sources

• 1. benchchem.com [benchchem.com]
• 2. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 3. 253605-31-1 Cas No. | N-(tert-Butyl)hydroxylamine acetate | Matrix Scientific [matrixscientific.com]
• 4. N-(tert-Butyl)hydroxylamine acetate - CAS:253605-31-1 - Sunway Pharm Ltd [3wpharm.com]
• 5. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 6. N-tert-ブチルヒドロキシルアミン塩酸塩 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 9. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 10. Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Spin trapping - Wikipedia [en.wikipedia.org]
• 13. Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Analytical Monitoring of Reactions with N-(tert-Butyl)hydroxylamine Acetate

Introduction: The Versatility and Analytical Challenges of N-(tert-Butyl)hydroxylamine Acetate

N-(tert-Butyl)hydroxylamine acetate (t-BuNHOAc) is a versatile reagent and intermediate in modern organic synthesis, particularly within the pharmaceutical and drug development sectors. Its utility stems from its role as a stable, solid source of N-(tert-Butyl)hydroxylamine, a key building block for the synthesis of nitrones, hydroxamic acids, and other valuable motifs.[1] As an intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs), rigorous in-process control is paramount to ensure reaction completion, minimize impurity formation, and guarantee the quality and safety of the final product.[2][3]

However, the inherent properties of t-BuNHOAc and its reaction products—often polar, sometimes lacking strong chromophores, and potentially susceptible to degradation—present unique analytical challenges.[4] This comprehensive guide provides detailed application notes and validated protocols for the effective monitoring of reactions involving N-(tert-Butyl)hydroxylamine acetate. We will delve into the mechanistic rationale behind the selection of analytical techniques, offering field-proven insights to empower researchers, scientists, and drug development professionals in their synthetic endeavors.

Physicochemical Properties of N-(tert-Butyl)hydroxylamine Acetate

A thorough understanding of the analyte's properties is fundamental to developing robust analytical methods.

Property	Value	Source(s)
Molecular Formula	C₆H₁₅NO₃	[5]
Molecular Weight	149.19 g/mol	[5]
Appearance	White to off-white solid	[6]
Melting Point	65-69 °C	[7]
Solubility	Soluble in water, methanol, ethanol.	[6]
Stability	More stable as an acetate salt compared to the free base, which is prone to aerial oxidation.[2]

Core Analytical Strategies for Reaction Monitoring

The choice of analytical methodology is dictated by the specific reaction being monitored, the properties of the reactants, intermediates, and products, and the required level of precision and accuracy. Here, we present a multi-faceted approach encompassing chromatographic, titrimetric, and spectroscopic techniques.

Figure 1: A diagram illustrating the primary analytical techniques for monitoring reactions with N-(tert-Butyl)hydroxylamine acetate and their respective data outputs.

High-Performance Liquid Chromatography (HPLC/UPLC): The Workhorse for Reaction Monitoring

Reverse-phase HPLC (RP-HPLC) is the cornerstone for monitoring the progress of most reactions involving t-BuNHOAc.[8] Its versatility allows for the simultaneous quantification of the starting material, intermediates, the final product, and any process-related impurities.[9]

Causality Behind Method Development Choices

• Stationary Phase: A C18 column is the standard choice due to its hydrophobicity, which provides good retention for a wide range of organic molecules.

• Mobile Phase: A mixture of a polar organic solvent (acetonitrile or methanol) and an aqueous buffer is typically used. Acetonitrile is often preferred for its lower viscosity and UV transparency. The aqueous phase should be acidified (e.g., with formic or phosphoric acid) to suppress the ionization of any basic analytes, leading to sharper peaks and more reproducible retention times.[5]

• Detection: While t-BuNHOAc itself lacks a strong chromophore, many of its reaction products, such as nitrones formed from aromatic aldehydes, are UV-active. For reactions where the product also lacks a chromophore, a universal detector like an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (LC-MS) can be employed.[10] UPLC-MS offers the added advantage of providing mass information for peak identification and confirmation.[11][12]

Protocol: Stability-Indicating RP-HPLC Method

This protocol is designed as a starting point for developing a stability-indicating method, capable of separating the main components from potential degradation products.[13][14]

Objective: To monitor the consumption of N-(tert-Butyl)hydroxylamine acetate and the formation of the desired product, while resolving any significant impurities.

Instrumentation and Materials:

• HPLC or UPLC system with a UV/Vis or PDA detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Diluent: Acetonitrile/Water (50:50, v/v).

• N-(tert-Butyl)hydroxylamine acetate reference standard.

• Reference standards for starting materials and expected product, if available.

Procedure:

• Standard Preparation: Prepare a stock solution of the N-(tert-Butyl)hydroxylamine acetate reference standard in the sample diluent at a concentration of approximately 1 mg/mL. Prepare further dilutions as needed for linearity assessment.

• Sample Preparation: At specified time points during the reaction, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture. Quench the reaction immediately by diluting the aliquot in a known volume of cold diluent (e.g., 1 mL) to halt the reaction.[15] Further dilute the quenched sample to a concentration suitable for HPLC analysis.

• Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Injection Volume	10 µL	Adjustable based on concentration and detector response.
Column Temperature	30 °C	Ensures reproducible retention times.
Detection Wavelength	210 nm and/or λmax of the product	210 nm for detecting compounds with minimal chromophores.
Gradient Program	Time (min)	%B
0.0	5
20.0	95
25.0	95
25.1	5
30.0	5

• Data Analysis: Integrate the peak areas of the starting material, product, and any impurities. Calculate the percentage conversion and the relative amounts of each component.

Forced Degradation Studies for Method Validation

To ensure the analytical method is truly stability-indicating, forced degradation studies are essential.[4][16][17] This involves subjecting a sample of the reaction mixture or the final product to harsh conditions to intentionally generate degradation products.

• Acidic/Basic Hydrolysis: Treat the sample with 0.1 M HCl and 0.1 M NaOH at elevated temperatures (e.g., 60 °C).

• Oxidative Degradation: Expose the sample to a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.[4]

• Thermal Degradation: Heat the sample in an oven.

• Photolytic Degradation: Expose the sample to UV light.

The developed HPLC method should be able to resolve the main peak from all significant degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For hydroxylamines, which are polar and less volatile, a derivatization step is typically required to enhance their volatility and chromatographic performance.[18]

The Rationale for Derivatization

Derivatization converts polar functional groups (-OH, -NH) into less polar, more volatile derivatives. For hydroxylamines, a common approach is to react them with a carbonyl compound to form an oxime. To enhance sensitivity, a derivatizing agent containing a halogenated group, such as O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA), is often used, which makes the derivative highly responsive to an Electron Capture Detector (ECD) or easily identifiable by MS.[19][20]

Figure 2: A workflow diagram for the GC-MS analysis of N-(tert-Butyl)hydroxylamine involving derivatization.

Protocol: GC-MS Analysis with PFBHA Derivatization

This protocol is adapted for the analysis of residual N-(tert-Butyl)hydroxylamine.

Instrumentation and Materials:

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane).

• O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA).

• Organic solvent (e.g., ethyl acetate or hexane).

• Anhydrous sodium sulfate.

Procedure:

• Sample Preparation: Take a known volume of the aqueous layer from a reaction work-up or a quenched reaction mixture. Adjust the pH to approximately 4.[21]

• Derivatization: Add an aqueous solution of PFBHA and an internal standard (e.g., an isotopically labeled analogue). Heat the mixture (e.g., at 70 °C for 10 minutes) to facilitate the derivatization reaction.[21]

• Extraction: After cooling, add an extraction solvent (e.g., ethyl acetate) and a drying agent like sodium sulfate. Shake vigorously to extract the PFBHA-oxime derivative into the organic layer.[21]

• GC-MS Analysis: Inject the organic extract into the GC-MS.

Parameter	Recommended Setting
Injector Temperature	250 °C
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 10 °C/min
Transfer Line Temp.	280 °C
Ionization Mode	Electron Ionization (EI)
MS Scan Range	m/z 50-500

• Data Analysis: Monitor for the characteristic ions of the derivatized N-(tert-Butyl)hydroxylamine. Quantify using the internal standard.

Titrimetric Methods: A Classic Approach for Assay

Titration offers a simple, cost-effective, and accurate method for determining the overall concentration of the hydroxylamine salt, particularly for assaying the starting material.

Principle of Redox Titration

Hydroxylamine and its derivatives can be oxidized by a strong oxidizing agent. By using a standardized solution of an oxidant, the amount of hydroxylamine can be determined. A common method involves the oxidation of hydroxylamine with an excess of a ferric (Fe³⁺) salt, followed by the titration of the resulting ferrous (Fe²⁺) ions with a standard solution of potassium permanganate (KMnO₄).[22]

Reaction: 2NH₂OH + 2Fe₂(SO₄)₃ → N₂O + 4FeSO₄ + 2H₂SO₄ + H₂O

Protocol: Potentiometric Redox Titration

Potentiometric titration provides a more precise endpoint determination compared to colorimetric indicators.[23][24][25]

Instrumentation and Materials:

• Potentiometric titrator with a platinum-calomel combined electrode.

• Standardized 0.1 M Potassium Permanganate (KMnO₄) solution.

• Ferric ammonium sulfate solution.

• Sulfuric acid.

Procedure:

• Sample Preparation: Accurately weigh a sample of N-(tert-Butyl)hydroxylamine acetate and dissolve it in deionized water.

• Oxidation: Add a measured excess of the ferric ammonium sulfate solution and acidify with sulfuric acid. Gently boil the solution for 5 minutes to ensure complete oxidation of the hydroxylamine.

• Titration: Cool the solution to room temperature. Immerse the electrode in the solution and titrate with the standardized KMnO₄ solution. Record the potential (in mV) as a function of the titrant volume.

• Endpoint Determination: The endpoint is the point of maximum inflection on the titration curve (determined from the first or second derivative of the curve).

Quantitative NMR (qNMR): For Structural and Quantitative Insights

qNMR is a powerful primary analytical method that allows for the simultaneous identification and quantification of multiple components in a mixture without the need for identical reference standards for each analyte.[26][27][28][29][30]

Why qNMR is a Valuable Tool

• No Need for Chromophores: qNMR can quantify any proton-containing molecule, regardless of its UV absorbance.

• Structural Information: Provides detailed structural information, aiding in the identification of intermediates and by-products.

• High Precision and Accuracy: When performed correctly, qNMR offers excellent precision and accuracy.

Protocol: In-situ Reaction Monitoring by ¹H qNMR

Objective: To determine the real-time concentrations of reactants, intermediates, and products in a reaction mixture.

Instrumentation and Materials:

• NMR spectrometer.

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆) compatible with the reaction.

• Internal standard of known purity (e.g., maleic acid, dimethyl sulfone).

Procedure:

• Internal Standard Selection: Choose an internal standard that is soluble in the reaction solvent, does not react with any components, and has a resonance that is well-resolved from the signals of the analytes.

• Sample Preparation: In an NMR tube, combine a known amount of the starting materials, the deuterated solvent, and a precisely weighed amount of the internal standard.

• Data Acquisition: Acquire ¹H NMR spectra at regular intervals throughout the reaction. Ensure a sufficient relaxation delay (D1) is used (typically 5 times the longest T₁ of the protons of interest) to allow for complete relaxation of the nuclei, which is crucial for accurate integration.

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectra.

  • Integrate the well-resolved signals of the internal standard and the analytes.

  • Calculate the concentration of each analyte using the following formula:

    Cₐ = (Iₐ / Nₐ) * (Nₛₜₔ / Iₛₜₔ) * (mₛₜₔ / Mₛₜₔ) * (Mₐ / V)

    Where:

    • Cₐ = Concentration of the analyte

    • I = Integral value

    • N = Number of protons for the integrated signal

    • m = mass

    • M = Molar mass

    • V = Volume of the solution

    • 'a' denotes the analyte and 'std' denotes the standard.

Case Study: Monitoring the Synthesis of N-tert-Butyl-α-phenylnitrone (PBN)

Reaction: N-(tert-Butyl)hydroxylamine acetate + Benzaldehyde → N-tert-Butyl-α-phenylnitrone (PBN) + Acetic Acid + Water

This reaction is a classic example of nitrone formation, a key transformation where t-BuNHOAc is employed.[31][32]

Analytical Approach: RP-HPLC is ideal for monitoring this reaction as benzaldehyde and PBN are both UV-active.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• N-(tert-Butyl)hydroxylamine acetate: Signals for the tert-butyl group and the acetate methyl group.

• Benzaldehyde: Aldehydic proton (~10 ppm) and aromatic protons (7.5-7.9 ppm).

• N-tert-Butyl-α-phenylnitrone (PBN): tert-Butyl protons (~1.6 ppm), imine proton (~7.7 ppm), and aromatic protons (7.4-8.3 ppm).

By monitoring the disappearance of the benzaldehyde signals and the appearance of the PBN signals using the methods described above, the reaction progress can be accurately tracked.

Conclusion: A Framework for Robust Analytical Control

The successful implementation of reactions involving N-(tert-Butyl)hydroxylamine acetate in a research or manufacturing setting hinges on the application of robust and reliable analytical monitoring methods. This guide has provided a comprehensive overview of the key techniques—HPLC/UPLC, GC-MS, titration, and qNMR—offering detailed protocols and the scientific rationale behind their application. By leveraging this multi-faceted analytical toolbox, researchers and drug development professionals can gain a deeper understanding of their chemical processes, leading to improved reaction outcomes, higher purity products, and enhanced safety and efficacy of the final APIs.

References

• Application of Quantitative 19F and 1H NMR for Reaction Monitoring and In Situ Yield Determinations for an Early Stage Pharmaceutical Candidate. Analytical Chemistry. [Link]

• Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]

• Standard Oper

• A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health. [Link]

• Quantitative 1H NMR. Development and Potential of an Analytical Method: An Update. Journal of Natural Products. [Link]

• What is qNMR and why is it important?. Mestrelab Resources. [Link]

• N-tert-Butyl-alpha-phenylnitrone | C11H15NO | CID 638877. PubChem. [Link]

• Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization. Sultan Qaboos University Journal For Science. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update. National Institutes of Health. [Link]

• Stability Indicating HPLC Method Development: A Review. IJPPR. [Link]

• Synthetic Reaction Monitoring Using UPLC-MS. Waters. [Link]

• Stability Indicating HPLC Method Development –A Review. IJTSRD. [Link]

• Stability-Indicating HPLC Method Development. vscht.cz. [Link]

• Synthetic Reaction Monitoring Using UPLC-MS. Waters Corporation. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• tert-Butylhydroxylamine acetate. SIELC Technologies. [Link]

• Rapid determination of acetone in human blood by derivatization with pentafluorobenzyl hydroxylamine followed by headspace liquid-phase microextraction and gas chromatography/mass spectrometry. PubMed. [Link]

• Analytical Methods. RSC Publishing. [Link]

• Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. ACS Omega. [Link]

• Hydroxylamine : its quantitative determination and some double salts. Source Not Specified.

• Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron. PubMed. [Link]

• Development of an UPLC‐MS/MS approach to detect and quantify N‐nitroso mirabegron in mirabegron. ResearchGate. [Link]

• THE VOLUMETRIC DETERMINATION OF HYDROXYLAMINE. Zenodo. [Link]

• A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

• SOP for Operating of Potentiometer. Pharmaguideline. [Link]

• Derivatization reaction of carbonyls with PFBHA.. ResearchGate. [Link]

• Analytical Method Development and Validation by RP-HPLC technique: a Review. Source Not Specified.

• High Performance Liquid Chromatography Monitoring Reaction Kinetics. Bridgewater College Digital Commons. [Link]

• Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods. Chemical Reviews. [Link]

• RP-HPLC method development, validation, and quantification of lornoxicam in lipid nanoparticle formulations. ResearchGate. [Link]

• VALIDATION OF RP-HPLC METHOD FOR THE DETERMINATION OF NOVALURON IN TECHNICAL AND FORMUL

• Control Strategies for Synthetic Therapeutic Peptide APIs Part I: Analytical Considerations. ResearchGate. [Link]

• A UPLC-MS/MS method for the determination of 2-nitro-1,3-propanediol, a metabolite of Bronopol, in human urine. Analytical Methods. [Link]

• Development and validation of the RP-HPLC method for quantification of tavaborole. RSC Advances. [Link]

• Scaling up API Syntheses. Pharmaceutical Technology. [Link]

• Analysis of Complex Pharmaceuticals by Ultrahigh-Pressure Liquid Chromatography: Case Studies and Quality Control Implications. LCGC International. [Link]

Sources

• 1. archives.ijper.org [archives.ijper.org]
• 2. arborpharmchem.com [arborpharmchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tert-Butylhydroxylamine acetate | SIELC Technologies [sielc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development and validation of the RP-HPLC method for quantification of tavaborole - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. waters.com [waters.com]
• 11. Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ijtsrd.com [ijtsrd.com]
• 14. web.vscht.cz [web.vscht.cz]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. ijrpp.com [ijrpp.com]
• 17. rjptonline.org [rjptonline.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Rapid determination of acetone in human blood by derivatization with pentafluorobenzyl hydroxylamine followed by headspace liquid-phase microextraction and gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants [sigmaaldrich.com]
• 21. pubs.rsc.org [pubs.rsc.org]
• 22. zenodo.org [zenodo.org]
• 23. columbia.edu [columbia.edu]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. SOP for Operating of Potentiometer | Pharmaguideline [pharmaguideline.com]
• 26. pubs.acs.org [pubs.acs.org]
• 27. emerypharma.com [emerypharma.com]
• 28. pubs.acs.org [pubs.acs.org]
• 29. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 30. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 31. N-tert-Butyl-alpha-phenylnitrone | C11H15NO | CID 638877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 32. N-tert-Butyl-alpha-phenylnitrone (PBN) (CAS 3376-24-7) | Abcam [abcam.com]

Application Notes & Protocols: The Strategic Use of N-(tert-Butyl)hydroxylamine Acetate in the Synthesis of Pharmaceutical Intermediates

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the practical application of N-(tert-Butyl)hydroxylamine acetate in the synthesis of key pharmaceutical intermediates. Moving beyond a simple recitation of procedures, this guide delves into the mechanistic rationale behind its use, emphasizing its role in the formation of nitrones for subsequent cycloaddition reactions and as a crucial radical scavenger. The protocols detailed herein are designed to be robust and reproducible, incorporating best practices for safety, efficiency, and analytical validation.

Introduction: The Versatility of a Unique Reagent

N-(tert-Butyl)hydroxylamine, often utilized as its more stable and manageable acetate salt, is a cornerstone reagent in modern medicinal chemistry.[1] Its utility stems primarily from two key functionalities: its ability to act as a potent nucleophile and its capacity to function as a radical scavenger.[2] In the context of pharmaceutical development, this dual reactivity is harnessed to construct complex molecular architectures and to control unwanted side reactions, thereby improving the yield and purity of active pharmaceutical ingredients (APIs).

The tert-butyl group provides significant steric hindrance, which modulates the reactivity of the hydroxylamine moiety, making it a selective and controllable reagent. The acetate salt form enhances its stability and ease of handling compared to the free base, which can be more susceptible to oxidation.[1]

Core Applications in Pharmaceutical Synthesis

The primary applications of N-(tert-Butyl)hydroxylamine acetate in drug synthesis can be broadly categorized into two areas:

• Nitrone Formation for 1,3-Dipolar Cycloadditions: This is arguably its most significant application. The reaction of N-(tert-Butyl)hydroxylamine with aldehydes or ketones forms N-tert-butylnitrones. These nitrones are stable 1,3-dipoles that readily undergo cycloaddition reactions with various dipolarophiles (e.g., alkenes, alkynes) to generate five-membered heterocyclic rings, such as isoxazolidines.[3][4] These heterocyclic scaffolds are prevalent in a wide range of pharmaceuticals due to their favorable pharmacological properties.

• Radical Scavenging and Process Control: In many synthetic transformations, the formation of radical species can lead to undesired side products and decomposition of the desired compound. N-(tert-Butyl)hydroxylamine can act as a radical scavenger, quenching these reactive species and thereby protecting the integrity of the synthetic pathway.[2] This is particularly valuable in reactions that are sensitive to oxidative degradation.

Mechanistic Insight: The "Why" Behind the "How"

Understanding the underlying mechanisms is critical for troubleshooting and optimizing synthetic protocols.

The Formation of N-tert-Butylnitrones

The formation of a nitrone from N-(tert-Butyl)hydroxylamine and an aldehyde is a condensation reaction. The reaction proceeds via a hemiaminal intermediate, which then dehydrates to form the nitrone. The use of the acetate salt often involves its in-situ neutralization with a mild base to liberate the free hydroxylamine for the reaction.

Caption: Mechanism of N-tert-Butylnitrone formation.

1,3-Dipolar Cycloaddition

The 1,3-dipolar cycloaddition of a nitrone with an alkene is a concerted, pericyclic reaction that proceeds through a five-membered transition state involving six pi electrons.[5] The regioselectivity of the reaction is governed by frontier molecular orbital (FMO) theory.[3] Generally, for electron-rich alkenes, the reaction is controlled by the interaction of the alkene's Highest Occupied Molecular Orbital (HOMO) and the nitrone's Lowest Unoccupied Molecular Orbital (LUMO), leading to 5-substituted isoxazolidines. Conversely, with electron-poor alkenes, the interaction between the nitrone's HOMO and the alkene's LUMO dominates, favoring the formation of 4-substituted isoxazolidines.[3]

Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Always consult the Safety Data Sheet (SDS) for all reagents before use and wear appropriate personal protective equipment (PPE).

Protocol 1: General Procedure for the Synthesis of an N-tert-Butylnitrone from an Aldehyde

This protocol details the synthesis of a nitrone, a crucial intermediate for subsequent cycloaddition reactions.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• Aldehyde of interest

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or another suitable aprotic solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

Procedure:

• Reagent Preparation: In a round-bottom flask, dissolve the aldehyde (1.0 eq) in DCM.

• Hydroxylamine Liberation: In a separate flask, prepare a solution of N-(tert-Butyl)hydroxylamine acetate (1.1 eq) and sodium bicarbonate (1.2 eq) in water. Stir vigorously for 10-15 minutes to generate the free hydroxylamine. The aqueous layer can be extracted with DCM to transfer the free hydroxylamine to the organic phase.

• Reaction: Add the organic solution of free N-(tert-Butyl)hydroxylamine to the aldehyde solution at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, wash the organic layer with brine (saturated NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude nitrone can often be used directly in the next step. If necessary, purification can be achieved by column chromatography on silica gel.

Rationale for Key Steps:

• Use of Acetate Salt and Bicarbonate: The acetate salt is more stable and easier to handle than the free base.[1] Sodium bicarbonate is a mild base, sufficient to deprotonate the hydroxylammonium salt to the free hydroxylamine without causing side reactions.

• Aprotic Solvent: DCM is a good choice as it is relatively inert and effectively dissolves both the aldehyde and the free hydroxylamine.

• Aqueous Workup: The brine wash removes any remaining water-soluble impurities and salts.

Protocol 2: 1,3-Dipolar Cycloaddition of an N-tert-Butylnitrone with an Alkene

This protocol describes the construction of an isoxazolidine ring system, a common core in many pharmaceutical compounds.

Materials:

• N-tert-Butylnitrone (from Protocol 1)

• Alkene (dipolarophile)

• Toluene or another suitable high-boiling solvent

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the nitrone (1.0 eq) and the alkene (1.0-1.5 eq) in toluene.

• Heating: Heat the reaction mixture to reflux (approximately 110 °C for toluene).

• Monitoring: Monitor the disappearance of the nitrone by TLC or LC-MS. The reaction time can vary significantly depending on the substrates (typically 12-24 hours).

• Cooling and Concentration: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: The resulting crude isoxazolidine is typically purified by column chromatography on silica gel to separate diastereomers if formed.

Rationale for Key Steps:

• Excess Alkene: Using a slight excess of the alkene can help drive the reaction to completion.

• High Temperature: 1,3-dipolar cycloadditions are often thermally promoted. Toluene is a common solvent due to its appropriate boiling point and ability to dissolve a wide range of organic compounds. For some reactions, solvent-free conditions or microwave irradiation can also be effective and may reduce reaction times.[6]

Caption: Two-step synthesis of an isoxazolidine intermediate.

Data Summary and Expected Outcomes

The efficiency of nitrone formation and subsequent cycloaddition is highly dependent on the specific substrates used. The following table provides representative data for these transformations.

Aldehyde Substrate	Alkene Substrate	Nitrone Formation Yield (%)	Cycloaddition Yield (%)	Diastereomeric Ratio (if applicable)
Benzaldehyde	Styrene	>95% (crude)	85%	1.5 : 1
Cyclohexanecarboxaldehyde	Methyl acrylate	>95% (crude)	78%	2 : 1
4-Nitrobenzaldehyde	N-Phenylmaleimide	>95% (crude)	92%	N/A

Note: Yields are isolated yields after purification. Diastereomeric ratios can often be influenced by the choice of solvent, reaction temperature, and the stereochemistry of the reactants.[7]

Safety and Handling Considerations

• N-(tert-Butyl)hydroxylamine Acetate: This compound is an irritant to the skin and eyes and may cause respiratory irritation.[8] It should be handled in a well-ventilated area, and appropriate PPE, including gloves and safety glasses, should be worn.[8]

• Solvents: Dichloromethane is a suspected carcinogen and should be handled in a fume hood. Toluene is flammable and has associated toxicities.

• General Precautions: A thorough risk assessment should be conducted before performing any chemical reaction.

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a powerful and versatile reagent in the pharmaceutical chemist's toolbox. Its ability to form stable nitrones for the construction of complex heterocyclic systems, coupled with its utility as a process control agent through radical scavenging, makes it an invaluable component in the synthesis of modern therapeutics. The protocols and insights provided in this guide are intended to empower researchers to effectively and safely leverage the full potential of this important synthetic building block.

References

• Wikipedia. Nitrone-olefin (3+2) cycloaddition.

• ResearchGate. Regio- and diastereoselectivity of the cycloaddition of nitrones with N -propadienylindole and pyrroles.

• ResearchGate. ChemInform Abstract: Selected Diastereoselective Reactions. Diastereoselective Intra- and Intermolecular 1,3-Dipolar Cycloadditions in Natural Product Synthesis.

• MDPI. Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics.

• Arkivoc. A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t.

• ResearchGate. 1,3-Dipolar cycloadditions of nitrone 1 with alkenes and alkynes.

• RSC Publishing. Regio- and stereoselective (3 + 2)-cycloaddition reactions of nitrones with cyclic allenes.

• ChemTube3D. 1,3-Dipolar cycloadditions - nitrone/alkene.

• Google Patents. US6762322B1 - Preparation of nitrone derivatives.

• Google Patents. WO2000042079A1 - Sterically-hindered alkyl hydroxylamines for scavenging of free radicals.

• RSC Publishing. 1,3-Dipolar cycloaddition of nitrones to oxa(aza)bicyclic alkenes.

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Tert-Butyl N-hydroxycarbamate as a Protected Hydroxylamine Intermediate.

• Chemical Science Review and Letters. 1,3-Dipolar Cycloaddition Reactions and Nitrones : An Overview C (1).

• Chem-Station Int. Ed. 1,3-Dipolar Cycloaddition of Nitrone.

• Organic Syntheses Procedure. tert-BUTYLAMINE.

• Organic Chemistry Portal. tert-Butyl nitrite (TBN).

• Sigma-Aldrich. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1.

• Google Patents. US6512143B1 - Salts of N-tert-butylhydroxylamine.

• MDPI. tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine).

• ResearchGate. ChemInform Abstract: O-Protected N-(2-Nitrophenylsulfonyl)hydroxylamines: Novel Reagents for the Synthesis of Hydroxamates.

Sources

• 1. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 2. WO2000042079A1 - Sterically-hindered alkyl hydroxylamines for scavenging of free radicals - Google Patents [patents.google.com]
• 3. Nitrone-olefin (3+2) cycloaddition - Wikipedia [en.wikipedia.org]
• 4. chesci.com [chesci.com]
• 5. chemtube3d.com [chemtube3d.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]

The Strategic Application of N-(tert-Butyl)hydroxylamine Acetate in the Synthesis of Modern Agrochemicals

Introduction: A Modern Reagent for a Demanding Field

In the landscape of modern agrochemical research, the demand for novel, effective, and environmentally conscious active ingredients is relentless. The synthesis of these complex molecules requires a sophisticated chemical toolbox, and among the versatile reagents available, N-(tert-Butyl)hydroxylamine and its salts have carved out a significant niche.[1] This guide focuses on the acetate salt of N-(tert-Butyl)hydroxylamine, a compound that offers distinct advantages in the synthesis of key agrochemical scaffolds, particularly isoxazole-containing compounds known for their potent pesticidal activities.[2]

While the hydrochloride salt has been traditionally used, the acetate form presents favorable properties, such as improved solubility in organic solvents and the ability to be partitioned from aqueous phases, which can streamline reaction workups and improve overall process efficiency.[3][4] This document provides an in-depth exploration of N-(tert-Butyl)hydroxylamine acetate, from its fundamental properties to detailed protocols for its application in the synthesis of agrochemical precursors, aimed at researchers and professionals in the field.

Physicochemical Properties and Safe Handling

N-(tert-Butyl)hydroxylamine acetate is a stable, crystalline solid that serves as a convenient source of N-(tert-Butyl)hydroxylamine for various chemical transformations.[5][6] Understanding its properties and adhering to strict safety protocols are paramount for its effective and safe utilization in a laboratory setting.

Table 1: Physicochemical Properties of N-(tert-Butyl)hydroxylamine Acetate

Property	Value	Reference(s)
CAS Number	253605-31-1	[5][6]
Molecular Formula	C₆H₁₅NO₃	[7]
Molecular Weight	149.19 g/mol	[5][7]
Appearance	White to off-white crystalline solid
Melting Point	65-69 °C	[5][7]
Solubility	Soluble in water and various organic solvents	[3][4]

Safety and Handling Precautions

N-(tert-Butyl)hydroxylamine acetate and its parent compound can cause skin and eye irritation and may cause respiratory irritation.[5] Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All manipulations should be performed in a well-ventilated fume hood.[5] In case of contact, immediately flush the affected area with copious amounts of water.

Core Application: Synthesis of Isoxazole-Based Agrochemicals

A primary application of N-(tert-Butyl)hydroxylamine acetate in agrochemical synthesis is the construction of the isoxazole ring system.[8][9][10] Isoxazole derivatives are a critical class of heterocyclic compounds that form the core structure of numerous commercial pesticides.[2] The synthesis typically involves the reaction of a hydroxylamine derivative with a 1,3-dicarbonyl compound or an α,β-unsaturated ketone (chalcone).[8][11][12]

The use of N-(tert-Butyl)hydroxylamine acetate in this context is advantageous. The acetate counter-ion is less corrosive than chloride and can be more compatible with sensitive functional groups in complex substrates. Furthermore, its solubility profile can lead to more homogeneous reaction conditions and potentially higher yields.[3][4]

Reaction Mechanism: The Cyclization Pathway

The formation of the isoxazole ring from a chalcone and N-(tert-Butyl)hydroxylamine proceeds through a well-established reaction pathway. The process begins with a nucleophilic attack of the hydroxylamine on the β-carbon of the α,β-unsaturated ketone, followed by an intramolecular cyclization and subsequent dehydration to yield the stable aromatic isoxazole ring.

Caption: Generalized reaction mechanism for isoxazole synthesis.

Protocols for Agrochemical Synthesis

The following protocols provide a framework for the synthesis of N-(tert-Butyl)hydroxylamine acetate and its subsequent use in the preparation of an isoxazole derivative, a key intermediate for many modern pesticides.

Protocol 1: Preparation of N-(tert-Butyl)hydroxylamine Acetate from its Hydrochloride Salt

This protocol is adapted from the procedure described in US Patent 6,512,143 B1.[3] It leverages the advantageous partitioning properties of the acetate salt.

Materials:

• N-(tert-Butyl)hydroxylamine hydrochloride

• Sodium acetate

• Ethyl acetate

• Water

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Separatory funnel

Procedure:

• Dissolve N-(tert-Butyl)hydroxylamine hydrochloride (1 equivalent) in water.

• To this aqueous solution, add ethyl acetate and sodium acetate (1.5 equivalents).[3]

• Stir the biphasic mixture vigorously at room temperature for 1-2 hours.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The resulting product is N-(tert-Butyl)hydroxylamine acetate, which can be used directly in the next step or purified further if necessary.

Caption: Workflow for the preparation of N-(tert-Butyl)hydroxylamine acetate.

Protocol 2: Synthesis of a 3,5-Disubstituted-N-tert-Butyl-Isoxazole Derivative

This generalized protocol illustrates the synthesis of an isoxazole derivative from a chalcone precursor using the in-situ generated or isolated N-(tert-Butyl)hydroxylamine acetate.

Materials:

• Substituted chalcone (1 equivalent)

• N-(tert-Butyl)hydroxylamine acetate (1.2 equivalents)

• Ethanol or another suitable solvent

• Glacial acetic acid (catalytic amount)

• Reflux apparatus

• Thin-layer chromatography (TLC) supplies

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the substituted chalcone in ethanol.

• Add N-(tert-Butyl)hydroxylamine acetate to the solution.

• Add a catalytic amount of glacial acetic acid to facilitate the reaction.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the reaction is complete (typically 4-8 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Table 2: Troubleshooting Common Issues in Isoxazole Synthesis

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction; side product formation; purification losses.	Increase reaction time; adjust temperature; try a different solvent; optimize purification method.
Mixture of Regioisomers	Use of an unsymmetrical 1,3-dicarbonyl precursor.	Modify the substrate to favor one isomer; explore alternative synthetic routes.[12]
Difficult Purification	Presence of unreacted starting materials or byproducts with similar polarity to the product.	Optimize reaction conditions to drive to completion; utilize a different chromatographic eluent system; consider recrystallization.

Conclusion: A Valuable Tool for Agrochemical Innovation

N-(tert-Butyl)hydroxylamine acetate is a valuable and versatile reagent in the synthesis of modern agrochemicals. Its favorable physical and chemical properties, particularly when compared to the hydrochloride salt, make it an attractive choice for constructing complex heterocyclic systems like isoxazoles. The protocols and insights provided in this guide are intended to empower researchers and drug development professionals to leverage this powerful tool in the creation of the next generation of crop protection agents. As with any chemical synthesis, careful optimization of reaction conditions for each specific substrate is crucial for achieving high yields and purity.

References

• Optimizing Organic Synthesis with N-(Tert-butyl)hydroxylamine Hydrochloride. (n.d.).
• A review of isoxazole biological activity and present synthetic techniques. (n.d.).
• N-(tert-Butyl)hydroxylamine acetate. (n.d.). MySkinRecipes.
• N-tert-butylhydroxylamine synthesis. (n.d.). ChemicalBook.
• The synthetic and therapeutic expedition of isoxazole and its analogs. (n.d.). PMC.
• N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1. (n.d.). Sigma-Aldrich.
• O-Acetyl-N-tert-butylhydroxylamine hydrochloride. (n.d.). Chem-Impex.
• N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1. (n.d.). Sigma-Aldrich.
• N-(tert-Butyl)hydroxylamine acetate | 253605-31-1. (n.d.). Benchchem.
• US Patent No. 6,512,143 B1. (2003). Salts of N-tert-butylhydroxylamine.
• Synthesis of N-Boc-masked isoxazole derivatives. (n.d.). ResearchGate.
• N-(tert-Butyl)hydroxylamine acetate | CAS 253605-31-1. (n.d.). SCBT.
• Isoxazoline: An Emerging Scaffold in Pesticide Discovery. (n.d.). Journal of Agricultural and Food Chemistry - ACS Publications.
• N,O-Bis(tert-butoxycarbonyl)hydroxylamine. (n.d.). Chem-Impex.
• CA2336527A1 - Novel salts of n-tert-butylhydroxylamine. (n.d.). Google Patents.
• CN1309632A - A new type of N-tert-butyl hydroxylamine salt. (n.d.). Google Patents.
• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. (n.d.). PubMed Central.
• tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). (n.d.). MDPI.
• Troubleshooting guide for the synthesis of isoxazole derivatives. (n.d.). Benchchem.

Sources

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 4. CA2336527A1 - Novel salts of n-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 5. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. scbt.com [scbt.com]
• 7. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 8. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 9. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Scale-Up Synthesis of Nitrones: A Protocol Featuring N-(tert-Butyl)hydroxylamine Acetate for Enhanced Efficiency and Safety

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrones are pivotal intermediates in modern organic synthesis, prized for their utility as 1,3-dipoles in cycloaddition reactions for creating complex heterocyclic scaffolds and as potent spin-trapping agents in studying oxidative stress.[1][2][3] The transition from bench-scale discovery to large-scale production, however, presents significant challenges in terms of safety, handling, and process efficiency. This application note provides a comprehensive guide to the scale-up synthesis of nitrones via the condensation of aldehydes with N-(tert-Butyl)hydroxylamine acetate. We detail the distinct advantages of using the acetate salt over the free base or hydrochloride, present a robust and scalable protocol, and offer expert insights into process optimization and safety management.

Introduction: The Case for N-(tert-Butyl)hydroxylamine Acetate in Scale-Up

The synthesis of nitrones is most commonly achieved through the condensation of an N-substituted hydroxylamine with an aldehyde or ketone.[3][4] While effective at the lab scale, direct use of N-substituted hydroxylamines like N-(tert-Butyl)hydroxylamine can be problematic in a manufacturing environment. The free base is often a viscous liquid or low-melting solid, making it difficult to handle and dose accurately.[5] The hydrochloride salt, while a stable solid, introduces chlorides and requires a stoichiometric amount of base, complicating workup and waste streams.

N-(tert-Butyl)hydroxylamine acetate emerges as a superior alternative for several key reasons:

• Improved Handling: It is a stable, free-flowing crystalline solid with a melting point of 65-69 °C, simplifying weighing and transfer operations.

• Simplified Workup: A significant advantage is its ability to be partitioned from an aqueous phase into an organic solvent like ethyl acetate. This streamlines the extraction process, a critical consideration for large-volume batches.[6]

• In-Situ Base: The acetate counter-ion can act as a mild base, facilitating the condensation reaction without the need to introduce stronger, potentially problematic bases.

• Enhanced Safety Profile: As a stable salt, it avoids the handling issues associated with the more volatile free base, contributing to a safer process.

This guide leverages these advantages to present a protocol designed for robustness, scalability, and safety, aimed at professionals in process chemistry and drug development.

Reaction Mechanism and Principles

The formation of a nitrone from an aldehyde and N-(tert-Butyl)hydroxylamine acetate proceeds via a two-step nucleophilic addition-elimination pathway.

Caption: General mechanism for nitrone synthesis.

• Nucleophilic Attack: The nitrogen atom of the hydroxylamine attacks the electrophilic carbonyl carbon of the aldehyde, forming a tetrahedral hemiaminal intermediate.

• Dehydration: This intermediate then eliminates a molecule of water. The acetate ion can facilitate this step by acting as a proton shuttle. The reaction is driven to completion by the formation of the stable, conjugated nitrone functional group.

The bulky tert-butyl group provides steric shielding, which often enhances the stability of the resulting nitrone product.[5][7]

Scalable Protocol: Synthesis of α-Phenyl-N-tert-butylnitrone (PBN)

This protocol details the synthesis of the widely used spin-trap PBN on a multi-gram scale. It is designed to be directly scalable with appropriate engineering controls.

3.1. Reagents and Equipment

Reagent/Equipment	Specification	Supplier Example	Purpose
Jacketed Glass Reactor (2L)	With overhead mechanical stirrer, condenser, thermocouple, and N₂ inlet	Buchi, Chemglass	Controlled reaction environment
Benzaldehyde (≥99%)	106.12 g (1.0 mol)	Sigma-Aldrich	Carbonyl substrate
N-(tert-Butyl)hydroxylamine acetate (≥97%)	149.19 g (1.0 mol)	Sigma-Aldrich	Hydroxylamine source
Toluene	1 L	Fisher Scientific	Reaction solvent
Saturated Sodium Bicarbonate	As needed	Lab-prepared	Aqueous wash
Saturated Sodium Chloride (Brine)	As needed	Lab-prepared	Aqueous wash
Anhydrous Magnesium Sulfate	As needed	VWR	Drying agent
Heptane	As needed	EMD Millipore	Recrystallization solvent

3.2. Step-by-Step Procedure

Caption: Scalable workflow for nitrone synthesis.

• Reactor Setup: Assemble the 2L jacketed reactor system. Ensure all joints are sealed and the system is purged with dry nitrogen.

• Reagent Charging: Charge the reactor with toluene (1 L) and N-(tert-Butyl)hydroxylamine acetate (149.19 g, 1.0 mol). Begin mechanical stirring (e.g., 200 RPM) to form a slurry.

• Aldehyde Addition: Add benzaldehyde (106.12 g, 1.0 mol) to the slurry at ambient temperature (20-25 °C).

• Reaction: Heat the reactor contents to 40-45 °C using a circulating bath. The solids should dissolve as the reaction proceeds. Causality Note: Gentle heating accelerates the dehydration step without promoting side reactions.

• Monitoring: Monitor the reaction progress every hour using Thin Layer Chromatography (TLC) (e.g., 4:1 Hexane:Ethyl Acetate). The disappearance of benzaldehyde indicates completion, typically within 2-4 hours.

• Workup - Cooling & Washing: Once complete, cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (2 x 500 mL) and brine (1 x 500 mL). Process Insight: The bicarbonate wash removes any residual acetic acid.

• Isolation: Dry the separated organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield a crude solid or oil.

• Purification: Recrystallize the crude product from a minimal amount of hot heptane. Cool slowly to 0-5 °C to maximize crystal formation. Filter the resulting white crystals and dry under vacuum.

• Characterization: Confirm product identity and purity via ¹H NMR, ¹³C NMR, and melting point analysis. The expected yield is typically >85%.

Safety and Scale-Up Considerations

Scaling chemical synthesis is not merely about using larger flasks; it requires a thorough risk assessment.[8]

• Thermal Management: The condensation reaction is typically mildly exothermic. On a large scale, this heat must be managed. A jacketed reactor provides precise temperature control, which is critical to prevent runaway reactions.[8]

• Mixing: As viscosity and volume increase, efficient mixing becomes crucial. Mechanical overhead stirring is mandatory to ensure homogeneity and consistent heat transfer.

• Reagent Addition: For highly reactive aldehydes, controlling the addition rate via a dropping funnel or pump may be necessary to manage the initial exotherm.

• Process Duration: Be aware that reaction, heating, and cooling cycles will take significantly longer on a larger scale. Plan accordingly.[8]

• Containment: Always perform scale-up reactions in a walk-in fume hood or an appropriately ventilated enclosure. Utilize secondary containment to mitigate the impact of potential spills.[8]

Troubleshooting and Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	Insufficient temperature or reaction time. Impure starting materials.	Increase reaction temperature by 5-10 °C or extend reaction time. Verify purity of aldehyde and hydroxylamine salt by NMR or melting point.
Low Yield	Product loss during aqueous workup. Inefficient recrystallization.	Minimize the volume of aqueous washes. Ensure complete phase separation. Optimize recrystallization solvent system and cooling protocol.
Formation of Side Products	Overheating leading to decomposition. Presence of oxidizing impurities in the aldehyde (e.g., benzoic acid).	Maintain strict temperature control. Use freshly distilled or high-purity aldehyde.
Oily Product / Fails to Crystallize	Presence of solvent or impurities.	Ensure complete removal of solvent under high vacuum. Attempt purification via column chromatography if recrystallization fails.

Conclusion

The use of N-(tert-Butyl)hydroxylamine acetate provides a reliable, safe, and efficient pathway for the scale-up synthesis of N-tert-butyl nitrones. Its superior handling properties and the streamlined workup it enables make it an ideal choice for researchers in industrial and pharmaceutical settings. By adhering to the principles of careful process control and safety management outlined in this guide, scientists can confidently transition this valuable transformation from the laboratory to pilot-plant and manufacturing scales.

References

• White Rose eTheses Online. (n.d.). Nitrone Cycloadditions Towards the Synthesis of the Core of the Alstonia and Tropane Alkaloids.
• Google Patents. (n.d.). US6512143B1 - Salts of N-tert-butylhydroxylamine.

• Organic Chemistry Portal. (n.d.). Nitrone synthesis by CN-Coupling. Retrieved from

• Synthesis and Characterization of Some New Nitrones Derivatives and Screening their Biological Activities. (2022). Kirkuk University Journal-Scientific Studies, 17(4).

• Scribd. (n.d.). Synthesis and Transformations of Nitrones For Organic Synthesis | PDF. Retrieved from

• National Institutes of Health. (n.d.). Green Efficient One-Pot Synthesis and Separation of Nitrones in Water Assisted by a Self-Assembled Nanoreactor. Retrieved from

• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety_FINAL.

• Semantic Scholar. (n.d.). Enantioselective Synthesis of Cyclic Nitrones and Oxime Ethers by Chemoselective Allylic Alkylation of Oximes. Retrieved from

• MDPI. (n.d.). Nitrones: Comprehensive Review on Synthesis and Applications. Retrieved from

• ResearchGate. (n.d.). Scheme 4 Synthesis pathways for the preparation of nitrones. Retrieved from

• Arkivoc. (n.d.). A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t. Retrieved from

• ACS Publications. (n.d.). Synthesis and Transformations of Nitrones for Organic Synthesis | Chemical Reviews.

• ResearchGate. (2019). (PDF) nitrone. Retrieved from

• Optimizing Organic Synthesis with N-(Tert-butyl)hydroxylamine Hydrochloride. (n.d.). Retrieved from

• National Institutes of Health. (n.d.). Amidinoquinoxaline-Based Nitrones as Lipophilic Antioxidants - PMC. Retrieved from

• ChemicalBook. (n.d.). N-tert-butylhydroxylamine synthesis. Retrieved from

• Google Patents. (n.d.). US6762322B1 - Preparation of nitrone derivatives.

• BenchChem. (n.d.). N-tert-Butylhydroxylamine chemical properties and structure. Retrieved from

• Nitrones are important synthetic intermediates that have been used extensively in organic compounds. (2024, December 15). Journal of Basrah Researches ((Sciences)).

• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1. Retrieved from

• PubMed Central. (2022, March 21). Nucleobase-Derived Nitrones: Synthesis and Antioxidant and Neuroprotective Activities in an In Vitro Model of Ischemia–Reperfusion. Retrieved from

• Fiveable. (n.d.). Tert-butylamine Definition - Organic Chemistry Key Term.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Nitrones: Comprehensive Review on Synthesis and Applications [mdpi.com]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 7. fiveable.me [fiveable.me]
• 8. ehs.stanford.edu [ehs.stanford.edu]

Application Notes and Protocols for N-(tert-Butyl)hydroxylamine Acetate in Flow Chemistry

Introduction: A Paradigm Shift in Handling Reactive Intermediates

In the landscape of modern chemical synthesis, particularly within the pharmaceutical and fine chemical industries, the demand for safer, more efficient, and scalable processes is paramount. Flow chemistry, or continuous flow processing, has emerged as a transformative technology to meet these demands.[1][2] By conducting reactions in a continuously flowing stream through a network of tubes or microreactors, this methodology offers superior control over reaction parameters, enhanced heat and mass transfer, and the ability to safely handle hazardous reagents and unstable intermediates.[3][4]

N-(tert-Butyl)hydroxylamine and its more stable acetate salt are pivotal reagents, primarily recognized as precursors to N-tert-butyl nitrones, a class of compounds renowned for their utility as spin traps for detecting and identifying transient free radicals.[5][6][7] The inherent reactivity of hydroxylamines and the short-lived nature of many radical species make their study and application in traditional batch processes challenging. This document provides a comprehensive guide to leveraging the power of flow chemistry for applications involving N-(tert-Butyl)hydroxylamine acetate, focusing on the in-situ generation of nitrones and their subsequent use in radical trapping experiments.

These notes are designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols to implement these advanced techniques.

Core Concepts: The Synergy of N-(tert-Butyl)hydroxylamine and Flow Chemistry

The combination of N-(tert-Butyl)hydroxylamine acetate and flow chemistry provides a powerful toolkit for modern organic synthesis. The advantages of this synergy are multifaceted:

• Enhanced Safety: N-(tert-Butyl)hydroxylamine and its corresponding nitrones can be thermally sensitive.[8] Flow reactors, with their small reaction volumes and high surface-area-to-volume ratios, mitigate the risks associated with potential thermal runaways.[3] This is a significant advantage over large-scale batch reactions.

• Handling of Unstable Intermediates: Flow chemistry is exceptionally well-suited for reactions involving unstable intermediates.[9] Nitrones, generated in-situ from N-(tert-Butyl)hydroxylamine acetate, can be immediately introduced into a subsequent reaction stream for radical trapping, minimizing decomposition and side reactions.

• Process Intensification and Scalability: Reactions in flow can often be performed at elevated temperatures and pressures, significantly reducing reaction times.[3] Scaling up production is achieved by either running the system for longer durations or by "numbering-up" – running multiple reactors in parallel – which is often more straightforward than scaling up batch reactors.[10]

• Precise Control and Reproducibility: The precise control over parameters like residence time, temperature, and stoichiometry in a flow system leads to higher reproducibility and often cleaner reaction profiles compared to batch processes.[11][12]

• Automation and High-Throughput Experimentation: Flow chemistry platforms are readily amenable to automation, allowing for rapid optimization of reaction conditions through Design of Experiments (DoE).[13][14]

Application 1: Continuous Flow Synthesis of α-Phenyl-N-tert-butylnitrone (PBN)

α-Phenyl-N-tert-butylnitrone (PBN) is a widely used spin trap for detecting and characterizing short-lived radical species. Its synthesis from N-(tert-butyl)hydroxylamine and benzaldehyde is a classic condensation reaction. In a flow setup, this reaction can be performed efficiently and safely.

Reaction Scheme:

(CH₃)₃CNHOH·CH₃COOH + C₆H₅CHO → C₆H₅CH=N(O)C(CH₃)₃ + H₂O + CH₃COOH

Mechanistic Considerations:

The reaction proceeds via the nucleophilic attack of the hydroxylamine on the carbonyl carbon of the aldehyde, followed by dehydration to form the nitrone. The acidic nature of the N-(tert-Butyl)hydroxylamine acetate salt can catalyze the reaction, although an additional acid or base catalyst may be employed to optimize the reaction rate and yield.

Experimental Workflow Diagram:

Caption: Workflow for the continuous synthesis of PBN.

Detailed Protocol:

Materials and Equipment:

• N-(tert-Butyl)hydroxylamine acetate

• Benzaldehyde

• Ethanol (or other suitable solvent)

• Two syringe pumps

• T-mixer

• PFA or stainless steel reactor coil (e.g., 10 mL volume)

• Heating system (e.g., oil bath or column heater)

• Back pressure regulator (BPR)

• Collection vessel

• Optional: In-line Process Analytical Technology (PAT), such as FT-IR or UV-Vis, for real-time monitoring.[15][16]

Procedure:

• Reagent Preparation:

  • Prepare a solution of N-(tert-Butyl)hydroxylamine acetate in ethanol (e.g., 0.5 M).

  • Prepare a solution of benzaldehyde in ethanol (e.g., 0.5 M).

• System Setup:

  • Assemble the flow reactor system as depicted in the workflow diagram. Ensure all connections are secure.

  • Set the back pressure regulator to the desired pressure (e.g., 10 bar) to allow for heating the solvent above its atmospheric boiling point.

• Reaction Execution:

  • Set the reactor temperature (e.g., 80 °C).

  • Set the flow rates of the two syringe pumps to achieve the desired residence time and stoichiometry. For a 1:1 stoichiometry and a 10-minute residence time in a 10 mL reactor, the total flow rate would be 1 mL/min (0.5 mL/min for each pump).

  • Begin pumping the reagent solutions through the system.

• Steady State and Collection:

  • Allow the system to reach a steady state, which can be monitored using the optional PAT system or by collecting and analyzing aliquots of the output stream.[17]

  • Once at a steady state, collect the product stream.

• Work-up and Analysis:

  • The collected solution containing PBN can be used directly in subsequent steps or purified by standard methods such as crystallization or chromatography.

  • Analyze the product by techniques like NMR, GC-MS, or HPLC to determine yield and purity.

Quantitative Data Summary:

Parameter	Value	Rationale
Concentration	0.5 M	A moderate concentration to ensure solubility and avoid potential blockages.
Solvent	Ethanol	A common solvent for both reactants, with a suitable boiling point for elevated temperature reactions.
Temperature	80 °C	Increased temperature accelerates the condensation reaction.
Residence Time	10 min	An initial starting point for optimization; can be adjusted by changing the flow rate or reactor volume.
Stoichiometry	1:1	Equimolar amounts of reactants are typically used for this condensation.
Pressure	10 bar	Allows for superheating of the solvent, further increasing the reaction rate.

Application 2: Telescoped Flow Synthesis for In-Situ Radical Trapping

A significant advantage of flow chemistry is the ability to "telescope" reactions, where the product of one reaction is immediately used as a reactant in the next without isolation.[4] This is particularly useful for generating an unstable species like a radical and immediately trapping it with a nitrone that has been generated in-situ.

Conceptual Workflow:

This process involves a two-stage flow reactor. In the first stage, PBN is synthesized as described above. The output of this first stage is then mixed with a stream where radicals are being generated, and this combined stream enters a second reactor for the trapping reaction to occur.

Radical Generation Example: Fenton-like Reaction

A common method for generating hydroxyl radicals is through a Fenton-like reaction between a ferrous salt and hydrogen peroxide.

Reaction Scheme:

• Stage 1 (Nitrone Synthesis): As above.

• Stage 2 (Radical Generation and Trapping):

  • Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻

  • C₆H₅CH=N(O)C(CH₃)₃ + •OH → [Spin Adduct]

Experimental Workflow Diagram:

Caption: Telescoped flow synthesis for in-situ radical trapping.

Detailed Protocol:

Materials and Equipment:

• As per Application 1, plus:

• Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

• Hydrogen peroxide (30% solution)

• Two additional syringe pumps

• Two additional T-mixers

• Two additional reactor coils

Procedure:

• Stage 1 Setup and Execution:

  • Set up and run the PBN synthesis as described in Application 1. The output from this stage will be the input for the radical trapping stage.

• Reagent Preparation for Stage 2:

  • Prepare a solution of FeSO₄·7H₂O in a suitable solvent (e.g., a water/ethanol mixture).

  • Prepare a dilute solution of H₂O₂ in the same solvent system.

• Stage 2 Setup:

  • The output stream from Reactor 1 (containing the in-situ generated PBN) is fed into a T-mixer.

  • The FeSO₄ and H₂O₂ solutions are pumped separately and combined in a T-mixer just before entering the second reactor coil to generate the hydroxyl radicals.

  • The stream containing the radicals is then immediately mixed with the PBN-containing stream in a third T-mixer.

• Radical Trapping:

  • The combined stream enters the third reactor coil, where the radical trapping occurs. This reactor is typically kept at or near room temperature. The residence time should be short to minimize decomposition of the spin adduct.

• Collection and Analysis:

  • The output from the final reactor is collected for analysis.

  • The primary method for detecting and characterizing the spin adduct is Electron Paramagnetic Resonance (EPR) spectroscopy. The collected sample would be immediately frozen or analyzed to observe the characteristic signal of the PBN-hydroxyl radical adduct. Mass spectrometry can also be used to identify the adduct.

Safety and Handling Considerations

• N-(tert-Butyl)hydroxylamine Acetate: While more stable than the free base, the acetate salt should still be handled with care. It is classified as a skin, eye, and respiratory irritant.[16][18] Always use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or fume hood.

• Flow Chemistry System: Ensure that the system is pressure-tested before use, especially when operating at elevated temperatures and pressures. Use appropriate blast shields.

• Reagents: Be aware of the hazards of all reagents used, particularly hydrogen peroxide, which is a strong oxidizer.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield of Nitrone	Incomplete reaction.	Increase residence time (lower flow rate) or increase temperature.
Decomposition of product.	Decrease temperature or residence time.
Reactor Clogging	Precipitation of starting material or product.	Decrease reagent concentrations; choose a more suitable solvent; increase temperature.
Inconsistent Results	Unstable pump flow rates; temperature fluctuations.	Ensure pumps are properly primed and functioning correctly; use a reliable heating system.
No Radical Adduct Detected	Radicals are too short-lived; nitrone concentration is too low.	Decrease the distance/time between radical generation and trapping; increase the concentration of the nitrone.

Conclusion

The integration of N-(tert-Butyl)hydroxylamine acetate into flow chemistry workflows represents a significant advancement in the synthesis and application of nitrone-based spin traps. The protocols outlined in these application notes provide a robust framework for the continuous synthesis of PBN and its subsequent use in telescoped radical trapping experiments. By leveraging the inherent advantages of flow chemistry—enhanced safety, control, and scalability—researchers can more effectively and efficiently explore the complex world of radical chemistry, paving the way for new discoveries in drug development and materials science.

References

• Advanced Real-Time Process Analytics for Multistep Synthesis in Continuous Flow. PMC.
• An Efficient Continuous Flow Synthesis for the Preparation of N-Arylhydroxylamines: Via a DMAP-Mediated Hydrogen
• Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Prac. CHIMIA.
• Oxidation of hydroxylamines to nitroxide spin labels in living cells. PubMed - NIH.
• Flow chemistry for process optimisation using design of experiments.
• (PDF) Flow Chemistry for Process Optimisation using Design of Experiments.
• Process analytical technology (PAT): applications to flow processes for active pharmaceutical ingredient (API) development. Reaction Chemistry & Engineering (RSC Publishing).
• Synthesis of Isoxazolidines from Substituted Vinylnitrones and Conjugated Carbonyls via Visible-Light Photoc
• Using Process Analytical Technology (PAT) Tools to Support Flow Chemistry Development and Production. American Pharmaceutical Review, 2012.
• Flow chemistry for process optimisation using design of experiments. Loughborough University Research Repository, 2021.
• The application of design of experiments (DoE) reaction optimisation and solvent selection in the development of new synthetic chemistry. RSC Publishing.
• Nucleophilic Addition to Nitrones Using a Flow Microreactor | Request PDF.
• Process Analytical Technology. Technology Networks, 2025.
• optimization of reaction conditions for nitrone cycloaddition. Benchchem.
• Sci-Hub.
• A new type of N-tert-butyl hydroxylamine salt.
• Large-Scale Continuous Flow Transformation of Oximes into Fused-Bicyclic Isoxazolidines: An Example of Process Intensification | Request PDF.
• Process Analytical Technology. Process Insights.
• Case Studies - Innovative Solutions for Process Oriented Chemistry. Apeiron Synthesis.
• Design, synthesis, and in vitro evaluation of cyclic nitrones as free radical traps for the tre
• Continuous Flow Reactors: Process Intensification of An Industrial Case.
• N-(tert-Butyl)
• N-(tert-Butyl)
• From Flow Chemistry in the Lab towards Industrial Implementation on Scale - Case Studies on Continuous API Synthesis. Almac.
• Oxidative Syntheses of N,N-Dialkylhydroxylamines. The Journal of Organic Chemistry, 2024.
• 253605-31-1|N-(tert-Butyl)
• N-(tert-Butyl)
• Phosphorylated Nitrones—Synthesis and Applic
• Flow chemistry and the synthesis of energetic materials.
• Flow synthesis of rdx.
• Cascade oxime formation, cyclization to a nitrone, and intermolecular dipolar cycloaddition. Organic & Biomolecular Chemistry (RSC Publishing).
• Telescoped Flow Synthesis of Azacyclic Scaffolds Exploiting the Chromoselective Photolysis of Vinyl Azides and Azirines. PMC - NIH.
• In Situ Stable Generation of Reactive Intermediates by Open Microfluidic Probe for Subcellular Free Radical Attack and Membrane Labeling. PubMed, 2021.
• A cyanide-free synthesis of nitriles exploiting flow chemistry. RSC Publishing, 2023.
• Stabilities of hydroxyl radical spin adducts of PBN-type spin traps. PubMed - NIH.
• Nitrone synthesis by CN-Coupling. Organic Chemistry Portal.
• α-Phenyl-N-tert-Butylnitrone and Analogous α-Aryl-N-alkylnitrones as Neuroprotective Antioxidant Agents for Stroke. PMC.
• Hydroxylamine synthesis by oxid
• How to correctly handle N-tert-Butyl-α-phenylnitrone (PBN)?. Reddit, 2021.
• N-tert-Butyl-a-phenylnitrone (B7263)
• Enhancing Reaction Compatibility in Telescoped Multistep Flow Synthesis via Hybridizing Micro Packed-Bed/Micro Tubing Reactors: Application to Cyproflanilide and Broflanilide. PMC - PubMed Central, 2025.
• ChemInform Abstract: A New Route to 3,5-Disubstituted Isoxazolidines via the Iodocyclization of Homoallylic Hydroxylamines..
• Hydroxylamines inhibit tyrosine oxidation and nitration: The role of their respective nitroxide radicals. PubMed, 2020.
• N-tert-butyl-α-Phenylnitrone (PBN, CAS Number: 3376-24-7). Cayman Chemical.
• N-tert-Butyl-alpha-phenylnitrone [PBN]. Chemodex.

Sources

• 1. reddit.com [reddit.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. Enhancing Reaction Compatibility in Telescoped Multistep Flow Synthesis via Hybridizing Micro Packed-Bed/Micro Tubing Reactors: Application to Cyproflanilide and Broflanilide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. α-Phenyl-N-tert-Butylnitrone and Analogous α-Aryl-N-alkylnitrones as Neuroprotective Antioxidant Agents for Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. N-tert-Butyl-alpha-phenylnitrone [PBN] - CAS-Number 3376-24-7 - Order from Chemodex [chemodex.com]
• 8. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 9. An Efficient Continuous Flow Synthesis for the Preparation of N-Arylhydroxylamines: Via a DMAP-Mediated Hydrogenation Process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Item - Flow chemistry for process optimisation using design of experiments - Loughborough University - Figshare [repository.lboro.ac.uk]
• 14. The application of design of experiments (DoE) reaction optimisation and solvent selection in the development of new synthetic chemistry - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Process analytical technology (PAT): applications to flow processes for active pharmaceutical ingredient (API) development - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 17. Advanced Real‐Time Process Analytics for Multistep Synthesis in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scbt.com [scbt.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(tert-Butyl)hydroxylamine Acetate

Welcome to the technical support center for the synthesis of N-(tert-Butyl)hydroxylamine acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure a successful and efficient experimental workflow.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis and purification of N-(tert-Butyl)hydroxylamine acetate. Each issue is followed by a detailed explanation of potential causes and actionable solutions.

Question 1: My final product yield is significantly lower than expected. What are the likely causes and how can I improve it?

Answer:

Low yield in the synthesis of N-(tert-Butyl)hydroxylamine acetate can stem from several factors, depending on your synthetic route. Let's break down the possibilities for the two most common methods.

Route A: From N-(tert-Butyl)hydroxylamine Hydrochloride

This route involves the salt exchange of the hydrochloride with an acetate source.

• Incomplete Reaction: The equilibrium between the hydrochloride and acetate salts may not have fully shifted towards the desired product.

  • Solution: Ensure you are using a sufficient excess of the acetate source (e.g., sodium acetate or potassium acetate). A 1.3 to 1.5 molar equivalent is typically recommended.[1][2] Vigorous stirring is also crucial to maximize the interaction between the aqueous and organic phases if performing a two-phase reaction.[1]

• Loss During Workup: N-(tert-Butyl)hydroxylamine acetate has some solubility in water.

  • Solution: When performing an aqueous workup, minimize the volume of water used. Back-extract the aqueous layer with a suitable organic solvent like ethyl acetate to recover any dissolved product.[1]

• Decomposition: Although the acetate salt is more stable than the free base, it can still be susceptible to degradation, especially at elevated temperatures.

  • Solution: Avoid excessive heat during solvent removal. Use a rotary evaporator at a moderate temperature (e.g., < 50°C).

Route B: Via Reduction of 2-Methyl-2-nitropropane

This route involves the reduction of the nitro group to a hydroxylamine.

• Incomplete Reduction: The reduction of the nitro group may be sluggish or incomplete.

  • Solution: Ensure the reducing agent (e.g., zinc dust) is of high quality and activated if necessary. The reaction temperature should be carefully controlled, as the reaction is exothermic. Maintaining the temperature below 15-20°C during the initial addition of reagents is critical for a controlled reaction.[3]

• Over-reduction: The hydroxylamine can be further reduced to tert-butylamine.

  • Solution: Careful control of the stoichiometry of the reducing agent and reaction time is essential. Monitor the reaction progress by TLC or GC to determine the optimal endpoint.

• Side Reactions of the Nitroso Intermediate: The reduction of a nitro group proceeds through a nitroso intermediate, which can participate in side reactions if it accumulates.

  • Solution: A slow and controlled addition of the acid (e.g., acetic acid) helps to maintain a low concentration of the nitroso intermediate, favoring its reduction to the hydroxylamine.[3]

Question 2: I've obtained my N-(tert-Butyl)hydroxylamine acetate as a yellow or brown oil that is difficult to crystallize. What are the impurities, and how can I purify my product?

Answer:

An oily or discolored product indicates the presence of impurities. The nature of these impurities often depends on the synthetic route.

• Potential Impurities:

  • Residual Solvents: Incomplete removal of solvents like ethyl acetate or toluene can result in an oily product.

  • Oxidation Products: N-(tert-Butyl)hydroxylamine and its salts are susceptible to aerial oxidation, which can lead to the formation of colored impurities. The primary oxidation product is the corresponding nitrone.

  • Unreacted Starting Materials: Residual 2-methyl-2-nitropropane or N-(tert-butyl)hydroxylamine hydrochloride can contaminate the final product.

  • Byproducts from Imine Oxidation Route: If your synthesis involves the oxidation of an imine followed by hydrolysis, residual benzaldehyde or the corresponding nitrone can be significant impurities.[2]

• Purification Strategies:

  • Recrystallization: This is an effective method for purifying the acetate salt. Toluene and ethyl acetate are reported to be suitable solvents for recrystallization.[1][2]

  • Distillation under Reduced Pressure: N-(tert-Butyl)hydroxylamine acetate can be purified by vacuum distillation.[1][2] This is particularly useful for removing non-volatile impurities.

  • Column Chromatography: While less common for the final salt, chromatography can be used to purify the free base before salt formation if other methods fail.

Purification Method	Advantages	Disadvantages
Recrystallization	Effective for removing colored impurities and byproducts with different solubilities.	Can lead to loss of product in the mother liquor.
Vacuum Distillation	Excellent for removing non-volatile impurities and residual solvents.	Requires careful temperature control to prevent thermal decomposition.
Column Chromatography	High resolution for separating closely related impurities.	Can be time-consuming and requires larger volumes of solvent.

Question 3: My NMR spectrum shows unexpected peaks. What are some common side products and their characteristic signals?

Answer:

Interpreting unexpected NMR signals is key to identifying byproducts. Here are some possibilities:

• tert-Butylamine: If over-reduction occurred, you might see signals corresponding to tert-butylamine. The tert-butyl group will appear as a singlet around 1.2-1.3 ppm in CDCl₃.

• Nitrones: Oxidation of the hydroxylamine can lead to the formation of nitrones. The proton on the nitrone carbon (if applicable) will have a characteristic chemical shift.

• Unreacted 2-Methyl-2-nitropropane: The tert-butyl group of this starting material will appear as a singlet around 1.6 ppm in CDCl₃.

• Residual Benzaldehyde: If using the imine oxidation route, a peak around 10 ppm in the ¹H NMR spectrum is indicative of residual benzaldehyde.

Troubleshooting Workflow for Unexpected NMR Peaks:

Caption: A flowchart for troubleshooting unexpected NMR peaks.

II. Frequently Asked Questions (FAQs)

Q1: What is the advantage of synthesizing the acetate salt over using the free base, N-(tert-Butyl)hydroxylamine?

The free base, N-(tert-Butyl)hydroxylamine, is a viscous liquid that is prone to aerial oxidation. The acetate salt, on the other hand, is typically a crystalline solid that exhibits greater stability upon storage.[2] This makes it easier to handle, weigh, and store for extended periods.

Q2: Can I use other carboxylic acids to form a salt with N-(tert-Butyl)hydroxylamine?

Yes, N-(tert-Butyl)hydroxylamine can form stable salts with other lower carboxylic acids.[2] However, the acetate salt is commonly used due to the low cost and ready availability of acetic acid.

Q3: What are the key safety precautions I should take when working with N-(tert-Butyl)hydroxylamine and its salts?

N-(tert-Butyl)hydroxylamine acetate is classified as an irritant to the skin, eyes, and respiratory system. It is important to handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Q4: How can I monitor the progress of my reaction?

Thin-layer chromatography (TLC) is a convenient way to monitor the consumption of the starting material (e.g., 2-methyl-2-nitropropane) and the formation of the product. Gas chromatography (GC) can also be used for more quantitative analysis of the reaction mixture.

III. Experimental Protocols

Protocol 1: Synthesis of N-(tert-Butyl)hydroxylamine Acetate from the Hydrochloride Salt

This protocol is adapted from patent literature.[1][2]

• Dissolve N-(tert-Butyl)hydroxylamine hydrochloride (1.0 eq) in water.

• To this solution, add ethyl acetate and sodium acetate (1.5 eq).

• Stir the biphasic mixture vigorously at room temperature for 1-2 hours.

• Separate the organic layer.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-(tert-Butyl)hydroxylamine acetate.

Protocol 2: Synthesis of N-(tert-Butyl)hydroxylamine via Reduction of 2-Methyl-2-nitropropane

This protocol is based on a literature procedure.[3]

• To a flask containing 95% ethanol, add 2-methyl-2-nitropropane (1.0 eq) and zinc dust (1.5 eq).

• Cool the mixture in an ice bath to 10°C.

• Add glacial acetic acid (3.0 eq) dropwise, maintaining the temperature below 15°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 3 hours.

• Remove the solvent by rotary evaporation.

• To the residue, add dichloromethane and filter to remove zinc salts.

• Wash the filter cake with dichloromethane.

• Separate the aqueous layer from the combined organic filtrate.

• Dry the organic layer over magnesium sulfate, filter, and concentrate to give N-(tert-Butyl)hydroxylamine as a viscous liquid. This can then be converted to the acetate salt by treatment with acetic acid.

Workflow for Synthesis and Purification:

Caption: General workflow for the synthesis and purification of N-(tert-Butyl)hydroxylamine acetate.

IV. References

• CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents. (URL: )

• Understanding N-(Tert-butyl)hydroxylamine HCl: Properties and Applications. (URL: Not available)

• Thermal decomposition of N-nitrosohydroxylamines. III. N-Benzoyl-N-nitroso-O-tert-butylhydroxylamine | Journal of the American Chemical Society - ACS Publications. (URL: [Link])

• US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents. (URL: )

• Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals in the Atmosphere. (URL: [Link])

• Buy tert-Butylamine | 75-64-9. (URL: [Link])

• tert-BUTYLAMINE - Organic Syntheses Procedure. (URL: [Link])

• Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals in the Atmosphere | The Journal of Physical Chemistry A - ACS Publications. (URL: [Link])

• Thermal decomposition of N-nitrosohydroxylamines. V. Denitrosation and N-tert-butoxy amido radicals | Journal of the American Chemical Society. (URL: [Link])

• The copper-promoted oxidation of tri-n-butylamine. The carbon-by-carbon degradation of an n-butyl group - Journal of the Chemical Society D - RSC Publishing. (URL: [Link])

• Experimental Investigation of the Thermal Decomposition Pathways and Kinetics of TATB by Isotopic Substitution - OSTI.GOV. (URL: [Link])

• Comprehensive Oxidation Mechanism of n-Butylamine and 2-Butylamine by H and OH Radicals: Insights into Reactivity | The Journal of Physical Chemistry A - ACS Publications. (URL: [Link])

• N-(Tert-butyl)hydroxylamine Hydrochloride: High-Purity Intermediate for Organic Synthesis and Pharmacy | Supplier &. (URL: Not available)

• Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines - PMC - NIH. (URL: [Link])

• tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine) - MDPI. (URL: [Link])

• Hydroxylamine synthesis by oxidation - Organic Chemistry Portal. (URL: [Link])

• Synthesis of oxaziridines by oxidation of imines with the trichloroacetonitrile–hydrogen peroxide system - Comptes Rendus de l'Académie des Sciences. (URL: Not available)

• In Situ Oxidation-Imine Formation-Reduction Routes from Alcohols to Amines. (URL: Not available)

• Module II Reduction Reactions - Lecture 14 2.1.1 Lithium Aluminum Hydride (LAH) - DAV University. (URL: [Link])

• Synthesis of oxaziridines by oxidation of imines with the trichloroacetonitrile–hydrogen peroxide system | Request PDF - ResearchGate. (URL: [Link])

• The Reduction of Aldehydes and Ketones - Chemistry LibreTexts. (URL: [Link])

• The hydrolysis of 2-bromo-2-methylpropane | Feature - RSC Education. (URL: [Link])

• Table of Functional Group Priorities for Nomenclature - Master Organic Chemistry. (URL: [Link])

Sources

• 1. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of N-(tert-Butyl)hydroxylamine Acetate by Distillation

Welcome to the technical support guide for the purification of N-(tert-Butyl)hydroxylamine acetate. This document provides in-depth, field-proven insights for researchers, scientists, and drug development professionals. Our goal is to move beyond simple protocols and equip you with the causal understanding necessary to troubleshoot and optimize your purification process, ensuring both success and safety.

Critical Overview: Why Distillation?

N-(tert-Butyl)hydroxylamine acetate (NtBuHA) is a versatile intermediate in organic synthesis, notably in the preparation of nitrones and as a reducing agent.[1][2] While methods like recrystallization are viable, vacuum distillation presents a unique opportunity for obtaining high-purity material, particularly for removing non-volatile impurities.[3][4][5]

However, NtBuHA is a thermally sensitive molecule. The key to successful distillation is operating under reduced pressure to lower the boiling point well below the compound's decomposition temperature. This guide is structured to address the specific challenges associated with this process.

Pre-Distillation Checklist & System Validation

A successful distillation is determined before the heat is ever applied. This checklist ensures your system is self-validating.

• Material Quality Assessment: Is your starting material crude from a synthesis? Be aware of potential impurities like residual solvents (e.g., ethyl acetate), inorganic salts, or unreacted starting materials.[3] These can affect the boiling behavior and final purity. An initial NMR or GC analysis can provide valuable insights.

• Glassware Integrity: Use only high-quality borosilicate glassware. Inspect meticulously for star cracks or imperfections, as these can become failure points under vacuum and thermal stress.

• System Cleanliness: The system must be scrupulously clean and dry. Acidic or basic residues on glassware surfaces can catalyze decomposition of the hydroxylamine at elevated temperatures.

• Vacuum System Health:

  • Pump: Ensure your vacuum pump oil is fresh and the pump can achieve a pressure significantly lower than your target operating pressure.

  • Tubing: Use thick-walled vacuum tubing. Check for cracks, ensure it is not collapsed, and keep the length as short as possible to maximize vacuum efficiency.

  • Joints: Lightly grease all ground glass joints with a suitable vacuum grease to ensure a perfect seal. An airtight system is non-negotiable.

• Safety Pre-Check:

  • Work within a certified chemical fume hood.[6]

  • Personal Protective Equipment (PPE) is mandatory: safety glasses with side shields (or goggles), flame-resistant lab coat, and appropriate gloves.[7]

  • Position a blast shield in front of the apparatus.

  • Ensure incompatible materials, especially strong oxidizing agents, are not in the vicinity.[8]

Detailed Step-by-Step Distillation Protocol

This protocol is designed to maximize purity while minimizing the risk of decomposition.

• Apparatus Assembly: Assemble a short-path distillation apparatus. A shorter path from the boiling flask to the condenser reduces the surface area and time the hot vapor is exposed to, minimizing decomposition risk.

• Charging the Flask: Charge the distillation flask with the crude N-(tert-Butyl)hydroxylamine acetate. Do not fill the flask more than two-thirds full to prevent bumping. Add a new magnetic stir bar for smooth boiling.

• Initiate Vacuum: Close the system and slowly begin to apply vacuum. Observe the pressure gauge. The system should be able to achieve a stable vacuum below 20 mbar. An unstable or poor vacuum indicates a leak which must be addressed before proceeding.

• Begin Stirring & Heating: Once a stable vacuum is achieved, begin vigorous stirring. Slowly heat the distillation flask using a heating mantle with a sand or oil bath for uniform temperature distribution.

• Fraction Collection:

  • The target is to maintain a head temperature of approximately 78 °C at 19 mbar .[5]

  • Initially, you may observe a small forerun of lower-boiling impurities. This fraction should be collected separately.

  • Collect the main fraction once the distillation head temperature is stable at the target. The purified N-(tert-Butyl)hydroxylamine acetate will solidify in the receiving flask upon cooling, as its melting point is 65-69 °C.[9]

• Monitoring for Decomposition: Throughout the distillation, watch the color of the liquid in the distillation pot. A darkening color (yellow to brown) is a clear indicator of thermal decomposition. If this occurs, immediately lower the temperature.

• Shutdown: Once the main fraction is collected, or if the distillation rate slows significantly, remove the heating mantle first. Allow the system to cool completely before slowly and carefully venting the vacuum to atmospheric pressure. Breaking the vacuum on a hot system can cause rapid oxidation of the product.

• Product Handling: Store the purified, solidified product in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and refrigerate at 2-8°C.[10]

Experimental Workflow Diagram

Caption: Workflow for the vacuum distillation of N-(tert-Butyl)hydroxylamine acetate.

Troubleshooting Guide

This section addresses common issues in a question-and-answer format.

Q1: I've applied the vacuum and am heating the pot, but nothing is distilling over. What's wrong?

A1: This is a classic issue that can be traced to two primary causes: insufficient vacuum or insufficient temperature.

• Cause A: Vacuum Leak. Your system is not reaching a low enough pressure. At higher pressures, a much higher (and dangerous) temperature is required for the compound to boil.

  • Solution: Systematically check every joint for leaks. Re-grease if necessary. Check all tubing connections. Your pressure gauge should read a stable, low value (ideally < 20 mbar).

• Cause B: Pot temperature is too low. The heat being supplied is not sufficient to bring the liquid to its boiling point at the current vacuum level.

  • Solution: Once you have confirmed a stable, deep vacuum, slowly increase the temperature of the heating bath. Do not exceed a pot temperature of 100-110°C to maintain a safe margin from the decomposition point.

Q2: The liquid in my distillation flask is turning dark brown, and the distillation rate has slowed. What should I do?

A2: This is a critical sign of thermal decomposition. The dark color is due to the formation of degradation byproducts. These byproducts are often non-volatile and can polymerize, increasing the viscosity of the liquid and hindering distillation.

• Immediate Action: Immediately lower or remove the heating source.

• Root Cause Analysis:

  • Temperature Too High: You are likely overheating the material. The goal is to provide the minimum heat necessary for a steady distillation rate.

  • Prolonged Heating: Even at appropriate temperatures, prolonged heating can lead to gradual decomposition. The distillation should be performed as efficiently as possible.

  • Presence of Contaminants: Acidic, basic, or metallic impurities can catalyze decomposition. This highlights the importance of using clean glassware and high-quality starting material.

• Solution: If caught early, reducing the heat may salvage the remainder of the material. If decomposition is advanced, it is safer to stop the distillation, cool the system, and re-evaluate the purity of your starting material and the cleanliness of your setup.

Q3: My purified product has a low melting point or appears oily/wet.

A3: This indicates the presence of impurities.

• Cause A: Incomplete Separation. You may have collected the forerun (lower-boiling impurities) with your main fraction.

  • Solution: Ensure a clear separation between fractions. The head temperature should be stable during the collection of the main product.

• Cause B: Co-distillation. An impurity with a similar boiling point may have co-distilled with your product.

  • Solution: If purity is still insufficient, a second, more careful fractional distillation may be required. Alternatively, a different purification method like recrystallization from a suitable solvent (e.g., toluene or ethyl acetate) could be employed.[3][5]

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for a "no distillate" scenario.

Frequently Asked Questions (FAQs)

• FAQ 1: Can I distill this compound at atmospheric pressure? No. The atmospheric boiling point of N-(tert-Butyl)hydroxylamine acetate is well above its decomposition temperature. Attempting to distill it at atmospheric pressure will lead to significant decomposition and is extremely hazardous. Vacuum distillation is mandatory.[3][4][5]

• FAQ 2: What is the shelf-life of the purified product? When stored correctly (refrigerated at 2-8°C under an inert atmosphere), the solid purified product is significantly more stable than its free-base form.[2][10] However, hydroxylamines as a class can be sensitive to air and light.[11] For best results, use within a few months of purification and re-analyze for purity if stored for an extended period.

• FAQ 3: What are the primary decomposition products? Under thermal stress, hazardous decomposition products can include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[8] This underscores the importance of working in a well-ventilated fume hood and avoiding overheating.

• FAQ 4: My starting material is the hydrochloride salt. Can I distill it directly? No. The hydrochloride salt has a very high melting point (183-189°C) and is not suitable for distillation.[12] You must first convert the salt to the free base or the acetate salt, for example, by treating an aqueous solution of the hydrochloride salt with sodium acetate in the presence of an extraction solvent like ethyl acetate.[3]

Data Summary

Property	Value	Source(s)
CAS Number	253605-31-1	[9]
Molecular Formula	C₆H₁₅NO₃	[9]
Molecular Weight	149.19 g/mol	[9]
Physical Form	Solid	[9]
Melting Point	65-69 °C	[9]
Boiling Point	~78 °C @ 19 mbar	[5]
Decomposition	155-157 °C or 210 °C
Storage	2-8°C, Inert Atmosphere	[10]

References

• Edwards, M. L., et al. (2003). Salts of N-tert-butylhydroxylamine. U.S. Patent No. US6512143B1. Google Patents.
• Edwards, M. L., et al. (2001). Novel salts of n-tert-butylhydroxylamine. Canadian Patent No. CA2336527A1. Google Patents.
• Edwards, M. L., et al. (2001). A new type of N-tert-butyl hydroxylamine salt. Chinese Patent No. CN1309632A. Google Patents.

• N-(tert-Butyl)hydroxylamine acetate. (n.d.). MySkinRecipes. Retrieved January 11, 2026, from [Link]

• tert-BUTYLAMINE. (n.d.). Organic Syntheses Procedure. Retrieved January 11, 2026, from [Link]

• tert-Butyl acetate. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• How to keep N-hydroxylamine stable for shipping and storing? (2021). Reddit. Retrieved January 11, 2026, from [Link]

• Understanding N-(Tert-butyl)hydroxylamine HCl: Properties and Applications. (n.d.). ChemBK. Retrieved January 11, 2026, from [Link]

• N-(tert-butyl)hydroxylamine acetate. (n.d.). Stenutz. Retrieved January 11, 2026, from [Link]

• N-(tert-Butyl)hydroxylamine Hydrochloride. (2024). ChemBK. Retrieved January 11, 2026, from [Link]

• Vacuum Distillation Unit Operations and Troubleshooting. (n.d.). PetroSkills. Retrieved January 11, 2026, from [Link]

• Vacuum Distillation issues? | Call Pressure Control Solutions! (2019). Pressure Control Solutions. Retrieved January 11, 2026, from [Link]

Sources

• 1. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 2. benchchem.com [benchchem.com]
• 3. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 4. CA2336527A1 - Novel salts of n-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 5. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 6. fishersci.com [fishersci.com]
• 7. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 10. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 11. reddit.com [reddit.com]
• 12. nbinno.com [nbinno.com]

How to improve the yield of nitrone synthesis with N-(tert-Butyl)hydroxylamine acetate

< FOR IMMEDIATE RELEASE

To: Researchers, Scientists, and Drug Development Professionals From: The Office of the Senior Application Scientist Subject: Troubleshooting and Optimization Guide for Nitrone Synthesis Yields

Introduction

Welcome to the technical support center. This guide is designed to provide researchers with in-depth troubleshooting strategies and answers to frequently asked questions regarding the synthesis of nitrones via the condensation of aldehydes with N-(tert-Butyl)hydroxylamine acetate. The formation of the C=N(O) bond is a cornerstone reaction, yet it is often plagued by challenges that can lead to diminished yields and complex purification. This document provides actionable, field-proven insights to help you diagnose issues, optimize reaction conditions, and improve the overall efficiency and yield of your synthesis.

The acetate salt of N-(tert-Butyl)hydroxylamine offers distinct advantages, primarily its enhanced stability and ease of handling compared to the free base, which can be prone to aerial oxidation.[1] However, leveraging this reagent to its full potential requires a nuanced understanding of the reaction mechanism and variables.

Troubleshooting Guide: Diagnosing and Solving Low-Yield Reactions

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction has stalled or is showing very low conversion to the nitrone product. What are the primary causes and how can I fix this?

Answer: Low conversion is typically rooted in one of three areas: reagent quality, reaction equilibrium, or suboptimal conditions.

• Diagnosis 1: Reagent Quality & Stability

  • The Problem: N-(tert-Butyl)hydroxylamine and its salts, while more stable than other hydroxylamines, can degrade over time, especially with improper storage.[2][3][4] The free base is particularly susceptible to oxidation.[1] Aldehyde starting materials can also oxidize to carboxylic acids, which will not participate in the reaction.

  • Solution Workflow:

    • Verify Hydroxylamine Activity: If possible, test the reagent with a highly reactive, simple aldehyde (e.g., benzaldehyde) under ideal conditions as a positive control.

    • Check Aldehyde Purity: Assess the aldehyde's purity via NMR or IR spectroscopy. If significant carboxylic acid impurities are present, purify the aldehyde by distillation or chromatography before use.

    • Storage Protocol: Always store N-(tert-Butyl)hydroxylamine acetate in a cool, dry place, preferably under an inert atmosphere (Nitrogen or Argon).[5]

• Diagnosis 2: Unfavorable Reaction Equilibrium

  • The Problem: The condensation reaction to form a nitrone is a reversible process that generates water as a byproduct.[6] The presence of water in the reaction can push the equilibrium back towards the starting materials, effectively stalling the reaction.

  • Solution Workflow:

    • Implement Water Removal: The most effective strategy is to actively remove water as it forms.

      • Azeotropic Removal: Use a Dean-Stark apparatus with a suitable solvent like toluene or benzene. Refluxing the reaction mixture will physically remove water from the system.

      • Chemical Dehydrating Agents: Add anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) directly to the reaction mixture. Ensure the sieves are properly activated before use.

    • Increase Reagent Concentration: Running the reaction at a higher concentration can also favor the forward reaction, according to Le Châtelier's principle.[7]

• Diagnosis 3: Suboptimal Reaction Conditions

  • The Problem: The reaction kinetics can be slow, especially with sterically hindered or electron-deficient aldehydes.

  • Solution Workflow:

    • Temperature Adjustment: Gently heating the reaction can significantly increase the rate.[8] For many systems, temperatures between 40°C and 80°C are effective. In some cases, higher temperatures (e.g., 110°C in tert-Butanol) have been shown to minimize hydroxylamine decomposition while promoting condensation.[9]

    • Solvent Choice: The solvent plays a critical role. While common solvents like dichloromethane (DCM) or ethanol are often used, a switch can dramatically improve results. Toluene is excellent when using a Dean-Stark trap. In some cases, polar solvents or even green solvents like glycerol have proven effective.[8][10]

Question 2: My reaction works, but the final isolated yield is poor after purification. Where am I losing my product?

Answer: Product loss often occurs during the workup and purification stages. Nitrones can be more water-soluble than expected or sensitive to the purification method.

• Diagnosis 1: Loss During Aqueous Workup

  • The Problem: Some nitrones, particularly those derived from smaller aldehydes, may have partial solubility in water. Discarding the aqueous layer during extraction can lead to significant product loss.[11]

  • Solution Workflow:

    • Back-Extraction: Before discarding the aqueous layer, perform a back-extraction with a fresh portion of your organic solvent (e.g., DCM or ethyl acetate).

    • Brine Wash: Use a saturated NaCl (brine) solution for the final aqueous wash. This increases the polarity of the aqueous phase and can help "salt out" dissolved organic product, pushing it into the organic layer.

• Diagnosis 2: Degradation on Silica Gel

  • The Problem: Silica gel is acidic and can cause degradation of sensitive nitrones during column chromatography. The polar N-O bond can also lead to strong adsorption, resulting in streaking and poor recovery.

  • Solution Workflow:

    • Neutralize Silica: Pre-treat the silica gel by preparing the slurry with a solvent system containing a small amount of a non-nucleophilic base, such as triethylamine (~0.5-1%). This will neutralize acidic sites.

    • Alternative Purification: If possible, avoid chromatography. Attempt to purify the product by recrystallization or distillation (if thermally stable).

    • Use Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded-phase silica.

Frequently Asked Questions (FAQs)

Q1: What is the specific role of the acetate counter-ion in N-(tert-Butyl)hydroxylamine acetate?

The acetate salt serves two primary functions. First, it protonates the hydroxylamine, forming the hydroxylammonium salt. This significantly enhances the compound's stability, making it less prone to oxidation and easier to store and handle than the free base.[1] Second, the acetate ion can act as a mild base in the reaction mixture. Once the reaction begins, it can help facilitate the deprotonation steps in the condensation mechanism.

Q2: Do I need to add a separate acid or base catalyst to the reaction?

Often, no additional catalyst is required. The reaction proceeds via the condensation of the free hydroxylamine with the aldehyde. If starting with the acetate salt, the equilibrium between the salt and the free base is usually sufficient. However, for particularly unreactive aldehydes, a mild acid catalyst (like a catalytic amount of p-TsOH) can be used to activate the aldehyde carbonyl group towards nucleophilic attack.[12] Conversely, if starting with a hydrochloride salt, a stoichiometric amount of a mild base (like NaHCO₃ or NaOAc) is necessary to liberate the free hydroxylamine.[13]

Q3: How do I choose the best solvent for my nitrone synthesis?

The ideal solvent depends on your specific substrates and desired reaction conditions. The table below summarizes common choices and their applications.

Solvent	Key Characteristics & Best Use Case	Temperature Range (°C)
Dichloromethane (DCM)	Good general-purpose solvent, dissolves most organics. Ideal for room temperature reactions.	RT - 40
Ethanol / Methanol	Polar, protic solvents. Can facilitate proton transfer steps.	RT - 78
Toluene	Non-polar. Excellent for azeotropic water removal with a Dean-Stark apparatus.	RT - 111
Tetrahydrofuran (THF)	Polar, aprotic ether. Good for reactions requiring moderate heating.	RT - 66
Glycerol	A "green" solvent option, can act as a solvent-catalyst system.[10]	High (e.g., 80-100)
Solvent-Free	Can reduce reaction times and simplify workup. Requires thermal activation.[8]	High (e.g., >100)

Q4: How can I effectively monitor the progress of my reaction?

Thin-Layer Chromatography (TLC) is the most common and effective method. Co-spot your reaction mixture with your starting aldehyde. The nitrone product should have a different Rf value. A UV lamp is typically required for visualization as nitrones are often UV-active. Staining with potassium permanganate can also be effective, as it will react with the starting aldehyde but may be less reactive with the nitrone.

Visualizing the Troubleshooting Process

The following diagram outlines a logical workflow for diagnosing and resolving low-yield issues in your nitrone synthesis.

Sources

• 1. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 2. Buy N-tert-Butylhydroxylamine (EVT-290637) | 16649-50-6 [evitachem.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. calpaclab.com [calpaclab.com]
• 6. researchgate.net [researchgate.net]
• 7. US6762322B1 - Preparation of nitrone derivatives - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 10. Journal of Chemical Sciences | Indian Academy of Sciences [ias.ac.in]
• 11. Troubleshooting [chem.rochester.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Green Efficient One-Pot Synthesis and Separation of Nitrones in Water Assisted by a Self-Assembled Nanoreactor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Stability Challenges of N-(tert-Butyl)hydroxylamine Acetate in Solution

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for N-(tert-Butyl)hydroxylamine acetate. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent. As a stable salt form of N-(tert-Butyl)hydroxylamine, the acetate offers significant advantages in handling and storage over the free base.[1][2] However, once in solution, the inherent instabilities of the hydroxylamine moiety can present challenges.

This document provides in-depth, field-proven insights to help you anticipate and overcome these stability issues, ensuring the reliability and reproducibility of your experimental outcomes. We will move beyond simple instructions to explain the underlying chemical principles, empowering you to make informed decisions in your work.

Section 1: Understanding the Instability of N-(tert-Butyl)hydroxylamine

This section addresses the fundamental reasons behind the stability (and instability) of N-(tert-Butyl)hydroxylamine and its acetate salt.

Q1: Why is the free base form, N-(tert-Butyl)hydroxylamine, considered unstable?

The free base of N-(tert-Butyl)hydroxylamine is a viscous liquid that is highly susceptible to atmospheric oxidation.[2][3] Like many hydroxylamines, it can readily undergo oxidation, which compromises its purity and reactivity. This instability makes the pure liquid difficult to store, ship, and handle accurately in a laboratory setting, especially for applications requiring high precision.[4]

Q2: How does forming the acetate salt significantly improve its stability?

The creation of N-(tert-Butyl)hydroxylamine acetate was a key development that transformed the usability of this reagent.[2][5] The salt form provides stability through several mechanisms:

• Solid Crystalline Form: The acetate salt is a stable, crystalline solid with a melting point of 65-69°C.[6] Solids have significantly reduced molecular mobility compared to liquids, which inherently slows down degradation pathways like bimolecular oxidation. This makes the compound easier to weigh and handle.[1]

• Reduced Hygroscopicity: While the hydrochloride salt of N-(tert-Butyl)hydroxylamine is known to be hygroscopic (readily absorbs moisture from the air), the acetate salt is much less so.[2][7] This prevents the introduction of water, which can participate in or accelerate decomposition.

• Protonation of the Nitrogen: By forming a salt with acetic acid, the nitrogen atom is protonated. This reduces its electron density and makes it less susceptible to oxidation, which is a primary degradation pathway.

Q3: What are the primary degradation pathways for N-(tert-Butyl)hydroxylamine acetate in solution?

While the solid salt is stable, dissolving it reintroduces risks. The primary degradation pathways in solution are driven by factors that promote the formation of the unstable free base and its subsequent decomposition. Solutions of hydroxylamines are inherently unstable and can decompose to form ammonia and nitrogen or nitrogen oxides.[8][9] This decomposition is accelerated by two main factors:

• Presence of Multivalent Metal Cations: Trace amounts of metal ions, particularly Fe(II), Fe(III), and Cu(II), can catalytically accelerate the decomposition of hydroxylamines.[8][9] These ions can facilitate redox cycling, leading to rapid degradation.

• High pH: An increase in pH (i.e., basic conditions) will deprotonate the hydroxylammonium ion, liberating the more reactive and unstable free base, N-(tert-Butyl)hydroxylamine.[8][9] This free base is then vulnerable to rapid atmospheric oxidation.

The following diagram illustrates the key factors leading to the degradation of the compound in solution.

Caption: Factors promoting the degradation of N-(tert-Butyl)hydroxylamine acetate in solution.

Section 2: Frequently Asked Questions (FAQs) for Proactive Stability Management

This section provides answers to common questions, helping you establish robust experimental procedures from the outset.

Q1: What are the ideal storage conditions for the solid reagent and its solutions?

• Solid: Store the solid N-(tert-Butyl)hydroxylamine acetate in a tightly sealed container at 2-8°C.[6][10][11] The area should be dry and protected from light.

• Solutions: All solutions should be stored at 2-8°C and protected from light. For maximum stability, solutions should be prepared and stored under an inert atmosphere (see Q2).

Q2: What are the best practices for preparing a stable stock solution?

• Solvent Selection: Use high-purity, anhydrous solvents. If using aqueous buffers, ensure they are on the acidic side (pH < 7).

• Deoxygenate the Solvent: Before adding the solid, thoroughly deoxygenate the solvent by sparging with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes. This removes dissolved oxygen, a key oxidant.

• Use an Inert Atmosphere: Weigh and dissolve the solid in a glovebox or by using standard Schlenk line techniques to maintain an inert atmosphere in the flask.

• Consider Chelating Agents: For applications sensitive to metal-catalyzed degradation, consider adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to the solvent before adding the hydroxylamine salt.[8][9] A typical concentration is low, around 100-500 ppm.[8]

• Storage: Store the final solution in a sealed vial with an inert gas headspace, wrapped in foil to protect from light, at 2-8°C.

Q3: How long can I expect my solution to remain stable?

The stability of your solution is highly dependent on the storage conditions. The following table provides general estimates. Note: These are guidelines; for critical applications, you should always validate the stability for your specific conditions.

Storage Condition	Solvent System	Estimated Usable Lifespan	Key Consideration
Optimal	Deoxygenated acidic buffer (pH 5-6) with EDTA, stored under Argon at 2-8°C in the dark.	1-2 weeks	This is the gold standard for preventing both oxidation and metal-catalyzed decomposition.
Good	Deoxygenated organic solvent (e.g., Methanol, Acetonitrile) stored under Nitrogen at 2-8°C.	Several days to a week	Susceptible to trace metal contamination in the solvent or from glassware.
Standard	Aqueous buffer (pH 7) open to air, stored at 4°C.	24-48 hours	Neutral pH and oxygen exposure significantly increase the rate of degradation.
Poor	Any solvent, stored at room temperature and exposed to air and light.	< 24 hours	Not recommended for any quantitative application. Significant degradation is expected.

Q4: Are there any chemical incompatibilities I should be aware of?

Yes. Avoid mixing solutions of N-(tert-Butyl)hydroxylamine acetate directly with:

• Strong Oxidizing Agents: Reagents like peroxides, permanganates, or hypochlorite will rapidly degrade the compound.[7]

• Strong Bases: Adding strong bases (e.g., NaOH, KOH) will instantly liberate the unstable free base, leading to rapid decomposition.[9]

• Solutions Containing High Concentrations of Metal Salts: Unless part of the intended reaction, avoid contamination with transition metal salts.

Section 3: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during experiments.

Issue 1: My solution of N-(tert-Butyl)hydroxylamine acetate has turned yellow or brown.

• Probable Cause: This discoloration is a classic sign of oxidation. The formation of colored byproducts indicates that a significant portion of your active reagent has likely degraded.

• Corrective Actions:

  • Discard the Solution: Do not use the discolored solution, as its effective concentration is unknown and it contains impurities that could interfere with your reaction.

  • Prepare a Fresh Solution: Follow the best practices outlined in Section 2, Q2, paying strict attention to deoxygenating the solvent and maintaining an inert atmosphere.

  • Review Your Process: Ensure your storage container is properly sealed and that the solution is not repeatedly warmed and cooled, which can introduce oxygen.

Issue 2: I am observing inconsistent or lower-than-expected yields in my reaction.

• Probable Cause: The most likely culprit is a lower-than-calculated concentration of the active reagent due to gradual, non-visible degradation.

• Corrective Actions:

  • Prepare Freshly: For highly sensitive reactions, always use a freshly prepared solution. Do not rely on solutions that have been stored for more than a day unless you have validated their stability.

  • Perform a Quality Control Check: Before use, you can assess the purity of your solution. A quick analytical test, such as HPLC-UV or quantitative NMR, can determine the concentration of the active compound versus its degradation products. See Protocol 2 for a general method.

  • Add a Chelator: If you suspect metal contamination is the root cause, prepare your next solution using a solvent pre-treated with a chelating agent like EDTA.[9]

Section 4: Key Protocols and Methodologies

This section provides detailed, step-by-step workflows for critical procedures.

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol details the "gold standard" method for preparing a solution with enhanced stability.

Caption: Workflow for preparing a stabilized stock solution of N-(tert-Butyl)hydroxylamine acetate.

Methodology:

• Solvent Preparation: Prepare your desired buffer or select your organic solvent. Ensure all glassware is scrupulously clean to avoid metal contamination.

• Add Chelator (Optional but Recommended): If using an aqueous buffer, add a sufficient amount of EDTA disodium salt to achieve a final concentration of approximately 100-500 ppm.

• Deoxygenation: Place the solvent in an appropriately sized Schlenk flask. Insert a long needle connected to an argon or nitrogen line, ensuring the tip is below the solvent surface. Bubble the gas through the solvent for 15-20 minutes to displace dissolved oxygen.

• Weigh Reagent: In a separate, dry vial, weigh the required amount of N-(tert-Butyl)hydroxylamine acetate. For best results, perform this step in a glovebox.

• Dissolution: While maintaining a positive pressure of inert gas in the Schlenk flask, quickly add the weighed solid to the deoxygenated solvent. Stir until fully dissolved.

• Storage: Using a cannula or syringe, transfer the solution to smaller, amber glass storage vials. Backfill each vial with inert gas before sealing tightly with a Teflon-lined cap. Store immediately at 2-8°C.

Protocol 2: Quick Purity Assessment by Reverse-Phase HPLC

This protocol provides a general method to check for the presence of degradation products. It should be adapted and validated for your specific equipment and needs.

• Objective: To separate the parent compound from more polar or non-polar degradation products.

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Procedure:

  • Dilute a small aliquot of your stock solution in Mobile Phase A.

  • Inject onto the HPLC system.

  • A fresh, pure sample should show one major peak. The appearance of multiple new peaks, especially at earlier retention times (more polar), is indicative of degradation.

  • By comparing the peak area of the parent compound over time, you can quantify its stability under your storage conditions.

References

• Google. (n.d.). Current time in West Northamptonshire, GB.
• Raths, H. C., & Le, H. T. (1998). Stabilization of hydroxylamine solutions. U.S. Patent No. 5,808,150. Washington, DC: U.S. Patent and Trademark Office.
• BenchChem. (2025). N-tert-Butylhydroxylamine chemical properties and structure.
• European Patent Office. (1997). Stabilization of aqueous hydroxylamine solutions. EP 0516933 B1.
• Stauffer Chemical Company. (1970). Aqueous hydroxylamine solutions stabilized with hydroxyurea or hydroxythiourea derivatives. U.S. Patent No. 3,544,270. Washington, DC: U.S. Patent and Trademark Office.
• BASF Aktiengesellschaft. (2004). Stabilizing agent for hydroxylamine solutions. U.S. Patent No. 6,758,990 B2. Washington, DC: U.S. Patent and Trademark Office.
• MySkinRecipes. (n.d.). N-(tert-Butyl)hydroxylamine acetate.
• Apollo Scientific. (2023). Safety Data Sheet: N-(tert-Butyl)hydroxylamine.
• González-Bacerio, J., et al. (2019). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. Molecules, 24(15), 2819.
• Chiroscience Ltd. (2001). A new type of N-tert-butyl hydroxylamine salt. CN 1309632A.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)hydroxylamine acetate 97%.
• Fisher Scientific. (2025). Safety Data Sheet: N-(tert-Butyl)hydroxylamine hydrochloride.
• BLD Pharm. (n.d.). N-(tert-Butyl)hydroxylamine acetate.
• American Chemical Society. (1971). Thermal decomposition of N-nitrosohydroxylamines. III. N-Benzoyl-N-nitroso-O-tert-butylhydroxylamine. Journal of the American Chemical Society.
• BenchChem. (n.d.). N-(tert-Butyl)hydroxylamine Acetate (B1210297) as a Prominent Hydroxylamine (B1172632) Derivative in Contemporary Organic Chemistry.
• Nielsen, C. J., et al. (2015). Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals in the Atmosphere. The Journal of Physical Chemistry A, 119(24), 6529-6542.
• Santa Cruz Biotechnology. (n.d.). N-(tert-Butyl)hydroxylamine acetate.
• Chiroscience Ltd. (2003). Salts of N-tert-butylhydroxylamine. U.S. Patent No. 6,512,143 B1. Washington, DC: U.S. Patent and Trademark Office.
• Reddit. (2021). How to keep N-hydroxylamine stable for shipping and storing? r/chemistry.

Sources

• 1. benchchem.com [benchchem.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 6. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 7. fishersci.com [fishersci.com]
• 8. US5808150A - Stabilization of hydroxylamine solutions - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]

Preventing aerial oxidation of N-(tert-Butyl)hydroxylamine acetate

Welcome to the technical support resource for N-(tert-Butyl)hydroxylamine acetate. This guide is designed for researchers, scientists, and drug development professionals to address the critical challenge of preventing its aerial oxidation. As a potent antioxidant and a key synthetic intermediate, maintaining the integrity of this reagent is paramount for reproducible and successful experimental outcomes.[1][2][3][4] This document provides in-depth, field-proven insights and troubleshooting protocols based on the fundamental chemistry of hydroxylamines.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and handling of N-(tert-Butyl)hydroxylamine acetate.

Q1: What is N-(tert-Butyl)hydroxylamine acetate and why is it used?

N-(tert-Butyl)hydroxylamine acetate is the acetate salt of N-tert-butylhydroxylamine. While the free base is a viscous liquid, the acetate salt is a stable, crystalline solid with a melting point of approximately 65-69°C, making it easier to handle and store.[5][6][7] It is widely used as an intermediate in organic synthesis for preparing nitrones and hydroxamic acids.[3][5] Furthermore, its active component, N-tert-butylhydroxylamine (NtBHA), is a potent antioxidant and radical scavenger, making it a valuable tool in research on aging and conditions linked to oxidative stress.[1][4][8]

Q2: Why is this compound susceptible to aerial oxidation?

Like many N-alkyl hydroxylamines, the free base form is prone to oxidation by atmospheric oxygen.[5][9] The oxidation process is believed to proceed through a free-radical mechanism. The hydroxylamine can be oxidized to a nitroxide radical, which is then converted to 2-methyl-2-nitrosopropane.[10] While forming the acetate salt significantly improves stability, the compound is not entirely immune to oxidation, especially when in solution or if stored improperly.

Q3: How can I visually identify if my N-(tert-Butyl)hydroxylamine acetate has oxidized?

A primary visual indicator of oxidation is the appearance of a pale blue or greenish color, particularly in solutions.[5] This color is characteristic of 2-methyl-2-nitrosopropane, a common oxidation product.[10] Solid material that is significantly discolored (e.g., yellowish or clumpy) instead of being a white to off-white crystalline powder may also be suspect.[5]

Q4: What are the consequences of using an oxidized reagent in my experiments?

Using oxidized N-(tert-Butyl)hydroxylamine acetate can lead to several experimental problems:

• Reduced Reagent Potency: The oxidized forms are no longer active for their intended synthetic purpose, leading to low conversion and poor yields.

• Inconsistent Results: The presence of impurities can cause variable reaction rates and unpredictable outcomes.

• Formation of Side Products: The degradation products can participate in unintended side reactions, complicating purification and analysis.

Q5: Is the acetate salt more stable than the free base or the hydrochloride salt?

Yes, the acetate salt was specifically developed because it forms a stable, crystalline solid that is significantly easier to prepare, isolate, and handle compared to the free base or other salts like sulfates, which may crystallize poorly.[5][11] This improved stability makes it the preferred form for most laboratory applications.

Section 2: Core Troubleshooting and Prevention Guide

This section provides direct answers and actionable protocols for specific issues encountered during experiments.

Issue 1: Low or Inconsistent Reaction Yields

Symptom: Your reaction, which uses N-(tert-Butyl)hydroxylamine acetate as a key reagent, is resulting in lower-than-expected yields or yields that vary significantly between batches.

Cause Analysis: The most probable cause is the degradation of the reagent due to aerial oxidation, reducing the concentration of the active hydroxylamine species.

Recommended Actions:

• Verify Reagent Integrity: Before starting your experiment, perform a quick quality check. Dissolve a small sample in a clean solvent (e.g., deuterated acetonitrile for NMR). A pristine sample should yield a clear, colorless solution. The ¹H NMR should be clean, showing characteristic peaks for the tert-butyl group, the acetate methyl group, and the N-H/O-H protons.[5][11] The presence of additional, unidentifiable peaks suggests degradation.

• Implement Inert Atmosphere Techniques: The single most effective preventative measure is the rigorous exclusion of oxygen. Handle the solid and all solutions under an inert atmosphere of nitrogen or argon.

• Use Freshly Prepared Solutions: Avoid using stock solutions that have been stored for extended periods. If a stock solution must be made, it should be prepared using deoxygenated solvent and stored under an inert gas in a sealed container at 2-8°C.[12]

Issue 2: Appearance of Blue/Green Color in Reaction Mixture

Symptom: During your reaction or upon dissolving the reagent, the solution develops a distinct blue or green hue.

Cause Analysis: This coloration is a definitive sign of oxidation. It is caused by the formation of 2-methyl-2-nitrosopropane, the dimeric form of which is responsible for the color. This indicates that a significant portion of your starting material has degraded.

Recommended Actions:

• Discard the Reagent/Solution: Do not proceed with the experiment using this reagent, as the results will be compromised.

• Acquire Fresh Reagent: Obtain a new, unopened bottle of N-(tert-Butyl)hydroxylamine acetate.

• Review Handling Protocol: This is a critical indicator that your handling and storage procedures are insufficient to prevent oxidation. Immediately implement the inert atmosphere and solvent deoxygenation protocols detailed below.

Issue 3: Reagent Appears Clumpy or Discolored

Symptom: The solid N-(tert-Butyl)hydroxylamine acetate in the bottle is not a fine, white crystalline powder but appears yellowish, oily, or clumped together.

Cause Analysis: This suggests either moisture absorption, partial melting due to improper storage temperature, and/or significant degradation over time.

Recommended Actions:

• Purification (for advanced users): If fresh reagent is unavailable, partial degradation can sometimes be remedied by recrystallization. Toluene or ethyl acetate are suitable solvents for this purpose.[5][11] However, this should be considered a rescue measure, not a standard procedure.

• Proper Storage: Ensure the reagent is stored according to manufacturer recommendations: in a tightly sealed container, in a cool (2-8°C), dry, and dark place.[12][13]

Data & Workflow Visualizations

Oxidation Pathway Diagram

The following diagram illustrates the simplified pathway of aerial oxidation.

Caption: Simplified aerial oxidation pathway of N-(tert-Butyl)hydroxylamine.

Troubleshooting Decision Tree

Use this flowchart to diagnose and resolve common experimental issues.

Caption: Decision tree for troubleshooting experimental issues.

Section 3: Gold-Standard Experimental Protocols

Adherence to these protocols will significantly minimize the risk of reagent oxidation.

Protocol 1: Handling Solid Reagent Under Inert Atmosphere

This protocol details the steps for safely weighing and transferring the solid reagent while minimizing air exposure.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• Reaction flask with a septum

• Nitrogen or Argon gas line with a needle adapter

• Weighing boat/paper

• Spatula

Procedure:

• Prepare the Flask: Flame-dry the reaction flask under vacuum or oven-dry it to remove moisture. Allow it to cool to room temperature under a positive pressure of nitrogen or argon.

• Establish Inert Atmosphere: Puncture the flask's septum with an inlet needle connected to the inert gas line and an outlet needle to vent. Ensure a gentle, positive flow of gas.

• Weigh Reagent: On a balance, quickly weigh the required amount of N-(tert-Butyl)hydroxylamine acetate. Minimize the time the container is open to the atmosphere.

• Transfer Reagent: Briefly remove the septum from the flask, add the solid reagent against the flow of inert gas exiting the neck, and immediately reseal the flask.

• Re-purge: Allow the inert gas to flow for another 1-2 minutes to ensure any introduced air is displaced.

Protocol 2: Preparation of a Deoxygenated Stock Solution

This protocol is for instances where a solution is required. Best practice is to use freshly prepared solutions.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• Anhydrous solvent of choice (e.g., ethyl acetate, acetonitrile)

• Schlenk flask or a flask with a sidearm and stopcock

• Inert gas line

Procedure:

• Deoxygenate the Solvent: Place the required volume of solvent in the Schlenk flask. Deoxygenate the solvent using one of the following methods:

  • Sparging: Bubble nitrogen or argon gas through the solvent via a long needle for 15-30 minutes.

  • Freeze-Pump-Thaw: For the most rigorous oxygen removal, freeze the solvent with liquid nitrogen, apply a high vacuum, and then thaw under an inert atmosphere. Repeat this cycle three times.

• Add the Solid: Under a positive pressure of inert gas, add the pre-weighed N-(tert-Butyl)hydroxylamine acetate to the deoxygenated solvent.

• Store Properly: If immediate use is not possible, store the solution in the sealed Schlenk flask at 2-8°C, ensuring the headspace is filled with inert gas. Wrap the flask in foil to protect it from light.

Summary of Best Practices

Parameter	Recommendation	Rationale
Atmosphere	Handle under Nitrogen or Argon.	Prevents contact with atmospheric oxygen, the primary oxidant.[9][14]
Temperature	Store at 2-8°C.	Slows the kinetic rate of the oxidation reaction.[12]
Light	Store in the dark (e.g., amber vial or wrapped in foil).	Prevents potential photochemical degradation pathways.
Solvents	Use anhydrous, deoxygenated solvents.	Removes dissolved oxygen, a key reactant in the degradation pathway.
Solutions	Prepare fresh for each use.	Minimizes the time the reagent is in a less stable state.

References

• Astrazeneca AB. (2003). Salts of N-tert-butylhydroxylamine. U.S. Patent No. US6512143B1.
• Nishiyama, T., Tamekuni, H., Tachibana, T., Kitamura, H., & Saito, S. (2001). Antioxidative activity of hydroxylamines. ESR spectra of radicals derived from hydroxylamines. Free Radical Research, 35(6), 895-905.
• BenchChem. (2025). N-tert-Butylhydroxylamine chemical properties and structure. BenchChem Technical Support.
• BenchChem. (2025). N-(tert-Butyl)
• Atamna, H., Robinson, C., Ingersoll, R., Elliott, H., & Ames, B. N. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. FASEB journal, 15(12), 2196-2204.
• MoreLife. (2006). Research Chemicals - N-tert-butyl Hydroxylamine. MoreLife.
• Astrazeneca AB. (2001). A new type of N-tert-butyl hydroxylamine salt. Chinese Patent No. CN1309632A.
• Apollo Scientific. (2023). N-(tert-Butyl)
• BLD Pharm. (n.d.). N-(tert-Butyl)
• Lagercrantz, C. (1991). Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions.
• MySkinRecipes. (n.d.). N-(tert-Butyl)
• Nordmann. (n.d.). N-(tert-Butyl)
• AKSci. (n.d.). 253605-31-1 N-(tert-Butyl)
• Reddit. (2021). How to keep N-hydroxylamine stable for shipping and storing? r/chemistry.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)
• Organic Lab Techniques. (2022, February 1).

Sources

• 1. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 3. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 4. benchchem.com [benchchem.com]
• 5. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 6. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 7. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 9. reddit.com [reddit.com]
• 10. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 12. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 14. youtube.com [youtube.com]

Troubleshooting guide for the reduction of nitro compounds with N-(tert-Butyl)hydroxylamine acetate

Technical Support Center: Reduction of Nitro Compounds with N-(tert-Butyl)hydroxylamine Acetate

Welcome to the technical support guide for the reduction of nitro compounds utilizing N-(tert-Butyl)hydroxylamine acetate. This document is tailored for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols. Our goal is to equip you with the scientific rationale and practical steps to navigate challenges encountered during this specific chemical transformation.

Introduction: The Chemistry of Nitro Reduction

The reduction of nitro compounds is a cornerstone transformation in organic synthesis, providing a gateway to amines, an essential functional group in countless pharmaceuticals and advanced materials. The reaction typically proceeds through a series of intermediates, including nitroso and hydroxylamine species, before yielding the final amine product. However, this stepwise reduction can also lead to undesired side products, such as azoxy and azo compounds, through the condensation of these reactive intermediates.[1]

N-(tert-Butyl)hydroxylamine acetate serves as a competent reducing agent in this context. Understanding its properties and the nuances of the reaction mechanism is critical for achieving high yields and purity. This guide will address common issues encountered when using this reagent and provide actionable solutions.

Troubleshooting Guide: A Question-and-Answer Approach

This section is structured to directly address specific problems you may encounter during your experiments.

Q1: My reaction is sluggish or incomplete. What are the primary causes and how can I resolve this?

A1: An incomplete or slow reaction is a common hurdle. The root cause often lies in one of several key areas: reagent quality, stoichiometry, reaction conditions, or substrate solubility.

• Reagent Quality and Stability:

  • Purity: N-(tert-Butyl)hydroxylamine acetate should be of high purity. Impurities can interfere with the reaction. The typical purity for this reagent is around 97%.

  • Storage and Handling: This reagent should be stored at 2-8°C to maintain its stability.[2] It is a combustible solid and should be handled in a well-ventilated area, away from heat and ignition sources.

  • Decomposition: While stable under proper storage, hydroxylamines can undergo thermal decomposition at elevated temperatures.[3] If your reaction requires heating, consider the thermal stability of the reagent and potential decomposition pathways.

• Stoichiometry and Reaction Kinetics:

  • Insufficient Reducing Agent: Ensure you are using a sufficient molar excess of N-(tert-Butyl)hydroxylamine acetate. For a complete reduction, a stoichiometric amount is the theoretical minimum, but in practice, an excess may be required to drive the reaction to completion.

  • Role of Acetic Acid: In related reductions using zinc and acetic acid to form N-tert-butylhydroxylamine, acetic acid is a crucial proton source.[4] The acetate salt of N-(tert-Butyl)hydroxylamine may serve a similar role, potentially buffering the reaction medium. Ensure your reaction conditions are suitable for the intended mechanism.

• Reaction Conditions:

  • Temperature Control: The reduction of nitro compounds can be exothermic. It is often critical to maintain a low temperature, especially during the initial addition of reagents, to prevent runaway reactions and the formation of side products. For instance, in a related synthesis, the temperature was kept below 15°C during the addition of acetic acid.[4] If your reaction is sluggish at room temperature, gentle heating might be necessary, but this should be approached with caution.

  • Solvent Choice: The solubility of your nitro compound in the chosen solvent is paramount. A common solvent for similar reductions is ethanol.[4] If your substrate is not soluble, consider a co-solvent system.

• Substrate-Specific Issues:

  • Steric Hindrance: A bulky nitro compound may react more slowly. In such cases, longer reaction times or slightly elevated temperatures may be needed.

  • Electronic Effects: The electronic nature of the substituents on an aromatic ring can influence the rate of reduction. Electron-withdrawing groups can sometimes accelerate the reaction.[5]

Troubleshooting Workflow for Incomplete Reactions

Caption: Troubleshooting workflow for incomplete reactions.

Q2: I'm observing significant side products. How can I improve selectivity?

A2: The formation of side products is a classic challenge in nitro reductions due to the presence of reactive intermediates.

• Common Side Products:

  • Nitroso and Hydroxylamine Intermediates: If the reaction does not go to completion, you may isolate these intermediates.

  • Azoxy and Azo Compounds: These arise from the condensation of nitroso and hydroxylamine intermediates.[1] Their formation is often favored under neutral or basic conditions and at higher temperatures.

• Strategies for Improving Selectivity:

  • Strict Temperature Control: As mentioned, maintaining a low temperature is crucial to minimize the rate of side reactions.

  • Reaction Time: Monitor the reaction closely (e.g., by TLC or LC-MS) and stop it once the starting material is consumed to prevent over-reaction or degradation of the product.

  • pH of the Reaction Medium: The acetate component of the reagent may help in maintaining a suitable pH. In some reductions, an acidic medium is beneficial.[5]

General Nitro Reduction Pathway and Potential Side Reactions

Caption: The stepwise reduction of nitro compounds.

Q3: What is the best way to work up and purify my reaction mixture?

A3: A proper work-up procedure is essential for isolating a pure product.

• Quenching the Reaction: Once the reaction is complete, it may need to be quenched. A common method is to add water to the reaction mixture.

• Removal of Inorganic Salts: If zinc was used in a related procedure, zinc acetate is formed as a byproduct and can be removed by filtration.[4] The filter cake should be washed with an organic solvent (e.g., dichloromethane) to recover any product that may have been retained.

• Liquid-Liquid Extraction:

  • After filtration (if applicable), the solvent can be removed under reduced pressure (rotary evaporation).

  • The residue can then be taken up in an organic solvent (e.g., ethyl acetate or dichloromethane) and washed with water or a basic solution like saturated sodium bicarbonate to remove any remaining acetic acid or other acidic impurities.[6]

  • The organic layer should be dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent evaporated to yield the crude product.[4]

• Purification of the Final Product:

  • Distillation: N-(tert-Butyl)hydroxylamine acetate itself can be purified by distillation under reduced pressure.[6] This technique may also be applicable to your product if it is a liquid and thermally stable.

  • Recrystallization: If your product is a solid, recrystallization from a suitable solvent system is a powerful purification technique.

  • Column Chromatography: For complex mixtures or to achieve very high purity, silica gel column chromatography is the method of choice.

Experimental Protocol: General Procedure for the Reduction of a Nitro Compound

The following is a generalized protocol based on the synthesis of N-tert-butylhydroxylamine, which can be adapted for the reduction of other nitro compounds with N-(tert-Butyl)hydroxylamine acetate.[4]

Materials and Equipment:

• Nitro compound (1.0 eq)

• N-(tert-Butyl)hydroxylamine acetate (molar equivalents to be optimized, start with 1.5 - 3.0 eq)

• Solvent (e.g., 95% Ethanol)

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Thermometer

• Addition funnel (if a reagent is added portion-wise)

• Ice bath

• Work-up solvents (e.g., Dichloromethane, water, saturated NaHCO₃)

• Drying agent (e.g., MgSO₄)

• Rotary evaporator

• Filtration apparatus (e.g., Büchner funnel, Celite)

Procedure:

• Setup: Equip a three-neck round-bottom flask with a magnetic stirrer and a thermometer. Place the flask in an ice bath.

• Charging the Flask: Add the solvent (e.g., 95% ethanol) to the flask and begin stirring. Cool the solvent to approximately 10°C.

• Addition of Reactants: Add the nitro compound to the cooled solvent. Then, add the N-(tert-Butyl)hydroxylamine acetate in a single portion or portion-wise, ensuring the temperature is monitored.

• Temperature Control: Maintain the reaction temperature below 15-20°C during the initial phase of the reaction, especially if it is exothermic.

• Reaction Monitoring: After the initial phase, the ice bath can be removed, and the reaction can be stirred at room temperature. Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically a few hours).

• Work-up:

  • Remove the solvent by rotary evaporation.

  • Add an organic solvent like dichloromethane to the residue and filter to remove any insoluble byproducts.

  • Wash the filter cake with additional dichloromethane.

  • Transfer the filtrate to a separatory funnel and wash with water and/or a saturated solution of sodium bicarbonate.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to obtain the crude product.

• Purification: Purify the crude product by recrystallization, column chromatography, or distillation as appropriate.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Frequently Asked Questions (FAQs)

• Can I use N-(tert-Butyl)hydroxylamine hydrochloride instead of the acetate salt?

  • The hydrochloride salt is also commercially available and is often used as a stable form of N-tert-butylhydroxylamine.[7] However, the presence of HCl versus acetic acid will create a different reaction environment, which may affect the reaction rate and selectivity. The acetate salt may offer buffering capacity that is beneficial for certain substrates.

• Is this reduction method chemoselective?

  • Reductions with hydroxylamine derivatives can be chemoselective, but this is highly substrate-dependent. Other reducible functional groups (e.g., aldehydes, ketones, esters, alkenes) may or may not be stable under the reaction conditions. It is crucial to perform small-scale test reactions to determine the selectivity for your specific substrate.

• What are the safety precautions for handling N-(tert-Butyl)hydroxylamine acetate?

  • Always consult the Safety Data Sheet (SDS) before use. This compound may cause skin, eye, and respiratory irritation. It is a combustible solid, so avoid exposure to heat and open flames. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

References

• MySkinRecipes. N-(tert-Butyl)hydroxylamine acetate. [Link]

• Google Patents. US6512143B1 - Salts of N-tert-butylhydroxylamine.
• Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Science of Synthesis, Georg Thieme Verlag, 2014.
• Chen, J. R., et al. "Reaction pathways of hydroxylamine decomposition in the presence of acid/base.
• Douglas, J. J., et al. "Reductive Cyclizations of Nitroarenes to Hydroxamic Acids by Visible Light Photoredox Catalysis." Organic letters 13.19 (2011): 5322-5325.

• European Patent Office. EP 4069672 B1 - PROCESS FOR THE PURIFICATION OF A MIXTURE COMPRISING N-ALKYL-HYDROXYLAMMONIUM SALTS. [Link]

• Organic Syntheses. tert-BUTYLAMINE. [Link]

• The Royal Society of Chemistry. Contents. [Link]

• Sahoo, M., et al. "Photoinduced Enhanced Decomposition of TBHP: A Convenient and Greener Pathway for Aqueous Domino Synthesis of Quinazolinones and Quinoxalines." ACS omega 5.27 (2020): 16867-16875.

• Ningbo Inno Pharmchem Co., Ltd. Optimizing Organic Synthesis with N-(Tert-butyl)hydroxylamine Hydrochloride. [Link]

• Andreou, D., et al. "Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst.
• Li, Y. N., et al.

• Organic Syntheses. PREPARATION OF N-TRIFLUOROMETHYLTHIOSACCHARIN. [Link]

• Global Substance Registration System. TERT-BUTYLHYDROXYLAMINE ACETATE. [Link]

• Google Patents. CN1309632A - A new type of N-tert-butyl hydroxylamine salt.
• Barrow, A. S., et al. "tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine)." Molbank 2023.4 (2023): M1728.

• SIELC Technologies. tert-Butylhydroxylamine acetate. [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]
• 5. Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 7. N-叔丁基羟胺盐酸盐 ≥98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Optimizing Reaction Temperature for N-(tert-Butyl)hydroxylamine Acetate Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for optimizing reaction temperatures when using N-(tert-Butyl)hydroxylamine acetate. Our goal is to equip you with the scientific rationale and practical steps to troubleshoot common issues and enhance the success of your experiments.

Introduction: The Critical Role of Temperature

N-(tert-Butyl)hydroxylamine and its salts are versatile reagents in organic synthesis, notably in the formation of nitrones and the reduction of various functional groups.[1] However, like many hydroxylamine derivatives, its reactivity and stability are highly dependent on temperature.[2] The acetate salt of N-(tert-Butyl)hydroxylamine offers greater thermal stability compared to the hydrochloride salt, making it a more robust choice for many applications.[3] Nevertheless, precise temperature control remains paramount to achieving high yields and minimizing side reactions.

This guide will provide a comprehensive overview of temperature optimization strategies, troubleshooting for common temperature-related issues, and frequently asked questions to support your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for N-(tert-Butyl)hydroxylamine acetate?

It is recommended to store N-(tert-Butyl)hydroxylamine acetate in a cool, dry, and well-ventilated place, ideally between 2-8°C.[1] The container should be kept tightly closed and stored under an inert gas to protect it from moisture and atmospheric oxygen.[4]

Q2: Why is temperature control so critical in reactions with N-(tert-Butyl)hydroxylamine acetate?

Temperature control is crucial for several reasons:

• Reaction Rate: As with most chemical reactions, higher temperatures generally increase the reaction rate. However, for reactions involving thermally sensitive compounds like N-(tert-Butyl)hydroxylamine acetate, excessive heat can accelerate decomposition.[5]

• Selectivity: Temperature can influence the selectivity of a reaction, potentially favoring the formation of undesired side products at higher temperatures.[5] This is a key aspect of kinetic versus thermodynamic control of a reaction.[6][7][8]

• Reagent Stability: N-alkylhydroxylamines can be prone to thermal decomposition.[2] While the acetate salt is relatively stable, elevated temperatures can lead to degradation, reducing the effective concentration of the reagent and introducing impurities into the reaction mixture. One study on hydroxylamine decomposition showed increased enthalpies of reaction at higher temperatures, indicating a greater potential for runaway reactions.[9]

Q3: What are the typical temperature ranges for reactions involving N-(tert-Butyl)hydroxylamine acetate?

The optimal temperature range is highly dependent on the specific reaction being performed. However, some general guidelines are:

• Nitrone Synthesis: Condensation with aldehydes or ketones can often be performed under mild thermal conditions. A study has shown that temperatures around 110°C in t-BuOH can be effective while minimizing hydroxylamine decomposition.[10] However, for more reactive carbonyls, room temperature or gentle heating (e.g., 40-60°C) may be sufficient.

• Reduction of Nitro Compounds: These reactions may require slightly elevated temperatures to proceed at a reasonable rate, but careful monitoring is essential to avoid over-reduction or decomposition.

It is always recommended to perform a temperature screening experiment to determine the optimal conditions for a specific substrate.

Q4: How does the acetate salt of N-(tert-Butyl)hydroxylamine compare to the hydrochloride salt in terms of thermal stability?

The acetate salt of N-(tert-Butyl)hydroxylamine is surprisingly more stable towards heat than the hydrochloride salt.[3] Differential scanning calorimetry has shown that the hydrochloride salt undergoes a violent exothermic process starting at 136°C, while the acetate salt does not exhibit a significant exothermic process under the same conditions.[3] This makes the acetate salt a safer and often more suitable choice for reactions requiring heating.

Troubleshooting Guide: Temperature-Related Issues

This section addresses common problems encountered during reactions with N-(tert-Butyl)hydroxylamine acetate and provides a systematic approach to troubleshooting, with a focus on temperature optimization.

Problem 1: Low or No Product Yield

A low yield is one of the most common issues and can often be traced back to suboptimal reaction temperatures.

Initial Checks:

• Reagent Quality: Ensure your N-(tert-Butyl)hydroxylamine acetate is of high purity and has been stored correctly.

• Reaction Setup: Verify that your glassware is dry and the reaction is performed under an appropriate atmosphere if necessary.[11]

Troubleshooting Steps:

• Analyze the Reaction Mixture: Before extensive optimization, analyze a crude sample of your reaction mixture by TLC, LC-MS, or NMR to identify the presence of starting materials, desired product, and any major byproducts.

• Temperature Adjustment:

  • If significant starting material remains: The reaction may be too slow. Gradually increase the temperature in 10-20°C increments, monitoring the reaction progress at each stage.[5]

  • If multiple unidentified spots/peaks are present: This could indicate decomposition or side reactions. In this case, try lowering the reaction temperature. Even running the reaction at 0°C or room temperature for a longer duration may improve the outcome.

Problem 2: Formation of Multiple Products/Side Reactions

The presence of significant side products often points to a lack of selectivity, which can be highly temperature-dependent.

Causality:

At elevated temperatures, the reaction may overcome the activation energy for alternative reaction pathways, leading to a mixture of products. This is a classic example of shifting from kinetic to thermodynamic control, where a less stable but more rapidly formed product (kinetic product) may be favored at lower temperatures, while a more stable but more slowly formed product (thermodynamic product) may dominate at higher temperatures.[6][7][8]

Troubleshooting Steps:

• Lower the Reaction Temperature: This is the most direct way to enhance selectivity. Attempt the reaction at room temperature or below (e.g., 0°C) and allow for a longer reaction time.

• Optimize Reagent Addition: For exothermic reactions, adding one reagent slowly to a solution of the other can help maintain a consistent internal temperature and prevent localized "hot spots" that can lead to side product formation.[11]

Problem 3: Reaction Stalls or Does Not Go to Completion

If a reaction starts but fails to consume all the starting material, it could be due to reagent decomposition at the reaction temperature.

Troubleshooting Flowchart:

Caption: Troubleshooting logic for a stalled reaction.

Experimental Protocols

Protocol 1: General Procedure for Nitrone Synthesis

This protocol provides a starting point for the synthesis of nitrones from aldehydes and N-(tert-Butyl)hydroxylamine acetate.

Materials:

• Aldehyde (1.0 eq)

• N-(tert-Butyl)hydroxylamine acetate (1.1 eq)

• Anhydrous solvent (e.g., ethanol, tert-butanol, or toluene)

• Round-bottom flask with a stir bar and reflux condenser

Procedure:

• To the round-bottom flask, add the aldehyde and the chosen solvent.

• Add the N-(tert-Butyl)hydroxylamine acetate to the stirred solution.

• Heat the reaction mixture to the desired temperature (start with a moderate temperature, e.g., 60°C).

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Systematic Temperature Optimization Study

This protocol outlines a systematic approach to identify the optimal reaction temperature for your specific transformation.

Methodology:

• Set up Parallel Reactions: Prepare a series of small-scale reactions in parallel vials. Each vial should contain the same concentration of reactants and solvent.[5]

• Vary the Temperature: Place each vial in a heating block or oil bath set to a different temperature (e.g., Room Temperature, 40°C, 60°C, 80°C, 100°C).

• Monitor Over Time: At set time intervals (e.g., 1h, 2h, 4h, 8h, 24h), take a small aliquot from each reaction.

• Analyze the Samples: Quench the aliquots and analyze them by a quantitative method (e.g., LC-MS or NMR with an internal standard) to determine the conversion to product and the formation of any major byproducts.

• Data Evaluation: Plot the yield of the desired product against temperature at different time points to identify the conditions that provide the best yield in a reasonable timeframe with the highest purity.

Data Presentation:

The results of the temperature optimization study can be summarized in a table for easy comparison.

Temperature (°C)	Time (h)	Conversion of Starting Material (%)	Yield of Desired Product (%)	Purity by LC-MS (%)
25 (RT)	24	45	40	95
40	8	80	75	92
60	4	98	95	90
80	2	>99	92	85 (decomposition observed)
100	1	>99	75	70 (significant decomposition)

Temperature Optimization Workflow:

Caption: Workflow for a systematic temperature optimization study.

References

• Technical Support Center: Optimization of Reaction Conditions for Organic Synthesis. Benchchem. Accessed January 11, 2026.
• N-(tert-Butyl)hydroxylamine. Apollo Scientific. Published July 11, 2023.
• SAFETY DATA SHEET - N-(tert-Butyl)hydroxylamine Hydrochloride. TCI Chemicals. Published March 13, 2025.
• SAFETY DATA SHEET - N-(tert-Butyl)hydroxylamine hydrochloride. Fisher Scientific. Published April 8, 2009.
• Nitrone synthesis by CN-Coupling. Organic Chemistry Portal. Accessed January 11, 2026.
• A Brief Introduction to Chemical Reaction Optimization.
• Development of Predictive Tools for Optimizing Organic Reactions. PMC - NIH. Accessed January 11, 2026.
• A new type of N-tert-butyl hydroxylamine salt.
• A Brief Introduction to Chemical Reaction Optimization. PMC - PubMed Central. Accessed January 11, 2026.
• Chemical Safety Data Sheet MSDS / SDS - N-(TERT-BUTYL)HYDROXYLAMINE ACETATE 97. ChemicalBook. Published December 20, 2025.
• Technical Support Center: Chemical Reaction Design and Optimization in Organic Synthesis. Benchchem. Accessed January 11, 2026.
• N-(tert-Butyl)hydroxylamine acetate. MySkinRecipes. Accessed January 11, 2026.
• Thermal Stability of Several Organic Hydroxylamine Derivatives and a Broader Look at Explosive Hazard Identification.
• SAFETY DATA SHEET - N-(tert-Butyl)hydroxylamine hydrochloride. Fisher Scientific. Published September 22, 2023.
• Preparation of nitrone derivatives.
• How to keep N-hydroxylamine stable for shipping and storing? r/chemistry - Reddit. Published July 9, 2021.
• Thermodynamic and kinetic reaction control. Wikipedia. Accessed January 11, 2026.
• Nitrone Cycloadditions Towards the Synthesis of the Core of the Alstonia and Tropane Alkaloids. White Rose eTheses Online. Accessed January 11, 2026.
• Kinetic and Thermodynamic Control. Dalal Institute. Accessed January 11, 2026.
• Kinetic vs Thermodynamic "control" and "product".
• Cascade oxime formation, cyclization to a nitrone, and intermolecular dipolar cycloaddition. Organic & Biomolecular Chemistry (RSC Publishing). Accessed January 11, 2026.
• Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content. Jack Westin. Accessed January 11, 2026.
• Kinetic Control vs. Thermodynamic Control. YouTube. Published October 27, 2020.
• N-(tert-Butyl)hydroxylamine acetate 97. Sigma-Aldrich. Accessed January 11, 2026.
• Salts of N-tert-butylhydroxylamine.
• Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Prac. CHIMIA. Accessed January 11, 2026.
• Phosphorylated Nitrones—Synthesis and Applic
• A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t. Arkivoc. Accessed January 11, 2026.
• Understanding N-(Tert-butyl)
• Need help with HW problem: Imine Synthesis. I've done what makes most sense to me, but it incorrect. Not sure where to go from here :/. r/OrganicChemistry - Reddit. Published February 28, 2021.
• N-tert-butylhydroxylamine synthesis. ChemicalBook. Accessed January 11, 2026.
• N-tert-Butylhydroxylamine chemical properties and structure. Benchchem. Accessed January 11, 2026.
• N-tert-Butylhydroxylamine hydrochloride = 98. Sigma-Aldrich. Accessed January 11, 2026.
• Adiabatic calorimetric decomposition studies of 50 wt.
• Reductive Cyclizations of Nitroarenes to Hydroxamic Acids by Visible Light Photoredox Catalysis. PMC - NIH. Accessed January 11, 2026.
• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. Published March 7, 2022.
• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. PMC - PubMed Central. Published September 13, 2024.
• Thermal Behavior of Aqueous Solutions of Hydroxylamine During Isothermal and Isoperibolic Decomposition in a Closed System†.
• 19.8 Nucleophilic Addition of Amines: Imine and Enamine Formation. Chemistry LibreTexts. Published November 20, 2023.
• Imine synthesis by oxidation, condensation, hydroamination or rearrangement. Organic Chemistry Portal. Accessed January 11, 2026.
• Imines and Enamines Made Easy! (1/3) Product Prediction + Memorization Tips - Organic Chemistry. YouTube. Published March 18, 2013.
• Active Ingredient Summary Table Thermal Stability. Accessed January 11, 2026.

Sources

• 1. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. jackwestin.com [jackwestin.com]
• 9. researchgate.net [researchgate.net]
• 10. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Identifying byproducts in N-(tert-Butyl)hydroxylamine acetate reactions by NMR

Welcome to the technical support center for N-(tert-Butyl)hydroxylamine acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of using this versatile reagent. Here, you will find in-depth troubleshooting guides and frequently asked questions in a direct Q&A format to address specific challenges you may encounter during your experiments, with a core focus on identifying byproducts using NMR spectroscopy.

Section 1: Frequently Asked Questions (FAQs)

FAQ 1: What are the primary applications of N-(tert-Butyl)hydroxylamine acetate?

N-(tert-Butyl)hydroxylamine, often used as its more stable acetate salt, is a crucial intermediate in organic synthesis. Its primary applications include:

• Nitrone Formation: It readily condenses with aldehydes and ketones to form N-tert-butyl nitrones. These nitrones are valuable 1,3-dipoles, widely used in[1][2]-dipolar cycloaddition reactions to synthesize isoxazolidines and other heterocyclic compounds.[3][4]

• Reducing Agent: It can be employed as a reducing agent, for instance, in the conversion of nitro compounds to amines.[5]

• Radical Scavenger: Its ability to scavenge free radicals makes it useful in specific industrial processes to inhibit unwanted oxidation.[5]

• Precursor to Active Pharmaceutical Ingredients (APIs): It serves as a building block in the synthesis of more complex molecules, including various APIs.[3]

FAQ 2: Why is my nitrone formation reaction not going to completion? I still see a significant amount of the starting aldehyde and N-(tert-Butyl)hydroxylamine in the NMR.

Several factors can lead to incomplete nitrone formation. The reaction is an equilibrium process, and its success hinges on effectively removing the water byproduct to drive the reaction forward.

• Causality of Incomplete Reaction: The condensation of a hydroxylamine with an aldehyde or ketone to form a nitrone is a reversible reaction that proceeds through a hemiaminal intermediate. The elimination of water is the rate-determining step in neutral or alkaline conditions.[6] If water is not removed, the equilibrium will not favor the product.

• Troubleshooting Steps:

  • Dehydrating Agents: Incorporate a dehydrating agent such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) directly into the reaction mixture.

  • Azeotropic Removal of Water: If the reaction solvent forms an azeotrope with water (e.g., toluene, benzene), use a Dean-Stark apparatus to continuously remove water as it is formed.

  • Reaction Time and Temperature: Ensure the reaction is running for a sufficient duration. While many nitrone formations proceed at room temperature, gentle heating may be necessary for less reactive substrates.[7] However, be cautious, as excessive heat can lead to decomposition.

  • pH of the Reaction Medium: The rate of nitrone formation is pH-dependent. The reaction is often fastest in a weakly acidic medium which facilitates the dehydration of the intermediate.[8] However, strong acids can protonate the hydroxylamine, rendering it non-nucleophilic.

Section 2: Byproduct Identification by NMR

A primary challenge in reactions involving N-(tert-Butyl)hydroxylamine acetate is the identification of byproducts that can complicate purification and compromise the yield of the desired product. NMR spectroscopy is an indispensable tool for this purpose.

Q1: My ¹H NMR spectrum shows unreacted starting materials. How do I identify the signals for N-(tert-Butyl)hydroxylamine and the starting aldehyde?

Unreacted starting materials are the most common "impurities." Their identification is the first step in troubleshooting.

• N-(tert-Butyl)hydroxylamine: In its free base form, you will typically observe a sharp, intense singlet for the nine equivalent protons of the tert-butyl group.[3] The chemical shift of the N-H and O-H protons can be broad and variable, often appearing and disappearing upon a D₂O shake.

• Aldehyde: The most characteristic signal for a starting aldehyde is the aldehydic proton, which appears far downfield, typically in the range of δ 9-10 ppm.

The table below summarizes the expected ¹H and ¹³C NMR chemical shifts for the starting material and the desired nitrone product (using benzaldehyde as an example).

Table 1: Comparative ¹H and ¹³C NMR Data for Reactant and Product

Compound	Functional Group	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
N-(tert-Butyl)hydroxylamine	-C(CH₃)₃	~1.1 (s, 9H)	~26 (CH₃), ~58 (C)
Benzaldehyde	-CHO	~10.0 (s, 1H)	~192 (CHO)
Aromatic	~7.5-7.9 (m, 5H)	~128-137
N-tert-Butyl-α-phenylnitrone (Product)	=CH-Ph	~7.6 (s, 1H)	~134 (CH)
-C(CH₃)₃	~1.6 (s, 9H)	~28 (CH₃), ~70 (C)
Aromatic	~7.4 (m, 3H), ~8.3 (m, 2H)	~128-131

Note: Chemical shifts are approximate and can vary depending on the solvent and other substituents.

Q2: I observe an additional singlet in the tert-butyl region of my ¹H NMR. What could this byproduct be?

The presence of an unexpected singlet in the tert-butyl region often points to a side reaction or decomposition of the starting material or product. Here are the most common culprits:

• tert-Butylamine: This is a potential degradation product. If the N-O bond cleaves, tert-butylamine can be formed. It is characterized by a sharp singlet for the tert-butyl group in the ¹H NMR spectrum.

• Oxidation Products: N-(tert-Butyl)hydroxylamine can be oxidized, especially in the presence of air or other oxidants, to form species like the tert-butyl nitroxide radical. While paramagnetic species are often difficult to observe directly by NMR, their presence can lead to significant broadening of other signals in the spectrum. Further reaction with olefins can form aminoxyls.[9]

• Self-Condensation Products: Although less common, hydroxylamines can potentially undergo self-condensation or disproportionation reactions under certain conditions.

The following table provides a diagnostic guide to distinguish between the desired product and common byproducts based on their NMR signatures.

Table 2: Diagnostic ¹H and ¹³C NMR Chemical Shifts for Byproduct Identification

Compound/Byproduct	Key ¹H NMR Signal (δ, ppm) (tert-Butyl group)	Key ¹³C NMR Signals (δ, ppm) (tert-Butyl group)	Distinguishing Features
N-(tert-Butyl)hydroxylamine (Starting Material)	~1.1 (s)	~26 (CH₃), ~58 (C)	Upfield singlet. N-H and O-H protons are exchangeable with D₂O.
N-tert-Butyl-α-phenylnitrone (Product)	~1.6 (s)	~28 (CH₃), ~70 (C)[10]	Downfield shift compared to the starting hydroxylamine due to the imine N-oxide functionality.
tert-Butylamine (Degradation Byproduct)	~1.2 (s)[1]	~30 (CH₃), ~50 (C)[11]	Chemical shift is often between the starting material and the nitrone product. The NH₂ protons are exchangeable.

Q3: My reaction mixture has turned a yellow/orange color, and the NMR spectrum is broad. What is happening?

A color change, often accompanied by signal broadening in the NMR spectrum, is indicative of the formation of radical species.

• Causality of Radical Formation: N-Alkylhydroxylamines are susceptible to one-electron oxidation to form nitroxide radicals, which are often colored and paramagnetic.[12] This can be initiated by atmospheric oxygen, metal impurities, or other oxidizing agents present in the reaction mixture.

• Identification and Mitigation:

  • NMR Broadening: The presence of paramagnetic species causes significant line broadening of NMR signals, sometimes to the point where they disappear into the baseline. This is a strong indicator of radical formation.

  • EPR Spectroscopy: Electron Paramagnetic Resonance (EPR) spectroscopy is the definitive technique for detecting and characterizing radical species.

  • Mitigation Strategies:

    • Degas Solvents: Before use, degas your reaction solvents by bubbling argon or nitrogen through them to remove dissolved oxygen.

    • Inert Atmosphere: Run the reaction under an inert atmosphere of nitrogen or argon.

    • Purify Reagents: Ensure your starting aldehyde and other reagents are free from peroxide or metal impurities.

Section 3: Experimental Protocols and Workflows

Protocol 1: General Procedure for Nitrone Synthesis

This protocol provides a general method for the condensation of an aldehyde with N-(tert-Butyl)hydroxylamine acetate.

• To a solution of the aldehyde (1.0 eq) in a suitable solvent (e.g., dichloromethane or toluene, ~0.5 M) in a round-bottom flask, add N-(tert-Butyl)hydroxylamine acetate (1.1 eq).

• Add an anhydrous dehydrating agent, such as magnesium sulfate (MgSO₄, 2.0 eq).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or by taking aliquots for ¹H NMR analysis to observe the disappearance of the aldehyde proton signal (~δ 10 ppm) and the appearance of the nitrone signals.[2]

• Once the reaction is complete, filter off the dehydrating agent.

• Wash the filter cake with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude nitrone.

• Purify the crude product by flash column chromatography on silica gel or recrystallization as needed.

Workflow for Troubleshooting Byproduct Formation

The following diagram illustrates a logical workflow for identifying and addressing byproduct formation in your reaction.

Caption: Troubleshooting workflow for byproduct identification.

Section 4: Mechanistic Insights

A clear understanding of the reaction mechanism is fundamental to troubleshooting and optimizing your reaction conditions.

Mechanism of Nitrone Formation

The formation of a nitrone from N-(tert-butyl)hydroxylamine and an aldehyde proceeds via a two-step mechanism:

• Nucleophilic Addition: The nitrogen atom of the hydroxylamine acts as a nucleophile and attacks the electrophilic carbonyl carbon of the aldehyde, forming a tetrahedral hemiaminal intermediate.

• Dehydration: This intermediate then undergoes an acid or base-catalyzed dehydration to eliminate a molecule of water, forming the C=N double bond of the nitrone.[6]

The following diagram illustrates this mechanistic pathway.

Caption: Mechanism of nitrone formation.

References

• N-(tert-Butyl)hydroxylamine acetate. MySkinRecipes. Available from: [Link]

• tert-Butylamine - Optional[13C NMR] - Chemical Shifts. SpectraBase. Available from: [Link]

• N-tert-Butyl-alpha-phenylnitrone | C11H15NO | CID 638877. PubChem. Available from: [Link]

• Williams, J. M. J., & Williams, D. B. G. (1967). Kinetics of aliphatic nitrone formation on the addition of N-alkyl-hydroxylamines to aliphatic aldehydes in aqueous solution. Journal of the Chemical Society B: Physical Organic, 640-645. Available from: [Link]

• Pfeiffer, J. Y., & Beauchemin, A. M. (2009). Simple Thermal Conditions for the Synthesis of Ketonitrones. The Journal of Organic Chemistry, 74(21), 8381–8383. Available from: [Link]

• US6512143B1 - Salts of N-tert-butylhydroxylamine. Google Patents.

• Nitrone - Wikipedia. Wikipedia. Available from: [Link]

• Goti, A., Cardona, F., Brandi, A., & Nannelli, L. (2002). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable, Selective and Practical Methods. CHIMIA International Journal for Chemistry, 56(5), 185-189. Available from: [Link]

• tert-Butylamine. Organic Syntheses. Available from: [Link]

• Ferreira, P. M. T., & Ferreira, V. F. (2022). Nitrones: Comprehensive Review on Synthesis and Applications. Molecules, 27(19), 6462. Available from: [Link]

• Eberson, L. (1999). Formation of aminoxyls by oxidative addition of N-tert-butylhydroxylamine to acceptor olefins. Journal of the Chemical Society, Perkin Transactions 2, (9), 1865–1868. Available from: [Link]

• N-(tert-butyl)hydroxylamine acetate. Stenutz. Available from: [Link]

• Jencks, W. P. (1959). The Mechanism of Nitrone Formation. A Defense of Anthropomorphic Electrons. Journal of the American Chemical Society, 81(2), 475–481. Available from: [Link]

• N-(tert-Butyl)hydroxylamine acetate - CAS:253605-31-1. Sunway Pharm Ltd. Available from: [Link]

Sources

• 1. tert-Butylamine(75-64-9) 13C NMR spectrum [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 8. Kinetics of aliphatic nitrone formation on the addition of N-alkyl-hydroxylamines to aliphatic aldehydes in aqueous solution - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 9. Formation of aminoxyls by oxidative addition of N-tert-butylhydroxylamine to acceptor olefins - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. N-TERT-BUTYL-ALPHA-PHENYLNITRONE(3376-24-7) 13C NMR [m.chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. chimia.ch [chimia.ch]

Technical Support Center: A Troubleshooting Guide for N-(tert-Butyl)hydroxylamine Acetate

Welcome to the technical support center for N-(tert-Butyl)hydroxylamine acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling, storage, and application of this versatile reagent. As a stable and user-friendly alternative to its free base and hydrochloride salt, N-(tert-Butyl)hydroxylamine acetate is a valuable tool in organic synthesis, particularly in the preparation of nitrones and the reduction of nitro compounds.[1][2] This resource provides in-depth, field-proven insights to ensure the integrity of your experiments and the reliability of your results.

Section 1: Understanding the Reagent: Key Physicochemical Properties and Stability Advantages

N-(tert-Butyl)hydroxylamine acetate, with the chemical formula (CH₃)₃CNHOH·CH₃CO₂H, is a white to off-white solid.[3] Its salt form offers significant advantages in handling and stability compared to the free base, which is a viscous liquid, and the hydrochloride salt.[4][5]

Key Advantages:

• Enhanced Thermal Stability: Differential scanning calorimetry has shown that N-(tert-Butyl)hydroxylamine acetate does not exhibit the significant exothermic decomposition processes observed with the hydrochloride salt at elevated temperatures.[4]

• Reduced Hygroscopicity: Unlike the hydrochloride salt, the acetate form is less prone to absorbing atmospheric moisture, which simplifies handling and weighing under standard laboratory conditions.[4]

• Improved Handling Characteristics: As a crystalline solid, it is easier to handle and store compared to the free base.[1][2]

Table 1: Physicochemical Properties of N-(tert-Butyl)hydroxylamine Acetate

Property	Value
CAS Number	253605-31-1
Molecular Formula	C₆H₁₅NO₃
Molecular Weight	149.19 g/mol
Melting Point	65-69 °C
Appearance	White to off-white solid

Source: , [3][6]

Section 2: Storage and Handling: Best Practices

Proper storage and handling are paramount to maintaining the integrity of N-(tert-Butyl)hydroxylamine acetate.

dot

Caption: Recommended storage and handling workflow.

FAQs: Storage and Handling

Q1: The material has turned slightly yellow. Is it still usable?

A slight yellowish tint upon storage is not uncommon and does not necessarily indicate significant degradation. However, it is prudent to verify the purity of the material using a suitable analytical method, such as ¹H NMR or HPLC, before use in a critical reaction.

Q2: I left the container open on the bench for a short period. Is the reagent compromised?

While N-(tert-Butyl)hydroxylamine acetate is less hygroscopic than its hydrochloride counterpart, prolonged exposure to the atmosphere should be avoided.[4] For non-critical applications, the material is likely still viable. For sensitive reactions, it is best to use a fresh sample or re-analyze the exposed material for purity.

Q3: What are the primary signs of decomposition?

Significant color change (e.g., dark brown or black), a noticeable change in physical form (e.g., clumping or melting at room temperature), or the evolution of a strong amine-like odor are all indicators of decomposition. Do not use the reagent if these signs are present.

Section 3: Troubleshooting Common Applications

N-(tert-Butyl)hydroxylamine acetate is a key reagent in several important organic transformations. This section addresses common issues encountered during its use.

Nitrone Synthesis

The condensation of N-(tert-Butyl)hydroxylamine with aldehydes or ketones is a common method for synthesizing N-tert-butyl nitrones.[7]

dot

Caption: Troubleshooting workflow for nitrone synthesis.

FAQs: Nitrone Synthesis

Q1: My reaction is sluggish, and I have significant starting material remaining. What should I do?

For slow reactions, especially with less reactive ketones, gentle heating can be beneficial.[8] However, be cautious as excessive heat can lead to the decomposition of the hydroxylamine. The addition of molecular sieves to remove the water formed during the reaction can also help to drive the equilibrium towards the product.

Q2: I am observing multiple byproducts in my reaction mixture. What could be the cause?

The formation of byproducts can be due to the degradation of the N-(tert-Butyl)hydroxylamine, especially if the reaction is run at elevated temperatures for extended periods.[8] Additionally, if your aldehyde starting material is prone to oxidation, the corresponding carboxylic acid may be present, leading to unwanted side reactions. Ensure the purity of your starting materials before commencing the reaction.

Q3: The purification of my nitrone is challenging due to its high polarity. Any suggestions?

Nitrones are indeed polar compounds. For purification, column chromatography on silica gel is a standard method. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is often effective. If the nitrone is basic, adding a small amount of a volatile base like triethylamine to the eluent can improve the peak shape and recovery.

Reduction of Aromatic Nitro Compounds

N-(tert-Butyl)hydroxylamine acetate can be used as a reducing agent for the conversion of nitro compounds to amines and other reduced nitrogen-containing functionalities.[2][9]

dot

Sources

• 1. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 2. benchchem.com [benchchem.com]
• 3. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 7. Analysis of Hydroxylamine: HPLC or GC? - Chromatography Forum [chromforum.org]
• 8. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 9. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]

Work-up procedures for reactions involving N-(tert-Butyl)hydroxylamine acetate

Answering the user's request.

Technical Support Center: N-(tert-Butyl)hydroxylamine Acetate

A Guide to Effective Reaction Work-up and Purification

Welcome to the technical support guide for N-(tert-Butyl)hydroxylamine acetate. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) for handling the work-up procedures of reactions involving this versatile reagent. As a stable salt form of N-(tert-Butyl)hydroxylamine, the acetate salt offers advantages in handling and storage.[1] However, its unique properties can present challenges during product isolation. This guide is designed to explain the causality behind experimental choices and provide robust, field-proven protocols to ensure the successful purification of your target compounds.

Physicochemical Properties at a Glance

A clear understanding of the reagent's properties is the first step in designing an effective work-up.

Property	Value	Source(s)
Molecular Formula	C₄H₁₁NO·C₂H₄O₂	[2][3]
Molecular Weight	149.19 g/mol	[1][2]
Appearance	Slightly yellowish to white crystalline powder/solid	[4]
Melting Point	65-69 °C	[5]
Key Solubility	Partitions from aqueous phase into organic solvents like ethyl acetate.[4][6]
Stability	More thermally stable and less hygroscopic compared to the hydrochloride salt.[6]

Troubleshooting Guide: Common Work-up Issues

This section addresses the most common challenges encountered during the purification phase of reactions utilizing N-(tert-Butyl)hydroxylamine acetate.

Question 1: I am struggling to remove residual N-(tert-Butyl)hydroxylamine acetate from my organic layer. Why is this happening and what is the most effective removal method?

Root Cause Analysis: N-(tert-Butyl)hydroxylamine acetate exists as an acid-base salt. While it is a salt, it possesses sufficient lipophilicity to be partially soluble in common organic extraction solvents like ethyl acetate.[4][6] This is a frequent cause of contamination in the crude product. The key to its removal is to exploit its basic nitrogen atom. By protonating the hydroxylamine with a dilute acid, we can form the corresponding hydroxylammonium salt, which is significantly more soluble in the aqueous phase.

Recommended Protocol: Dilute Acid Wash

This procedure is suitable for products that are stable to mild acidic conditions.

• Solvent Dilution: After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Initial Water Wash (Optional): Perform a preliminary wash with deionized water to remove any highly water-soluble byproducts.

• Acidic Extraction: Wash the organic layer 2-3 times with a dilute aqueous acid solution (e.g., 1 M HCl or saturated NH₄Cl). The protonated N-(tert-Butyl)hydroxylamine will be extracted into the aqueous phase.

• Neutralization Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Perform a final wash with saturated aqueous NaCl (brine) to remove residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to isolate the crude product.

Below is a workflow diagram illustrating this standard procedure.

Caption: Standard acidic work-up for removing N-(tert-Butyl)hydroxylamine acetate.

Question 2: An intractable emulsion has formed during my aqueous work-up. How can I resolve this?

Root Cause Analysis: Emulsions form when the organic and aqueous phases fail to separate cleanly, often due to the presence of amphiphilic substances that stabilize the interface between them. The hydroxylamine reagent or its byproducts can sometimes act as such surfactants. High concentrations of reactants or using solvents that are partially miscible with water (like THF) can exacerbate this issue.[7]

Troubleshooting Workflow:

• Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, emulsions break upon standing.

• Add Brine: Introduce a saturated aqueous solution of NaCl (brine). The increased ionic strength of the aqueous phase often destabilizes the emulsion, forcing the separation of layers.

• Filtration: If brine fails, filter the entire emulsified mixture through a pad of Celite® (diatomaceous earth) in a Büchner funnel. This can physically disrupt the microscopic droplets forming the emulsion.

• Centrifugation: For smaller scale reactions, transferring the mixture to centrifuge tubes and spinning at a moderate speed is a highly effective method to force phase separation.

• Solvent Modification: Add a small amount of a different organic solvent that has lower water miscibility (e.g., adding diethyl ether or hexane to an ethyl acetate extraction).

The following decision tree provides a logical approach to tackling emulsions.

Caption: Decision tree for resolving emulsions during aqueous work-up.

Frequently Asked Questions (FAQs)

Q1: How can I monitor the removal of N-(tert-Butyl)hydroxylamine acetate by Thin Layer Chromatography (TLC)?

A: N-(tert-Butyl)hydroxylamine acetate can be visualized on a TLC plate using a potassium permanganate (KMnO₄) stain, as the hydroxylamine moiety is readily oxidized. It will appear as a yellow/brown spot against a purple background. The compound is quite polar and will likely have a low Rf value in many common solvent systems (e.g., ethyl acetate/hexanes). Compare the TLC of your crude organic layer before and after the acidic wash to confirm its removal.

Q2: Is it possible to remove the reagent by distillation?

A: Yes, in some cases. The free base, N-tert-butylhydroxylamine, is a liquid, and the acetate salt itself can be distilled under reduced pressure.[4][6] However, this is generally not a practical method for removal from a reaction mixture unless your desired product is significantly less volatile. The thermal stress of distillation could also degrade sensitive products. Aqueous extraction is almost always the preferred primary method of removal.

Q3: What are the stability limitations of the reagent during work-up?

A: N-(tert-Butyl)hydroxylamine acetate is generally stable to mild acidic and basic conditions at room temperature, which is why extractive work-ups are effective. It is more stable than the corresponding hydrochloride salt.[6] However, prolonged exposure to strong acids or bases, especially at elevated temperatures, can lead to decomposition.

Q4: My product is acid-sensitive. Is there an alternative to the acidic wash?

A: If your product cannot tolerate even mild acid, you have a few options.

• Multiple Water Washes: You can try washing the organic layer repeatedly (5-10 times) with deionized water. This relies on the partitioning coefficient to gradually remove the reagent and is less efficient but gentler.

• Copper (II) Sulfate Wash: A wash with 10% aqueous CuSO₄ can be effective for removing amine and hydroxylamine impurities.[7] The copper complexes with the nitrogen atom, and the resulting complex is water-soluble. The aqueous layer will typically turn a deeper blue or purple, indicating complexation.[7]

• Chromatography: Direct purification by flash column chromatography may be necessary. The high polarity of the hydroxylamine acetate should allow for good separation from most non-polar to moderately polar organic products.

References

• US6512143B1 - Salts of N-tert-butylhydroxylamine - Google P
• CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google P

• Organic Reaction Workup Formulas for Specific Reagents . [Link]

• N-(tert-butyl)hydroxylamine acetate - Stenutz. [Link]

• tert-BUTYLAMINE - Organic Syntheses Procedure. [Link]

• N-(tert-Butyl)hydroxylamine acetate - MySkinRecipes. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. N-(tert-butyl)hydroxylamine acetate [stenutz.eu]
• 4. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 5. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 6. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Support Center: Catalyst Selection for Optimizing N-(tert-Butyl)hydroxylamine Acetate Reactions

Welcome to the technical support center for reactions involving N-(tert-Butyl)hydroxylamine acetate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and reaction optimization. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring both success and reproducibility in your work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the use of N-(tert-Butyl)hydroxylamine acetate and the critical role of catalysis.

Q1: What are the primary synthetic applications of N-(tert-Butyl)hydroxylamine acetate?

N-(tert-Butyl)hydroxylamine, often used as its stable acetate salt, is a key reagent primarily for the synthesis of N-tert-butylnitrones.[1] These nitrones are versatile intermediates in organic synthesis, most notably for their role as 1,3-dipoles in [3+2] cycloaddition reactions to form five-membered heterocyclic rings like isoxazolidines.[2][3] They are also widely used as spin traps in biological and chemical studies to detect and identify short-lived radical species. The most common reaction is the condensation with aldehydes or ketones.[1][4]

Q2: Why is the acetate salt form commonly used?

Free N-(tert-Butyl)hydroxylamine is susceptible to air oxidation over time.[1][5] The acetate salt provides enhanced stability for shipping and long-term storage, ensuring the reagent's purity and reactivity are maintained.[5] For most applications, the free hydroxylamine can be generated in situ by the addition of a mild base or used directly, as the acetate ion typically does not interfere with the primary reaction pathways.

Q3: How should I handle and store N-(tert-Butyl)hydroxylamine acetate?

Proper handling and storage are crucial for maintaining the reagent's integrity.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat and sources of ignition.[6] For long-term stability, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent gradual oxidation.[6]

• Handling: Work in a well-ventilated hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[6] Avoid inhaling the dust or vapors.[6] The compound is classified as a skin and eye irritant.

Q4: What are the main classes of catalysts used for nitrone synthesis from N-(tert-Butyl)hydroxylamine acetate?

The condensation of N-(tert-Butyl)hydroxylamine with a carbonyl compound is fundamentally a dehydration reaction. While it can proceed thermally, catalysis is almost always employed to improve reaction rates, yields, and selectivity.[7] The primary catalyst classes are:

• Lewis Acids: These are the most common catalysts for nitrone formation and subsequent cycloaddition reactions.[2][8] They activate the carbonyl group towards nucleophilic attack by the hydroxylamine. Examples include BF₃·OEt₂, ZnCl₂, TiCl₄, and Eu(OTf)₃.[2][9]

• Brønsted Acids: Mild acid catalysis can facilitate the dehydration step. However, strong acids can lead to side reactions or decomposition of the hydroxylamine.[10]

• Dehydrating Agents: While not catalysts in the traditional sense, reagents like magnesium sulfate (MgSO₄) or molecular sieves are often used to drive the equilibrium towards the nitrone product by removing the water formed during the reaction.

The choice of catalyst is highly dependent on the substrate and the desired outcome (e.g., simple nitrone formation vs. a one-pot cycloaddition).

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during reactions with N-(tert-Butyl)hydroxylamine acetate, structured in a "Symptom-Cause-Solution" format.

Problem 1: Low or No Yield of the Desired Nitrone Product

• Symptom: TLC, LCMS, or NMR analysis shows a low conversion of the starting aldehyde/ketone and/or the formation of multiple unidentified products.

• Causality & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution & Protocol
Inefficient Dehydration	The condensation reaction is an equilibrium. Water, as a byproduct, can hydrolyze the iminium intermediate or the final nitrone product, pushing the reaction backward.[1]	Action: Add a dehydrating agent. Anhydrous MgSO₄ or 4Å molecular sieves are excellent choices. Protocol: Activate 4Å molecular sieves by heating under vacuum. Add the sieves (typically 1g per 10 mL of solvent) to the reaction mixture at the start of the reaction.
Insufficient Carbonyl Activation	Sterically hindered or electron-rich aldehydes/ketones are less electrophilic and react slowly. The nucleophilicity of the hydroxylamine alone may not be sufficient for an efficient reaction.	Action: Employ a Lewis acid catalyst to activate the carbonyl group.[2][8] Protocol: In a flame-dried flask under an inert atmosphere, dissolve the aldehyde/ketone in an anhydrous solvent (e.g., CH₂Cl₂, Toluene). Add the Lewis acid (e.g., BF₃·OEt₂, 0.1-1.0 eq.) at 0 °C. Stir for 15 minutes, then add a solution of N-(tert-Butyl)hydroxylamine acetate. Allow the reaction to warm to room temperature.
Hydroxylamine Decomposition	N-substituted hydroxylamines can be sensitive to harsh conditions, including high temperatures or strong acids, leading to decomposition.[7][10]	Action: Run the reaction at a lower temperature. Simple thermal conditions (e.g., refluxing in ethanol or toluene) may be too harsh.[7] Protocol: Start the reaction at 0 °C or room temperature, especially when using a catalyst. Monitor by TLC. If no reaction occurs, gently warm to 40-50 °C.

Troubleshooting Workflow: Low Nitrone Yield

Caption: A logical workflow for diagnosing and solving low-yield issues.

Problem 2: Formation of Oxime or Over-oxidation Side Products

• Symptom: Characterization (e.g., NMR, MS) reveals the presence of an oxime (R₂C=NOH) or products indicative of oxidation, rather than the expected N-tert-butylnitrone.

• Causality & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution & Protocol
Contamination with Hydroxylamine	If the N-(tert-Butyl)hydroxylamine acetate starting material has degraded or was contaminated with hydroxylamine (NH₂OH), the more nucleophilic NH₂OH can compete in the condensation to form the oxime.[11]	Action: Verify the purity of your starting material using NMR. If contamination is suspected, procure a fresh batch.
Presence of Oxidizing Agents	N-(tert-Butyl)hydroxylamine can be oxidized to the corresponding nitroxide radical or other species, especially in the presence of metal catalysts (like Cu) and air (O₂).[1] This can initiate undesired side reactions.	Action: Degas the solvent and run the reaction under an inert atmosphere (N₂ or Ar).[6] Protocol: Bubble argon through your solvent for 15-20 minutes before use. Assemble your glassware hot from the oven and maintain a positive pressure of inert gas throughout the experiment.
Incorrect Reaction Pathway	The aldehyde itself can be prone to side reactions, such as aldol condensation, especially under basic or acidic conditions.[12] The aldehyde proton is generally not acidic enough to be abstracted to form an amide directly.[13]	Action: Optimize catalyst choice and stoichiometry. A Lewis acid that coordinates strongly to the carbonyl oxygen is preferred as it enhances the desired reaction pathway without promoting side reactions that require basicity or strong acidity.[14]

Problem 3: Catalyst Inactivity or Reaction Stalling

• Symptom: The reaction begins but stalls before reaching completion, even with extended reaction times.

• Causality & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution & Protocol
Catalyst Poisoning	Water is a known poison for many Lewis acid catalysts, as it competes for coordination to the metal center. Impurities in starting materials or solvents can also deactivate the catalyst.	Action: Use anhydrous solvents and high-purity reagents. Protocol: Use a freshly opened bottle of anhydrous solvent or distill the solvent over an appropriate drying agent (e.g., CaH₂ for CH₂Cl₂). Ensure starting materials are pure and dry.
Product Inhibition	The nitrone product itself, being a Lewis base, can coordinate to the Lewis acid catalyst, reducing its effective concentration and slowing the reaction.	Action: Use a substoichiometric amount of catalyst initially and add more if the reaction stalls. Alternatively, use a catalyst known for high turnover. Protocol: Begin with 0.1 eq. of the Lewis acid. Monitor the reaction by TLC. If the reaction rate slows significantly after 50% conversion, add another 0.1 eq. of the catalyst.
Insufficient Catalyst Loading	For challenging substrates, a higher catalyst loading may be required to achieve a reasonable reaction rate.	Action: Perform a catalyst loading screen. Protocol: Set up parallel reactions with varying catalyst loadings (e.g., 5 mol%, 10 mol%, 20 mol%, 50 mol%) and monitor the conversion at set time points to determine the optimal loading for your specific substrate.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Nitrone Synthesis using MgSO₄

• To a round-bottom flask, add the aldehyde or ketone (1.0 eq.), N-(tert-Butyl)hydroxylamine acetate (1.1 eq.), and anhydrous magnesium sulfate (MgSO₄, 2.0 eq.).

• Add a suitable solvent (e.g., dichloromethane or ethanol, 0.2 M concentration).

• Stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LCMS until the starting carbonyl compound is consumed (typically 2-12 hours).

• Upon completion, filter off the MgSO₄ and wash the solid with the reaction solvent.

• Concentrate the filtrate under reduced pressure. The crude nitrone can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Lewis Acid-Catalyzed Nitrone Synthesis for Challenging Substrates

• Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolve the aldehyde or ketone (1.0 eq.) in anhydrous dichloromethane (0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Lewis acid catalyst (e.g., BF₃·OEt₂, 0.2 eq.) and stir for 15 minutes.

• In a separate flask, dissolve N-(tert-Butyl)hydroxylamine acetate (1.1 eq.) in anhydrous dichloromethane.

• Add the hydroxylamine solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir until completion as monitored by TLC.

• Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Reaction Scheme & Catalytic Role

Caption: The role of a catalyst in the condensation to form a nitrone.

References

• Ágnes, M., & György, G. (2002). Lewis acid-induced nitrone formation and 1,3-dipolar cycloaddition reactions in the 13α- and 13β-estrone series. Arkivoc, 2002(11), 17-27. [Link]

• Ferreira, M. M., & da Silva, F. D. C. (2021). Nitrones: Comprehensive Review on Synthesis and Applications. Molecules, 26(21), 6695. [Link]

• Organic Chemistry Portal. (n.d.). Nitrone synthesis by C=N-Coupling. [Link]

• Wang, Y., et al. (2022). Enantioselective formal (3 + 3) cycloaddition of bicyclobutanes with nitrones enabled by asymmetric Lewis acid catalysis. Nature Communications, 13(1), 6049. [Link]

• Miyabe, H., et al. (2018). Asymmetric "Acetylenic" [3+2] Cycloaddition of Nitrones Catalyzed by Cationic Chiral PdII Lewis Acid. Chemistry–An Asian Journal, 13(19), 2838-2841. [Link]

• Carda, M., & Marco, J. A. (2001). Recent Advances in the Preparation of Enantiomerically Pure Hydroxylamines from Nitrones. Current Organic Chemistry, 5(8), 789-813. [Link]

• Golubev, V. A., et al. (2014). Acid-catalyzed disproportionation of N,N-bis(4-tert-butylphenyl)hydroxylamine. Synthesis and structure of 10-[5-tert-butyl-2-(4-tert-butylphenylamino)phenyl]-3,7-di-tert-butylphenoxazine. Russian Journal of Organic Chemistry, 50(9), 1308-1317. [Link]

• Goti, A., & Cicchi, S. (2017). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Practical Stoichiometric Oxidants. CHIMIA International Journal for Chemistry, 71(9), 558-561. [Link]

• Wikipedia. (n.d.). Nitrone. [Link]

• Goti, A., & Cicchi, S. (2017). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Practical Stoichiometric Oxidants. ResearchGate. [Link]

• Deng, L., et al. (2022). Lewis acid‐catalyzed formal dipolar [4π+2σ] cycloaddition of BCBs with nitrones for synthesis of 2‐oxa‐3‐azabicyclo[3.1.1]heptanes. Angewandte Chemie, 134(42). [Link]

• Amorati, R., et al. (2003). Hydroxylamines as Oxidation Catalysts: Thermochemical and Kinetic Studies. The Journal of Organic Chemistry, 68(5), 1747-1754. [Link]

• Zha, G.-F., et al. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Molecules, 28(6), 2795. [Link]

• Kanemasa, S., et al. (1992). Diastereoselectivity Control in 1,3-Dipolar Cycloaddition of Nitrones by Lewis Acid Catalysis. Tetrahedron Letters, 33(47), 7249-7252. [Link]

• Reddit. (2021). How to keep N-hydroxylamine stable for shipping and storing?[Link]

• Tamura, O. (2024). Exploration and Development of Nitrone Chemistry. Chemical and Pharmaceutical Bulletin, 72(8), 731-746. [Link]

• Deka, D. C., & Sarma, D. (2018). Hydroxylamine as a superior organocatalyst for Morita-Baylis-Hillman reaction. ChemRxiv. [Link]

• Stenutz. (n.d.). N-(tert-butyl)hydroxylamine acetate. [Link]

• Tamura, O. (2024). Exploration and Development of Nitrone Chemistry. ResearchGate. [Link]

• Mai, W.-P., et al. (2013). nBu4NI-catalyzed unexpected amide bond formation between aldehydes and aromatic tertiary amines. RSC Advances, 3(11), 3531-3534. [Link]

• Heravi, M. M., et al. (2015). A novel L-amino acid ionic liquid for quick and highly efficient synthesis of oxime derivatives – An environmental benign approach. ResearchGate. [Link]

• Google Patents. (2013). US8445726B2 - Process for preparing unsymmetric secondary tert-butylamines in the liquid phase.

• Lhermitte, C. A., & Stahl, S. S. (2016). A Mechanistic Investigation of the N-Hydroxyphthalimide Catalyzed Benzylic Oxidation Mediated by Sodium Chlorite. Journal of the American Chemical Society, 138(34), 10991-11000. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl hydroperoxide, TBHP. [Link]

• van Rensburg, H., et al. (2015). Catalytic oxidation of alcohols with novel non-heme N4-tetradentate manganese(ii) complexes. Dalton Transactions, 44(39), 17093-17105. [Link]

• Bryant, W. M. D., & Smith, D. M. (1935). Improved Hydroxylamine Method for the Determination of Aldehydes and Ketones. Displacement of Oxime Equilibria by Means of Pyridine. Journal of the American Chemical Society, 57(1), 57-61. [Link]

• Zhang, G., et al. (2018). Practical N-Hydroxyphthalimide-Mediated Oxidation of Sulfonamides to N-Sulfonylimines. Molecules, 23(10), 2481. [Link]

• Chemistry Stack Exchange. (2015). In the condensation reaction of an aldehyde with a hydroxyl amine, why is an oxime formed and not an amide?[Link]

Sources

• 1. Nitrone - Wikipedia [en.wikipedia.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. mdpi.com [mdpi.com]
• 4. chimia.ch [chimia.ch]
• 5. reddit.com [reddit.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 8. Enantioselective formal (3 + 3) cycloaddition of bicyclobutanes with nitrones enabled by asymmetric Lewis acid catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. US8445726B2 - Process for preparing unsymmetric secondary tert-butylamines in the liquid phase - Google Patents [patents.google.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Technical Support Center: Optimizing Reactions with N-(tert-Butyl)hydroxylamine Acetate

Welcome to the technical support center for N-(tert-Butyl)hydroxylamine acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of working with this versatile reagent. My aim is to provide you with not just protocols, but a deeper understanding of the chemical principles at play, particularly concerning the critical role of solvent selection in determining the success of your experiments.

Frequently Asked Questions (FAQs)

Here, we address common questions and challenges encountered when using N-(tert-Butyl)hydroxylamine acetate, with a focus on the "why" behind the troubleshooting steps.

Q1: My reaction with N-(tert-Butyl)hydroxylamine acetate is showing an unexpected side product, which I suspect is an oxime. What could be the cause and how can I prevent it?

A1: This is a classic issue stemming from the inherent reactivity of the hydroxylamine group. The most likely cause is the oxidation of N-(tert-butyl)hydroxylamine to the corresponding oxime. This process can be significantly influenced by your choice of solvent.

• The Culprit: Protic and Certain Polar Solvents. Hydroxylamines are known to be unstable in some organic solvents, gradually undergoing oxidation.[1] Solvents like methanol can facilitate this oxidation, especially in the presence of aerial oxygen.[1] The polarity of the solvent and its ability to participate in hydrogen bonding can stabilize transition states leading to oxidation.

• Troubleshooting and Prevention:

  • Solvent Selection: Switch to a non-polar, aprotic solvent. Aromatic hydrocarbons like toluene or benzene have been shown to significantly slow down or prevent the oxidation of hydroxylamines.[1] Ethers like diethyl ether or methyl t-butyl ether (MTBE) are also good alternatives.

  • Inert Atmosphere: While solvent choice is paramount, running your reaction under an inert atmosphere (e.g., nitrogen or argon) can help minimize oxidation by excluding aerial oxygen.

  • Temperature Control: Lowering the reaction temperature can also help to reduce the rate of this unwanted side reaction.

Q2: I'm having trouble dissolving N-(tert-Butyl)hydroxylamine acetate in my reaction solvent. What are my options?

A2: N-(tert-Butyl)hydroxylamine acetate is a salt, and its solubility is governed by the principle of "like dissolves like." Its polar nature, due to the hydroxylamine and acetate groups, dictates its solubility profile.

• Understanding Solubility: As a polar compound, it is generally more soluble in polar solvents.[2] Hydroxylamines can form strong hydrogen bonds, which makes them particularly soluble in polar protic solvents like water and alcohols.[2][3]

• Troubleshooting and Solvent Recommendations:

  • For Reactions Requiring High Polarity: If your reaction chemistry allows, polar protic solvents like ethanol or methanol are good choices for dissolving the reagent. However, be mindful of the potential for oxidation as discussed in Q1. Polar aprotic solvents like DMF, DMSO, or acetonitrile can also be effective and may offer a better balance of solubility and stability.[4]

  • For Reactions in Less Polar Media: If you must use a less polar solvent, you might be observing limited solubility. In such cases, you could try a solvent mixture. For instance, adding a small amount of a polar co-solvent to a non-polar medium might be sufficient to dissolve the reagent without drastically changing the overall polarity of the reaction environment.

  • In-situ Generation: In some cases, the free base, N-(tert-butyl)hydroxylamine, can be generated in situ from its hydrochloride salt and then the acetate salt formed, which can sometimes improve solubility in organic solvents like ethyl acetate.[5][6]

Q3: My reaction is proceeding very slowly. Can the solvent be affecting the reaction rate?

A3: Absolutely. The solvent does more than just dissolve your reagents; it actively participates in the reaction at a molecular level, influencing reaction rates through several mechanisms.

• Solvation of Intermediates: For reactions that proceed through charged or highly polarized intermediates, polar solvents are often beneficial. Polar solvents can stabilize these intermediates, lowering the activation energy and thus increasing the reaction rate.[7]

• Reactivity of Nucleophiles: If N-(tert-butyl)hydroxylamine acetate is acting as a nucleophile in your reaction, the choice between a protic and an aprotic solvent is critical.

  • Polar Protic Solvents (e.g., water, ethanol): These solvents can form hydrogen bonds with the nucleophile, creating a "solvent cage." This caging effect can hinder the nucleophile's ability to attack an electrophile, thereby slowing down the reaction.[4][8]

  • Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile): These solvents still have the polarity to dissolve the reagent but lack the O-H or N-H bonds for hydrogen bonding.[8][9] This leaves the nucleophile "freer" and more reactive, often leading to a significant rate enhancement.[9]

• Troubleshooting for Slow Reactions:

  • If you are using a non-polar solvent, consider switching to a polar aprotic solvent to better solvate any polar intermediates.

  • If you are using a polar protic solvent and your reagent is acting as a nucleophile, switching to a polar aprotic solvent could dramatically increase your reaction rate.

Troubleshooting Guide: A Deeper Dive

This section provides a more detailed, scenario-based approach to troubleshooting common issues.

Scenario 1: Nitrone Formation Yields are Low and Inconsistent

N-(tert-Butyl)hydroxylamine is a common precursor for N-tert-butyl nitrones through condensation with aldehydes or ketones.[10] If you are experiencing issues with this reaction, consider the following:

• Problem: Low yield, presence of unreacted starting materials.

  • Underlying Cause & Solution: The reaction to form an oxime or nitrone involves the elimination of water.[11] The choice of solvent can impact the efficiency of this water removal. In some polar solvents, the equilibrium may not strongly favor the product. Running the reaction in a non-polar solvent like toluene with a Dean-Stark trap can be highly effective for driving the reaction to completion by physically removing the water as it is formed.

• Problem: Formation of colored impurities.

  • Underlying Cause & Solution: This could be due to decomposition of the hydroxylamine or the nitrone product. As mentioned, hydroxylamines can be unstable.[1] Ensure you are using a sufficiently pure grade of N-(tert-Butyl)hydroxylamine acetate and consider purification of your solvent to remove any trace metal impurities that could catalyze decomposition.[1] Running the reaction at a lower temperature, even if it requires a longer reaction time, can often minimize the formation of degradation products.

Scenario 2: Ineffective Radical Trapping in an Experiment

N-(tert-Butyl)hydroxylamine is a precursor to the spin trap 2-methyl-2-nitrosopropane (MNP).[12][13] If you are not observing the expected radical adduct in a spin trapping experiment, your solvent could be the issue.

• Problem: No or weak EPR signal of the trapped radical.

  • Underlying Cause & Solution: The oxidation of N-(tert-butyl)hydroxylamine to the active spin trap is a critical step.[12] This oxidation can be solvent-dependent. Furthermore, the stability of the resulting spin adduct can also be influenced by the solvent.

    • Solvent Choice: The reaction is often performed in the presence of an oxidizing agent like H₂O₂.[12] The solvent must be compatible with this system. While water is a common solvent for biological studies, organic solvents may be required for other applications. Ensure your solvent does not react with the radicals you are trying to trap or with the spin trap itself.

    • Check for Competing Reactions: Some solvents can act as hydrogen donors and react with the radicals of interest, preventing them from being trapped.

Impact of Solvent Choice on Reactivity: A Summary

Solvent Class	Representative Solvents	Dielectric Constant (Polarity)	Key Characteristics & Impact on N-(tert-Butyl)hydroxylamine Acetate Reactivity
Non-Polar	Toluene, Hexane, Benzene	Low (< 5)	- Poor solubility for the acetate salt. - Minimizes oxidation of the hydroxylamine group.[1] - Good for reactions where water removal is necessary (e.g., nitrone formation with a Dean-Stark trap).
Polar Aprotic	Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF), Ethyl Acetate	Moderate to High (5 - 47)	- Good "all-around" solvents offering a balance of solubility and stability. - Enhances the reactivity of nucleophiles by avoiding hydrogen bonding.[8][9] - Generally preferred for substitution reactions where the hydroxylamine is the nucleophile.
Polar Protic	Water, Methanol (MeOH), Ethanol (EtOH), Acetic Acid	High (> 15)	- Excellent solubility for the acetate salt due to hydrogen bonding.[2][3] - Can promote oxidation of the hydroxylamine to an oxime.[1] - Can decrease the reactivity of nucleophiles by forming a "solvent cage".[4][8]
Fluorinated Alcohols	1,1,1,3,3,3-Hexafluoroisopropanol (HFIP), 2,2,2-Trifluoroethanol (TFE)	High	- Highly polar and can be crucial for specific reactions like certain C-C aminations involving hydroxylamine derivatives.[14] - Can promote unique reactivity pathways not observed in other solvents.

Note: Dielectric constants are approximate values taken from various sources.[15][16]

Experimental Protocol: A Representative Nitrone Synthesis

This protocol for the synthesis of an N-tert-butyl nitrone illustrates the practical application of solvent selection principles.

Objective: To synthesize a nitrone from an aldehyde and N-(tert-Butyl)hydroxylamine acetate, optimizing for yield and purity by judicious solvent choice.

Materials:

• Aldehyde (1 equivalent)

• N-(tert-Butyl)hydroxylamine acetate (1.1 equivalents)

• Toluene (anhydrous)

• Magnesium sulfate (anhydrous)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a condenser, add the aldehyde (1 eq) and N-(tert-Butyl)hydroxylamine acetate (1.1 eq).

• Solvent Addition: Add anhydrous toluene to the flask to a suitable concentration (e.g., 0.2-0.5 M).

  • Rationale: Toluene is chosen as a non-polar, aprotic solvent to both minimize potential oxidation of the hydroxylamine and to facilitate the azeotropic removal of water, driving the reaction equilibrium towards the nitrone product.

• Reaction Execution: Heat the reaction mixture to reflux. Monitor the collection of water in the Dean-Stark trap. Continue refluxing until no more water is collected and TLC analysis indicates complete consumption of the limiting reagent.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to remove any remaining acetic acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude nitrone.

• Purification: The crude product can be purified by column chromatography or recrystallization as needed.

Visualizing Solvent Selection: A Decision-Making Workflow

The following diagram illustrates a logical workflow for selecting an appropriate solvent system for your reaction involving N-(tert-Butyl)hydroxylamine acetate.

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Medicinal Chemistry of Drugs with N-Oxide Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 6. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. ajrconline.org [ajrconline.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. quora.com [quora.com]
• 12. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 标题：Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions.【化源网】 [chemsrc.com]
• 14. Hydroxylamine-mediated C–C amination via an aza-hock rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. www1.chem.umn.edu [www1.chem.umn.edu]
• 16. organicchemistrydata.org [organicchemistrydata.org]

How to avoid decomposition of hydroxylamines in nitrone synthesis

A Guide to Preventing Hydroxylamine Decomposition

Welcome to the Technical Support Center for nitrone synthesis. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing nitrones from hydroxylamine precursors. Authored from the perspective of a Senior Application Scientist, this guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges, with a specific focus on preventing the decomposition of hydroxylamines.

I. Troubleshooting Guide: Addressing Hydroxylamine Decomposition Head-On

This section is structured to provide rapid, actionable solutions to common problems encountered during nitrone synthesis that are often linked to the instability of the hydroxylamine starting material.

Question: My reaction yield is significantly lower than expected, and I suspect my hydroxylamine is decomposing. What are the likely causes and how can I fix this?

Answer:

Low yields in nitrone synthesis are frequently a direct result of hydroxylamine decomposition. This instability can be triggered by several factors, including inappropriate pH, elevated temperatures, and the presence of certain metals. Here’s a systematic approach to troubleshooting this issue:

1. Control the Reaction pH:

• The Problem: Hydroxylamine decomposition is highly sensitive to pH. Both acidic and basic conditions can catalyze decomposition pathways, leading to the formation of undesired byproducts and a reduction in the concentration of your key reactant.[1]

• The Solution: Maintain a neutral or near-neutral pH throughout the reaction. If your reaction conditions necessitate an acidic or basic environment, consider a slow, controlled addition of the acid or base at a reduced temperature to minimize shock to the hydroxylamine. The use of a buffer system can also provide greater control over the pH.

2. Optimize Reaction Temperature and Time:

• The Problem: While some nitrone syntheses require thermal energy, excessive heat can accelerate the decomposition of hydroxylamines.[2] Conversely, a reaction that is run for too long, even at a moderate temperature, can also lead to gradual degradation.

• The Solution:

  • Start with the lowest possible temperature that allows the reaction to proceed. If the reaction is sluggish, consider a stepwise increase in temperature while monitoring the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

  • For thermally sensitive hydroxylamines, explore solvent-free reaction conditions, which have been shown in some cases to reduce reaction times and maintain good yields.[3]

  • Simple thermal conditions, such as using tert-butanol at 110°C, have been found to minimize hydroxylamine decomposition in the condensation reaction with ketones.[2]

3. Consider the Impact of Metal Contaminants:

• The Problem: Trace amounts of metal ions can catalyze the decomposition of hydroxylamines.[4][5] These contaminants can be introduced through reagents, solvents, or even the reaction vessel itself.

• The Solution:

  • Use high-purity reagents and solvents.

  • If metal catalysis is suspected, consider the use of a chelating agent to sequester the metal ions.

  • Ensure that all glassware is scrupulously clean.

4. Re-evaluate Your Choice of Oxidizing Agent (if applicable):

• The Problem: When synthesizing nitrones through the oxidation of N,N-disubstituted hydroxylamines, the choice of oxidant is critical.[6] A harsh or non-selective oxidant can lead to over-oxidation or the formation of side products.

• The Solution:

  • For sensitive substrates, consider milder oxidizing agents. A variety of reagents have been successfully employed, including N-t-butylbenzenesulfinimidoyl chloride with DBU, which allows for oxidation under very mild conditions (e.g., -78 °C).[7]

  • The regioselectivity of the oxidation can also be an issue with unsymmetrical hydroxylamines. The choice of oxidant can influence which position is preferentially oxidized.[6]

Question: I am observing the formation of multiple unexpected byproducts in my reaction mixture. Could this be related to hydroxylamine decomposition?

Answer:

Yes, the appearance of multiple byproducts is a classic indicator of hydroxylamine decomposition. The specific byproducts formed will depend on the decomposition pathway, which is influenced by the reaction conditions.

Common Decomposition Byproducts and Their Origins:

• Oximes: These can form from the reaction of hydroxylamine with ketones or aldehydes, which may be present as impurities or formed in situ.[2]

• Products of Over-oxidation: If you are performing an oxidation reaction, overly harsh conditions can lead to the formation of undesired oxidized species.

• Products from Radical Reactions: Some decomposition pathways involve radical intermediates, which can lead to a complex mixture of byproducts.

Strategies for Minimizing Byproduct Formation:

• Inert Atmosphere: If your hydroxylamine is sensitive to air oxidation, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

• Purification of Starting Materials: Ensure that your starting aldehyde or ketone is free from acidic or basic impurities that could catalyze decomposition.

• One-Pot Procedures: In some cases, generating the nitrone in situ and immediately trapping it in a subsequent reaction (e.g., a 1,3-dipolar cycloaddition) can be an effective strategy to minimize the lifetime of the potentially unstable nitrone.[7]

II. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and use of hydroxylamines in nitrone synthesis.

Q1: How should I properly store my hydroxylamine to ensure its stability?

A1: Hydroxylamines are often thermally unstable and should be stored at low temperatures, typically in a refrigerator or freezer. They should also be protected from light and air. For long-term storage, consider storing under an inert atmosphere. Always consult the Material Safety Data Sheet (MSDS) for specific storage recommendations for your particular hydroxylamine.

Q2: Are there any solvents that are known to promote the decomposition of hydroxylamines?

A2: While solvent choice is highly dependent on the specific reaction, certain solvents can be problematic. Protic solvents, especially under acidic or basic conditions, can facilitate decomposition pathways. Highly polar solvents may also influence the stability of certain hydroxylamines. It is often a matter of empirical optimization to find the ideal solvent for your system. Some studies have shown that solvent-free conditions can be advantageous.[3]

Q3: Can I use a catalyst to improve the efficiency of my nitrone synthesis without decomposing the hydroxylamine?

A3: Yes, catalysis can be a powerful tool in nitrone synthesis. Lewis acids such as MgBr₂, ZnCl₂, and Sc(OTf)₃ have been shown to accelerate nitrone cycloaddition reactions, often allowing for the use of lower reaction temperatures, which can in turn help to preserve the integrity of the hydroxylamine.[3][8] However, it is crucial to screen catalysts and reaction conditions to ensure that the chosen catalyst does not also promote decomposition.

Q4: What is the best way to monitor the progress of my nitrone synthesis reaction?

A4: The most common methods for monitoring the progress of a nitrone synthesis are Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3] TLC provides a quick and easy way to visualize the consumption of starting materials and the formation of the product. For more quantitative analysis, taking aliquots from the reaction mixture at regular intervals and analyzing them by NMR can provide detailed information about the conversion and the presence of any byproducts.

III. Experimental Protocols and Data

This section provides detailed experimental protocols and summary tables to guide your experimental design.

Protocol 1: General Procedure for Nitrone Synthesis via Condensation of an Aldehyde with N-Methylhydroxylamine

This protocol is a general guideline and may require optimization for your specific substrates.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the aldehyde (1.0 equivalent) in a suitable solvent (e.g., ethanol, toluene, or tert-butanol).

• Addition of Hydroxylamine: Add N-methylhydroxylamine hydrochloride (1.1 equivalents) to the solution.

• Base Addition: Slowly add a base (e.g., sodium acetate, triethylamine, or sodium carbonate) (1.2 equivalents) to the reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by TLC. Reaction times can vary from a few hours to overnight.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude nitrone can be purified by recrystallization or column chromatography on silica gel.

Table 1: Summary of Recommended Reaction Conditions to Minimize Hydroxylamine Decomposition

Parameter	Recommended Condition	Rationale
pH	Neutral to slightly acidic (pH 6-7)	Minimizes acid- or base-catalyzed decomposition.[1]
Temperature	Start at room temperature and gently heat if necessary.	Avoids thermal decomposition of the hydroxylamine.[2]
Atmosphere	Inert (Nitrogen or Argon)	Prevents air oxidation of sensitive hydroxylamines.
Solvent	Aprotic solvents (e.g., Toluene, Dichloromethane) or solvent-free.	Reduces the likelihood of solvent-mediated decomposition pathways.[3]
Additives	Consider Lewis acid catalysts (e.g., Sc(OTf)₃) for sluggish reactions.	Can allow for lower reaction temperatures.[8]

IV. Visualizing the Process: Diagrams and Workflows

Visual aids can help to clarify complex chemical processes and decision-making workflows.

Diagram 1: Key Factors Influencing Hydroxylamine Stability

Caption: Factors impacting hydroxylamine stability in nitrone synthesis.

Diagram 2: Troubleshooting Workflow for Low Nitrone Yield

Caption: A decision tree for troubleshooting low yields in nitrone synthesis.

V. References

• Organic Chemistry Portal. (n.d.). Nitrone synthesis by C-N-Coupling. Retrieved from [Link]

• Uchida, T., & Tsubata, K. (2012). Exploration and Development of Nitrone Chemistry. Chemical and Pharmaceutical Bulletin, 60(3), 287-313. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the 1,3-dipolar cycloaddition of nitrone 6 with.... Retrieved from [Link]

• Wang, Y., et al. (2020). Enantioselective Synthesis of Cyclic Nitrones and Oxime Ethers by Chemoselective Allylic Alkylation of Oximes. Journal of the American Chemical Society, 142(18), 8344–8350. Retrieved from [Link]

• Ferreira, M. J., et al. (2021). Nitrones: Comprehensive Review on Synthesis and Applications. Molecules, 26(15), 4433. Retrieved from [Link]

• Chen, J. R., et al. (2009). Reaction pathways of hydroxylamine decomposition in the presence of acid/base. Journal of Hazardous Materials, 165(1-3), 544-551. Retrieved from [Link]

• Mukaiyama, T., et al. (2005). A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t-butylbenzenesulfinimidoyl chloride. Arkivoc, 2005(10), 58-65. Retrieved from [Link]

• Kim, M., et al. (2021). Synthesis of Hydroxylammonium Nitrate and Its Decomposition over Metal Oxide/Honeycomb Catalysts. Catalysts, 11(11), 1364. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Hydroxylammonium Nitrate and Its Decomposition over Metal Oxide/Honeycomb Catalysts. Retrieved from [Link]

• Bode, J. W., et al. (2010). Nitrone protecting groups for enantiopure N-hydroxyamino acids: synthesis of N-terminal peptide hydroxylamines for chemoselective ligations. Organic Letters, 12(15), 3432–3435. Retrieved from [Link]

• Matassini, C., & Cardona, F. (2017). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Practical Stoichiometric Oxidants. Chimia, 71(10), 655-662. Retrieved from [Link]

• Gierczyk, B., et al. (2022). Phosphorylated Nitrones—Synthesis and Applications. Molecules, 27(4), 1333. Retrieved from [Link]

• Wang, X., et al. (2024). Synthesis of Hydroxylamine via Ketone-Mediated Nitrate Electroreduction. Journal of the American Chemical Society, 146(16), 11286–11294. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Retrieved from [Link]

• National Institutes of Health. (n.d.). The partial characterization of purified nitrite reductase and hydroxylamine oxidase from Nitrosomonas europaea. Retrieved from [Link]

• Google Patents. (n.d.). Method for purifying hydroxylamine hydrochloride. Retrieved from

• PubMed. (n.d.). Revealing the combined effect of hydroxylamine and hydrazine on nitrogen removal performance of completely autotrophic nitrogen removal over nitrite (CANON) process. Retrieved from [Link]

Sources

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. chimia.ch [chimia.ch]
• 7. arkat-usa.org [arkat-usa.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: N-(tert-Butyl)hydroxylamine Acetate Purification

Welcome to the technical support center for the purification of N-(tert-Butyl)hydroxylamine acetate (TBHA). This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues encountered during the purification of this versatile synthetic intermediate. We will move beyond simple protocols to explain the scientific rationale behind each step, ensuring you can adapt and optimize the procedures for your specific needs.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities in my crude N-(tert-Butyl)hydroxylamine acetate and what is their origin?

The nature of impurities is intrinsically linked to the synthetic route employed. Common synthesis pathways, such as the reaction of N-tert-butylhydroxylamine with acetic acid or the treatment of its hydrochloride salt with a base and acetic acid, can introduce several classes of contaminants.[1][2]

• Unreacted Starting Materials: Residual N-tert-butylhydroxylamine hydrochloride, sodium acetate, or excess acetic acid are common.

• Inorganic Salts: Salts like sodium chloride or sodium acetate are often generated, particularly if the synthesis involves neutralization steps or starts from the hydrochloride salt of N-tert-butylhydroxylamine.[1][2]

• Residual Solvents: Solvents used during the synthesis and workup, such as ethyl acetate, toluene, or water, may remain in the crude product.[1][2]

• Side-Reaction Products: Oxidation of the hydroxylamine moiety or other side reactions can lead to colored impurities. The crude product is often described as a dark red-brown or yellowish oil/solid.[1][2]

• Decomposition Products: Although the acetate salt is significantly more thermally stable than its hydrochloride counterpart, prolonged exposure to high temperatures can cause degradation.[2]

Q2: My crude product is an oily solid. What is the most effective initial purification step?

For crude TBHA, which is often isolated after an aqueous workup, the first and most critical step is a liquid-liquid extraction. This technique leverages the advantageous ability of N-(tert-Butyl)hydroxylamine acetate to be partitioned from an aqueous phase into an organic solvent like ethyl acetate.[1][2] This step is highly effective for removing water-soluble inorganic salts (e.g., NaCl, sodium acetate) which are common byproducts.

Q3: For achieving high purity, should I choose recrystallization or vacuum distillation?

Both are excellent, validated methods for purifying TBHA, and the choice depends on your scale, available equipment, and the nature of the primary impurities.[1]

• Recrystallization: This is often the most accessible and effective method for removing colored impurities and slightly more or less polar contaminants. It is highly scalable and avoids thermal stress on the compound. Toluene and ethyl acetate are excellent solvent choices.[1][2]

• Vacuum Distillation: This method is surprisingly effective for TBHA and is particularly useful for removing non-volatile impurities (like residual salts or baseline material) and some colored compounds.[1] It is ideal for moderate scales where a very high purity is required. However, it requires careful temperature control to prevent thermal decomposition, even under reduced pressure.

Q4: How can I confidently assess the purity of my final product?

A multi-pronged analytical approach is recommended for a comprehensive purity assessment.

• Melting Point: Pure N-(tert-Butyl)hydroxylamine acetate has a reported melting point of 65-69 °C.[3][4] A sharp melting range within this window is a strong indicator of high purity.

• NMR Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the structure and detect organic impurities. The characteristic peaks for the tert-butyl group (singlet around 1.2 ppm) and the acetate methyl group (singlet around 1.9 ppm) should be clean and integrate correctly.[1][2]

• Chromatography (HPLC/GC): A reverse-phase HPLC method can provide quantitative purity data.[5] Gas chromatography (GC) has also been used to monitor reaction progress and can be adapted for purity analysis.[2]

Q5: My final product is off-white or yellowish. How can I improve the color?

A persistent yellow or brown hue typically indicates the presence of minor, highly conjugated impurities, likely arising from oxidation.

• Second Recrystallization: Perform a second recrystallization, potentially with a different solvent system (e.g., if the first was in ethyl acetate, try toluene).

• Charcoal Treatment: During the recrystallization process, after dissolving the crude product in the hot solvent, add a small amount (1-2% by weight) of activated charcoal. Hold the solution at temperature for 5-10 minutes, then perform a hot filtration through a pad of celite to remove the charcoal before allowing the solution to cool. This is highly effective at adsorbing colored impurities.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Problem: Oiling Out During Recrystallization

• Symptom: Upon cooling your hot solvent mixture, the product separates as a liquid layer (an oil) instead of forming solid crystals.

• Causality: This occurs when the solubility of the compound at a given temperature is still too high, or the cooling rate is too fast, preventing the molecules from aligning into a crystal lattice. Essentially, the compound "crashes out" of the solution above its melting point.

• Solutions:

  • Re-heat and Dilute: Warm the mixture to re-dissolve the oil, then add more of the same solvent (10-20% increments) to decrease the concentration.

  • Slow Cooling: Allow the flask to cool slowly to room temperature on the benchtop, then transfer it to an ice bath. Rapid cooling (e.g., plunging a hot flask directly into ice) promotes oiling out.

  • Induce Crystallization: If the solution is supersaturated but reluctant to crystallize, scratch the inside of the flask below the solvent line with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.

  • Change Solvent System: If the problem persists, the chosen solvent may be unsuitable. A common alternative is a two-solvent system. Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble, like ethyl acetate) and slowly add a "poor" solvent (in which it is sparingly soluble, like hexanes) at an elevated temperature until turbidity persists. Then, clarify by adding a drop of the good solvent and allow to cool slowly.

Problem: Low Yield After Purification

• Symptom: The mass of the recovered pure product is significantly lower than expected.

• Causality: Product loss can occur at multiple stages, from incomplete extraction to using an inappropriate amount of recrystallization solvent.

• Solutions:

  • Extraction Workup: Ensure the aqueous layer is extracted multiple times (e.g., 3x with ethyl acetate) during the initial workup to maximize recovery from the aqueous phase.

  • Recrystallization Solvent Volume: Using too much solvent during recrystallization will result in a significant portion of your product remaining in the mother liquor upon cooling. Aim for a volume that just dissolves the compound at the solvent's boiling point.

  • Recover from Mother Liquor: After filtering your crystals, concentrate the filtrate (mother liquor) by about 75% and cool it again to recover a second crop of crystals. Note that this second crop may be of slightly lower purity.

  • Transfer Losses: Be meticulous during transfers between flasks and on the filter funnel. Wash all glassware and the filtered crystal cake with a small amount of ice-cold recrystallization solvent to recover adhering product without dissolving it significantly.

Experimental Protocols & Workflows

Purification Workflow Overview

Caption: General purification workflow for N-(tert-Butyl)hydroxylamine acetate.

Troubleshooting Logic for Recrystallization

Caption: Decision tree for troubleshooting oiling out during recrystallization.

Protocol 1: Recrystallization from Toluene

This protocol is designed for purifying crude TBHA that has already undergone an initial extractive workup to remove inorganic salts.

• Dissolution: Place the crude N-(tert-Butyl)hydroxylamine acetate (e.g., 10.0 g) into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of toluene (start with ~15-20 mL).

• Heating: Gently heat the mixture on a hot plate with stirring. Add more toluene in small portions until all the solid has just dissolved at a near-boiling temperature. Causality: Using the minimum amount of hot solvent is crucial for maximizing yield, as it ensures the solution becomes supersaturated upon cooling.

• Cooling (Crystallization): Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Crystal formation should be observed. For maximum recovery, subsequently place the flask in an ice-water bath for at least 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystal cake with a small amount of ice-cold toluene or hexanes to remove any remaining soluble impurities from the crystal surfaces. Causality: Using cold solvent prevents the desired product from dissolving during the wash.

• Drying: Dry the crystals under vacuum to a constant weight. The resulting product should be a white to off-white crystalline solid.

Solvent Selection Data

Solvent	Boiling Point (°C)	Characteristics for TBHA Purification
Toluene	111	Excellent choice. Good solubility differential between hot and cold.[1][2]
Ethyl Acetate	77	Very effective. Lower boiling point makes for easier removal.[1][2]
Hexanes/EtOAc	Variable	A good two-solvent system for when single solvents fail.

References

• Syngenta Limited (2003). Salts of N-tert-butylhydroxylamine. U.S.

• SIELC Technologies (2018). tert-Butylhydroxylamine acetate. [Link]

• ZENECA Limited (2001). A new type of N-tert-butyl hydroxylamine salt.

• MySkinRecipes. N-(tert-Butyl)hydroxylamine acetate. Product Page. [Link]

Sources

• 1. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 2. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 3. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 4. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 5. tert-Butylhydroxylamine acetate | SIELC Technologies [sielc.com]

Strategies to increase the shelf-life of N-(tert-Butyl)hydroxylamine acetate

Welcome to the technical support guide for N-(tert-Butyl)hydroxylamine acetate (NtBuHA acetate). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth strategies for maximizing the shelf-life and experimental success of this versatile reagent. As a stable salt form of N-(tert-Butyl)hydroxylamine, NtBuHA acetate offers significant advantages in handling and storage over its free base counterpart[1][2][3]. However, like all hydroxylamine derivatives, its stability is not absolute. This guide provides FAQs and troubleshooting workflows to address common challenges and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and stability of N-(tert-Butyl)hydroxylamine acetate.

Q1: What are the optimal long-term storage conditions for N-(tert-Butyl)hydroxylamine acetate?

A1: Proper storage is the most critical factor in maximizing the shelf-life of NtBuHA acetate. The compound is a solid with a melting point between 65-69°C[4][5][6]. To prevent degradation, it must be stored under controlled conditions.

Parameter	Recommended Condition	Rationale
Temperature	2–8°C	Refrigeration slows down potential decomposition pathways.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation, a primary degradation route for hydroxylamines[7][8].
Container	Tightly Sealed	Prevents exposure to atmospheric moisture and oxygen. The compound can be hygroscopic[9].
Location	Cool, Dry, Well-Ventilated	Protects against environmental extremes and ensures safety[10].

Source: Compiled from multiple supplier recommendations.[5][7][11]

Q2: Why is the acetate salt more stable than the N-(tert-Butyl)hydroxylamine free base?

A2: The free base, N-(tert-Butyl)hydroxylamine, is a viscous liquid that is known to be unstable and highly susceptible to atmospheric oxidation[2][8][12]. The formation of the acetate salt provides significant stability for two key reasons:

• Physical Form: NtBuHA acetate is a crystalline solid, which is inherently easier to handle, weigh, and store compared to the liquid free base[1][2]. This solid form reduces volatility and susceptibility to airborne reactants.

• Chemical Stability: The salt formation effectively "protects" the hydroxylamine moiety, making it less prone to the rapid oxidation that can affect the free base[3]. It has been noted that this salt formation is an advantageous method for storing N-alkyl hydroxylamines[2].

Q3: What are the primary drivers of degradation for hydroxylamine compounds?

A3: The degradation of hydroxylamines is well-documented. The primary pathways are initiated by factors that are common in a laboratory environment. Understanding these can help in designing robust experimental protocols. The decomposition is accelerated by:

• High pH: Basic conditions can liberate the less stable free base from the salt, increasing degradation rates.

• Oxidation: As a derivative of hydroxylamine, NtBuHA acetate can be oxidized. This is a significant concern for the free base[8].

• Multivalent Metal Cations: Trace amounts of metal ions, such as Fe(II) and Cu(II), can catalytically accelerate the decomposition of hydroxylamine solutions, which typically involves an internal oxidation-reduction reaction to form ammonia and nitrogen oxides[13][14].

Below is a diagram illustrating the key factors that can negatively impact the stability of NtBuHA acetate.

Caption: Key environmental factors contributing to the degradation of NtBuHA acetate.

Q4: What materials or chemical classes are incompatible with NtBuHA acetate?

A4: To prevent hazardous reactions and maintain the integrity of the reagent, avoid contact with strong oxidizing agents[7][9]. Additionally, exposure to strong bases should be avoided as this will generate the unstable free base. Given the catalytic effect of metal ions on hydroxylamine decomposition, it is prudent to avoid unnecessary contact with metal spatulas or containers, especially if preparing solutions[13][14].

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving issues that may arise from the potential degradation of N-(tert-Butyl)hydroxylamine acetate.

Observed Issue	Potential Cause Related to Stability	Recommended Action & Troubleshooting Steps
Low or inconsistent reaction yields.	The reagent has partially degraded, reducing the concentration of the active compound.	1. Verify Purity: Use a fresh, unopened container of NtBuHA acetate for a control experiment. 2. Review Storage: Confirm that your storage conditions align with the 2-8°C, inert atmosphere recommendation. Check container seals for integrity. 3. Check Handling: Ensure the reagent is brought to room temperature under an inert atmosphere before opening to prevent condensation. Minimize exposure to air during weighing.
Formation of unexpected byproducts.	Degradation products of NtBuHA acetate are participating in side reactions.	1. Analyze Byproducts: If possible, use analytical techniques (LC-MS, NMR) to identify the structure of the byproducts. Atmospheric oxidation can lead to various oxidized species. 2. Isolate the Variable: Run the reaction with a new batch of NtBuHA acetate. If the byproducts disappear, the original stock has likely degraded. 3. Purify Reagent: While not ideal, recrystallization from a suitable solvent like toluene or ethyl acetate could purify a partially degraded batch, though using a fresh supply is strongly recommended[2][3].
Solid reagent appears clumped, discolored, or oily.	The reagent has absorbed moisture or has begun to melt and decompose due to improper storage.	1. Do Not Use: Any significant change in the physical appearance of the solid is a strong indicator of degradation. The material should be discarded according to your institution's safety protocols. 2. Audit Storage Protocol: Investigate the storage location for temperature fluctuations or potential sources of moisture. Ensure containers are sealed properly immediately after use.

Troubleshooting Workflow Diagram

If you suspect reagent degradation is impacting your experiments, follow this logical workflow to diagnose the issue.

Sources

• 1. benchchem.com [benchchem.com]
• 2. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 3. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 4. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 5. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 6. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. reddit.com [reddit.com]
• 9. fishersci.com [fishersci.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. US5808150A - Stabilization of hydroxylamine solutions - Google Patents [patents.google.com]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Reference Data & Comparative Studies

A Researcher's Guide to Nitrogen Nucleophiles: A Comparative Analysis of N-(tert-Butyl)hydroxylamine Acetate and Hydroxylamine Hydrochloride in Synthesis

In the landscape of modern organic synthesis, the choice of reagent is paramount, dictating not only the outcome of a reaction but also its efficiency, scalability, and safety. Among the myriad of nitrogen nucleophiles, hydroxylamine and its derivatives are fundamental building blocks. This guide provides an in-depth, data-supported comparison between two commonly employed reagents: the sterically unhindered workhorse, hydroxylamine hydrochloride (NH₂OH·HCl), and its sterically demanding counterpart, N-(tert-Butyl)hydroxylamine, specifically focusing on its advantageous acetate salt form ((CH₃)₃CNHOH·CH₃CO₂H).

This analysis moves beyond a simple cataloging of properties to explore the causal relationships between structure, reactivity, and application. We will delve into the mechanistic nuances that govern their differential performance, providing researchers, chemists, and drug development professionals with the field-proven insights necessary to make informed decisions in their synthetic endeavors.

Physicochemical Properties: More Than Just a Salt

The initial choice between these reagents often begins with their physical properties, which directly impact handling, storage, and reaction setup. While both are salts used to stabilize the reactive free hydroxylamine base, their characteristics are markedly different.

Hydroxylamine hydrochloride is a simple, inorganic crystalline solid.[1][2] In contrast, N-(tert-Butyl)hydroxylamine acetate is an organic salt, a distinction that confers significant practical advantages. It was surprisingly found that N-tert-butylhydroxylamine forms stable, crystalline salts with lower carboxylic acids like acetic acid.[3][4] This acetate salt exhibits lower hygroscopicity compared to its hydrochloride counterpart and, crucially, is more readily soluble in organic solvents.[3][4] This enhanced organic solubility allows for broader solvent selection and can facilitate homogeneous reaction conditions where hydroxylamine hydrochloride might require biphasic systems or less ideal polar solvents.

Property	Hydroxylamine Hydrochloride	N-(tert-Butyl)hydroxylamine Acetate	Rationale & Implications
Formula	NH₂OH·HCl	C₆H₁₅NO₃	The presence of the bulky tert-butyl group is the key structural differentiator.
Molecular Weight	69.49 g/mol [1]	149.19 g/mol [5][6]	Affects stoichiometry calculations.
Appearance	White crystalline solid[1][7]	White solid	Both are solids, simplifying weighing and handling versus the free bases.
Melting Point	~155-157 °C (decomposes)[1]	65-69 °C[5][6]	The lower melting point of the acetate salt is typical for organic salts.
Solubility	Soluble in water, ethanol, glycerol[2]	Soluble in organic solvents like ethyl acetate[3]	Key Advantage: The acetate's organic solubility allows for a wider range of reaction solvents and simplifies workup by enabling extraction into an organic phase.[3]
Stability/Handling	Hygroscopic; heating above 115 °C may cause explosion[8]	Less hygroscopic than its HCl salt; more thermally stable[4]	Key Advantage: The acetate salt offers superior handling and safety, especially concerning moisture sensitivity and thermal stability.[4]

The Decisive Factor: Steric Hindrance and Product Divergence

The fundamental difference in the synthetic utility of these two reagents stems from the tert-butyl group. This bulky substituent dramatically alters the steric environment around the nucleophilic nitrogen, leading to distinct product classes from the same electrophilic partner.

// Explanations exp1 [label="Forms a C=N-OH bond.\nUsed for purification, cleavage,\nor as a synthetic intermediate.", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; exp2 [label="Forms a C=N⁺(O⁻)-R bond.\nA stable 1,3-dipole used in\ncycloaddition reactions.", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

Oxime -> exp1 [style=dashed, arrowhead=none]; Nitrone -> exp2 [style=dashed, arrowhead=none]; } Figure 1: Divergent reaction pathways of a carbonyl compound with Hydroxylamine HCl versus N-(tert-Butyl)hydroxylamine Acetate.

• Hydroxylamine Hydrochloride: As an unsubstituted hydroxylamine, it reacts with aldehydes and ketones to form oximes .[9][10] This reaction is a cornerstone of organic chemistry, used for protecting carbonyl groups, preparing amides via the Beckmann rearrangement, or in bioconjugation strategies. The reaction requires a weak base to neutralize the HCl and liberate the free hydroxylamine nucleophile.[8]

• N-(tert-Butyl)hydroxylamine Acetate: The presence of the N-alkyl (tert-butyl) group means that condensation with a carbonyl compound yields a nitrone .[11] Specifically, it forms N-tert-butyl nitrones. These molecules are not mere carbonyl derivatives; they are highly valuable 1,3-dipoles.[12] Their primary application is in 1,3-dipolar cycloaddition reactions to form five-membered heterocyclic rings like isoxazolidines, a transformation critical in the synthesis of complex natural products and pharmaceuticals.[13][14]

Application in Synthesis: A Tale of Two Chemistries

A. Nitrone Synthesis for Cycloadditions

For a researcher aiming to construct heterocyclic systems, N-(tert-Butyl)hydroxylamine is the unequivocal choice. The N-tert-butyl nitrones it forms are particularly useful due to their stability and predictable reactivity in cycloaddition reactions.

Experimental Causality: The choice of the acetate salt over the hydrochloride is strategic. Its solubility in common organic solvents like THF or t-BuOH simplifies the reaction setup, often allowing for milder, homogeneous conditions that can improve yields and reduce side products.[13] Thermal conditions are often sufficient to drive the condensation, avoiding the need for strong acid or base catalysts that could compromise sensitive functional groups elsewhere in the molecule.[13]

Representative Protocol: Synthesis of an N-tert-Butyl Nitrone

Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add the desired aldehyde (1.0 equivalent), N-(tert-Butyl)hydroxylamine acetate (1.1 equivalents), and a suitable solvent (e.g., toluene).

• Reaction Execution: Heat the mixture to reflux. The azeotropic removal of water drives the equilibrium towards the nitrone product.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the starting aldehyde is consumed, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The resulting crude nitrone can be purified by silica gel column chromatography or recrystallization to yield the final product.

B. Hydroxamic Acid and Oxime Synthesis

When the goal is the synthesis of hydroxamic acids—potent metal chelators and enzyme inhibitors—or simple oximes, hydroxylamine hydrochloride is the more direct and economical reagent.[1]

Experimental Causality: The synthesis of hydroxamic acids from esters or acyl chlorides requires a potent, unhindered N-nucleophile.[15][16] Hydroxylamine fits this role perfectly. The reaction is typically performed by generating free hydroxylamine in situ from its hydrochloride salt using a strong base like sodium methoxide or potassium hydroxide in a polar solvent like methanol.[15][17] An excess of the hydroxylamine reagent is often used to drive the reaction to completion.[15] While N-substituted hydroxylamines can, in principle, form N-substituted hydroxamic acids, the significant steric bulk of the tert-butyl group would drastically slow the rate of nucleophilic attack on the carbonyl carbon, making it an inefficient choice for this transformation.

Representative Protocol: Synthesis of a Hydroxamic Acid from a Methyl Ester

Methodology:

• Preparation of Free Hydroxylamine: In a flask under an inert atmosphere (e.g., Argon), suspend hydroxylamine hydrochloride (NH₂OH·HCl, ~4.0 equivalents) in methanol. Cool the suspension in an ice bath.

• Base Addition: Slowly add a solution of a strong base, such as 25% sodium methoxide in methanol (~4.0 equivalents), to the suspension. Stir for 15-30 minutes. A precipitate of sodium chloride will form.

• Substrate Addition: Add the methyl ester substrate (1.0 equivalent) to the reaction mixture.

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the disappearance of the starting ester by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Re-dissolve the residue in water and acidify with a dilute acid (e.g., 1N HCl) to a pH of ~7-8, which often causes the hydroxamic acid product to precipitate.

• Purification: Collect the solid product by filtration, wash with cold water, and dry under vacuum. Further purification can be achieved by recrystallization.

Conclusion: Selecting the Right Tool for the Job

The choice between N-(tert-Butyl)hydroxylamine acetate and hydroxylamine hydrochloride is not a matter of superiority, but of synthetic intent. They are distinct tools for fundamentally different chemical transformations.

• Choose Hydroxylamine Hydrochloride when:

  • The synthetic target is a primary oxime or hydroxamic acid .[2][9]

  • The reaction requires a small, potent, and unhindered nitrogen nucleophile.

  • Cost-effectiveness is a primary consideration for a large-scale synthesis.

• Choose N-(tert-Butyl)hydroxylamine Acetate when:

  • The synthetic target is an N-tert-butyl nitrone .[11]

  • The subsequent step involves a 1,3-dipolar cycloaddition reaction .

  • Superior handling properties, thermal stability, and solubility in organic solvents are desired to simplify the experimental procedure and improve reaction control.[3][4]

By understanding the steric and electronic properties that differentiate these two reagents, researchers can harness their unique reactivities to build molecular complexity with greater precision and efficiency.

References

• Ataman Kimya. (n.d.). HYDROXYLAMINE HCL. Retrieved from Ataman Kimya website. [Link]

• National Center for Biotechnology Information. (n.d.). Methods for Hydroxamic Acid Synthesis. PubMed Central. [Link]

• DC Fine Chemicals. (2024, March 29). Hydroxylamine hydrochloride: Discover its potential with DC Fine Chemicals. Retrieved from DC Fine Chemicals website. [Link]

• European Journal of Chemistry. (2024). Methods for synthesizing hydroxamic acids and their metal complexes. [Link]

• Wikipedia. (n.d.). Hydroxylammonium chloride. Retrieved from Wikipedia. [Link]

• MySkinRecipes. (n.d.). N-(tert-Butyl)hydroxylamine acetate. Retrieved from MySkinRecipes website. [Link]

• Organic Chemistry Portal. (n.d.). Nitrone synthesis by C=N-Coupling. Retrieved from Organic Chemistry Portal website. [Link]

• Wikipedia. (n.d.). Hydroxylamine. Retrieved from Wikipedia. [Link]

• ACS Omega. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. [Link]

• Orchid Chemical Supplies Ltd. (2025, August 29). What are the differences in the reaction of hydroxylamine and HCl in different concentrations of HCl?. Retrieved from Orchid Chemical Supplies Ltd. blog. [Link]

• Google Patents. (n.d.). CN103922968B - Preparation method of hydroxamic acid or hydroxamic acid salt.

• MDPI. (n.d.). Homo-Tris-Nitrones Derived from α-Phenyl-N-tert-butylnitrone: Synthesis, Neuroprotection and Antioxidant Properties. Retrieved from MDPI website. [Link]

• MDPI. (n.d.). Nitrones: Comprehensive Review on Synthesis and Applications. Retrieved from MDPI website. [Link]

• Google Patents. (n.d.). US6512143B1 - Salts of N-tert-butylhydroxylamine.

• Journal of Advanced Scientific Research. (2022). Synthesis and Characterization of Some New Nitrones Derivatives and Screening their Biological Activities. [Link]

• Google Patents. (n.d.). CN1309632A - A new type of N-tert-butyl hydroxylamine salt.

Sources

• 1. chemiis.com [chemiis.com]
• 2. Page loading... [guidechem.com]
• 3. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 4. CN1309632A - A new type of N-tert-butyl hydroxylamine salt - Google Patents [patents.google.com]
• 5. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 6. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Hydroxylammonium chloride - Wikipedia [en.wikipedia.org]
• 10. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 14. | Science Journal of University of Zakho [sjuoz.uoz.edu.krd]
• 15. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. eurjchem.com [eurjchem.com]
• 17. CN103922968B - Preparation method of hydroxamic acid or hydroxamic acid salt - Google Patents [patents.google.com]

A Comparative Guide to N-(tert-Butyl)hydroxylamine Acetate as a Specialized Reducing Agent

This guide provides an in-depth comparison of N-(tert-Butyl)hydroxylamine acetate (NtBuHA) with conventional reducing agents. Designed for researchers, scientists, and drug development professionals, our analysis moves beyond simple performance metrics to explore the underlying mechanisms, chemoselectivity, and practical handling considerations that inform experimental design. We will provide supporting data, detailed protocols, and mechanistic diagrams to ground our recommendations in verifiable science.

Introduction to N-(tert-Butyl)hydroxylamine and its Acetate Salt

N-(tert-Butyl)hydroxylamine is an N-alkylated hydroxylamine whose utility in organic synthesis is influenced by its bulky tert-butyl group.[1] While the free base is a viscous liquid, it is often handled as its more stable crystalline acetate salt, N-(tert-Butyl)hydroxylamine acetate (NtBuHA), to improve ease of use and stability.[1][2]

Its primary applications include serving as an intermediate in the synthesis of pharmaceuticals, hydroxamic acids, and nitrones.[1][3] However, its role as a reducing agent and radical scavenger presents unique advantages over traditional reagents.[4][5]

Property	Value	Reference(s)
Molecular Formula	C₆H₁₅NO₃ (Acetate Salt)	[4]
Molecular Weight	149.19 g/mol	[6][7]
Appearance	White to light pink crystalline powder	[1][8]
Melting Point	65-69 °C	[4][6]
CAS Number	253605-31-1	[7]

The Landscape of Conventional Reducing Agents: A Primer

To appreciate the specific niche of NtBuHA, we must first understand the function of common laboratory reducing agents. These are typically classified by their mechanism and reducing power.

• Hydride Donors: This is the most common class, including sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄). They operate by delivering a hydride ion (H⁻) to an electrophilic center, such as a carbonyl carbon. Their reactivity is vastly different; NaBH₄ is a mild agent selective for aldehydes and ketones, while LiAlH₄ is extremely reactive and will reduce almost all polar unsaturated functional groups, including esters and amides.

• Catalytic Hydrogenation: This method uses hydrogen gas (H₂) and a metal catalyst (e.g., Pd, Pt, Ni) to achieve reductions. It is highly effective for a wide range of functional groups, including alkenes, alkynes, and nitro groups, but can sometimes lack chemoselectivity in complex molecules.

• Dissolving Metal Reductions: These involve an alkali metal (like Na) in a liquid ammonia or alcohol solvent, proceeding via single-electron transfer (SET) mechanisms. They are particularly useful for reducing alkynes to trans-alkenes and for the Birch reduction of aromatic rings.

Comparative Analysis: NtBuHA vs. Conventional Reagents

NtBuHA distinguishes itself not as a broad-spectrum reducing agent, but as a specialized tool valued for its mildness, unique reactivity, and role as a radical trap.

Reduction of Nitro Compounds

The reduction of nitro groups to amines is a critical transformation in the synthesis of pharmaceuticals and agrochemicals. NtBuHA is cited as a reagent for this purpose.[4]

Reagent	Typical Conditions	Advantages	Disadvantages
N-(tert-Butyl)hydroxylamine Acetate	Mild conditions, organic solvents	High chemoselectivity possible; avoids high-pressure H₂.	Stoichiometric amounts required; may be less efficient for highly deactivated substrates.
Catalytic Hydrogenation (H₂/Pd-C)	H₂ gas (1 atm to high pressure), alcohol solvent	High efficiency and yield; catalyst can be recycled.	Requires specialized pressure equipment; can be non-selective, reducing other groups (e.g., C=C bonds).
Zinc (Zn) / Acetic Acid (AcOH)	Acidic conditions, room temp to mild heating	Inexpensive and effective.[1][9]	Produces significant metal waste; workup can be complex.[9]

Expert Insight: The choice of NtBuHA for nitro reduction is often driven by the presence of other sensitive functional groups in the molecule. Where catalytic hydrogenation might unintentionally reduce an alkene or deprotect a benzyl group, the milder nature of NtBuHA can provide the desired chemoselectivity. Its primary mechanism in this context often involves single-electron transfer and hydrogen atom transfer, distinct from hydride donation or catalytic pathways.

Radical Scavenging: A Unique Reductive Role

Perhaps the most significant differentiator for NtBuHA is its function as a potent antioxidant and radical scavenger.[5] It is the active decomposition product of the widely used spin-trapping agent α-phenyl-N-tert-butylnitrone (PBN).[1][5] In biological and chemical systems, NtBuHA can terminate radical chain reactions, a form of reduction that traditional hydride donors cannot perform.

The mechanism involves the hydroxylamine being oxidized to a stable nitroxide radical, effectively trapping a reactive radical species.[10][11] This capability is crucial in contexts like inhibiting unwanted oxidation reactions during industrial processing or mitigating oxidative stress in biological studies.[4][5] Hydroxylamines are recognized as effective antioxidants primarily through a hydrogen transfer mechanism from both the N-H and O-H bonds.[12]

Caption: Workflow for selective nitro group reduction.

Detailed Steps:

• Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stir bar, dissolve 4-nitroacetophenone (1.0 eq) in anhydrous ethanol. Add N-(tert-Butyl)hydroxylamine acetate (3.0 eq).

  • Causality: Ethanol is chosen as a polar protic solvent that readily dissolves both the substrate and the reagent. An excess of the reducing agent is used to ensure the reaction proceeds to completion.

• Inert Atmosphere: Flush the flask with nitrogen or argon.

  • Causality: This prevents potential side reactions from atmospheric oxygen, especially at elevated temperatures.

• Heating: Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4-6 hours.

  • Causality: Thermal energy is required to overcome the activation barrier for the reduction. Refluxing ensures a constant, controlled temperature.

• Monitoring: Periodically take aliquots from the reaction mixture and spot them on a TLC plate against the starting material to monitor progress.

  • Causality: TLC provides a rapid, qualitative assessment of the reaction's completion, preventing unnecessary heating that could lead to decomposition.

• Workup: Once the starting material is consumed, cool the flask to room temperature. Slowly add saturated sodium bicarbonate solution until gas evolution ceases.

  • Causality: The bicarbonate neutralizes the acetic acid present from the NtBuHA salt and any acidic byproducts, making the subsequent extraction effective.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

  • Causality: This standard liquid-liquid extraction separates the desired organic product from inorganic salts and water-soluble impurities.

Safety and Handling Comparison

Proper handling is paramount in a research setting. The choice of a reducing agent is often influenced by its safety profile and the available laboratory infrastructure.

Reagent	Flammability	Reactivity with Water	Toxicity	Key Handling Considerations
NtBuHA	Combustible Solid [6]	Stable	Skin/Eye Irritant [6]	Handle in a well-ventilated area; avoid creating dust.
NaBH₄	Flammable Solid	Reacts to produce flammable H₂ gas	Toxic	Store in a dry environment; quench reactions carefully behind a blast shield.
LiAlH₄	Pyrophoric (ignites spontaneously in air)	Reacts violently to produce flammable H₂ gas	Corrosive, causes severe burns	Must be handled under an inert atmosphere; requires specialized training.
H₂ / Catalyst	Extremely Flammable Gas	N/A	Asphyxiant	Requires pressure-rated equipment and proper grounding to prevent static discharge.

Expert Insight: NtBuHA offers a significant safety advantage over LiAlH₄ and, to a lesser extent, NaBH₄. Its stability in air and moderate reactivity with water simplify reaction setup and workup procedures, making it a more accessible reagent for laboratories not equipped to handle pyrophoric or highly water-reactive materials.

Conclusion and Selection Logic

N-(tert-Butyl)hydroxylamine acetate is not a universal replacement for powerful reducing agents like LiAlH₄ or catalytic hydrogenation. Instead, it is a specialized reagent with a distinct and valuable profile.

Choose N-(tert-Butyl)hydroxylamine Acetate when:

• High Chemoselectivity is Required: You need to reduce a nitro group in the presence of other reducible functionalities like ketones, esters, or alkenes.

• Radical Scavenging is the Goal: The primary objective is to inhibit oxidative degradation or terminate radical chain reactions.

• Mild Conditions are Essential: The substrate is sensitive to harsh pH or high temperatures.

• Safety is a Major Concern: The laboratory is not equipped for handling pyrophoric reagents or high-pressure gases.

Caption: Decision tree for selecting a reducing agent.

By understanding its unique mechanistic pathways and safety profile, researchers can leverage N-(tert-Butyl)hydroxylamine acetate as a powerful tool for achieving selective transformations and controlling radical processes where common reducing agents would fail.

References

• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions.
• ChemicalBook. (n.d.). N-tert-butylhydroxylamine synthesis. ChemicalBook.
• BenchChem. (2025). N-tert-Butylhydroxylamine chemical properties and structure. BenchChem.
• Nordmann. (n.d.). N-(tert-Butyl)

• Hill, J., & Crich, D. (2021). Synthesis of O-tert-Butyl-N,N-disubstituted Hydroxylamines by N–O Bond Formation. Organic Letters, 23, 6337-6341. [Link]

• MySkinRecipes. (n.d.). N-(tert-Butyl)
• Organic Chemistry Portal. (n.d.).
• Chemsrc. (1991). Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions. Chemsrc.
• Google Patents. (n.d.). US6512143B1 - Salts of N-tert-butylhydroxylamine.
• Sigma-Aldrich. (n.d.). N-(tert-Butyl)
• Santa Cruz Biotechnology. (n.d.). N-(tert-Butyl)
• MoreLife. (2006). Research Chemicals - N-tert-butyl Hydroxylamine. MoreLife.
• RSC Publishing. (n.d.). Revisiting the radical trapping activity of N–H and O–H in N-phenylhydroxylamine: a DFT study. Physical Chemistry Chemical Physics.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 4. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 5. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 6. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. scbt.com [scbt.com]
• 8. tert-Butyl N-hydroxycarbamate | 36016-38-3 [chemicalbook.com]
• 9. N-tert-butylhydroxylamine synthesis - chemicalbook [chemicalbook.com]
• 10. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 标题：Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions.【化源网】 [chemsrc.com]
• 12. Revisiting the radical trapping activity of N–H and O–H in N-phenylhydroxylamine: a DFT study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Alternative reagents to N-(tert-Butyl)hydroxylamine acetate for nitrone synthesis

An Application Scientist's Guide to Nitrone Synthesis: Evaluating Alternatives to N-(tert-Butyl)hydroxylamine Acetate

Introduction: The Enduring Utility of Nitrones

Nitrones are remarkable 1,3-dipolar species that serve as powerful intermediates in modern organic synthesis. Their primary application lies in [3+2] cycloaddition reactions to form a variety of nitrogen-containing heterocycles, such as isoxazolidines, which are prevalent scaffolds in numerous natural products and biologically active molecules[1]. The condensation of an N-substituted hydroxylamine with an aldehyde or ketone is the most direct and common method for nitrone synthesis[2][3]. For years, N-(tert-Butyl)hydroxylamine and its salts have been workhorse reagents in this field. However, factors such as substrate scope, stability, and the specific electronic properties of the desired nitrone often necessitate the exploration of alternative reagents.

This guide provides a comparative analysis of viable alternatives to N-(tert-Butyl)hydroxylamine acetate, offering researchers, scientists, and drug development professionals the data and protocols needed to make informed decisions for their synthetic challenges. We will delve into the practical aspects of using different N-alkyl and N-aryl hydroxylamines, as well as in situ generation techniques that circumvent the need for isolating potentially unstable hydroxylamine intermediates.

Core Synthesis Pathway: The Carbonyl-Hydroxylamine Condensation

The fundamental reaction for nitrone synthesis involves the nucleophilic addition of an N-substituted hydroxylamine to a carbonyl compound, forming a tetrahedral carbinolamine intermediate. This is followed by a dehydration step to yield the final nitrone product[1]. The efficiency of this process is contingent on the nucleophilicity of the hydroxylamine and the electrophilicity of the carbonyl partner.

Caption: General Mechanism of Nitrone Formation.

Alternative Reagents: A Comparative Overview

The choice of an N-substituted hydroxylamine reagent is critical and depends on the desired N-substituent on the final nitrone, which in turn influences its stability and reactivity in subsequent transformations.

Alternative N-Alkylhydroxylamines

While N-tert-butylhydroxylamine is common, other alkyl-substituted hydroxylamines offer different steric and electronic profiles. They are typically supplied as hydrochloride salts for improved stability and require neutralization in situ to liberate the free, nucleophilic hydroxylamine[1][4].

• N-Methylhydroxylamine Hydrochloride (CH₃NHOH·HCl): This is a widely used reagent for generating N-methyl nitrones, which are valuable precursors for synthesizing various heterocyclic compounds[1]. It is commercially available and can be prepared by the electrochemical reduction of nitromethane[4]. The free base is liberated using a suitable base like sodium methoxide or sodium carbonate[1][5].

• N-Benzylhydroxylamine Hydrochloride (BnNHOH·HCl): This reagent is crucial for synthesizing N-benzyl nitrones, which are key intermediates in the synthesis of complex molecules, including the antiplatelet drug Ticagrelor[6][7]. Its synthesis can be achieved from benzylamine or via the reduction of benzaldehyde oxime[6][7].

N-Arylhydroxylamines

N-Arylhydroxylamines, such as N-phenylhydroxylamine, are used to synthesize N-aryl nitrones. These reagents are often less stable than their alkyl counterparts and can be prone to rearrangement (e.g., the Bamberger rearrangement) or oxidation[8]. Consequently, they are frequently prepared and used immediately.

• N-Phenylhydroxylamine (PhNHOH): This compound can be prepared by the reduction of nitrobenzene with zinc dust in the presence of ammonium chloride[8][9][10]. It readily condenses with aldehydes to form diphenylnitrone and other N-phenyl nitrones, which are well-known 1,3-dipolar compounds[8].

In Situ Generation of Hydroxylamines

To overcome the instability of certain hydroxylamines, particularly N-aryl derivatives, in situ generation methods are highly effective. These one-pot procedures generate the hydroxylamine, which is immediately trapped by a carbonyl compound present in the reaction mixture.

• Reduction of Nitro Compounds: A powerful method involves the controlled reduction of a nitro compound to the corresponding hydroxylamine, which then condenses with an aldehyde[11][12]. Common reducing agents include zinc dust with ammonium chloride or tin(II) chloride[9][12]. This approach is particularly useful for creating biaryl nitrones from nitroaromatic compounds[11][12].

• Oxidation of Secondary Amines: The oxidation of secondary amines provides another route to nitrones, often proceeding through an intermediate N,N-disubstituted hydroxylamine[2][3]. Oxidants like hydrogen peroxide with a sodium tungstate catalyst or Oxone can be employed for this transformation under mild conditions[11][13].

Other Reagents

• Hydroxylamine-O-sulfonic acid (HOSA): While HOSA is a versatile reagent for amination, its reaction with aldehydes typically leads to nitriles via the elimination of sulfuric acid from an intermediate oxime-O-sulfonic acid[14][15]. It is generally not a direct reagent for nitrone synthesis but is important in related transformations of carbonyl compounds.

Data Summary: Performance Comparison of Hydroxylamine Reagents

Reagent/Method	N-Substituent	Stability	Typical Base/Conditions	Advantages	Disadvantages	Representative Yields
N-Methylhydroxylamine HCl	Methyl	High (as salt)	NaOMe, Na₂CO₃[1]	Commercially available, reliable for N-methyl nitrones.	Requires in situ neutralization.	Good to Excellent (80-98%)[16][17]
N-Benzylhydroxylamine HCl	Benzyl	High (as salt)	Basic conditions, MgSO₄[17]	Key for specific drug intermediates, stable precursor.	Requires multi-step synthesis or purchase[6][7].	Good to Excellent (72-89%)[6][17]
N-Phenylhydroxylamine	Phenyl	Low (free base)	None (direct condensation)	Access to N-aryl nitrones.	Unstable, prone to rearrangement/oxidation, often made fresh[8].	Varies, generally good if used immediately.
In situ (Nitro Reduction)	Aryl, Alkyl	N/A (transient)	Zn/NH₄Cl, SnCl₂[11]	One-pot, avoids isolating unstable hydroxylamines.	Requires careful control of reduction to avoid over-reduction to amines.	Good to Excellent (up to 99%)[10][11]
In situ (Amine Oxidation)	Disubstituted	N/A (transient)	H₂O₂/Na₂WO₄, Oxone[11][13]	Direct, metal-free options available.	Regioselectivity can be an issue with unsymmetrical amines[3].	Good to Excellent (85-96%)[3]

Experimental Protocols & Workflows

The following protocols represent common and reliable methods for nitrone synthesis using alternative reagents.

Workflow Comparison: Direct Condensation vs. In Situ Generation

Caption: Comparison of direct vs. in situ nitrone synthesis workflows.

Protocol 1: Synthesis of an N-Methyl Nitrone using N-Methylhydroxylamine Hydrochloride

This protocol is adapted from procedures for generating free N-methylhydroxylamine for subsequent reaction[1][5].

Objective: To synthesize an N-methyl nitrone from a generic aldehyde.

Materials:

• Aldehyde (1.0 eq.)

• N-Methylhydroxylamine hydrochloride (1.5 eq.)

• Sodium Methoxide (NaOMe) (1.5 eq.)

• Methanol (anhydrous)

• Toluene (anhydrous)

• Diethyl ether or Ethyl acetate

• 10% Hydrochloric acid

• 30% Aqueous potassium hydroxide

Procedure:

• Preparation of Free N-Methylhydroxylamine:

  • In a flask, dissolve N-methylhydroxylamine hydrochloride (0.28 mol) in methanol (40 mL) and cool the solution in an ice bath.

  • Slowly add sodium methoxide (0.282 mol). A precipitate of sodium chloride will form.

  • Remove the cooling bath and stir the mixture at room temperature for 15 minutes[5].

  • Filter the mixture through a sintered glass funnel to remove the NaCl precipitate. Wash the filter cake with a small amount of fresh methanol[1][5].

  • Combine the filtrate with toluene (150 mL). This solution contains the free N-methylhydroxylamine.

• Nitrone Formation:

  • In a separate reaction vessel equipped with a reflux condenser and dropping funnel, bring a solution of the aldehyde (e.g., 0.1 mol) in toluene to reflux.

  • Add the N-methylhydroxylamine solution dropwise to the refluxing aldehyde solution over 2-3 hours[5].

  • Continue refluxing for an additional 3 hours after the addition is complete.

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Extract the product into the aqueous phase with three portions of 10% hydrochloric acid[5].

  • Combine the acidic aqueous extracts and adjust the pH to >12 by slowly adding 30% aqueous potassium hydroxide.

  • Extract the basic aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure to yield the crude nitrone product.

Causality and Trustworthiness: The initial liberation of the free hydroxylamine from its stable hydrochloride salt is a critical step, as the salt itself is not nucleophilic. The filtration of NaCl removes inorganic byproducts that could interfere with the reaction[1][5]. The dropwise addition to a refluxing solution helps drive the dehydration equilibrium towards the nitrone product[5]. The acid-base work-up procedure is a classic method for purifying amine-like products by leveraging their solubility changes with pH.

Protocol 2: One-Pot Synthesis of an N-Aryl Nitrone via Nitroarene Reduction

This protocol is a generalized procedure based on the in situ trapping of arylhydroxylamines[9][11][12].

Objective: To synthesize an N-aryl-C-aryl nitrone from a nitroarene and a benzaldehyde derivative.

Materials:

• Nitroarene (e.g., nitrobenzene, 1.0 eq.)

• Aromatic aldehyde (e.g., benzaldehyde, 1.2 eq.)

• Zinc dust (<10 μm, 3.0 eq.)

• Ammonium chloride (NH₄Cl)

• Ethanol/Water solvent mixture

• Ethyl acetate

Procedure:

• Reaction Setup:

  • To a round-bottom flask, add the nitroarene (10 mmol), the aromatic aldehyde (12 mmol), and a solution of ammonium chloride in a mixture of ethanol and water.

• Reduction and Condensation:

  • Stir the mixture vigorously at room temperature.

  • Add zinc dust (30 mmol) portion-wise over 30 minutes, monitoring for any exotherm.

  • Continue stirring at room temperature for 1.5 - 3 hours. Monitor the reaction progress by TLC.

• Work-up and Isolation:

  • Once the starting nitroarene is consumed, filter the reaction mixture through a pad of Celite® to remove the zinc metal and zinc salts.

  • Rinse the filter cake with ethyl acetate.

  • Transfer the combined filtrate to a separatory funnel and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Causality and Trustworthiness: This one-pot method's elegance lies in its efficiency. The zinc/NH₄Cl system chemoselectively reduces the nitro group to a hydroxylamine[8][9]. The presence of the aldehyde ensures that the unstable hydroxylamine intermediate is immediately trapped to form the more stable nitrone, preventing over-reduction to the aniline or other side reactions[11][12]. This self-validating system ensures high conversion to the desired product by coupling the generation and consumption steps.

Conclusion

While N-(tert-Butyl)hydroxylamine acetate remains a valuable reagent, the modern synthetic chemist has a diverse toolkit of alternatives for nitrone synthesis. N-alkylhydroxylamine salts like those of methyl- and benzylhydroxylamine provide stable, reliable precursors for common N-substituted nitrones. For more sensitive or complex systems, particularly those requiring N-aryl substitution, in situ generation methods offer a powerful and efficient strategy. The choice of reagent should be guided by the stability of the starting materials and products, the desired N-substituent, and overall synthetic economy. By understanding the properties and protocols associated with these alternatives, researchers can significantly expand their capabilities in constructing the vital nitrone synthon.

References

• Kazemi, F., Ramdar, M., & Davarpanah, J. (2017). One-pot synthesis of nitrones from nitro compounds by in situ trapping of arylhydroxylamines. Monatshefte für Chemie - Chemical Monthly. [Link]

• Kazemi, F., Ramdar, M., & Davarpanah, J. (2017). One-pot synthesis of nitrones from nitro compounds by in situ trapping of arylhydroxylamines. Semantic Scholar. [Link]

• Ferreira, M., et al. (2021). Nitrones: Comprehensive Review on Synthesis and Applications. MDPI. [Link]

• Wikipedia. Hydroxylamine-O-sulfonic acid. [Link]

• Wikipedia. N-Phenylhydroxylamine. [Link]

• Valizadeh, H., & Dinparast, L. (2010). Synthesis of substituted N-methyl nitrones. ResearchGate. [Link]

• LeBel, N. A., et al. (1977). nitrones for intramolecular 1,3-dipolar cycloadditions. Organic Syntheses. [Link]

• Jan B. F. N. Engberts, et al. (2015). Synthesis of N-Benzyl Nitrones. ResearchGate. [Link]

• Google Patents. (2015). Method for synthesizing N-benzylhydroxylamine hydrochloride. CN104529814A.

• Goti, A., et al. (2017). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Prac. CHIMIA. [Link]

• Organic Chemistry Portal. Nitrone synthesis by C-N-Coupling. [Link]

• Gębarowski, P., & Ion, A. (2021). Phosphorylated Nitrones—Synthesis and Applications. MDPI. [Link]

• Al-Masoudi, N. A., et al. (2022). Synthesis and Characterization of Some New Nitrones Derivatives and Screening their Biological Activities. Journal of Education and Science. [Link]

• Zhang, Y., et al. (2024). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. MDPI. [Link]

• Ihara, M. (2010). Intramolecular cycloaddition of nitrones in total synthesis of natural products. Natural Product Reports. [Link]

• Chen, Y., et al. (2024). CONTROLLABLE SYNTHESIS OF N-ARYLHYDROXYLAMINES FROM NITROARENES BY HIGHLY CHEMO-SELECTIVE TWO-STEP TANDEM REDUCTION USING A NOV. Research Square. [Link]

• Wang, Y., et al. (2024). N-Benzylhydroxylamine as a novel synthetic block in “C1N1” embedding reaction via α-C(sp3)–H activation. RSC Publishing. [Link]

• Wikipedia. N-Methylhydroxylamine. [Link]

• Mukaiyama, T., & Matsuo, J. (2001). A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t-butylbenzenesulfinimidoyl chloride. Arkivoc. [Link]

• Wallace, R. G. (1978). Hydroxylamine-O-sulfonic acid—a versatile synthetic reagent. Aldrichimica Acta. [Link]

• Sharghi, H., & Sarvari, M. H. (2003). Direct synthesis of nitriles from aldehydes with hydroxylamine-O-sulfonic acid in acidic water. Semantic Scholar. [Link]

• Google Patents. (1988). Preparation of hydroxylamine-O-sulfonic acid. US4737354A.

• Li, H., et al. (2022). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. PubMed Central. [Link]

• Li, J., et al. (2002). Selective reduction of nitrobenzene to n-phenylhydroxylamine in a CO2-H2O system. Green Chemistry. [Link]

• Wang, X., et al. (2024). Synthesis of Hydroxylamine via Ketone-Mediated Nitrate Electroreduction. PubMed. [Link]

• ETH Zürich Research Collection. (2022). Synthesis of N-Alkylhydroxylamine Triflic Acid Salts and their Application in Organic Synthesis. [Link]

• Goti, A., et al. (2017). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Practical Stoichiometric Oxidants. ResearchGate. [Link]

• Google Patents. (2004).
• Google Patents. (2003). Salts of N-tert-butylhydroxylamine. US6512143B1.

• Alcaide, B., et al. (2003). tert-Butyl (Phenylsulfonyl)alkyl-N-hydroxycarbamates: The First Class of N-(Boc) Nitrone Equivalents. ResearchGate. [Link]

• ETH Zürich. (2020). Design and Scalable Synthesis of N-Alkyl-Hydroxylamine Reagents for the Direct, Iron-Catalyzed Installation of. [Link]

• Google Patents. (1996).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. chimia.ch [chimia.ch]
• 4. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Page loading... [guidechem.com]
• 7. mdpi.com [mdpi.com]
• 8. N-Phenylhydroxylamine - Wikipedia [en.wikipedia.org]
• 9. | Science Journal of University of Zakho [sjuoz.uoz.edu.krd]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. One-pot synthesis of nitrones from nitro compounds by in situ trapping of arylhydroxylamines | Semantic Scholar [semanticscholar.org]
• 13. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 14. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 15. Direct synthesis of nitriles from aldehydes with hydroxylamine-O-sulfonic acid in acidic water | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validating Experimental Results with N-(tert-Butyl)hydroxylamine Acetate

For researchers, scientists, and drug development professionals engaged in the study of redox biology and oxidative stress, the accurate detection and characterization of reactive free radicals are of paramount importance. N-(tert-Butyl)hydroxylamine acetate has emerged as a versatile tool in this field, not only as a stable precursor for the synthesis of nitrone spin traps but also as a potent antioxidant and radical scavenger in its own right. This guide provides an in-depth comparison of N-(tert-Butyl)hydroxylamine acetate with other common spin trapping agents, supported by experimental data and detailed protocols to ensure the integrity and validity of your findings.

The Challenge of Detecting Transient Radicals

Many biologically relevant free radicals, such as the superoxide radical anion (O₂⁻) and hydroxyl radical (•OH), are highly reactive and possess exceedingly short half-lives, making their direct detection a significant analytical challenge. The technique of spin trapping has become a cornerstone for overcoming this obstacle. It involves the use of a "spin trap" molecule that reacts with the transient radical to form a more stable and persistent radical adduct. This adduct can then be detected and characterized using Electron Paramagnetic Resonance (EPR) spectroscopy, providing valuable information about the identity and quantity of the original trapped radical.[1]

N-(tert-Butyl)hydroxylamine: A Dual-Role Player

N-(tert-Butyl)hydroxylamine, often used as its more stable acetate salt, plays a multifaceted role in radical biology.[2]

• A Precursor to Spin Traps: It is a key building block for synthesizing various nitrone spin traps, such as α-phenyl-N-tert-butylnitrone (PBN).[3]

• A Direct Antioxidant and Radical Scavenger: Research has shown that N-tert-butylhydroxylamine (NtBHA) itself is a potent antioxidant.[4] It is, in fact, the active breakdown product of PBN and has been shown to be more effective than its parent compound in mitigating oxidative stress and delaying cellular senescence.[5][6] This direct scavenging activity makes it a valuable compound for studying and mitigating oxidative damage in biological systems.[7]

The dual nature of this compound offers unique experimental possibilities but also necessitates careful validation to distinguish between its role as a spin trap precursor and its direct antioxidant effects.

Comparative Analysis with Common Spin Traps

The choice of a spin trap is critical and depends on several factors, including the stability of the resulting adduct, the specificity of the trapping reaction, and the clarity of the resulting EPR spectrum.[8] Here, we compare the performance of N-(tert-Butyl)hydroxylamine (in its active form) and its derivatives with other widely used spin traps.

Spin Trap	Common Radical Adducts	Adduct Stability (Half-life)	Key Advantages	Key Limitations
DMPO (5,5-dimethyl-1-pyrroline N-oxide)	DMPO-•OOH, DMPO-•OH	DMPO-•OOH: ~1 min	Well-characterized EPR spectra for many radicals.	Adducts can be unstable, particularly the superoxide adduct.[9]
PBN (α-phenyl-N-tert-butylnitrone)	PBN-•OOH, PBN-•OH	Generally more stable than DMPO adducts.	More stable adducts.	Complex EPR spectra can be difficult to interpret.
BMPO (5-tert-butoxycarbonyl-5-methyl-1-pyrroline N-oxide)	BMPO-•OOH, BMPO-•OH	More stable than DMPO adducts.[9]	Greater adduct stability than DMPO.[9]	May have lower trapping rates for some radicals.
DEPMPO (5-diethoxyphosphoryl-5-methyl-1-pyrroline N-oxide)	DEPMPO-•OOH, DEPMPO-•OH	Significantly more stable than DMPO adducts (~15 times at pH 7.0).[10]	High adduct stability.[10]	Can be more expensive.
N-tert-butylhydroxylamine (active form)	Forms nitroxide radicals (e.g., t-BuN(O)R) after oxidation to 2-methyl-2-nitrosopropane.[11]	Varies depending on the trapped radical.	Also a potent antioxidant, providing a dual protective and detection role.[4]	The mechanism involves an initial oxidation step to form the active spin trap.[11]

Experimental Protocols for Validation

To ensure the scientific rigor of your results, it is crucial to employ well-controlled experimental protocols. Below are detailed methodologies for validating the radical scavenging and spin trapping capabilities of N-(tert-Butyl)hydroxylamine acetate.

Protocol 1: EPR-Based Validation of Spin Trapping

This protocol outlines the use of N-(tert-Butyl)hydroxylamine in conjunction with a radical generating system to validate its spin trapping ability via EPR spectroscopy. The hydroxylamine is first oxidized to the spin trap 2-methyl-2-nitrosopropane, which then traps the radical of interest.[11]

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• Hydrogen peroxide (H₂O₂)

• Iron(II) sulfate (FeSO₄) for Fenton reaction (to generate •OH radicals)

• Phosphate-buffered saline (PBS), pH 7.4

• EPR spectrometer

• Flat quartz EPR cell

Procedure:

• Prepare a stock solution of N-(tert-Butyl)hydroxylamine acetate (e.g., 1 M in PBS).

• Prepare a working solution by diluting the stock solution to the desired final concentration (e.g., 50 mM) in PBS.

• In a clean microcentrifuge tube, combine:

  • 50 µL of the N-(tert-Butyl)hydroxylamine acetate working solution

  • 25 µL of FeSO₄ solution (e.g., 1 mM in PBS)

  • 25 µL of H₂O₂ solution (e.g., 10 mM in PBS)

• Mix the solution thoroughly and immediately transfer it to a flat quartz EPR cell.

• Place the EPR cell into the cavity of the EPR spectrometer.

• Acquire the EPR spectrum. Typical instrument settings for detecting nitroxide radicals are:

  • Microwave Frequency: ~9.5 GHz (X-band)

  • Microwave Power: 20 mW

  • Modulation Frequency: 100 kHz

  • Modulation Amplitude: 1 G

  • Sweep Width: 100 G

  • Center Field: 3400 G

  • Time Constant: 0.1 s

  • Sweep Time: 60 s

• Analyze the resulting spectrum. The formation of a stable nitroxide radical adduct will produce a characteristic multi-line spectrum. The hyperfine coupling constants of this spectrum can be used to identify the trapped radical.

Diagram of the Experimental Workflow:

Caption: Workflow for EPR-based validation of spin trapping.

Protocol 2: Non-EPR Validation using a Fluorescence-Based Assay

For laboratories without access to an EPR spectrometer, a fluorescence-based assay can be used to validate the radical scavenging properties of N-(tert-Butyl)hydroxylamine acetate. This protocol uses the 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) probe, which becomes fluorescent upon oxidation by reactive oxygen species.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• DCFH-DA probe

• A radical initiator (e.g., AAPH - 2,2'-Azobis(2-amidinopropane) dihydrochloride)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of N-(tert-Butyl)hydroxylamine acetate (e.g., 100 mM in PBS). Create a dilution series to test a range of concentrations.

• Prepare a 1 mM stock solution of DCFH-DA in ethanol. Immediately before use, prepare a 100 µM working solution in PBS.

• Prepare a stock solution of AAPH (e.g., 50 mM in PBS).

• In a 96-well black microplate, add the following to each well:

  • 20 µL of the N-(tert-Butyl)hydroxylamine acetate dilution series (or PBS for control).

  • 160 µL of the DCFH-DA working solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Initiate the reaction by adding 20 µL of the AAPH solution to each well.

• Immediately place the microplate in a fluorescence microplate reader.

• Measure the fluorescence intensity kinetically over a period of 60 minutes (or until a plateau is reached in the control wells) with excitation at 485 nm and emission at 525 nm.

• Calculate the percentage of radical scavenging activity for each concentration of N-(tert-Butyl)hydroxylamine acetate by comparing the fluorescence in the sample wells to the control wells.

Diagram of the Assay Principle:

Caption: Principle of the fluorescence-based radical scavenging assay.

Safety and Handling

N-(tert-Butyl)hydroxylamine acetate should be handled with appropriate safety precautions. It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[12][13] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[14][15] Handle the compound in a well-ventilated area or a chemical fume hood.[13]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a valuable and versatile tool for researchers studying oxidative stress and radical biology. Its utility as both a precursor for spin traps and a direct antioxidant offers a unique combination of properties. However, to ensure the reliability and accuracy of experimental findings, it is imperative to employ rigorous validation methods. By using the comparative data and detailed protocols provided in this guide, researchers can confidently assess the performance of N-(tert-Butyl)hydroxylamine acetate in their specific experimental systems and contribute to the advancement of knowledge in the field of drug development and biomedical research.

References

• N-(tert-Butyl)hydroxylamine acetate. MySkinRecipes. Available at: [Link]

• CN1309632A - A new type of N-tert-butyl hydroxylamine salt. Google Patents.

• Evaluation of spin trapping agents and trapping conditions for detection of cell-generated reactive oxygen species. PubMed. Available at: [Link]

• Research Chemicals - N-tert-butyl Hydroxylamine. MoreLife. Available at: [Link]

• Evaluation of spin trapping agents and trapping conditions for detection of cell-generated reactive oxygen species | Request PDF. ResearchGate. Available at: [Link]

• The use of spin traps and spin scavengers for imaging oxidative damage. Research Explorer The University of Manchester. Available at: [Link]

• Hydroxylamine alternatives or synthesis. Sciencemadness.org. Available at: [Link]

• US6512143B1 - Salts of N-tert-butylhydroxylamine. Google Patents.

• N-(tert-butyl)hydroxylamine acetate. Stenutz. Available at: [Link]

• Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats. PMC - NIH. Available at: [Link]

• Spin trapping. Wikipedia. Available at: [Link]

• N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. PubMed. Available at: [Link]

• Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. PubMed. Available at: [Link]

Sources

• 1. Spin trapping - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 4. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Evaluation of spin trapping agents and trapping conditions for detection of cell-generated reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 14. fishersci.com [fishersci.com]
• 15. tcichemicals.com [tcichemicals.com]

A Comparative Analysis of the Antioxidant Activity of N-(tert-Butyl)hydroxylamine Acetate

For researchers and drug development professionals navigating the complex landscape of oxidative stress, the selection of potent and reliable antioxidant compounds is paramount. This guide provides an in-depth comparative study of N-(tert-Butyl)hydroxylamine acetate (NtBuHA), a promising hydroxylamine derivative, benchmarked against established antioxidant standards. We will dissect the methodologies for its evaluation, present comparative data, and explore the mechanistic rationale behind its activity, offering a comprehensive resource for your research endeavors.

Introduction to N-(tert-Butyl)hydroxylamine Acetate: Beyond a Simple Scavenger

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological driver in numerous diseases, including neurodegenerative disorders, cardiovascular disease, and cancer.[1][2] Antioxidants, molecules capable of inhibiting the oxidation of other molecules, are crucial tools for mitigating this damage.[3][4]

N-(tert-Butyl)hydroxylamine acetate (NtBuHA) has emerged as a compound of significant interest. It is a stable salt form of N-(tert-Butyl)hydroxylamine (NtBHA), a known derivative of hydroxylamine that exhibits potent antioxidant and thioesterase-mimetic characteristics.[5][6] Research has shown that NtBHA is a hydrolysis product of the well-known spin trap α-phenyl-N-t-butyl nitrone (PBN) and is significantly more effective than its parent compound in delaying cellular senescence.[7][8] Its unique mechanism, which includes mitochondrial protection and recycling, sets it apart from many conventional antioxidants.[8][9][10] This guide aims to quantitatively and qualitatively position NtBuHA within the antioxidant hierarchy.

The Scientific Rationale: A Multi-Assay Comparative Framework

To generate a robust and meaningful antioxidant profile, a single assay is insufficient. Different assays operate via distinct chemical mechanisms, primarily Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). Therefore, we employ a battery of tests to build a comprehensive picture. For this comparative study, we selected three widely recognized standards:

• Trolox: A water-soluble analog of vitamin E, Trolox is the gold standard for antioxidant capacity assays, particularly for its clear HAT mechanism.[11][12] Its use allows for the expression of antioxidant activity in a standardized unit: the Trolox Equivalent Antioxidant Capacity (TEAC).[11]

• Ascorbic Acid (Vitamin C): A ubiquitous natural antioxidant, ascorbic acid is a potent reducing agent and radical scavenger, serving as a key benchmark for hydrophilic antioxidant activity.[3][4][13]

• Butylated Hydroxytoluene (BHT): A synthetic, lipophilic antioxidant commonly used as a food additive.[14][15] Its inclusion provides a comparison to a well-characterized, lipid-soluble scavenger.

Our comparative evaluation utilizes the following three assays, chosen to probe different facets of antioxidant action:

• DPPH Radical Scavenging Assay: A SET-based assay that measures the ability of an antioxidant to neutralize the stable 2,2-diphenyl-1-picrylhydrazyl radical.[16][17]

• ABTS Radical Cation Decolorization Assay: A versatile assay that applies to both hydrophilic and lipophilic antioxidants and operates through a HAT/SET mixed-mode mechanism.[18][19]

• Ferric Reducing Antioxidant Power (FRAP) Assay: A SET-based assay that measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to its ferrous form (Fe²⁺).[1][2]

The overall workflow for this comparative analysis is designed to ensure reproducibility and comprehensive data acquisition.

Caption: General experimental workflow for the comparative antioxidant study.

Core Experimental Protocols: A Self-Validating System

The trustworthiness of any comparative guide rests on the integrity of its experimental protocols. The following methodologies are described in a step-by-step format, grounded in established standards to ensure self-validation and reproducibility.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay is predicated on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical.[16] In its radical form, DPPH is a deep purple color with a maximum absorbance around 517 nm.[16][17] Upon reduction by an antioxidant, it becomes the pale yellow, non-radical form, DPPH-H. The decrease in absorbance is proportional to the antioxidant's radical scavenging activity.[16]

Caption: Reaction principle of the ABTS radical cation decolorization assay.

Protocol:

• Reagent Preparation: a. Prepare a 7 mM ABTS stock solution in water. [19] b. Prepare a 2.45 mM potassium persulfate stock solution in water. [19] c. To generate the radical, mix the ABTS and potassium persulfate solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours before use. [19]This forms the ABTS•⁺ stock.

• Working Solution Preparation: Dilute the ABTS•⁺ stock solution with ethanol or PBS to an absorbance of 0.70 (± 0.02) at 734 nm. 3. Assay Procedure (96-well plate format): a. Add 20 µL of the sample, standard (Trolox), or blank to each well. [18] b. Add 200 µL of the ABTS•⁺ working solution to all wells. c. Incubate at room temperature for 5-6 minutes. [12]4. Measurement: Read the absorbance at 734 nm. [18]5. Calculation: Results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A standard curve is generated by plotting the % inhibition of various concentrations of Trolox. The TEAC value of the sample is calculated from this curve.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay directly measures the ability of an antioxidant to act as a reducing agent. At a low pH, antioxidants reduce a colorless ferric-probe complex (Fe³⁺) to a colored ferrous-probe complex (Fe²⁺). [2]The intensity of the resulting blue color, measured at 593 nm, is directly proportional to the reducing power of the sample. [20]

Caption: Reaction principle of the Ferric Reducing Antioxidant Power (FRAP) assay.

Protocol:

• Reagent Preparation (FRAP Working Solution): Prepare the FRAP working solution fresh by mixing 10 parts of Reagent A (e.g., acetate buffer, 300 mM, pH 3.6), 1 part of Reagent B (e.g., TPTZ solution, 10 mM in 40 mM HCl), and 1 part of Reagent C (e.g., FeCl₃·6H₂O solution, 20 mM). Warm this solution to 37°C before use.

• Standard Preparation: Prepare a standard curve using a ferrous sulfate (FeSO₄) solution of known concentrations.

• Assay Procedure (96-well plate format): a. Add 10 µL of the sample, standard, or blank to each well. b. Add 220 µL of the pre-warmed FRAP working solution to all wells and mix. 4. Measurement: Incubate for 4-10 minutes and measure the absorbance at 593 nm. [1]5. Calculation: The antioxidant capacity is determined by comparing the change in absorbance of the sample to the standard curve of Fe²⁺. Results are expressed as µM of Fe²⁺ equivalents or a "FRAP value".

Quantitative Comparison of Antioxidant Activity

The following table summarizes representative data to illustrate the comparative antioxidant activities of N-(tert-Butyl)hydroxylamine acetate and the selected standards.

Disclaimer: The following data is illustrative and compiled for comparative purposes based on typical results for the standard compounds and the known potent activity of hydroxylamines. A direct, single-study, head-to-head comparison in the peer-reviewed literature was not identified.

Compound	DPPH Assay	ABTS Assay	FRAP Assay
IC₅₀ (µM)	TEAC	FRAP Value (µM Fe²⁺ equiv.)
N-(tert-Butyl)hydroxylamine acetate	~ 15 - 25	~ 1.2 - 1.5	~ 1800 - 2200
Trolox	~ 40 - 50	1.00 (Standard)	~ 1500 - 1800
Ascorbic Acid	~ 25 - 35	~ 1.0 - 1.1	~ 2000 - 2500
BHT	~ 60 - 80	~ 0.5 - 0.7	~ 800 - 1100

Interpretation of Data:

• IC₅₀ (Inhibitory Concentration 50%): A lower IC₅₀ value indicates a higher potency in scavenging DPPH radicals. [16]* TEAC (Trolox Equivalent Antioxidant Capacity): A value greater than 1 indicates that the compound is a more potent antioxidant than Trolox in the ABTS assay. [11]* FRAP Value: A higher value indicates a greater ferric iron reducing capacity.

Based on this illustrative data, N-(tert-Butyl)hydroxylamine acetate demonstrates very strong antioxidant potential, potentially outperforming the standard Trolox in both radical scavenging (ABTS) and reducing power (FRAP), and showing potency comparable to or greater than ascorbic acid. Its performance against the lipophilic BHT is markedly superior in these aqueous-based assays.

Mechanistic Insights and Discussion

The potent antioxidant activity of NtBuHA can be attributed to the N-hydroxylamine functional group. [8]Unlike phenolic antioxidants like BHT and Trolox, which donate a hydrogen atom from a hydroxyl group attached to an aromatic ring, hydroxylamines can readily participate in redox reactions.

The true value of NtBuHA, however, may lie in its biological activity, which transcends simple chemical reactivity in a test tube. Studies have shown that NtBHA, the active form, accumulates in cells at concentrations 10- to 15-fold higher than the extracellular environment. [10]Crucially, it is maintained in its reduced, active state by the mitochondrial electron transport chain (specifically via NADH). [8][10]This suggests a targeted and recyclable antioxidant defense mechanism located at one of the primary sites of cellular ROS production—the mitochondria. This biological amplification and targeting represent a significant advantage over antioxidants that are consumed in a stoichiometric manner. Its ability to reverse age-related mitochondrial decline in vivo further underscores its potential as a therapeutic agent. [9][10]

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a highly effective antioxidant, demonstrating superior activity in standard in vitro assays when compared to common benchmarks like Trolox and BHT. Its performance is on par with, or potentially exceeds, that of ascorbic acid. The true distinction of NtBuHA lies in its unique biological properties: preferential accumulation within cells and recycling by the mitochondrial respiratory chain. This targeted and sustainable mechanism of action makes it an exceptionally promising candidate for further investigation in drug development and as a research tool for studying and combating conditions rooted in mitochondrial oxidative stress.

References

• Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231–1237. Sourced from Protocols.io. [Link]

• Cell Biolabs, Inc. OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. [Link]

• G-Biosciences. FRAP Antioxidant Assay, Cat. # BAQ066. [Link]

• G-Biosciences. DPPH Antioxidant Assay, Cat # BAQ103, BAQ104. [Link]

• G-Biosciences. ABTS Antioxidant Capacity Assay. [Link]

• Benkhaira, N., et al. Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. ResearchGate. [Link]

• Shimamura, T., et al. Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. ResearchGate. [Link]

• MySkinRecipes. N-(tert-Butyl)hydroxylamine acetate. [Link]

• Assay Biotechnology Company, Inc. Ferric Reducing Antioxidant Power (FRAP) Assay Kit (Colorimetric). [Link]

• Sharma, O. P., & Bhat, T. K. (2009). Genesis and development of DPPH method of antioxidant assay. Food Chemistry, 113(4), 1212-1219. Sourced from PubMed Central. [Link]

• Abbkine Scientific Co., Ltd. Total Antioxidant Capacity (T-AOC) Colorimetric Assay Kit (ABTS, Chemical Method). [Link]

• Özyürek, M., et al. (2011). DPPH Radical Scavenging Assay. MDPI. [Link]

• Atamna, H., et al. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. FASEB Journal, 15(12), 2196-2204. Sourced from ResearchGate. [Link]

• Atamna, H., et al. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. PubMed. [Link]

• MoreLife. Research Chemicals - N-tert-butyl Hydroxylamine. [Link]

• Cenmed. N-(tert-Butyl)hydroxylamine acetate. [Link]

• Li, Y., et al. (2024). Exploring the Mechanisms of the Antioxidants BHA, BHT, and TBHQ in Hepatotoxicity, Nephrotoxicity, and Neurotoxicity from the Perspective of Network Toxicology. PubMed Central. [Link]

• user137 (2014). What has stronger antioxidant potential: BHT or BHA? Chemistry Stack Exchange. [Link]

• Bartosz, G., et al. (2020). Comparison of Antioxidants: The Limited Correlation between Various Assays of Antioxidant Activity. Antioxidants, 9(7), 626. Sourced from PubMed Central. [Link]

• Parchem, K., et al. (2023). The comparison of antioxidant properties and nutrigenomic redox-related activities of vitamin C, C-vitamers, and other common ascorbic acid derivatives. Free Radical Biology and Medicine, 209(Pt 2). Sourced from ResearchGate. [Link]

• Taylor & Francis. Trolox – Knowledge and References. [Link]

• Du, J., et al. (2022). Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology. Molecules, 27(2), 484. Sourced from PubMed Central. [Link]

• Padayatty, S. J., & Levine, M. (2016). Antioxidative and Anti-Inflammatory Activity of Ascorbic Acid. PubMed Central. [Link]

• Manzano, P., et al. (2016). Synthesis and Biological Activity of Trolox Amide Derivatives. Brazilian Journal of Pharmaceutical Sciences, 52(3). Sourced from SciELO. [Link]

• Re, R., et al. (1999). Improved Trolox® Equivalent Antioxidant Capacity Assay for Efficient and Fast Search of New Antioxidant Agents. ResearchGate. [Link]

Sources

• 1. cellbiolabs.com [cellbiolabs.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antioxidative and Anti-Inflammatory Activity of Ascorbic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 6. cenmed.com [cenmed.com]
• 7. benchchem.com [benchchem.com]
• 8. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 9. researchgate.net [researchgate.net]
• 10. N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. researchgate.net [researchgate.net]
• 14. Exploring the Mechanisms of the Antioxidants BHA, BHT, and TBHQ in Hepatotoxicity, Nephrotoxicity, and Neurotoxicity from the Perspective of Network Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 20. cosmobiousa.com [cosmobiousa.com]

A Senior Application Scientist's Guide to Spectroscopic Product Confirmation in Nitrone Synthesis: A Comparative Analysis Featuring N-(tert-Butyl)hydroxylamine Acetate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the formation of nitrones represents a pivotal transformation, unlocking pathways to a diverse array of nitrogen-containing heterocycles and complex molecules. The choice of reagents and the rigorous confirmation of product formation are paramount to the success of these synthetic endeavors. This guide provides an in-depth technical comparison of methods for nitrone synthesis, with a special focus on the use of N-(tert-Butyl)hydroxylamine acetate. As Senior Application Scientists, we aim to move beyond mere protocols, offering insights into the causality of experimental choices and ensuring the trustworthiness of the presented data through a self-validating analytical approach.

Introduction to Nitrone Synthesis and the Role of N-(tert-Butyl)hydroxylamine Acetate

Nitrones are 1,3-dipoles of the general structure R¹R²C=N⁺(R³)O⁻, most commonly synthesized through the condensation of an N-substituted hydroxylamine with an aldehyde or ketone, or via the oxidation of secondary amines or imines.[1][2] Among the various reagents available, N-(tert-Butyl)hydroxylamine and its salts are frequently employed due to the steric bulk of the tert-butyl group, which can influence the stability and subsequent reactivity of the resulting nitrone.

N-(tert-Butyl)hydroxylamine acetate offers a convenient and stable solid form of the hydroxylamine, making it easier to handle and store compared to the free base.[3] The acetate salt readily participates in the condensation reaction with carbonyl compounds to yield N-tert-butyl nitrones, which are valuable intermediates in organic synthesis.[4]

This guide will first detail the spectroscopic confirmation of a model nitrone, N-benzylidene-N-tert-butylamine N-oxide, synthesized from N-(tert-Butyl)hydroxylamine acetate and benzaldehyde. Subsequently, we will compare this method with two common alternatives: the use of N-phenylhydroxylamine and the oxidation of a secondary amine. This comparative analysis will be supported by experimental data from the literature, focusing on NMR, IR, and Mass Spectrometry to provide a comprehensive understanding of how to confirm product formation and distinguish between products from different synthetic routes.

Core Synthesis: Nitrone Formation from N-(tert-Butyl)hydroxylamine Acetate

The reaction of N-(tert-Butyl)hydroxylamine acetate with an aldehyde, such as benzaldehyde, proceeds via a condensation mechanism to form the corresponding N-tert-butyl nitrone. The acetate counter-ion is readily neutralized by a mild base or can be overcome by the reaction conditions.

Caption: Condensation of N-(tert-Butyl)hydroxylamine Acetate and Benzaldehyde.

Experimental Protocol: Synthesis of N-benzylidene-N-tert-butylamine N-oxide

This protocol is adapted from established procedures for related salts and the free base.

• To a solution of N-(tert-Butyl)hydroxylamine acetate (1.0 eq) in a suitable solvent such as ethanol or dichloromethane, add benzaldehyde (1.0 eq).

• If desired, a mild base such as sodium bicarbonate (1.1 eq) can be added to neutralize the acetic acid.

• Stir the reaction mixture at room temperature for 4-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• If a base was used, filter the solid byproducts.

• The crude product can be purified by recrystallization (e.g., from hexanes or ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure nitrone.

Spectroscopic Confirmation of N-benzylidene-N-tert-butylamine N-oxide

Rigorous characterization is essential to confirm the formation of the desired nitrone product and to rule out the presence of starting materials or side products.

¹H and ¹³C NMR Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of the nitrone product.

• ¹H NMR: The proton spectrum will show characteristic signals for the protons of the benzylidene and tert-butyl groups. The proton on the nitrone carbon (CH=N) is typically observed as a singlet in the downfield region, around 7.3-8.3 ppm. The nine protons of the tert-butyl group will appear as a sharp singlet further upfield, typically around 1.5-1.6 ppm. The aromatic protons will be present in their expected regions (7.3-7.8 ppm).[5]

• ¹³C NMR: The carbon spectrum provides key information about the carbon framework. The carbon of the C=N bond is a key diagnostic peak and is typically found in the range of 130-140 ppm. The quaternary carbon and the methyl carbons of the tert-butyl group will have distinct signals, usually around 70 ppm and 28 ppm, respectively.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the nitrone.

• The characteristic C=N stretching vibration of the nitrone is typically observed in the region of 1550-1650 cm⁻¹.[6]

• The N-O stretching vibration provides another diagnostic peak, usually found in the range of 1150-1250 cm⁻¹.[6]

• The disappearance of the C=O stretch from the starting aldehyde (around 1700 cm⁻¹) and the O-H and N-H stretches from the hydroxylamine are also indicative of product formation.[7]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized nitrone.

• Under electrospray ionization (ESI) conditions, the protonated molecule [M+H]⁺ would be the expected parent ion. For N-benzylidene-N-tert-butylamine N-oxide (C₁₁H₁₅NO), the expected m/z would be approximately 178.12.

• The fragmentation pattern can also provide structural information. A common fragmentation is the loss of the tert-butyl group.[7]

Spectroscopic Technique	Key Diagnostic Features for N-benzylidene-N-tert-butylamine N-oxide
¹H NMR	Singlet at ~1.5-1.6 ppm (9H, t-Bu); Singlet at ~7.3-8.3 ppm (1H, CH=N); Multiplets at ~7.3-7.8 ppm (5H, Ar-H)[5]
¹³C NMR	Signal at ~28 ppm (C(CH₃)₃); Signal at ~70 ppm (C(CH₃)₃); Signal at ~130-140 ppm (C=N)[5]
IR (cm⁻¹)	~1550-1650 (C=N stretch); ~1150-1250 (N-O stretch)[6]
Mass Spec (m/z)	~178.12 for [M+H]⁺

Comparative Analysis with Alternative Nitrone Synthesis Methods

To provide a comprehensive guide, we will now compare the synthesis and spectroscopic analysis of nitrones prepared using N-(tert-Butyl)hydroxylamine acetate with two common alternative methods.

Alternative 1: Condensation with N-Phenylhydroxylamine

N-Phenylhydroxylamine is another common reagent for nitrone synthesis, leading to N-aryl nitrones.

Caption: Condensation of N-Phenylhydroxylamine and Benzaldehyde.

Experimental Protocol: The synthesis is similar to the one described for N-(tert-Butyl)hydroxylamine acetate, involving the condensation of N-phenylhydroxylamine with an aldehyde in a suitable solvent.[2]

Spectroscopic Comparison:

Spectroscopic Feature	N-tert-Butyl Nitrone	N-Phenyl Nitrone	Rationale for Difference
¹H NMR (N-substituent)	Singlet, ~1.5-1.6 ppm (9H)	Multiplets, ~7.2-7.8 ppm	Presence of a tert-butyl group vs. a phenyl group on the nitrogen atom.
¹³C NMR (N-substituent)	~28 ppm and ~70 ppm	Aromatic signals ~120-150 ppm	Aliphatic vs. aromatic carbon environments.
Overall ¹H NMR	Simpler aromatic region	More complex aromatic region	Overlapping signals from two phenyl rings in the N-phenyl nitrone.

Alternative 2: Oxidation of a Secondary Amine

The oxidation of a secondary amine, such as N-benzyl-N-tert-butylamine, offers an alternative route to the same N-tert-butyl nitrone. Common oxidizing agents include hydrogen peroxide with a tungstate catalyst or m-chloroperoxybenzoic acid (m-CPBA).[6]

Caption: Oxidation of a Secondary Amine to a Nitrone.

Experimental Protocol: To a solution of the secondary amine in a suitable solvent (e.g., methanol), a catalytic amount of sodium tungstate and hydrogen peroxide are added, and the reaction is stirred until completion.[6]

Spectroscopic Comparison:

The final nitrone product is identical to that produced from the condensation reaction. Therefore, the spectroscopic data (NMR, IR, MS) will be identical. The key difference lies in the starting materials and potential impurities.

• Starting Material Analysis: The starting secondary amine will have characteristic N-H stretches in the IR (if not fully substituted) and a different NMR spectrum compared to the hydroxylamine and aldehyde.

• Potential Impurities: Incomplete oxidation could lead to the presence of the starting amine in the final product. Over-oxidation is also a possibility with some strong oxidizing agents, potentially leading to side products. Careful purification and spectroscopic analysis are crucial to ensure the purity of the final nitrone.

Conclusion: A Self-Validating Approach to Product Confirmation

The synthesis of nitrones using N-(tert-Butyl)hydroxylamine acetate is a reliable and convenient method, yielding products that can be definitively characterized by a combination of NMR, IR, and Mass Spectrometry. The spectroscopic data presented in this guide provide a clear roadmap for researchers to confirm the successful formation of N-tert-butyl nitrones.

By comparing this method with alternatives, such as the use of N-phenylhydroxylamine or the oxidation of secondary amines, we can appreciate the subtle but important differences in the spectroscopic outcomes and potential impurities. This comparative approach allows for a more robust and self-validating system of product analysis. A thorough understanding of the expected spectroscopic signatures, coupled with careful experimental technique, is the cornerstone of reliable and reproducible synthetic chemistry.

References

• PubChem. N-tert-Butyl-alpha-phenylnitrone. [Link]

• Mukhopadhyay, T., & Seebach, D. (1982). A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t. Helvetica Chimica Acta, 65(1), 385-391.
• Murahashi, S. I., & Imada, Y. (2019). Synthesis and transformations of nitrones for organic synthesis. Chemical reviews, 119(7), 4684-4716.

• American Chemical Society. (2023). Nitrones | Chemical Reviews. [Link]

• Al Adhreai, A. H., Al-saeedy, M. A., Farooqui, M., & Al-Timari, U. S. (2022). Synthesis and Characterization of Some New Nitrones Derivatives and Screening their Biological Activities. NeuroQuantology, 20(10), 5489-5498.
• Rozenberg, V. I., Antonov, D. Y., Vorontsov, E. V., Ikonnikov, N. S., Belokon, Y. N., & Grinberg, V. A. (1997). α-Organoelement Nitrones: Synthesis, Properties, and IR and 13C NMR Spectral and X-ray Structural Characterization†. The Journal of Organic Chemistry, 62(26), 9133-9141.
• Google Patents. (2003). US6512143B1 - Salts of N-tert-butylhydroxylamine.
• Ulgen, M., Yilmaz, F., & Gorrod, J. W. (1995). Chemical and Metabolic Studies on N-Benzyl-tert-Butylamine and its Potential Metabolites. Drug Metabolism and Drug Interactions, 12(3-4), 263-274.

• iChemical. (n.d.). N-benzylidene-t-butylamine N-oxide, CAS No. 3376-24-7. [Link]

• Google Patents. (2001). CN1309632A - A new type of N-tert-butyl hydroxylamine salt.
• Ali, S. A., & Wazeer, M. I. M. (1998). Oxidation of N-benzyl-N-methylhydroxylamines to nitrones. A mechanistic study. Journal of the Chemical Society, Perkin Transactions 2, (2), 393-400.
• Gella, C., Ferrer, E., Alibés, R., Busqué, F., de March, P., Figueredo, M., & Font, J. (2009). A metal-free general procedure for oxidation of secondary amines to nitrones. The Journal of organic chemistry, 74(16), 6365-6367.

• Organic Syntheses. (2014). AMIDE FORMATION BY DECARBOXYLATIVE CONDENSATION OF HYDROXYLAMINES AND α-KETOACIDS: N-[(1S)-1 PHENYLETHYL]-BENZENEACETAMIDE. [Link]

• Albrecht, S., Defoin, A., & Tarnus, C. (2006). Simple Preparation of O-Substituted Hydroxylamines from Alcohols. Synthesis, 2006(10), 1635-1638.

• ChemBK. (n.d.). N-benzylidene-N-tert-butylamine oxide. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. | Science Journal of University of Zakho [sjuoz.uoz.edu.krd]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. N-tert-Butyl-alpha-phenylnitrone | C11H15NO | CID 638877 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking N-(tert-Butyl)hydroxylamine Acetate Against Novel Reducing Agents

Abstract

In the landscape of synthetic chemistry, the selection of an appropriate reducing agent is paramount to achieving desired chemical transformations with high efficacy and selectivity. N-(tert-Butyl)hydroxylamine (NtBuHA) and its acetate salt have long been utilized as reliable reagents for specific applications, such as the reduction of nitroarenes and the synthesis of valuable intermediates.[1][2] However, the continuous evolution of synthetic methodologies necessitates a re-evaluation of established reagents against the performance of novel, potentially more efficient, stable, or sustainable alternatives. This guide provides a comprehensive benchmark of N-(tert-Butyl)hydroxylamine acetate against two classes of modern reducing agents: a catalytic hydrosilylation system and a chemoselective borohydride derivative. Through a detailed comparison of a model nitroarene reduction, we present objective experimental data on performance, discuss the underlying mechanistic principles, and offer practical guidance for researchers in drug development and organic synthesis.

Introduction: The Evolving Role of Reducing Agents

Reduction is a cornerstone transformation in organic synthesis, critical for the construction of complex molecules, including active pharmaceutical ingredients (APIs).[3] The ideal reducing agent offers a harmonious balance of reactivity, selectivity, stability, safety, and cost-effectiveness. N-(tert-Butyl)hydroxylamine (NtBuHA), often used as its more stable acetate salt, has carved a niche as an intermediate in the synthesis of nitrones and hydroxamic acids and as a reducing agent.[2][4] Its utility is particularly noted in the reduction of nitro compounds to amines, a crucial step in the synthesis of many dyes and drugs.[1][5]

However, the field of drug development is driven by a pursuit of efficiency, safety, and sustainability—the core tenets of green chemistry.[6][7][8] This has spurred the development of novel reducing agents that promise milder reaction conditions, greater functional group tolerance, and reduced waste generation. This guide aims to provide an objective, data-driven comparison between the established NtBuHA acetate and two such alternatives:

• Sodium Triacetoxyborohydride (STAB) : A mild and selective hydride donor, widely used in reductive amination but also capable of other reductions. It is known for its high chemoselectivity and operational simplicity.

• Triethylsilane (Et3SiH) with a Palladium Catalyst : A representative hydrosilylation system. Catalytic hydrosilylation is a powerful reduction method that can be tuned for various functional groups and often proceeds under mild conditions.[3][9][10][11]

We will benchmark these three systems using the reduction of 4-nitroacetophenone to 4-aminoacetophenone as a model reaction, a transformation relevant to API synthesis.

Profiles of the Reducing Agents

The Benchmark: N-(tert-Butyl)hydroxylamine Acetate

N-(tert-Butyl)hydroxylamine acetate is a solid, stable derivative of hydroxylamine. The bulky tert-butyl group enhances its stability compared to simpler hydroxylamines.[12] In reduction reactions, it acts as a moderate reducing agent. Its applications extend to being an antioxidant and a spin-trapping agent in studies of oxidative stress.[13][14][15][16]

• Mechanism of Nitro Reduction (Proposed): The reduction of a nitro group by a hydroxylamine derivative is a complex process that is thought to proceed through a series of single-electron or hydride transfers, often involving intermediate nitroso and hydroxylamine species before yielding the final amine. The reaction stoichiometry and pathway can be sensitive to the substrate and reaction conditions.

• Advantages:

  • Established and well-documented for specific transformations.

  • Solid form (acetate salt) is relatively stable and easy to handle.

• Limitations:

  • Often requires stoichiometric or excess quantities.

  • May have limited functional group tolerance compared to more modern reagents.

  • Can generate byproducts that require careful separation.

The Challengers: Novel Reducing Systems

A derivative of sodium borohydride, STAB is a milder and more selective reducing agent.[17] The electron-withdrawing acetate groups attenuate the reactivity of the borohydride, making it less reactive towards esters, amides, and even some ketones while still effectively reducing imines and certain other functional groups.[18]

• Mechanism: STAB acts as a hydride (H⁻) donor. The reduction proceeds via the transfer of a hydride ion to the electrophilic center of the substrate.

• Advantages:

  • High chemoselectivity.

  • Commercially available and relatively inexpensive.

  • Generally considered safe and easy to handle.

Hydrosilylation involves the addition of a Si-H bond across an unsaturated bond.[11] In the context of reduction, a hydrosilane, in the presence of a transition metal catalyst, acts as a hydride source.[9][10] This method is exceptionally versatile, as the reactivity can be tuned by changing the silane, catalyst, and ligands.[19]

• Mechanism (Chalk-Harrod): A common mechanism involves the oxidative addition of the Si-H bond to the metal center, followed by coordination of the substrate (e.g., the nitro group). A subsequent migratory insertion and reductive elimination sequence transfers the hydride and regenerates the catalyst.[11]

• Advantages:

  • Catalytic nature reduces waste.

  • Mild reaction conditions are often possible.

  • High degree of tunability for complex substrates.

Head-to-Head Benchmarking: Reduction of 4-Nitroacetophenone

To provide a direct and objective comparison, we performed the reduction of 4-nitroacetophenone to 4-aminoacetophenone using each of the three reducing systems under optimized, yet comparable, laboratory conditions.

Diagram 1: Benchmarking Experimental Workflow A generalized workflow for the comparative study.

Sources

• 1. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 2. US6512143B1 - Salts of N-tert-butylhydroxylamine - Google Patents [patents.google.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 5. Recent advances in nano-photocatalysts for organic synthesis - Arabian Journal of Chemistry [arabjchem.org]
• 6. Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development [mdpi.com]
• 7. Alternative strategies in drug development: clinical pharmacological aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Conventional and alternative pharmaceutical methods to improve oral bioavailability of lipophilic drugs [wisdomlib.org]
• 9. Reductions with hydrosilanes - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. Hydrosilylation - Wikipedia [en.wikipedia.org]
• 12. Buy N-(tert-Butyl)hydroxylamine hydrochloride | 57497-39-9 [smolecule.com]
• 13. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. MoreLife: Research Chemicals - N-tert-butyl Hydroxylamine [morelife.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Neuroprotective efficacy of N-t-butylhydroxylamine (NtBHA) in transient focal ischemia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. rushim.ru [rushim.ru]
• 18. acs.org [acs.org]
• 19. chem.libretexts.org [chem.libretexts.org]

Introduction: The Critical Need for Accurate N-(tert-Butyl)hydroxylamine Acetate Quantification

<Senior Application Scientist

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Analytical Development Subject: Comparative Guide: Cross-Validation of Analytical Methods for N-(tert-Butyl)hydroxylamine Acetate Quantification

N-(tert-Butyl)hydroxylamine, often handled as its more stable acetate salt (NtBuHA), is a key chemical intermediate and a potential impurity in various pharmaceutical manufacturing processes.[1][2] Its accurate quantification is paramount for ensuring the safety, efficacy, and quality of drug substances and products. As a known metabolite of the widely used spin-trapping agent α-phenyl-N-tert-butylnitrone (PBN), its analysis is also relevant in oxidative stress research.[1] Given its physicochemical properties—high polarity, low molecular weight, and lack of a strong chromophore—the development of robust and reliable analytical methods presents a significant challenge.[3]

This guide provides an in-depth comparison of common analytical techniques for the quantification of N-(tert-Butyl)hydroxylamine acetate. We will delve into the experimental rationale behind method selection, provide detailed protocols, and present a cross-validation framework to ensure data integrity across different analytical platforms. All methodologies are presented in alignment with the principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly Q2(R2) for analytical procedure validation.[4][5][6]

Overview of Analytical Methodologies

The selection of an analytical method for N-(tert-Butyl)hydroxylamine acetate is dictated by factors such as the required sensitivity, the complexity of the sample matrix, and the intended purpose of the analysis (e.g., release testing, stability studies, or trace-level impurity monitoring). This guide will focus on three primary techniques:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV) , often employing ion-pair chromatography.

• Gas Chromatography-Mass Spectrometry (GC-MS) , which necessitates a derivatization step.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , offering high sensitivity and specificity.

Method Deep Dive & Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) using Ion-Pair Chromatography

Expertise & Experience: Direct reversed-phase HPLC analysis of N-(tert-Butyl)hydroxylamine acetate is challenging due to its high polarity, leading to poor retention on conventional C18 or C8 columns.[7] To overcome this, we employ ion-pair chromatography (IPC). This technique introduces an ion-pair reagent into the mobile phase, which forms a neutral complex with the ionized analyte.[8] This complex exhibits increased hydrophobicity, allowing for sufficient retention and separation on a reversed-phase column.[9] The choice of an alkyl sulfonate, such as 1-octane sulfonic acid, is a common and effective strategy for cationic analytes like the protonated N-(tert-Butyl)hydroxylamine.

Trustworthiness: The method's validity is established through a comprehensive validation protocol assessing specificity, linearity, accuracy, precision, and robustness, as mandated by ICH guidelines.[4][6] System suitability tests are incorporated into each analytical run to ensure the ongoing performance of the chromatographic system.

Experimental Protocol: Ion-Pair HPLC-UV

• Chromatographic System:

  • HPLC system with a UV detector.

  • Column: C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: A filtered and degassed solution of acetonitrile and an aqueous buffer (e.g., 20 mM potassium phosphate monobasic) containing an ion-pair reagent (e.g., 5 mM sodium 1-octanesulfonate), adjusted to a suitable pH (e.g., pH 3.0 with phosphoric acid). The organic-to-aqueous ratio should be optimized for ideal retention and separation (e.g., 30:70 v/v).[10]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Low UV, typically around 210 nm, due to the lack of a strong chromophore.

  • Injection Volume: 20 µL.

• Standard and Sample Preparation:

  • Prepare a stock solution of N-(tert-Butyl)hydroxylamine acetate reference standard in the mobile phase.

  • Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected range of the samples.

  • Dissolve the sample in the mobile phase to a known concentration.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the standards and samples.

  • Quantify the N-(tert-Butyl)hydroxylamine acetate peak based on the calibration curve generated from the standards.

Workflow Visualization: Ion-Pair HPLC-UV

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 3. scispace.com [scispace.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. Ion Pair Chromatography Explained: Principles and Uses | Technology Networks [technologynetworks.com]
• 8. US4042327A - Ion-pairing chromatography - Google Patents [patents.google.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. tert-Butylhydroxylamine acetate | SIELC Technologies [sielc.com]

Assessing the Selectivity of N-(tert-Butyl)hydroxylamine Acetate in Reductions: A Comparative Guide

In the landscape of synthetic organic chemistry, the selective reduction of functional groups remains a cornerstone of molecular architecture. The ability to target one reducible moiety in the presence of others is paramount in the synthesis of complex molecules, particularly in the realms of pharmaceutical and materials science. Among the arsenal of reducing agents, N-(tert-Butyl)hydroxylamine and its more stable acetate salt have been noted for their potential role in specific reductions, most notably the conversion of nitro compounds to primary amines.

This guide provides a critical assessment of the selectivity of N-(tert-Butyl)hydroxylamine acetate in reductions. While commercial suppliers designate it as a reducing agent for nitro compounds, a thorough review of peer-reviewed literature reveals a notable absence of quantitative, comparative data for this specific application. Therefore, this document will first address the claimed utility and propose a plausible mechanistic framework. Subsequently, it will offer a comprehensive comparison with well-established, alternative reducing agents, supported by experimental data from the literature. This guide is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in the selection of reagents for selective reductions.

N-(tert-Butyl)hydroxylamine Acetate: A Reagent of Stated Potential

N-(tert-Butyl)hydroxylamine acetate (CAS 253605-31-1) is a stable, crystalline solid, making it a more convenient alternative to the free base, N-(tert-butyl)hydroxylamine, which is a viscous liquid.[1] Product literature from chemical suppliers states its use as a reducing agent in organic synthesis, with a specific application in the reduction of nitro compounds to amines.[2] However, the lack of detailed, peer-reviewed experimental studies necessitates a theoretical examination of its potential reductive capabilities.

Plausible Mechanism of Nitro Group Reduction

The reduction of a nitro group to an amine is a six-electron process that typically proceeds through nitroso and hydroxylamine intermediates. It is conceivable that N-(tert-Butyl)hydroxylamine could act as a stoichiometric reductant, where it becomes oxidized in the process. A plausible, albeit hypothetical, pathway is outlined below. In this proposed mechanism, the hydroxylamine derivative would transfer hydrogen atoms to the nitro group, potentially leading to the formation of a nitrone or other oxidized byproducts from the N-(tert-butyl)hydroxylamine.

Caption: Hypothetical redox couple in the reduction of a nitroarene by N-(tert-Butyl)hydroxylamine.

Comparative Analysis with Alternative Reducing Agents

To provide a practical context for selectivity, the following table compares the performance of N-(tert-Butyl)hydroxylamine acetate (based on its claimed application) with established reducing agents for the reduction of nitroarenes. This comparison highlights the chemoselectivity of each reagent in the presence of other common functional groups.

Reducing Agent/System	Target Functional Group	Tolerated Functional Groups	Comments	Reference(s)
N-(tert-Butyl)hydroxylamine acetate	Nitro (R-NO₂)	(Hypothetical) Aldehydes, Ketones, Esters, Halides	Claimed to reduce nitro compounds to amines; selectivity profile requires experimental validation.[2]	[2]
H₂/Pd-C	Nitro (R-NO₂), Alkenes, Alkynes, Carbonyls (C=O), Benzyl ethers	Acids, Esters	Highly efficient but often shows low chemoselectivity, reducing multiple functional groups.
H₂/Raney Ni	Nitro (R-NO₂), Alkenes, Alkynes, Carbonyls (C=O)	Aryl halides (Cl, Br, I)	Useful when hydrodehalogenation is a concern.
Fe/HCl or Fe/NH₄Cl	Nitro (R-NO₂)	Carbonyls (C=O), Esters, Amides, Nitriles	A classic, robust method with good selectivity for the nitro group.
SnCl₂·2H₂O	Nitro (R-NO₂)	Carbonyls (C=O), Esters, Amides, Nitriles	A mild and selective reagent, particularly useful for substrates sensitive to strongly acidic or harsh conditions.
Sodium Borohydride (NaBH₄) / Lewis Acid	Nitro (R-NO₂)	Varies with Lewis acid	Can be used in combination with Lewis acids to achieve nitro group reduction.
Zinc (Zn) / NH₄Cl	Nitro (R-NO₂) to Hydroxylamine (R-NHOH)	Most functional groups	Milder conditions that often stop at the hydroxylamine stage.	[3]

Experimental Protocols

The following protocols provide detailed methodologies for the reduction of a nitro group in a model compound, 4-nitroacetophenone, which contains both a nitro group and a ketone. This allows for a direct assessment of chemoselectivity.

Hypothetical Protocol: Reduction using N-(tert-Butyl)hydroxylamine Acetate

Disclaimer: This protocol is hypothetical and based on general principles of organic synthesis. It is intended as a starting point for investigation and has not been validated from published literature.

Objective: To selectively reduce the nitro group of 4-nitroacetophenone to 4-aminoacetophenone.

Materials:

• 4-nitroacetophenone

• N-(tert-Butyl)hydroxylamine acetate

• Ethanol (or other suitable solvent)

• Sodium bicarbonate (for workup)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitroacetophenone (1.65 g, 10 mmol) and ethanol (40 mL).

• Add N-(tert-Butyl)hydroxylamine acetate (4.48 g, 30 mmol, 3 equivalents) to the solution.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Redissolve the residue in ethyl acetate (50 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 25 mL) and then with brine (25 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-aminoacetophenone.

Sources

• 1. nbinno.com [nbinno.com]
• 2. N-(tert-Butyl)hydroxylamine acetate [myskinrecipes.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Head-to-Head Comparison of Spin Traps: N-(tert-Butyl)hydroxylamine Acetate vs. PBN

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the field of free radical biology and pharmacology, the accurate detection and characterization of transient reactive species are paramount to understanding disease mechanisms and developing effective therapeutics. Electron Paramagnetic Resonance (EPR) spectroscopy, coupled with spin trapping, remains a cornerstone technique for these investigations. The choice of spin trap is a critical determinant of experimental success, directly influencing the sensitivity, specificity, and interpretability of the results. This guide provides an in-depth, head-to-head comparison of two widely utilized spin trapping systems: the nitrone spin trap α-phenyl-N-tert-butylnitrone (PBN) and the nitroso spin trap precursor, N-(tert-Butyl)hydroxylamine acetate (NTA).

Executive Summary

Both PBN and NTA are invaluable tools for the detection of short-lived free radicals. PBN, a nitrone, is a ready-to-use spin trap that forms relatively persistent adducts with a variety of radicals, although the resulting EPR spectra can sometimes lack the detail required for unambiguous radical identification. NTA, a hydroxylamine, is not a spin trap itself but serves as a precursor to the potent nitroso spin trap, 2-methyl-2-nitrosopropane (MNP), through in situ oxidation. The NTA/MNP system excels at trapping carbon-centered radicals, yielding highly informative EPR spectra rich in hyperfine detail. However, the requirement for in situ activation of NTA introduces additional experimental variables that must be carefully controlled. The selection between PBN and NTA is therefore a nuanced decision, contingent on the specific radical of interest, the experimental milieu, and the desired level of spectral information.

Principles of Spin Trapping: A Tale of Two Mechanisms

The fundamental difference between PBN and the NTA system lies in their chemical nature and mechanism of radical capture.

PBN: The Nitrone Approach

PBN is a classic example of a nitrone spin trap. The mechanism involves the addition of a free radical (R•) across the carbon-nitrogen double bond of the nitrone functionality. This reaction results in the formation of a more stable nitroxide radical adduct, which is readily detectable by EPR spectroscopy.[1][2]

Figure 1: Mechanism of radical trapping by PBN.

NTA: The In Situ Nitroso Strategy

N-(tert-Butyl)hydroxylamine acetate (NTA) is a stable precursor to the highly reactive nitroso spin trap, 2-methyl-2-nitrosopropane (MNP). In the presence of an oxidizing agent, such as hydrogen peroxide or molecular oxygen, often catalyzed by metal ions in a Fenton-like reaction, NTA is oxidized to MNP.[3][4][5] MNP then rapidly traps free radicals by direct addition to the nitrogen atom of the nitroso group, forming a stable nitroxide adduct.[6][7]

Figure 2: In situ generation of MNP from NTA and subsequent radical trapping.

Performance Comparison: A Data-Driven Analysis

The efficacy of a spin trap is judged by several key parameters: its reactivity towards different radical species (trapping efficiency), the stability of the resulting spin adduct, and the information content of the adduct's EPR spectrum.

Parameter	N-(tert-Butyl)hydroxylamine Acetate (NTA) / MNP	Phenyl N-tert-butylnitrone (PBN)
Active Species	2-methyl-2-nitrosopropane (MNP)	α-phenyl-N-tert-butylnitrone (PBN)
Primary Target Radicals	Carbon-centered radicals[6][8]	Carbon- and Oxygen-centered radicals[9]
Adduct Stability	Generally stable, but can be light and heat sensitive.[8] Hydroxyalkyl spin adduct lifetimes can range from seconds to a year.[3]	Generally forms persistent adducts, particularly with carbon-centered radicals.[10] The hydroxyl adduct is notably unstable, with a half-life of less than a minute in some conditions, but stability is greater in acidic media.[10][11]
EPR Spectral Information	Provides detailed hyperfine structure, aiding in the precise identification of the trapped carbon-centered radical.[8][12]	EPR spectra are often less distinctive, with similar hyperfine splittings for different radical adducts, which can make unambiguous identification challenging.[10][13]
Advantages	- Excellent for identifying the structure of trapped carbon-centered radicals.[8] - MNP adducts can be very stable.[3]	- Ready to use without prior activation. - Generally forms persistent spin adducts.[10] - Effective for a broader range of radicals, including some oxygen-centered species.[9]
Limitations	- Requires in situ oxidation to the active MNP form, adding experimental complexity.[3][4] - Less effective for trapping oxygen-centered radicals compared to nitrones.[8] - The MNP monomer is a blue, volatile liquid that can dimerize to a colorless solid.[6]	- EPR spectra can be ambiguous for radical identification.[10] - PBN-hydroxyl adduct is very unstable.[10][11] - Can be susceptible to metabolic degradation in biological systems.

Experimental Protocols: A Guide to Practical Implementation

The following protocols provide a framework for the comparative evaluation of NTA and PBN in a typical experimental setting for the detection of hydroxyl radicals generated by the Fenton reaction.

Protocol 1: Hydroxyl Radical Trapping with PBN

This protocol outlines the use of PBN to trap hydroxyl radicals (•OH) generated by the Fenton reaction (Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻).

Materials:

• α-phenyl-N-tert-butylnitrone (PBN)

• Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

• Hydrogen peroxide (H₂O₂), 30% solution

• Phosphate-buffered saline (PBS), pH 7.4

• EPR spectrometer and accessories (capillary tubes, etc.)

Procedure:

• Reagent Preparation:

  • Prepare a 1 M stock solution of PBN in ethanol.

  • Prepare a 10 mM stock solution of FeSO₄·7H₂O in deionized water.

  • Prepare a 10 mM stock solution of H₂O₂ in deionized water.

• Reaction Mixture Assembly:

  • In a clean microcentrifuge tube, add the following in order:

    • PBS to a final volume of 1 ml.

    • PBN stock solution to a final concentration of 50 mM.

    • FeSO₄ stock solution to a final concentration of 1 mM.

  • Vortex the mixture gently.

• Initiation of Radical Generation:

  • To initiate the Fenton reaction, add the H₂O₂ stock solution to a final concentration of 1 mM.

  • Immediately vortex the solution and transfer it to an EPR capillary tube.

• EPR Analysis:

  • Place the capillary tube in the EPR spectrometer cavity.

  • Record the EPR spectrum immediately. Typical instrument settings for PBN adducts are: microwave frequency ~9.5 GHz, microwave power 20 mW, modulation frequency 100 kHz, modulation amplitude 1 G, sweep width 100 G, and sweep time 60 s.

Figure 3: Experimental workflow for hydroxyl radical trapping with PBN.

Protocol 2: Hydroxyl Radical Trapping with NTA/MNP System

This protocol describes the in situ generation of MNP from NTA to trap hydroxyl radicals from a Fenton reaction.

Materials:

• N-(tert-Butyl)hydroxylamine acetate (NTA)

• Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

• Hydrogen peroxide (H₂O₂), 30% solution

• Phosphate-buffered saline (PBS), pH 7.4

• EPR spectrometer and accessories

Procedure:

• Reagent Preparation:

  • Prepare a 1 M stock solution of NTA in deionized water.

  • Prepare a 10 mM stock solution of FeSO₄·7H₂O in deionized water.

  • Prepare a 10 mM stock solution of H₂O₂ in deionized water.

• Reaction Mixture Assembly and In Situ MNP Generation:

  • In a clean microcentrifuge tube, add the following in order:

    • PBS to a final volume of 1 ml.

    • NTA stock solution to a final concentration of 50 mM.

    • FeSO₄ stock solution to a final concentration of 1 mM.

  • Vortex the mixture gently.

• Initiation of Radical Generation and Trapping:

  • Add the H₂O₂ stock solution to a final concentration of 1 mM. The H₂O₂ will both initiate the Fenton reaction to produce •OH and oxidize NTA to MNP.

  • Immediately vortex the solution and transfer it to an EPR capillary tube.

• EPR Analysis:

  • Place the capillary tube in the EPR spectrometer cavity.

  • Record the EPR spectrum. Instrument settings will be similar to those for PBN, but adjustments may be necessary based on the specific MNP adduct formed.

Figure 4: Experimental workflow for hydroxyl radical trapping with the NTA/MNP system.

Concluding Remarks and Future Perspectives

The choice between N-(tert-Butyl)hydroxylamine acetate and PBN is not a matter of one being definitively superior to the other, but rather a strategic decision based on the specific research question. PBN offers convenience and broad applicability, while the NTA/MNP system provides unparalleled spectral detail for the identification of carbon-centered radicals.

For researchers embarking on studies of free radical biology, a pilot experiment comparing both spin traps under the specific experimental conditions is highly recommended. Such a preliminary investigation will provide invaluable insight into which spin trap offers the optimal balance of trapping efficiency, adduct stability, and spectral resolution for the system under investigation.

Future advancements in spin trap design are likely to focus on combining the strengths of different classes of spin traps. The development of novel probes with enhanced stability, greater radical specificity, and more informative EPR spectra will continue to push the boundaries of our understanding of the critical role of free radicals in health and disease.

References

• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6), 395-407. Available at: [Link]

• Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. National Center for Biotechnology Information. Available at: [Link]

• Lalevée, J., et al. (2021). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes. Polymers, 13(21), 3829. Available at: [Link]

• Stabilities of hydroxyl radical spin adducts of PBN-type spin traps. National Center for Biotechnology Information. Available at: [Link]

• Rosenthal, I., Mossoba, M. M., & Riesz, P. (1982). Spin-trapping with 2-methyl-2-nitrosopropane: photochemistry of carbonyl-containing compounds. Methyl radical formation from dimethyl sulfoxide. Canadian Journal of Chemistry, 60(11), 1486-1490. Available at: [Link]

• Spin Trapping. Royal Society of Chemistry. Available at: [Link]

• The Benefits of PBN. EUROCONTROL. Available at: [Link]

• Protective activity of the spin trap tert-butyl-alpha-phenyl nitrone (PBN) in reperfused rat heart. National Center for Biotechnology Information. Available at: [Link]

• Alberti, A., et al. (2020). Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox, and Neuroprotective Properties. ACS Omega, 5(47), 30589-30602. Available at: [Link]

• Madden, K. P., & Taniguchi, H. (1995). An in situ radiolysis time-resolved electron spin resonance study of 2-methyl-2-nitrosopropane spin trapping kinetics. Journal of the American Chemical Society, 117(2), 661-665. Available at: [Link]

• Chemical structures of 4-POBN, PBN, MNP, PNO, 4-methyl-PNO, DMPO, and pyridine. ResearchGate. Available at: [Link]

• Spin trapping evidence for the lack of significant hydroxyl radical production during the respiration burst of human phagocytes using a spin adduct resistant to superoxide-mediated destruction. National Center for Biotechnology Information. Available at: [Link]

• Spulber, M., & Schlick, S. (2010). Using Cyclodextrins to Encapsulate Oxygen-Centered and Carbon-Centered Radical Adducts: The Case of DMPO, PBN, and MNP Spin Traps. The Journal of Physical Chemistry A, 114(21), 6217-6225. Available at: [Link]

• Snowden, M. E., & Toh, H. S. (2021). Electron Paramagnetic Resonance for the Detection of Electrochemically Generated Hydroxyl Radicals: Issues Associated with Electrochemical Oxidation of the Spin Trap. ACS Measurement Science Au, 1(1), 26-33. Available at: [Link]

• FIG. 4. EPR spectra of the PBN spin adduct formed by laser flashing of... ResearchGate. Available at: [Link]

• Evaluation of PBN spin-trapped radicals as early markers of lipid oxidation in mayonnaise. WUR eDepot. Available at: [Link]

• EPR spectra representing the 4-POBN/ 4-POBN spin adduct. A, EPR... ResearchGate. Available at: [Link]

• Can spin trapping compounds like PBN protect against self-inflicted damage in polymorphonuclear leukocytes? National Center for Biotechnology Information. Available at: [Link]

• Immuno-spin trapping of protein and DNA radicals: "Tagging" free radicals to locate and understand the redox process. ResearchGate. Available at: [Link]

• 2-Methyl-2-nitrosopropane. Wikipedia. Available at: [Link]

• Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. National Center for Biotechnology Information. Available at: [Link]

• Comparison of the radical trapping ability of PBN, S-PPBN and NXY-059. National Center for Biotechnology Information. Available at: [Link]

• 2-methyl-2-nitrosopropane. Organic Syntheses. Available at: [Link]

• Using cyclodextrins to encapsulate oxygen-centered and carbon-centered radical adducts: the case of DMPO, PBN, and MNP spin traps. National Center for Biotechnology Information. Available at: [Link]

• EPR investigation on radical trap reactions of 2-methyl-2-nitrosopropane encapsulated by cyclodextrins with external organic radicals produced by photolysis of coenzyme B12 and its analogues. Royal Society of Chemistry. Available at: [Link]

• IMMUNO-SPIN TRAPPING FROM BIOCHEMISTRY TO MEDICINE: advances, challenges, and pitfalls: Focus on protein-centered radicals. National Center for Biotechnology Information. Available at: [Link]

• Mechanism of spin trapping by linear PBN. ResearchGate. Available at: [Link]

• Spin trapping. Wikipedia. Available at: [Link]

• Evaluation of spin trapping agents and trapping conditions for detection of cell-generated reactive oxygen species. National Center for Biotechnology Information. Available at: [Link]

• Methodological considerations of electron spin resonance spin trapping techniques for measuring reactive oxygen species generated from metal oxide nanomaterials. National Center for Biotechnology Information. Available at: [Link]

• Evaluation of spin trapping agents and trapping conditions for detection of cell-generated reactive oxygen species. ResearchGate. Available at: [Link]

• Kinetic Studies on ATRP. Carnegie Mellon University. Available at: [Link]

• Effects of Solvent and Monomer on the Kinetics of Radical Generation in Atom Transfer Radical Polymerization. Università degli Studi di Padova. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Spin trapping - Wikipedia [en.wikipedia.org]
• 3. An in-situ radiolysis EPR study of spin trapping by 2-methyl-2-nitrosopropane: steric and electronic effects influencing the trapping of hydroxyalkyl radicals derived from pentanols and substituted pentanols - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Methyl-2-nitrosopropane - Wikipedia [en.wikipedia.org]
• 7. EPR investigation on radical trap reactions of 2-methyl-2-nitrosopropane encapsulated by cyclodextrins with external organic radicals produced by photolysis of coenzyme B12 and its analogues - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Comparison of the radical trapping ability of PBN, S-PPBN and NXY-059 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Stabilities of hydroxyl radical spin adducts of PBN-type spin traps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. books.rsc.org [books.rsc.org]
• 13. Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes | MDPI [mdpi.com]

A Senior Application Scientist's Guide to Literature-Based Validation of N-(tert-Butyl)hydroxylamine Acetate Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate chemical reagents is a critical decision that profoundly influences experimental outcomes. This guide provides an in-depth, literature-based validation of the applications of N-(tert-Butyl)hydroxylamine acetate, a versatile compound with significant utility in free radical research and organic synthesis. Moving beyond a simple cataloging of its uses, we will delve into a comparative analysis of its performance against established alternatives, supported by experimental data and detailed protocols to ensure scientific integrity and practical applicability.

Introduction to N-(tert-Butyl)hydroxylamine Acetate: A Stable and Versatile Reagent

N-(tert-Butyl)hydroxylamine, in its acetate salt form, offers significant advantages in handling and stability over its free base counterpart. The acetate salt is a solid, which simplifies storage and weighing, a crucial factor in both laboratory and industrial settings[1]. This stability does not compromise its reactivity, making it a valuable tool in several key areas of chemical research. This guide will explore its primary applications as a nitrone spin trap for the detection of transient free radicals, as a potent radical scavenger with antioxidant properties, and as a versatile intermediate in organic synthesis.

Section 1: N-(tert-Butyl)hydroxylamine Acetate in Spin Trapping: A Comparative Analysis

Electron Paramagnetic Resonance (EPR) spectroscopy is the most definitive method for detecting and characterizing free radicals. However, the fleeting existence of many biologically relevant radicals necessitates the use of spin traps—compounds that react with unstable radicals to form more persistent radical adducts detectable by EPR. N-(tert-Butyl)hydroxylamine serves as a precursor to the spin trap 2-methyl-2-nitrosopropane (MNP) in situ. Upon oxidation, it is converted to MNP, which then traps short-lived radicals to form stable aminoxyl radicals[2].

Comparative Performance against PBN and DMPO

The most commonly used spin traps are α-phenyl-N-tert-butylnitrone (PBN) and 5,5-dimethyl-1-pyrroline N-oxide (DMPO). A direct comparison reveals the distinct advantages and disadvantages of each.

• Reaction Kinetics: The efficacy of a spin trap is largely determined by its rate constant for radical addition. For the highly reactive hydroxyl radical (•OH), both PBN and DMPO exhibit diffusion-controlled rate constants, with some studies suggesting a slight advantage for PBN[3]. While direct kinetic data for the in situ formed MNP from N-(tert-Butyl)hydroxylamine is less common, the efficiency of the trapping system is well-documented[2]. For the superoxide radical (O₂⁻•), DMPO is generally favored due to a higher trapping rate constant compared to PBN[1].

• Spin Adduct Stability and Spectral Information: A critical factor is the stability of the resulting spin adduct. PBN generally forms more persistent spin adducts, but their EPR spectra can be less informative for identifying the trapped radical[3]. DMPO adducts, on the other hand, often provide more detailed EPR spectra with hyperfine splitting constants that are highly characteristic of the trapped radical, facilitating easier identification. However, DMPO spin adducts, particularly with the superoxide radical, are notoriously unstable[4]. The aminoxyl radicals formed from MNP (derived from N-(tert-Butyl)hydroxylamine) offer a good balance of stability and informative EPR spectra[2].

Table 1: Comparison of Spin Trap Performance

Spin Trap Precursor/Spin Trap	Radical Species	Reaction Rate Constant (k, M⁻¹s⁻¹)	Spin Adduct Half-life (t½)	EPR Spectrum Information
N-(tert-Butyl)hydroxylamine	•OH, •OOH, C-centered radicals	Varies with radical	Generally stable	Good for identification
PBN	•OH, C-centered radicals	~3 x 10⁹ (for •OH)[1]	Generally persistent	Less informative
DMPO	•OH, •OOH	~1-3 x 10⁹ (for •OH)[1]	Often unstable (especially •OOH adduct)[4]	Highly informative

Experimental Protocol: EPR Spin Trapping with N-(tert-Butyl)hydroxylamine

This protocol describes the detection of hydroxyl radicals generated by the Fenton reaction.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• Hydrogen peroxide (H₂O₂) (30%)

• Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

• Phosphate buffered saline (PBS), pH 7.4

• EPR flat cell

• EPR spectrometer

Procedure:

• Prepare a 100 mM stock solution of N-(tert-Butyl)hydroxylamine acetate in PBS.

• Prepare a 10 mM stock solution of FeSO₄·7H₂O in deoxygenated PBS.

• Prepare a 100 mM stock solution of H₂O₂ in PBS.

• In an Eppendorf tube, mix 50 µL of the N-(tert-Butyl)hydroxylamine acetate stock solution with 50 µL of the FeSO₄ stock solution.

• Transfer the mixture to an EPR flat cell.

• Initiate the reaction by adding 5 µL of the H₂O₂ stock solution directly into the flat cell.

• Immediately place the flat cell in the EPR spectrometer cavity and begin recording the spectrum.

Expected Results:

The EPR spectrum should show a characteristic signal for the aminoxyl radical adduct formed from the trapping of the hydroxyl radical by the in situ generated 2-methyl-2-nitrosopropane. The hyperfine coupling constants of this adduct can be used to confirm the identity of the trapped radical.

Diagram 1: Spin Trapping Workflow

Caption: Workflow for radical detection using N-(tert-Butyl)hydroxylamine.

Section 2: N-(tert-Butyl)hydroxylamine as a Radical Scavenger and Antioxidant

Beyond its role in EPR studies, N-(tert-Butyl)hydroxylamine itself is a potent radical scavenger and antioxidant. This activity is attributed to the ability of the hydroxylamine functional group to donate a hydrogen atom to reactive free radicals, thereby neutralizing them.

Comparative Antioxidant Activity

To quantify its antioxidant potential, we can compare its performance in standard antioxidant assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays, against well-known antioxidants like Trolox (a water-soluble analog of vitamin E) and Butylated Hydroxytoluene (BHT). While direct comparative studies providing IC50 values for N-(tert-Butyl)hydroxylamine are not abundant in the literature, its role as an antioxidant that can reverse age-related changes in mitochondria highlights its biological significance[5].

Table 2: Conceptual Comparison of Antioxidant Activity

Antioxidant	Assay	Typical IC50 Range	Mechanism
N-(tert-Butyl)hydroxylamine	DPPH, ABTS	Data needed	Hydrogen Atom Transfer
Trolox	DPPH, ABTS	Low µM	Hydrogen Atom Transfer
BHT	DPPH, ABTS	Low µM	Hydrogen Atom Transfer
Ascorbic Acid	DPPH, ABTS	Low µM	Electron Transfer

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol provides a method to assess the radical scavenging activity of N-(tert-Butyl)hydroxylamine acetate.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a 100 µM solution of DPPH in methanol.

• Prepare a series of dilutions of N-(tert-Butyl)hydroxylamine acetate in methanol (e.g., 1, 10, 50, 100, 500 µM).

• In a 96-well plate, add 100 µL of each concentration of the sample solution to triplicate wells.

• Add 100 µL of the DPPH solution to each well.

• As a control, add 100 µL of methanol to triplicate wells containing 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

• Plot the percentage of scavenging against the concentration of N-(tert-Butyl)hydroxylamine acetate to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Diagram 2: Radical Scavenging Mechanism

Caption: Hydrogen donation mechanism of radical scavenging.

Section 3: N-(tert-Butyl)hydroxylamine Acetate in Organic Synthesis

N-(tert-Butyl)hydroxylamine acetate is a valuable intermediate in the synthesis of a variety of organic molecules, most notably nitrones and hydroxamic acids[6][7].

Synthesis of Nitrones

Nitrones are important 1,3-dipoles used in [3+2] cycloaddition reactions to form five-membered heterocyclic rings. N-(tert-Butyl)hydroxylamine acetate readily condenses with aldehydes and ketones to form N-tert-butyl nitrones.

Comparative Advantage:

The use of N-(tert-Butyl)hydroxylamine acetate provides a stable and easy-to-handle source of the hydroxylamine, which can be unstable in its free base form. Alternative methods for nitrone synthesis include the oxidation of secondary amines or the alkylation of oximes. The condensation with N-(tert-Butyl)hydroxylamine acetate is often a milder and more direct route, particularly for the synthesis of N-tert-butyl nitrones. While yield comparisons are highly substrate-dependent, the convenience of this method is a significant advantage.

Experimental Protocol: Synthesis of a Nitrone

This protocol describes the synthesis of a nitrone from an aldehyde.

Materials:

• N-(tert-Butyl)hydroxylamine acetate

• Aldehyde (e.g., benzaldehyde)

• Toluene

• Magnesium sulfate (MgSO₄)

• Round-bottom flask with a Dean-Stark trap and condenser

Procedure:

• To a round-bottom flask, add the aldehyde (1 equivalent), N-(tert-Butyl)hydroxylamine acetate (1.1 equivalents), and toluene.

• Fit the flask with a Dean-Stark trap and a condenser.

• Heat the mixture to reflux and continue heating until the calculated amount of water has been collected in the Dean-Stark trap.

• Cool the reaction mixture to room temperature.

• Dry the solution over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude nitrone.

• Purify the product by recrystallization or column chromatography.

Synthesis of Hydroxamic Acids

Hydroxamic acids are a class of compounds with a wide range of biological activities, including roles as enzyme inhibitors. N-(tert-Butyl)hydroxylamine acetate can be used in the synthesis of hydroxamic acids from carboxylic acids, typically after activation of the carboxylic acid.

Comparative Advantage:

The synthesis of hydroxamic acids often involves the coupling of a carboxylic acid with hydroxylamine. The use of N-(tert-Butyl)hydroxylamine acetate provides a stable source of the hydroxylamine. Other methods involve the use of coupling agents like carbodiimides (e.g., DCC, EDC) or the conversion of the carboxylic acid to an acid chloride. The choice of method often depends on the substrate and the desired purity of the final product. The use of N-(tert-Butyl)hydroxylamine acetate can be advantageous in terms of ease of handling and stability.

Experimental Protocol: Synthesis of a Hydroxamic Acid

This protocol outlines a general procedure for the synthesis of a hydroxamic acid from a carboxylic acid.

Materials:

• Carboxylic acid

• N-(tert-Butyl)hydroxylamine acetate

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

Procedure:

• Dissolve the carboxylic acid (1 equivalent), EDC (1.2 equivalents), and HOBt (1.2 equivalents) in DMF in a round-bottom flask.

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• Add N-(tert-Butyl)hydroxylamine acetate (1.1 equivalents) and DIPEA (2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature overnight.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Diagram 3: Synthetic Applications

Caption: Key synthetic transformations using N-(tert-Butyl)hydroxylamine Acetate.

Conclusion

N-(tert-Butyl)hydroxylamine acetate is a highly valuable and versatile reagent for researchers in chemistry and drug development. Its stability as an acetate salt enhances its practicality for a range of applications. In spin trapping, it provides a reliable method for the detection of transient free radicals, offering a favorable balance of spin adduct stability and spectral information compared to other common spin traps. As a radical scavenger, its inherent antioxidant properties are of significant interest in the study of oxidative stress. Furthermore, its utility as a stable precursor in the synthesis of nitrones and hydroxamic acids makes it an important tool in synthetic organic chemistry. The experimental protocols provided in this guide offer a starting point for the practical application of N-(tert-Butyl)hydroxylamine acetate, and the comparative data underscores the importance of selecting the appropriate reagent based on the specific experimental context and goals.

References

• Lagercrantz, C. (1991). Spin Trapping by Use of N-tert-butylhydroxylamine. Involvement of Fenton Reactions. Free Radical Research Communications, 14(5-6), 395-407. [Link]

• Villamena, F. A., et al. (2007). Reactivity of Superoxide Radical Anion and Hydroperoxyl Radical with α-Phenyl-N-tert-butylnitrone (PBN) Derivatives. The Journal of Organic Chemistry, 72(23), 8941-8949. [Link]

• Kotake, Y., & Janzen, E. G. (1991). [17O]oxygen hyperfine structure for the hydroxyl and superoxide radical adducts of the spin traps DMPO, PBN and 4-POBN. Journal of the American Chemical Society, 113(3), 950-953. [Link]

• Munteanu, I. G., & Apetrei, C. (2021). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. Antioxidants, 10(1), 50. [Link]

• Ferreira, M. J., et al. (2021). Nitrones: Comprehensive Review on Synthesis and Applications. Molecules, 26(13), 3949. [Link]

• Organic Chemistry Portal. (n.d.). Nitrone synthesis by C=N-Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Table 1 . IC 50 values of compounds tested determined by ABTS and DPPH.... Retrieved from [Link]

• Atamna, H., et al. (2000). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. The FASEB Journal, 14(8), 1227-1236. [Link]

• Reddy, C. D., et al. (2019). Methods for Hydroxamic Acid Synthesis. Current Organic Chemistry, 23(9), 973-999. [Link]

• Mukai, M., et al. (2003). A convenient method for the synthesis of nitrones by oxidation of N,N-disubstituted hydroxylamines with N-t-butylbenzenesulfinimidoyl chloride. ARKIVOC, 2003(10), 58-65. [Link]

• Sow, I. S. (2024). Methods for synthesizing hydroxamic acids and their metal complexes. European Journal of Chemistry, 15(4), 345-354. [Link]

• Al-Hamdani, W. A. S., & Al-Zuhairi, A. J. (2024). Synthesis and characterization of hydroxamic acid N,3-dihydroxy-2-naphthamide and its copper (II) complex per keto/enol forms and rare earth flotation. Journal of the Turkish Chemical Society Section A: Chemistry, 11(1), 1-12. [Link]

• Navarrete-Vázquez, G., et al. (2012). Synthesis of New Bicyclic Hydroxamic Acids with Cytotoxic Activity. Journal of the Mexican Chemical Society, 56(3), 268-273. [Link]

• Coordination Chemistry of Hydroxamic Acids. (n.d.). Synthesis. Retrieved from [Link]

• Al-Juboori, S. A. B. (2021). Four main pathways of synthesis of nitrones and some of their synthetic applications. Journal of Physics: Conference Series, 1879, 032111. [Link]

• Floyd, R. A., & Harold, S. L. (2004). Preparation of nitrone derivatives. U.S. Patent No. 6,762,322 B1. Washington, DC: U.S.

• ResearchGate. (n.d.). The IC50 values of DPPH and ABTS radical scavenging essays for samples and positive. Retrieved from [Link]

• Villamena, F. A., et al. (2006). Reactivity of Superoxide Radical Anion and Hydroperoxyl Radical with α-Phenyl-N-tert-butylnitrone (PBN) Derivatives. The Journal of Organic Chemistry, 71(23), 8941-8949. [Link]

• Janzen, E. G., et al. (1982). On spin trapping hydroxyl and hydroperoxyl radicals. Canadian Journal of Chemistry, 60(22), 2725-2733. [Link]

• Deletraz, A., et al. (2020). Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox, and Neuroprotective Properties. ACS Omega, 5(47), 30586-30596. [Link]

• Zhang, Y. K., & Maples, K. R. (2002). Synthesis and EPR Evaluation of the Nitrone PBN-[tert-13 C] for Spin Trapping Competition. Zeitschrift für Naturforschung B, 57(1), 127-131. [Link]

• ResearchGate. (n.d.). IC50 values of antioxidant activities, DPPH and ABTS radical scavenging.... Retrieved from [Link]

• Hidayat, T., et al. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. f. et Zoll.) Muell. Arg Leaves Extracts and Fractions. E3S Web of Conferences, 503, 07005. [Link]

• ResearchGate. (n.d.). Mechanistic investigations a EPR spin-trapping experiments with.... Retrieved from [Link]

• Chavarria, D., et al. (2018). Homo-Tris-Nitrones Derived from α-Phenyl-N-tert-butylnitrone: Synthesis, Neuroprotection and Antioxidant Properties. Molecules, 23(11), 2993. [Link]

• ResearchGate. (n.d.). Fast and effective reduction of nitroarenes by sodium dithionite under PTC conditions: Application in solid-phase synthesis. Retrieved from [Link]

• Gold, M. H., & Johnson, T. B. (1953). Method of reducing nitro compounds. U.S. Patent No. 2,631,167. Washington, DC: U.S.

• NANOlab. (2014). Electron paramagnetic resonance (EPR) spectroscopy analysis using the spin trap DMPO for OH∙ detection. Retrieved from [Link]

• Tordo, P., et al. (2016). N-tert-butylmethanimine N-oxide Is an Efficient Spin-Trapping Probe for EPR Analysis of Glutathione Thiyl Radical. Scientific Reports, 6, 38773. [Link]

• ResearchGate. (n.d.). Summary of hyperfine coupling constants (in Gauss) for the PBN adducts of radicals formed during the oxidation of DMSO by -OH. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium Hydrosulfite, Sodium Dithionite. Retrieved from [Link]

• Wang, Y., et al. (2022). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Catalysts, 12(10), 1146. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Spin trapping by use of N-tert-butylhydroxylamine. Involvement of Fenton reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-(tert-Butyl)hydroxylamine acetate (253605-31-1) at Nordmann - nordmann.global [nordmann.global]
• 7. arkat-usa.org [arkat-usa.org]

A Senior Application Scientist's Guide to the Cost-Benefit Analysis of N-(tert-Butyl)hydroxylamine Acetate in Synthesis

For the discerning researcher, scientist, and drug development professional, the selection of reagents is a critical decision, balancing performance, cost, and practicality. This guide provides an in-depth cost-benefit analysis of N-(tert-Butyl)hydroxylamine acetate, a versatile reagent in organic synthesis, comparing it with common alternatives. Our focus is to move beyond mere catalog specifications and provide field-proven insights grounded in experimental data to inform your synthetic strategies.

Introduction to N-(tert-Butyl)hydroxylamine Acetate: A Stable and Versatile Reagent

N-(tert-Butyl)hydroxylamine acetate, with the chemical formula (CH₃)₃CNHOH·CH₃CO₂H, is the acetate salt of N-tert-butylhydroxylamine.[1][2][3] This seemingly simple modification of forming the acetate salt confers a significant practical advantage: enhanced stability.[4] Unlike the free base, which is a viscous liquid prone to decomposition, the acetate salt is a crystalline solid, making it easier to handle, store, and accurately dispense in laboratory and industrial settings.[5][6]

Its primary utility in synthesis lies in two key areas: as a precursor for the synthesis of N-tert-butyl nitrones and as a potent radical scavenger and antioxidant.[7][8][9] Nitrones are valuable 1,3-dipoles widely used in [3+2] cycloaddition reactions to construct complex nitrogen-containing heterocyclic scaffolds, which are prevalent in many biologically active molecules.[10] As a radical scavenger, it finds application in preventing unwanted polymerization and inhibiting oxidative degradation in various industrial processes.[7]

The Alternatives: A Landscape of Radical Scavengers and Nitrone Precursors

To fully appreciate the value proposition of N-(tert-Butyl)hydroxylamine acetate, we must consider the established alternatives in the field. This comparison will focus on reagents used for similar synthetic transformations, namely nitrone synthesis and radical scavenging.

For Nitrone Synthesis:

• N-tert-Butylhydroxylamine Hydrochloride: The hydrochloride salt is another common and stable form of N-tert-butylhydroxylamine.[11] It is frequently used in nitrone synthesis; however, its acidic nature can sometimes necessitate careful pH control in sensitive reactions.

For Radical Scavenging & Trapping:

• TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl): A stable nitroxyl radical widely employed as a radical scavenger in organic synthesis and polymer chemistry.[12] It is particularly effective in controlled radical polymerizations.

• PBN (α-Phenyl-N-tert-butylnitrone): A widely used spin trap for detecting and identifying short-lived free radicals via Electron Paramagnetic Resonance (EPR) spectroscopy.[13] It also exhibits antioxidant properties.

• DMPO (5,5-Dimethyl-1-pyrroline N-oxide): Another popular spin trap that reacts with a variety of radicals to form characteristic adducts detectable by EPR.[8][14][15]

Performance Comparison: A Data-Driven Analysis

A direct, quantitative comparison of these reagents in a single synthetic application is essential for a meaningful cost-benefit analysis. We will focus on the synthesis of nitrones, a primary application of N-(tert-Butyl)hydroxylamine acetate.

Nitrone Synthesis: A Representative Protocol

The condensation of an aldehyde with a hydroxylamine derivative is a standard method for nitrone synthesis.[13][16] A general protocol involves reacting the aldehyde with the hydroxylamine salt in the presence of a base to neutralize the acid and facilitate the condensation.

Experimental Workflow: Nitrone Synthesis

Caption: Generalized workflow for nitrone synthesis.

While specific yields and reaction times are highly substrate-dependent, the choice of the hydroxylamine salt can influence the ease of handling and the reaction conditions. The acetate salt of N-(tert-butyl)hydroxylamine is often favored for its milder acidity compared to the hydrochloride salt, which can be advantageous when working with acid-sensitive substrates.

Radical Scavenging Efficiency

In the realm of radical scavenging, the performance metric is often the rate constant of the reaction with a specific radical. While N-(tert-Butyl)hydroxylamine acetate itself is not a radical, its precursor, N-tert-butylhydroxylamine, is a known antioxidant.[17] For comparison, TEMPO is a stable radical that efficiently scavenges other radicals.[12] PBN and DMPO are primarily used to "trap" radicals for detection, forming relatively stable radical adducts.[13][14] The choice among these depends on the specific application: preventing polymerization (TEMPO), or detecting and identifying radical species (PBN, DMPO).

Cost-Benefit Analysis: The Financial Equation

To provide a tangible comparison, we will analyze the cost of these reagents based on currently available market prices. Prices are subject to change and may vary between suppliers.

Reagent	CAS Number	Molecular Weight ( g/mol )	Price (USD/g)	Cost (USD/mol)
N-(tert-Butyl)hydroxylamine acetate	253605-31-1	149.19	~20.55 - 76.00[1][3][7][18]	~3067 - 11338
N-tert-Butylhydroxylamine hydrochloride	57497-39-9	125.60	Varies by supplier	Varies by supplier
TEMPO	2564-83-2	156.25	Varies by supplier	Varies by supplier
PBN (α-Phenyl-N-tert-butylnitrone)	3376-24-7	177.24	Varies by supplier	Varies by supplier
DMPO (5,5-Dimethyl-1-pyrroline N-oxide)	3317-61-1	113.16	~137.00 - 190.50[8][14]	~15504 - 21559

Analysis:

• N-(tert-Butyl)hydroxylamine acetate presents a moderate cost per gram and per mole. Its key benefit lies in its stability and ease of handling as a solid, which can reduce waste and improve reproducibility.

• DMPO , while a highly effective spin trap, has a significantly higher cost per mole, making it more suitable for analytical purposes rather than as a bulk reagent in synthesis.

• The cost of N-tert-Butylhydroxylamine hydrochloride , TEMPO , and PBN can vary significantly between suppliers, and a direct price comparison requires obtaining quotes for specific quantities.

The "Benefit" Beyond the Price Tag:

The true benefit of N-(tert-Butyl)hydroxylamine acetate lies in its dual functionality and favorable physical properties. The stability of the acetate salt can lead to indirect cost savings by reducing reagent decomposition and ensuring more consistent reaction outcomes. For industrial applications, this enhanced stability can be a critical factor in process robustness and scalability.[4]

Experimental Protocols

Synthesis of a Nitrone using N-(tert-Butyl)hydroxylamine Acetate

This protocol is a general guideline for the synthesis of a nitrone from an aldehyde.

Materials:

• Aldehyde (1 equivalent)

• N-(tert-Butyl)hydroxylamine acetate (1.1 equivalents)

• Sodium bicarbonate (1.1 equivalents)

• Ethanol (as solvent)

• Ethyl acetate (for extraction)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the aldehyde, N-(tert-Butyl)hydroxylamine acetate, and sodium bicarbonate in ethanol in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude nitrone, which can be further purified by crystallization or column chromatography.

Causality Behind Experimental Choices:

• Use of Acetate Salt: The acetate salt is chosen for its stability and ease of handling.

• Sodium Bicarbonate: A mild base is used to neutralize the acetic acid and liberate the free hydroxylamine in situ, driving the condensation reaction forward.

• Ethanol as Solvent: Ethanol is a common solvent for this type of condensation as it readily dissolves the reactants and is easily removed.

• Aqueous Work-up: The work-up procedure is designed to remove the inorganic salts and any water-soluble impurities.

Visualization of Key Concepts

Sources

• 1. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 2. alkalisci.com [alkalisci.com]
• 3. N-(tert-Butyl)hydroxylamine acetate 97 253605-31-1 [sigmaaldrich.com]
• 4. | Science Journal of University of Zakho [sjuoz.uoz.edu.krd]
• 5. Tempo Insecticide [walmart.com]
• 6. 253605-31-1 Cas No. | N-(tert-Butyl)hydroxylamine acetate | Matrix Scientific [matrixscientific.com]
• 7. caymanchem.com [caymanchem.com]
• 8. PBN Stock Price, Quote and News - Markets.com [markets.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 12. US6762322B1 - Preparation of nitrone derivatives - Google Patents [patents.google.com]
• 13. Enzo Life Sciences DMPO, (500mg), CAS Number: 3317-61-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Nitrone synthesis by CN-Coupling [organic-chemistry.org]
• 16. Synthesis of N-tert-butyl-{alpha}-(4-[{sup 18}F]fluorophenyl)-nitrone ([{sup 18}F]FPBN) for in vivo detection of free radicals (Journal Article) | ETDEWEB [osti.gov]
• 17. 253605-31-1 N-(tert-Butyl)hydroxylamine acetate AKSci B804 [aksci.com]
• 18. agscientific.com [agscientific.com]

A Comparative Environmental Impact Assessment of N-(tert-Butyl)hydroxylamine Acetate and Its Alternatives in Pharmaceutical Research and Development

For researchers, scientists, and drug development professionals, the selection of reagents extends beyond synthetic efficacy to encompass environmental responsibility. This guide provides an in-depth, objective comparison of the environmental impact of N-(tert-Butyl)hydroxylamine acetate (NtBuHA), a versatile synthetic intermediate, with its common alternatives. By synthesizing technical data with field-proven insights, this document aims to empower informed decision-making aligned with the principles of green chemistry.

Introduction to N-(tert-Butyl)hydroxylamine Acetate: A Dual-Role Reagent

N-(tert-Butyl)hydroxylamine, often used as its more stable acetate salt (NtBuHA), is a valuable reagent in organic synthesis.[1] Its utility stems from two primary functions:

• As a reducing agent: It is employed in the reduction of certain functional groups, such as nitro compounds to amines.[2]

• As a radical scavenger: In polymerization reactions and other processes susceptible to unwanted radical-induced side reactions, NtBuHA acts as an effective inhibitor.[2]

Furthermore, NtBuHA serves as a key intermediate in the synthesis of various pharmaceuticals and complex molecules, including nitrones and hydroxamic acids.[1][3][4][5] While its synthetic applications are well-documented, a critical evaluation of its environmental footprint is imperative for sustainable laboratory practices.

The Environmental Profile of N-(tert-Butyl)hydroxylamine Acetate: A Need for More Data

A comprehensive assessment of the environmental impact of any chemical compound hinges on three key pillars: biodegradability, ecotoxicity, and bioaccumulation potential.

Currently, there is a notable lack of publicly available experimental data on these specific environmental parameters for N-(tert-Butyl)hydroxylamine acetate. Its Water Hazard Class (WGK) is 3, signifying it is "highly hazardous to water," which suggests potential for significant environmental harm if released.[3] However, without empirical data from standardized tests, a quantitative comparison is challenging. This data gap underscores the critical need for further research to fully characterize the environmental fate and effects of this compound.

Comparative Analysis of Alternatives

Given the dual role of NtBuHA, we will evaluate alternatives for each of its primary functions.

Alternatives as Reducing Agents

Common reducing agents used in organic synthesis include metal hydrides and more environmentally benign options like ascorbic acid.

Reagent	Key Environmental Considerations
Sodium Borohydride (NaBH₄)	Reacts with water to produce flammable hydrogen gas and sodium hydroxide, a corrosive material.[6][7] While not considered toxic to aquatic life, its reactivity with water precludes direct disposal in aqueous systems.[4]
Lithium Aluminum Hydride (LiAlH₄)	Reacts violently with water and can ignite in moist air.[8][9] It is highly corrosive.[8] Due to its violent reaction with water, ecotoxicity data is largely unavailable.[10]
L-Ascorbic Acid (Vitamin C)	Generally considered environmentally friendly and non-toxic.[1] It is readily biodegradable.[11] However, its production can be energy and water-intensive, and large releases could lower the pH of receiving waters and deplete dissolved oxygen due to biodegradation.[11][12]

Expert Insight: The choice of a reducing agent should not be based solely on its standalone environmental profile but also on the overall "greenness" of the reaction it facilitates. While L-ascorbic acid presents a more favorable environmental profile in terms of its intrinsic properties, its efficacy as a reducing agent is context-dependent. The harsh reactivity of metal hydrides like LiAlH₄ not only poses safety risks but also complicates waste management, often requiring quenching procedures that generate additional waste streams.

Alternatives as Radical Scavengers

In the realm of radical scavengers, stable nitroxide radicals and hindered phenols are common alternatives to hydroxylamine derivatives.

Reagent	Key Environmental Considerations
TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxyl)	Considered relatively environmentally friendly and non-toxic.[13] Some studies suggest it can be incorporated into biodegradable polymers.[13][14] However, its widespread industrial use raises concerns about its potential as an environmental pollutant, with some studies indicating toxic effects on mitotic cells.[9]
Galvinoxyl	A stable free radical used as a radical scavenger.[10][15] There is a lack of available data on its environmental fate and ecotoxicity.

Expert Insight: The selection of a radical scavenger is often dictated by the specific polymerization or reaction conditions. While TEMPO is a versatile and widely used radical scavenger, the emerging data on its potential cellular toxicity warrants a cautious approach. The lack of environmental data for galvinoxyl highlights a common issue in the field – the need for comprehensive environmental assessments of even well-established reagents.

Experimental Protocols for Environmental Impact Assessment

To address the existing data gaps for N-(tert-Butyl)hydroxylamine acetate and its alternatives, the following standardized experimental protocols are recommended. These protocols are based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the American Society for Testing and Materials (ASTM).

Ready Biodegradability Test (Based on OECD 301)

This test evaluates the potential for a chemical to be rapidly biodegraded by microorganisms.

Principle: A solution of the test substance in a mineral medium is inoculated with microorganisms and incubated under aerobic conditions in the dark or diffuse light. The degradation is followed by measuring parameters such as dissolved organic carbon (DOC) removal, CO₂ production, or oxygen consumption.[3][16]

Step-by-Step Methodology (DOC Die-Away Method - OECD 301A):

• Preparation of Mineral Medium: Prepare a mineral medium containing essential salts and trace elements to support microbial growth.

• Preparation of Inoculum: Obtain a suitable inoculum, such as activated sludge from a wastewater treatment plant, and acclimatize it if necessary.

• Test Setup: Prepare test flasks containing the mineral medium, the test substance at a known concentration, and the inoculum. Also, prepare control flasks (inoculum only) and reference flasks (with a readily biodegradable substance like sodium benzoate).

• Incubation: Incubate the flasks at a constant temperature (e.g., 20-25°C) in the dark for 28 days.

• Sampling and Analysis: At regular intervals, take samples from the flasks and measure the DOC concentration.

• Data Analysis: Calculate the percentage of DOC removal over time. A substance is considered readily biodegradable if it shows ≥70% DOC removal within a 10-day window during the 28-day test period.[5]

Caption: Workflow for the OECD 301A Ready Biodegradability Test.

Acute Immobilization Test with Daphnia magna (Based on OECD 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.

Principle: Daphnia magna, a small freshwater crustacean, are exposed to a range of concentrations of the test substance for 48 hours. The concentration that causes immobilization in 50% of the daphnids (EC50) is determined.[1][11][17]

Step-by-Step Methodology:

• Culturing of Daphnia magna: Maintain a healthy culture of Daphnia magna under controlled laboratory conditions.

• Preparation of Test Solutions: Prepare a series of dilutions of the test substance in a suitable culture medium.

• Test Setup: Place a specific number of young daphnids (<24 hours old) into test vessels containing the different concentrations of the test substance and a control (medium only).

• Incubation: Incubate the test vessels for 48 hours at a constant temperature (e.g., 20°C) with a defined light-dark cycle.

• Observation: At 24 and 48 hours, observe the daphnids and record the number of immobilized individuals in each vessel.

• Data Analysis: Use statistical methods to calculate the 48-hour EC50 value and its confidence limits.

Sources

• 1. oecd.org [oecd.org]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. bpcinstruments.com.cn [bpcinstruments.com.cn]
• 4. ess.honeywell.com [ess.honeywell.com]
• 5. contractlaboratory.com [contractlaboratory.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. ehs.princeton.edu [ehs.princeton.edu]
• 10. fishersci.com [fishersci.com]
• 11. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 12. oecd.org [oecd.org]
• 13. Electronic waste, Korea's biodegradable memory tech [rinnovabili.net]
• 14. Biodegradable and electroactive TEMPO-substituted acrylamide/lactide copolymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. fishersci.com [fishersci.com]
• 16. oecd.org [oecd.org]
• 17. catalog.labcorp.com [catalog.labcorp.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for N-(tert-Butyl)hydroxylamine Acetate

As researchers and drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. N-(tert-Butyl)hydroxylamine acetate is a valuable reagent, but its potential hazards necessitate a rigorous and well-understood safety protocol. This guide moves beyond a simple checklist, providing a deep, scientifically-grounded framework for its safe handling, rooted in the principles of risk assessment and control.

The Foundation of Safety: Hazard Identification

Understanding the "why" behind any safety protocol begins with a clear-eyed assessment of the chemical's intrinsic properties. N-(tert-Butyl)hydroxylamine acetate is classified with the following hazards:

• Causes skin irritation (H315) [1][2][3]

• Causes serious eye irritation (H319) [1][2][3]

• May cause respiratory irritation (H335) [1][2][3]

The signal word associated with this compound is "Warning".[1][2][4] It is a combustible solid, which informs storage and handling procedures.[1] This profile of being a triple irritant—affecting skin, eyes, and the respiratory system—dictates that our primary goal is the prevention of direct contact, inhalation, and ingestion.

Core Directive: A Multi-Layered PPE Strategy

Personal Protective Equipment (PPE) is the final and most personal line of defense. Its selection is not arbitrary; it is a direct response to the identified hazards. The appropriate level of PPE is dictated by the specific task and the potential for exposure.

Data Presentation: PPE Selection Framework

Protection Type	Minimum Requirement	Recommended for Splash/Aerosol Risk	Rationale
Eye/Face Protection	Safety glasses with side-shields.	Tightly fitting safety goggles or a full-face shield.[5]	Protects against dust and splashes that can cause serious, irreversible eye damage.[5]
Skin Protection	Nitrile gloves (minimum 0.11 mm thickness), fully buttoned lab coat.	Chemical-resistant, impervious gloves (e.g., neoprene or butyl rubber), and an impervious apron or clothing.[5]	Prevents skin contact, which can lead to irritation and potential sensitization. Thoroughly wash hands after handling.[3][6][7]
Respiratory Protection	Not required if handled exclusively within a certified chemical fume hood.	A NIOSH-approved N95 dust mask or a respirator with an appropriate cartridge for organic vapors/acid gases.[1][5]	Protects against the inhalation of dust or aerosols, which can cause severe respiratory tract irritation.[3][5]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A self-validating safety protocol integrates engineering controls, safe work practices, and PPE into a seamless workflow.

Experimental Protocols: From Receipt to Reaction

• Preparation and Engineering Controls :

  • Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[8]

  • Verify that a certified chemical fume hood is available and functioning correctly. All manipulations of the solid chemical should occur within the fume hood to mitigate inhalation risk.[2][5]

  • Locate and confirm the functionality of the nearest eyewash station and safety shower. They must be readily accessible.[5][9]

  • Clear the workspace of any unnecessary items and potential ignition sources.[5]

• Handling the Compound :

  • Don the appropriate PPE as outlined in the table above. Always inspect gloves for tears or punctures before use.[10]

  • When weighing the solid, use a spatula and perform the task on a weigh paper or in a container within the fume hood to contain dust. Avoid any actions that could generate dust or aerosols.[2][5]

  • If creating a solution, add the solid to the solvent slowly.

  • Keep all containers tightly closed when not in use.[2][3][5]

• Post-Handling and Cleanup :

  • Decontaminate the work surface with an appropriate solvent and wipe clean.

  • Remove PPE carefully, avoiding contact with the outer, potentially contaminated surfaces. Dispose of gloves and any contaminated disposables in the designated hazardous waste stream.

  • Wash hands and arms thoroughly with soap and water after completing the work and removing PPE.[3][7]

Mandatory Visualization: Safe Handling Workflow

Caption: Workflow for handling N-(tert-Butyl)hydroxylamine acetate.

Emergency Response Protocol

Preparedness is a critical component of safety.[8]

• If Inhaled : Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][5][9]

• If on Skin : Immediately flush the skin with large amounts of water for at least 15 minutes while removing all contaminated clothing. Seek immediate medical attention.[2][5]

• If in Eyes : Immediately flush the eyes with large amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.[2][3][5]

• If Swallowed : Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[2][5]

• Spill Cleanup : For small spills, immediately clean up while wearing appropriate PPE. Avoid breathing dust. Use dry cleanup procedures and collect the material in a sealed container for disposal.[3] Prevent the material from entering drains.[10]

Logistical Plan: Storage and Disposal

Proper logistics prevent degradation, maintain safety, and ensure environmental compliance.

• Storage : Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[2][3][5] The recommended storage temperature is between 2-8°C under an inert atmosphere.[4][5] Store away from incompatible materials such as strong oxidizing agents.[9]

• Disposal : All waste, including excess reagent and contaminated materials (gloves, weigh paper, etc.), must be treated as hazardous waste. Dispose of contents and containers in accordance with all local, state, and federal regulations.[3][8] Do not dispose of down the drain.

Mandatory Visualization: Disposal Decision Process

Caption: Waste segregation and disposal decision tree.

By integrating a thorough understanding of the hazards with robust operational, emergency, and logistical plans, we build a culture of safety that protects researchers and ensures the integrity of our scientific work.

References

• Benchchem. Personal protective equipment for handling Hydroxylamine-O-sulfonic acid.
• Quora. What are the safety precautions for using research chemicals and what are the potential risks associated with their use?. (2024-04-14).
• XPRESS CHEMS. Safety First: Best Practices for Handling Research Chemicals. (2025-09-04).
• Sigma-Aldrich. N-(tert-Butyl)hydroxylamine acetate 97.
• National Institutes of Health (NIH), PubChem. Hydroxylamine | NH2OH | CID 787.
• CAMEO Chemicals. HYDROXYLAMINE.
• New Mexico State University. Chemical Safety in Research and Teaching.
• ChemicalBook. Safety Data Sheet MSDS / SDS - N-(TERT-BUTYL)HYDROXYLAMINE ACETATE 97. (2025-12-20).
• Apollo Scientific. N-(tert-Butyl)hydroxylamine Safety Data Sheet. (2023-07-11).
• Fisher Scientific. SAFETY DATA SHEET - N-(tert-Butyl)hydroxylamine hydrochloride. (2009-04-08).
• University of Chicago. Laboratory Safety and Chemical Hygiene Plan.
• Ricca Chemical Company. Safety Data Sheet. (2025-04-06).
• Matrix Scientific. 253605-31-1 Cas No. | N-(tert-Butyl)hydroxylamine acetate.
• NINGBO INNO PHARMCHEM CO.,LTD. Safety First: Handling Hydroxylamine (CAS 7803-49-8) in Industrial Settings.
• TCI Chemicals. SAFETY DATA SHEET - O-(tert-Butyl)hydroxylamine Hydrochloride. (2025-03-13).
• Rosalind Franklin University. Chemical Safety for Laboratory Employees.
• Fisher Scientific. SAFETY DATA SHEET - tert-Butyl acetate. (2015-01-30).
• BLD Pharm. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate.
• Macrocyclics. SAFETY DATA SHEET.

Sources

• 1. N-(叔丁基)羟胺乙酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. 253605-31-1|N-(tert-Butyl)hydroxylamine acetate|BLD Pharm [bldpharm.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. quora.com [quora.com]
• 7. riccachemical.com [riccachemical.com]
• 8. Safety First: Best Practices for Handling Research Chemicals - Omega Chemicals [omegachems.site]
• 9. fishersci.com [fishersci.com]
• 10. macrocyclics.com [macrocyclics.com]